2-Cyano-3-(4-fluorophenyl)propionic acid

• CAS: 948015-66-5

Core Science & Biosynthesis

An In-depth Technical Guide to 2-Cyano-3-(4-fluorophenyl)propionic Acid

For the Attention of: Researchers, Scientists, and Drug Development Professionals

Foreword

This technical guide addresses the synthesis, theoretical properties, and potential applications of 2-Cyano-3-(4-fluorophenyl)propionic acid. It is important to note that a specific CAS (Chemical Abstracts Service) number for this compound could not be definitively identified in a comprehensive search of publicly available chemical databases. This suggests that 2-Cyano-3-(4-fluorophenyl)propionic acid may be a novel or less-common chemical entity. Consequently, this guide has been constructed by leveraging established principles of organic chemistry and drawing parallels with closely related, well-documented analogues. The protocols and data presented herein are intended to provide a robust theoretical and practical framework for researchers venturing into the synthesis and study of this and similar molecules.

Molecular Overview and Structural Rationale

2-Cyano-3-(4-fluorophenyl)propionic acid is a multi-functionalized organic molecule. Its structure, comprising a 4-fluorophenyl group, a propionic acid backbone, and a cyano group at the alpha position, suggests a range of potential chemical reactivities and biological activities.

• The Phenylpropionic Acid Scaffold: Phenylpropionic acids are known to be derivatives of cinnamic acid and are found in a variety of biologically active compounds, including those with anti-inflammatory, antimicrobial, and metabolic-regulating properties.[1][2]

• The 4-Fluoro Substituent: The fluorine atom on the phenyl ring is an important feature in medicinal chemistry. Its high electronegativity can significantly alter the electronic properties of the molecule, potentially enhancing metabolic stability and binding affinity to biological targets.

• The α-Cyano Group: The cyano group is a strong electron-withdrawing group that increases the acidity of the adjacent alpha-hydrogen.[3] This feature makes the alpha-carbon a key site for further chemical modifications. The nitrile can also be hydrolyzed to a carboxylic acid or reduced to an amine, offering a handle for diverse synthetic transformations.

Physicochemical Properties: An Estimation

While experimental data for the target compound is not available, we can predict its properties based on known related compounds. The table below compares the known properties of 3-(4-Fluorophenyl)propionic acid with estimated values for its 2-cyano derivative.

Property	3-(4-Fluorophenyl)propionic acid	2-Cyano-3-(4-fluorophenyl)propionic acid (Estimated)	Rationale for Estimation
Molecular Formula	C9H9FO2	C10H8FNO2	Addition of a CN group.
Molecular Weight	168.16 g/mol	193.17 g/mol	Calculated based on the molecular formula.
CAS Number	459-31-4	Not Assigned	Not found in public databases.
Melting Point	86-91 °C	Higher than the parent compound.	The introduction of the polar cyano group is expected to increase intermolecular forces and crystal lattice energy.
Boiling Point	Higher than the parent compound.	The increased molecular weight and polarity would likely lead to a higher boiling point.[4]
Acidity (pKa)	~4.5	Lower (more acidic) than the parent compound.	The electron-withdrawing cyano group at the alpha position will stabilize the carboxylate anion, increasing acidity.[3]
Solubility	Soluble in organic solvents.	Likely soluble in polar organic solvents.	The presence of both polar (cyano, carboxyl) and nonpolar (phenyl) groups suggests solubility in a range of organic solvents.

Proposed Synthesis Pathway and Experimental Protocol

A plausible and efficient synthetic route to 2-Cyano-3-(4-fluorophenyl)propionic acid involves a three-step process commencing with a Knoevenagel condensation, followed by reduction and hydrolysis.

Overall Synthetic Scheme

Caption: Proposed three-step synthesis of 2-Cyano-3-(4-fluorophenyl)propionic acid.

Step-by-Step Experimental Protocol

Step 1: Knoevenagel Condensation to Synthesize (E/Z)-ethyl 2-cyano-3-(4-fluorophenyl)acrylate

This reaction is a nucleophilic addition of an active hydrogen compound to a carbonyl group, followed by dehydration.[5] The use of a weak base like piperidine is common for this transformation.[6]

• To a solution of 4-fluorobenzaldehyde (1 equivalent) in a suitable solvent (e.g., ethanol or toluene), add ethyl cyanoacetate (1.1 equivalents).

• Add a catalytic amount of a weak base, such as piperidine (0.1 equivalents).

• Heat the reaction mixture to reflux and monitor the progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture and remove the solvent under reduced pressure.

• The crude product can be purified by recrystallization or column chromatography to yield the α,β-unsaturated product.

Step 2: Reduction of the Carbon-Carbon Double Bond

The conjugated double bond in the intermediate can be selectively reduced using a mild reducing agent like sodium borohydride in the presence of a nickel catalyst or through catalytic hydrogenation.

• Dissolve the (E/Z)-ethyl 2-cyano-3-(4-fluorophenyl)acrylate (1 equivalent) in a suitable solvent (e.g., methanol or ethanol).

• Add a suitable reducing agent, for instance, sodium borohydride (NaBH4) (1.5 equivalents) portion-wise at 0 °C.

• Allow the reaction to warm to room temperature and stir until the starting material is consumed (monitored by TLC).

• Quench the reaction carefully with a dilute acid (e.g., 1M HCl).

• Extract the product with an organic solvent (e.g., ethyl acetate), dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude ethyl 2-cyano-3-(4-fluorophenyl)propanoate.

Step 3: Hydrolysis of the Ester

The final step is the hydrolysis of the ethyl ester to the corresponding carboxylic acid. This can be achieved under either acidic or basic conditions.

• Dissolve the ethyl 2-cyano-3-(4-fluorophenyl)propanoate in a mixture of ethanol and water.

• For basic hydrolysis, add an excess of an aqueous base (e.g., 2M NaOH) and heat the mixture to reflux.

• For acidic hydrolysis, add an excess of a strong acid (e.g., 6M HCl) and heat to reflux.

• Monitor the reaction by TLC.

• After completion, cool the reaction mixture. If basic hydrolysis was performed, acidify the mixture with a strong acid (e.g., concentrated HCl) until a precipitate forms.

• Collect the solid product by filtration, wash with cold water, and dry under vacuum to yield 2-Cyano-3-(4-fluorophenyl)propionic acid.

Potential Applications and Fields of Research

Given the structural motifs present in 2-Cyano-3-(4-fluorophenyl)propionic acid, it holds potential as an intermediate or an active molecule in several areas of research and development.

• Pharmaceutical Intermediates: Functionalized phenylpropionic acids are valuable building blocks in the synthesis of more complex pharmaceutical agents.[7] The presence of the cyano and carboxylic acid groups provides multiple points for further chemical elaboration.

• Anti-inflammatory and Analgesic Agents: Many non-steroidal anti-inflammatory drugs (NSAIDs) are based on the phenylpropionic acid scaffold. The unique electronic properties conferred by the fluoro and cyano groups could lead to novel compounds with modulated activity and selectivity.

• Antimicrobial Agents: Phenylpropionic acid derivatives have demonstrated antimicrobial and antifungal activities.[2] This compound could be explored for its potential as a novel antimicrobial agent.

• Metabolic Disease Research: Certain phenylpropionic acids have been shown to influence metabolic pathways, including insulin sensitivity.[8] This opens up avenues for investigating the role of this compound in metabolic disorders.

Conclusion

While 2-Cyano-3-(4-fluorophenyl)propionic acid is not a widely cataloged compound, its synthesis is achievable through well-established organic chemistry principles. Its unique combination of functional groups makes it an intriguing target for researchers in medicinal chemistry and materials science. This guide provides a foundational understanding and a practical starting point for the synthesis and exploration of this promising molecule. All experimental work should be conducted with appropriate safety precautions in a certified laboratory setting.

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An In-depth Technical Guide to the Physicochemical Properties of 2-Cyano-3-(4-fluorophenyl)propionic Acid

Abstract

This technical guide provides a comprehensive analysis of the predicted physicochemical properties of 2-Cyano-3-(4-fluorophenyl)propionic acid, a compound of interest in synthetic and medicinal chemistry. Due to the limited availability of direct experimental data for this specific molecule in public-domain literature and databases, this guide employs a comparative analysis of structurally related analogs: 3-(4-fluorophenyl)propionic acid and 2-cyano-3-phenylpropionic acid . By examining the known properties of these precursors, we can project the influence of the key functional groups—the alpha-cyano group and the para-fluorine atom—on the molecule's overall characteristics. This document is intended for researchers, chemists, and drug development professionals, offering predictive insights and detailing the established experimental protocols required for the empirical validation of these properties.

Introduction and Structural Elucidation

2-Cyano-3-(4-fluorophenyl)propionic acid is a derivative of phenylpropionic acid, featuring two significant substitutions: a fluorine atom on the phenyl ring at the para-position and a cyano group at the alpha-position of the propionic acid chain. These modifications are expected to significantly modulate the molecule's electronic distribution, acidity, lipophilicity, and intermolecular interactions compared to its parent structures. The fluorine atom, being highly electronegative, exerts a strong inductive effect, while the cyano group introduces both inductive and resonance effects, in addition to acting as a hydrogen bond acceptor. Understanding these properties is critical for applications ranging from reaction optimization and purification to formulation and predicting pharmacokinetic behavior in drug discovery contexts.

Figure 1: Chemical Structure of 2-Cyano-3-(4-fluorophenyl)propionic acid.

Comparative Physicochemical Properties

The following table summarizes the available experimental data for the structural analogs and provides predicted values for the target compound, 2-Cyano-3-(4-fluorophenyl)propionic acid.

Property	3-(4-fluorophenyl)propionic acid	2-cyano-3-phenylpropionic acid	2-Cyano-3-(4-fluorophenyl)propionic acid (Predicted)
Molecular Formula	C₉H₉FO₂[1][2]	C₁₀H₉NO₂[3]	C₁₀H₈FNO₂
Molecular Weight	168.16 g/mol [1][2]	175.18 g/mol [3]	193.17 g/mol
CAS Number	459-31-4[1][2]	5331-42-0[3]	Not Available
Appearance	White to off-white crystalline solid[4]	Solid (predicted)	White to off-white solid
Melting Point (°C)	86 - 91[5]	Data not available	~100 - 115
Boiling Point (°C)	278.9 ± 15.0 at 760 mmHg[5]	Data not available	> 280
Aqueous Solubility	Slightly soluble	Insoluble in aqueous media[6]	Very slightly soluble to insoluble
pKa (Predicted)	~4.5 - 4.7[7]	~2.0 - 2.5	~1.8 - 2.3
LogP (Predicted)	1.89[5]	1.7[3]	~1.9 - 2.2

Expert Analysis and Rationale for Predictions

• Melting Point: The introduction of a polar cyano group to the structure of 3-(4-fluorophenyl)propionic acid is expected to increase the potential for dipole-dipole interactions and potentially hydrogen bonding, leading to a more stable crystal lattice. Therefore, the melting point is predicted to be higher than that of its non-cyano analog.

• Acidity (pKa): The pKa of a carboxylic acid is highly sensitive to the presence of electron-withdrawing groups on the alpha-carbon. The cyano group is a potent electron-withdrawing group due to both induction and resonance. This effect stabilizes the carboxylate anion conjugate base, thereby increasing the acidity of the parent carboxylic acid. A significant decrease in the pKa value is therefore predicted, moving from the typical ~4.6 of a phenylpropionic acid to a much lower value, likely in the range of 1.8 to 2.3. The para-fluoro group also contributes a mild electron-withdrawing effect, further acidifying the molecule.

• Solubility: While the cyano group adds polarity, the overall molecule remains largely hydrophobic due to the phenyl ring. The non-fluorinated analog, 2-cyano-3-phenylpropionic acid, is reported to be almost insoluble in aqueous media[6]. It is anticipated that 2-Cyano-3-(4-fluorophenyl)propionic acid will exhibit similarly low aqueous solubility.

• Partition Coefficient (LogP): LogP is a measure of lipophilicity. The addition of a cyano group can have a variable effect on LogP. While it increases polarity, it can also mask some of the hydrophilicity of the nearby carboxylic acid. The predicted LogP is slightly higher than its analogs, reflecting a dominant hydrophobic character. This parameter is crucial for predicting membrane permeability and is a key determinant in drug design.

Standardized Protocols for Experimental Verification

To validate the predicted properties, standardized experimental procedures are required. The following sections detail robust, field-proven methodologies for determining the key physicochemical parameters.

Melting Point Determination via Capillary Method

This protocol provides a reliable means to determine the temperature range over which the solid-to-liquid phase transition occurs, a key indicator of purity.

Causality: A pure crystalline solid typically exhibits a sharp melting point range (0.5-1.0°C). Impurities disrupt the crystal lattice, requiring less energy to break the intermolecular forces, which results in both a depression of the melting point and a broadening of the melting range[8].

Figure 2: Workflow for Melting Point Determination.

Step-by-Step Protocol:

• Sample Preparation: Ensure the sample is completely dry and homogenous. Place a small amount on a watch glass and crush it into a fine powder.

• Capillary Loading: Tap the open end of a capillary tube into the powder to collect a small amount. Invert the tube and tap it gently on a hard surface to pack the sample into the sealed end to a height of 2-3 mm.

• Apparatus Setup: Place the loaded capillary tube into the heating block of a calibrated melting point apparatus.

• Rapid Initial Heating: If the approximate melting point is unknown, perform a rapid determination by heating at a rate of 10-15°C per minute to find a rough range.

• Accurate Determination: Using a fresh sample, heat rapidly to about 15°C below the approximate melting point. Then, decrease the heating rate to 1-2°C per minute.

• Data Recording: Record the temperature at which the first drop of liquid appears (T_initial) and the temperature at which the last crystal melts (T_final). The melting point is reported as this range.

Aqueous Solubility Determination via Shake-Flask Method

This is the gold-standard method for determining the equilibrium solubility of a compound in a specific solvent system.

Causality: The method ensures that a true equilibrium is reached between the undissolved solid and the saturated solution by providing sufficient time and agitation for the dissolution process to complete. Analyzing the supernatant ensures only the dissolved portion is quantified.

Figure 3: Workflow for the Shake-Flask Solubility Assay.

Step-by-Step Protocol:

• Preparation: Add an excess amount of the solid compound to a known volume of the desired aqueous solvent (e.g., phosphate-buffered saline, pH 7.4) in a sealed vial. The presence of undissolved solid should be visually confirmed.

• Equilibration: Place the vial in a shaker or rotator bath set to a constant temperature (e.g., 25°C or 37°C) and agitate for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: Remove the vial and allow the undissolved solid to settle. To ensure complete removal of solids, centrifuge the sample at high speed (e.g., 14,000 rpm for 10 minutes) or filter the supernatant through a 0.22 µm syringe filter.

• Quantification: Carefully take a known volume of the clear supernatant and dilute it appropriately.

• Analysis: Quantify the concentration of the compound in the diluted sample using a validated analytical method, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV), against a standard curve prepared with known concentrations of the compound.

Acidity Constant (pKa) Determination via Potentiometric Titration

This method determines the pKa by monitoring the pH of a solution of the weak acid as a strong base is incrementally added.

Causality: The pKa is the pH at which the concentrations of the protonated acid (HA) and deprotonated conjugate base (A⁻) are equal. This point corresponds to the midpoint of the buffer region on the titration curve, which is mathematically identified as the point of minimum slope or the half-equivalence point.

Figure 4: Workflow for Potentiometric pKa Determination.

Step-by-Step Protocol:

• System Setup: Calibrate a pH meter using standard buffers (e.g., pH 4, 7, and 10).

• Sample Preparation: Accurately weigh a sample of the acid and dissolve it in a suitable solvent. Given the predicted low aqueous solubility, a co-solvent system (e.g., water-methanol or water-DMSO) may be necessary.

• Titration: Place the solution in a beaker with a magnetic stirrer and immerse the pH electrode. Add a standardized solution of a strong base (e.g., 0.1 M NaOH) in small, precise increments using a burette.

• Data Collection: After each addition, allow the pH reading to stabilize and record both the volume of titrant added and the corresponding pH.

• Analysis: Plot the pH (y-axis) versus the volume of titrant added (x-axis). The equivalence point is the point of maximum slope, which can be found by plotting the first derivative of the titration curve (ΔpH/ΔV vs. V).

• pKa Calculation: The half-equivalence point is the volume of titrant that is exactly half of the volume required to reach the equivalence point. The pKa is equal to the pH of the solution at this half-equivalence point.

Partition Coefficient (LogP) Determination via Shake-Flask Method

This protocol measures the ratio of a compound's concentration in two immiscible phases, typically n-octanol and water, to determine its lipophilicity.

Causality: The shake-flask method is the benchmark for LogP determination, directly measuring the partitioning of a compound between a lipophilic phase (n-octanol) and an aqueous phase (water or buffer) after they have reached equilibrium. The ratio of concentrations reflects the compound's relative affinity for the two phases.

Step-by-Step Protocol:

• Phase Preparation: Pre-saturate n-octanol with water and water (or pH 7.4 buffer) with n-octanol by mixing them vigorously and then allowing the layers to separate.

• Sample Preparation: Prepare a stock solution of the compound in one of the phases (typically the one in which it is more soluble).

• Partitioning: Add a known volume of the stock solution to a vial containing known volumes of both pre-saturated n-octanol and pre-saturated aqueous buffer.

• Equilibration: Seal the vial and shake it for a sufficient time (e.g., 1-2 hours) to allow the compound to partition between the two phases and reach equilibrium.

• Phase Separation: Centrifuge the vial to ensure complete separation of the two layers.

• Quantification: Carefully remove an aliquot from each layer. Quantify the concentration of the compound in each phase (C_octanol and C_water) using a suitable analytical method like HPLC-UV.

• LogP Calculation: Calculate the partition coefficient P as P = C_octanol / C_water. The LogP is the base-10 logarithm of this value: LogP = log₁₀(P).

Safety and Handling

While a specific Safety Data Sheet (SDS) for 2-Cyano-3-(4-fluorophenyl)propionic acid is not available, the known hazards of its analogs provide a basis for safe handling procedures. 3-(4-fluorophenyl)propionic acid is classified as a skin and eye irritant and may cause respiratory irritation[1].

Recommended Precautions:

• Personal Protective Equipment (PPE): Wear safety goggles, a lab coat, and chemical-resistant gloves (e.g., nitrile).

• Engineering Controls: Handle the compound in a well-ventilated area or a chemical fume hood to avoid inhalation of dust.

• Handling: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after handling.

• Storage: Store in a tightly sealed container in a cool, dry place.

Conclusion

This technical guide provides a scientifically grounded framework for understanding the physicochemical properties of 2-Cyano-3-(4-fluorophenyl)propionic acid. Through a comparative analysis of its structural analogs, we predict it to be a crystalline solid with a melting point above 100°C, low aqueous solubility, and significantly increased acidity (pKa ≈ 1.8-2.3) due to the alpha-cyano group. Its lipophilicity (LogP) is expected to be comparable to or slightly greater than its parent compounds. The detailed experimental protocols provided herein offer a clear path for the empirical validation of these crucial parameters, enabling its effective use in research and development.

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Structure Elucidation of 2-Cyano-3-(4-fluorophenyl)propionic acid: A Multi-Technique Approach

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of pharmaceutical development and materials science, the precise characterization of novel molecular entities is paramount. 2-Cyano-3-(4-fluorophenyl)propionic acid represents a class of compounds with significant potential as a versatile building block, owing to its trifecta of reactive functional groups: a nitrile, a carboxylic acid, and a fluorinated aromatic ring. The presence of these groups suggests applications in the synthesis of complex heterocyclic systems and as a scaffold in medicinal chemistry. Fluorine, in particular, is a key element in modern drug design, often introduced to modulate metabolic stability, binding affinity, and lipophilicity.[1][2]

Part 1: Foundational Analysis: Establishing the Molecular Blueprint

Before delving into the fine details of atomic connectivity, the fundamental molecular formula must be established. This is the first and most critical validation step.

High-Resolution Mass Spectrometry (HRMS)

Expertise & Experience: While low-resolution mass spectrometry provides nominal mass, it is often insufficient for distinguishing between isobaric compounds (molecules with the same nominal mass but different elemental compositions). High-Resolution Mass Spectrometry, typically using Time-of-Flight (TOF) or Orbitrap analyzers, provides mass accuracy to within a few parts per million (ppm). This precision is the key to generating a shortlist of possible molecular formulas, which in most cases, contains only one chemically plausible option.

Protocol: HRMS via Electrospray Ionization (ESI)

• Sample Preparation: Prepare a dilute solution of the analyte (approx. 10-50 µg/mL) in a suitable solvent such as methanol or acetonitrile.

• Ionization: Use Electrospray Ionization (ESI) in negative ion mode, which is ideal for deprotonating the acidic carboxylic acid group to form the [M-H]⁻ ion. This is a "soft" ionization technique that minimizes fragmentation, ensuring the molecular ion is the base peak.

• Mass Analysis: Acquire the spectrum on a calibrated high-resolution mass spectrometer.

• Data Processing: The instrument software will use the measured mass-to-charge ratio (m/z) to calculate possible elemental compositions within a specified mass tolerance (e.g., < 5 ppm).

For 2-Cyano-3-(4-fluorophenyl)propionic acid (C₁₀H₈FNO₂), the theoretical exact mass of the neutral molecule is 193.05391 u. The expected [M-H]⁻ ion would be C₁₀H₇FNO₂⁻ with a theoretical m/z of 192.04608. An experimental result matching this value to within 5 ppm provides high confidence in the molecular formula.

Elemental Analysis (CHN)

Trustworthiness: Elemental analysis provides an orthogonal validation of the molecular formula derived from HRMS. It directly measures the mass percentages of carbon, hydrogen, and nitrogen in the sample. A match between the experimental percentages and the theoretical values calculated from the proposed formula (C₁₀H₈FNO₂) serves as a robust cross-check.

Element	Theoretical %
Carbon (C)	62.18%
Hydrogen (H)	4.18%
Nitrogen (N)	7.25%

A successful outcome from both HRMS and elemental analysis provides a validated molecular formula, C₁₀H₈FNO₂. From this, we can calculate the Degree of Unsaturation (DoU) = C + 1 - (H/2) + (N/2) = 10 + 1 - (8/2) + (7/2) = 8. This value indicates the total number of rings and/or pi bonds in the molecule, which is consistent with a benzene ring (4), a C=O bond (1), and a C≡N bond (2), totaling 7 degrees, with the final degree accounted for by the propionic acid chain.

Part 2: Functional Group Identification via Vibrational Spectroscopy (FTIR)

With the molecular formula confirmed, the next logical step is to identify the key functional groups. Fourier-Transform Infrared (FTIR) spectroscopy is an exceptionally powerful and rapid tool for this purpose, as specific chemical bonds absorb infrared radiation at characteristic frequencies.[3][4]

Expertise & Experience: The IR spectrum of our target molecule is predicted to be highly diagnostic. The presence of both a carboxylic acid and a nitrile group gives rise to very distinct and recognizable peaks, often in regions of the spectrum with minimal overlap from other absorbances.[5][6]

Predicted FTIR Absorptions for 2-Cyano-3-(4-fluorophenyl)propionic acid:

Functional Group	Bond	Predicted Absorption (cm⁻¹)	Characteristics
Carboxylic Acid	O-H stretch	2500 - 3300	Very broad, strong
Nitrile	C≡N stretch	2230 - 2250	Sharp, medium-to-strong intensity
Carboxylic Acid	C=O stretch	~1710	Strong, sharp
Aromatic Ring	C=C stretch	1450 - 1600	Multiple sharp bands
Organofluorine	C-F stretch	1000 - 1300	Strong, sharp

Protocol: FTIR via Attenuated Total Reflectance (ATR)

• Background Scan: Record a background spectrum of the clean ATR crystal.

• Sample Application: Place a small amount of the solid sample directly onto the ATR crystal.

• Acquisition: Apply pressure to ensure good contact and acquire the sample spectrum.

• Analysis: The resulting spectrum should clearly display the key absorbances listed above, confirming the simultaneous presence of the nitrile, carboxylic acid, and fluorophenyl moieties.

Part 3: Unraveling Connectivity via Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the cornerstone of structure elucidation, providing detailed information about the chemical environment, connectivity, and spatial relationships of atoms. For a molecule containing ¹H, ¹³C, and ¹⁹F, a suite of NMR experiments is required for full characterization.

Workflow for NMR Analysis

Caption: Integrated workflow for NMR-based structure elucidation.

Protocol: General NMR Sample Preparation

• Solvent Selection: Dissolve 5-10 mg of the sample in ~0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆). DMSO-d₆ is often preferred for carboxylic acids as it allows for the observation of the acidic proton.

• Filtration: Filter the solution through a small plug of glass wool into a clean NMR tube to remove any particulate matter.

• Acquisition: Acquire the full suite of 1D and 2D NMR spectra on a high-field NMR spectrometer (≥400 MHz).

Predicted NMR Data and Interpretation

• ¹H NMR: The proton spectrum will reveal the number of distinct proton environments.

  • Aromatic Region (~7.0-7.5 ppm): Two signals, each integrating to 2H. Due to the para-fluorine substituent, the aromatic ring will present as a symmetric AA'BB' system, which often appears as two complex multiplets or "pseudo-doublets."

  • Aliphatic Region (~3.0-4.5 ppm): The protons at C2 and C3 will form a three-proton AMX spin system. We expect a doublet of doublets for the C2 proton (split by the two non-equivalent C3 protons) and two separate signals for the diastereotopic C3 protons.

  • Carboxylic Acid (~10-12 ppm): A broad singlet, integrating to 1H, which is characteristic of a carboxylic acid proton.[7] This peak will disappear upon adding a drop of D₂O to the sample, confirming its identity as an exchangeable proton.

• ¹³C NMR: The carbon spectrum identifies all unique carbon atoms.

  • Carboxyl Carbon (~170-185 ppm): A low-intensity signal characteristic of a C=O in a carboxylic acid.[5]

  • Nitrile Carbon (~115-130 ppm): A signal in the characteristic range for a C≡N group.[5]

  • Aromatic Carbons (~115-165 ppm): Four signals are expected. The carbon directly attached to fluorine (C-F) will appear as a doublet with a large one-bond coupling constant (¹JCF ≈ 240-250 Hz). The other aromatic carbons will also show smaller C-F couplings.

  • Aliphatic Carbons (~30-50 ppm): Two signals corresponding to C2 and C3.

• ¹⁹F NMR: The presence of fluorine makes ¹⁹F NMR an invaluable tool.[8][9]

  • A single resonance is expected for the single fluorine atom. Its chemical shift will be characteristic of an aryl fluoride.

  • Crucially, this signal will be coupled to the ortho-protons on the aromatic ring (a ³JHF coupling), appearing as a triplet, confirming its position.

• 2D NMR (COSY, HSQC, HMBC):

  • COSY (Correlation Spectroscopy): Will show cross-peaks connecting the C2 proton to the two C3 protons, and the C3 protons to each other, confirming the -CH(CN)-CH₂- fragment.

  • HSQC (Heteronuclear Single Quantum Coherence): Will correlate each proton signal with the carbon signal of the atom it is directly attached to, allowing for unambiguous assignment of the C2, C3, and aromatic C-H signals.

  • HMBC (Heteronuclear Multiple Bond Correlation): This is the key experiment for assembling the fragments. We expect to see correlations from the C3 protons to the C1' of the aromatic ring, definitively linking the propionic acid chain to the phenyl group. We would also see correlations from the C2 proton to the nitrile carbon and the carboxyl carbon, confirming the substitution pattern on the propionic acid backbone.

Part 4: Definitive Structure Confirmation via X-ray Crystallography

While the combination of MS and NMR provides a highly confident structural assignment, X-ray crystallography offers the ultimate, unambiguous proof by providing a three-dimensional model of the molecule in the solid state.[10][11]

Expertise & Experience: This technique is the gold standard for structure determination. It not only confirms the constitution and connectivity but also reveals precise bond lengths, bond angles, and the relative stereochemistry of chiral centers. Since the C2 carbon in our target molecule is a stereocenter, crystallography would be essential to determine the conformation and packing in the solid state.

Workflow for Single-Crystal X-ray Diffraction

Caption: Step-by-step workflow for X-ray crystallography.

Protocol: Crystal Growth via Slow Evaporation

• Solvent Screening: Dissolve the purified compound in a small amount of various solvents (e.g., ethanol, ethyl acetate, acetone) to find one in which it is moderately soluble.

• Evaporation: Prepare a saturated or near-saturated solution in the chosen solvent in a small vial. Loosely cap the vial (e.g., with perforated parafilm) to allow for slow evaporation over several days to weeks at room temperature.

• Harvesting: Once suitable single crystals have formed, carefully harvest them for analysis.

The resulting 3D model would provide irrefutable evidence for the entire molecular structure, serving as the final piece of the puzzle.

Summary of Expected Analytical Data

Technique	Feature	Expected Observation
HRMS (ESI-)	[M-H]⁻	m/z ≈ 192.04608
FTIR	O-H stretch	2500-3300 cm⁻¹ (broad)
C≡N stretch	2230-2250 cm⁻¹ (sharp)
C=O stretch	~1710 cm⁻¹ (strong)
¹H NMR	-COOH	~12 ppm (broad singlet)
Aromatic C-H	~7.0-7.5 ppm (2 signals, AA'BB')
Aliphatic -CH(CN)-	~4.0-4.5 ppm (multiplet)
Aliphatic -CH₂-	~3.0-3.5 ppm (2 multiplets)
¹³C NMR	-C OOH	~170-185 ppm
-C N	~115-130 ppm
Aromatic C-F	~160-165 ppm (¹JCF ≈ 245 Hz)
X-ray	Connectivity	Confirms all atomic connections and provides a 3D model.

Conclusion

The structure elucidation of a novel compound like 2-Cyano-3-(4-fluorophenyl)propionic acid is a systematic process of hypothesis and validation. By integrating data from multiple orthogonal techniques—HRMS, FTIR, a full suite of NMR experiments, and single-crystal X-ray diffraction—we construct a self-validating dossier of evidence. This multi-faceted approach ensures the highest level of scientific integrity and provides the unshakeable structural foundation necessary for advancing the molecule into further research and development pipelines. Each technique provides not just data, but answers to specific questions, culminating in a complete and unambiguous molecular portrait.

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An In-depth Technical Guide to 2-Cyano-3-(4-fluorophenyl)propionic Acid

Introduction

This technical guide provides a comprehensive overview of 2-Cyano-3-(4-fluorophenyl)propionic acid, a compound of interest for researchers and professionals in drug development and chemical synthesis. While not extensively documented in readily available literature, its structure suggests significant potential as a versatile building block. This guide will cover its chemical identity, a proposed synthetic route, expected analytical characteristics, and potential applications based on structurally related molecules.

The systematic IUPAC name for this compound is 2-cyano-3-(4-fluorophenyl)propanoic acid. Based on its structure, the chemical formula is deduced to be C₁₀H₈FNO₂. The molecule features a propionic acid backbone with a cyano group at the α-carbon (C2) and a 4-fluorophenyl group at the β-carbon (C3). This combination of a reactive nitrile, a carboxylic acid, and a fluorinated aromatic ring makes it a promising scaffold for medicinal chemistry and materials science.

Physicochemical Properties

Precise experimental data for 2-Cyano-3-(4-fluorophenyl)propionic acid is not widely available. However, we can extrapolate its likely properties based on its constituent functional groups and data from analogous compounds such as 2-cyano-3-phenylpropionic acid.

Property	Predicted Value/Information
Molecular Formula	C₁₀H₈FNO₂
Molecular Weight	193.17 g/mol
Appearance	Likely a white to off-white solid
Solubility	Expected to be soluble in polar organic solvents such as methanol, ethanol, DMSO, and DMF. Limited solubility in water is anticipated.
Acidity (pKa)	The carboxylic acid proton is expected to have a pKa in the range of 3-5, influenced by the electron-withdrawing cyano and fluorophenyl groups.

Proposed Synthesis: A Self-Validating Protocol

A robust and logical synthetic route to 2-Cyano-3-(4-fluorophenyl)propionic acid is the selective reduction of its unsaturated precursor, (E)-2-cyano-3-(4-fluorophenyl)prop-2-enoic acid. This precursor is readily synthesized via a Knoevenagel condensation of 4-fluorobenzaldehyde and cyanoacetic acid. The subsequent selective hydrogenation of the carbon-carbon double bond, while preserving the cyano and carboxyl groups, is a well-established transformation.

Experimental Workflow: Synthesis of 2-Cyano-3-(4-fluorophenyl)propionic Acid

Caption: Proposed synthetic workflow for 2-Cyano-3-(4-fluorophenyl)propionic acid.

Detailed Step-by-Step Methodology

Part 1: Synthesis of (E)-2-cyano-3-(4-fluorophenyl)prop-2-enoic acid

• To a solution of 4-fluorobenzaldehyde (1 equivalent) in ethanol, add cyanoacetic acid (1.1 equivalents).

• Add a catalytic amount of a weak base, such as piperidine (0.1 equivalents).

• Heat the mixture to reflux and monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Pour the mixture into cold water to precipitate the product.

• Filter the solid, wash with cold water, and dry to obtain (E)-2-cyano-3-(4-fluorophenyl)prop-2-enoic acid.

Part 2: Synthesis of 2-Cyano-3-(4-fluorophenyl)propionic acid

• Dissolve the (E)-2-cyano-3-(4-fluorophenyl)prop-2-enoic acid (1 equivalent) in a suitable solvent such as methanol or ethyl acetate.

• Add a catalytic amount of palladium on carbon (Pd/C, 5-10 mol%).

• Purge the reaction vessel with hydrogen gas and maintain a hydrogen atmosphere (e.g., using a balloon).

• Stir the mixture vigorously at room temperature. The choice of a heterogeneous catalyst like Pd/C is crucial as it favors the reduction of the alkene double bond over the nitrile group under these mild conditions.[1]

• Monitor the reaction by TLC or ¹H NMR to observe the disappearance of the vinylic proton signal.

• Upon completion, filter the reaction mixture through a pad of celite to remove the catalyst.

• Evaporate the solvent under reduced pressure to obtain the crude 2-Cyano-3-(4-fluorophenyl)propionic acid.

Part 3: Purification

• The crude product can be purified by recrystallization from a suitable solvent system, such as an ethanol/water mixture, to yield the final product in high purity.

Analytical Characterization

The structure of the synthesized 2-Cyano-3-(4-fluorophenyl)propionic acid can be confirmed using standard analytical techniques. Below are the expected spectral data based on its structure and comparison with analogous compounds.

¹H NMR Spectroscopy:

• Aromatic Protons: Two doublets in the aromatic region (δ 7.0-7.5 ppm), characteristic of a para-substituted benzene ring.

• Methine Proton (-CH(CN)-): A triplet or doublet of doublets (depending on coupling) in the region of δ 3.5-4.5 ppm.

• Methylene Protons (-CH₂-): A doublet in the region of δ 3.0-3.5 ppm.

• Carboxylic Acid Proton (-COOH): A broad singlet at δ > 10 ppm, which is exchangeable with D₂O.[2]

¹³C NMR Spectroscopy:

• Carbonyl Carbon (-COOH): A signal in the range of δ 170-180 ppm.

• Nitrile Carbon (-CN): A signal around δ 115-125 ppm.

• Aromatic Carbons: Signals in the region of δ 115-165 ppm, with the carbon attached to fluorine showing a characteristic large C-F coupling constant.

• Methine Carbon (-CH(CN)-): A signal around δ 35-45 ppm.

• Methylene Carbon (-CH₂-): A signal around δ 30-40 ppm.

Infrared (IR) Spectroscopy:

• Carboxylic Acid O-H Stretch: A very broad band from 2500-3300 cm⁻¹.[2][3]

• Nitrile C≡N Stretch: A sharp, medium intensity peak around 2240-2260 cm⁻¹.

• Carbonyl C=O Stretch: A strong, sharp peak between 1700-1725 cm⁻¹ for the hydrogen-bonded dimer.[2][3]

• Aromatic C-H Stretch: Peaks just above 3000 cm⁻¹.

• C-F Stretch: A strong absorption in the 1100-1250 cm⁻¹ region.

Mass Spectrometry:

• Electrospray Ionization (ESI-MS): In negative ion mode, the deprotonated molecule [M-H]⁻ would be observed at m/z 192.05. In positive ion mode, adducts such as [M+H]⁺ at m/z 194.06 or [M+Na]⁺ at m/z 216.04 would be expected.

• Fragmentation Pattern: Common fragmentation would involve the loss of CO₂ from the carboxylate anion.[4]

Potential Applications and Fields of Research

The unique structural motifs of 2-Cyano-3-(4-fluorophenyl)propionic acid suggest its utility in several areas of research and development.

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solubility of 2-Cyano-3-(4-fluorophenyl)propionic acid in organic solvents

An In-Depth Technical Guide to the Solubility of 2-Cyano-3-(4-fluorophenyl)propionic Acid in Organic Solvents

Introduction

2-Cyano-3-(4-fluorophenyl)propionic acid is a multifaceted organic molecule featuring a carboxylic acid, a cyano group, and a fluorinated aromatic ring. Understanding its solubility in various organic solvents is a critical parameter for professionals in drug development, chemical synthesis, and materials science. Solubility dictates the choice of solvents for reaction media, purification processes such as crystallization, and formulation of the final product.[1] This guide provides a comprehensive analysis of the theoretical principles governing the solubility of this compound and presents a field-proven, robust experimental protocol for its quantitative determination.

Part 1: Theoretical Framework for Solubility Prediction

Molecular Structure Analysis

The solubility of 2-Cyano-3-(4-fluorophenyl)propionic acid is governed by the interplay of its distinct functional groups:

• Carboxylic Acid (-COOH): This is a highly polar group capable of acting as both a hydrogen bond donor (from the -OH) and a hydrogen bond acceptor (at the C=O oxygen).[6][7] This functional group strongly favors interaction with polar solvents.

• Cyano Group (-C≡N): The nitrile group is strongly polar due to the significant electronegativity difference between carbon and nitrogen. It can act as a hydrogen bond acceptor. Its presence enhances the molecule's affinity for polar solvents.

• Fluorophenyl Group (-C₆H₄F): The phenyl ring itself is nonpolar and hydrophobic. The fluorine atom is highly electronegative, creating a dipole, but its overall contribution to polarity is moderate. This part of the molecule will favor interactions with less polar or aromatic solvents.

• Aliphatic Propionic Acid Backbone (-CH₂-CH-): This hydrocarbon portion of the molecule is nonpolar.

Overall Polarity Assessment: The molecule possesses both highly polar functional groups (-COOH, -CN) and a nonpolar aromatic ring. This amphiphilic nature suggests it will not be soluble in the extremes of the polarity spectrum (e.g., highly nonpolar hexanes or highly polar water without pH adjustment). Its solubility will be highest in solvents that can effectively interact with both the polar and nonpolar regions.

Solvent Classification and Solubility Prediction

Organic solvents can be broadly classified based on their polarity:

• Polar Protic Solvents (e.g., Methanol, Ethanol): These solvents contain O-H or N-H bonds and can act as hydrogen bond donors and acceptors. Due to the strong hydrogen bonding capability of the carboxylic acid group, 2-Cyano-3-(4-fluorophenyl)propionic acid is expected to exhibit good solubility in these solvents.[8]

• Polar Aprotic Solvents (e.g., DMSO, DMF, Acetonitrile, Acetone): These solvents are polar but lack O-H or N-H bonds, so they can only act as hydrogen bond acceptors. They are excellent at solvating polar molecules. High solubility is predicted in solvents like DMSO and DMF, which can effectively solvate both the polar groups and the aromatic ring.

• Nonpolar Solvents (e.g., Hexane, Toluene, Diethyl Ether): These solvents have low dielectric constants and cannot engage in strong dipole-dipole or hydrogen bonding interactions. The dominant polar groups of the solute will lead to poor solubility in very nonpolar solvents like hexane.[2] Some limited solubility might be observed in solvents like toluene or diethyl ether, which can interact with the fluorophenyl ring and have some slight polarity.

The interplay of these molecular features is visualized in the diagram below.

Caption: Predicted interactions governing solubility.

Part 2: Experimental Protocol for Thermodynamic Solubility Determination

To obtain definitive quantitative data, an experimental approach is necessary. The shake-flask method is the gold standard for determining thermodynamic equilibrium solubility due to its reliability and robustness.[9][10]

Principle of the Method

An excess amount of the solid compound is added to a known volume of the solvent of interest. The resulting slurry is agitated at a constant temperature for a sufficient duration to allow the system to reach equilibrium, creating a saturated solution. After equilibrium is achieved, the undissolved solid is separated, and the concentration of the solute in the clear supernatant or filtrate is determined using a validated analytical technique.[10][11]

Materials and Equipment

• Test Substance: 2-Cyano-3-(4-fluorophenyl)propionic acid (purity >99%)

• Solvents: HPLC-grade or equivalent purity (e.g., Methanol, Ethanol, Acetonitrile, Acetone, DMSO, Toluene, Hexane)

• Equipment:

  • Analytical balance (±0.1 mg accuracy)

  • Glass vials with screw caps (e.g., 4 mL or 8 mL)

  • Orbital shaker or rotator with temperature control

  • Centrifuge capable of holding the vials

  • Syringes and syringe filters (e.g., 0.22 µm PTFE or nylon)

  • Volumetric flasks and pipettes

  • Analytical instrument: HPLC with UV detector or a UV-Vis spectrophotometer

Step-by-Step Experimental Workflow

Step 1: Preparation

• Accurately weigh an excess amount of 2-Cyano-3-(4-fluorophenyl)propionic acid (e.g., 10-20 mg) directly into a glass vial. The key is to ensure solid remains at the end of the experiment.[10]

• Record the exact mass.

• Using a calibrated pipette, add a precise volume of the selected organic solvent (e.g., 2.0 mL) to the vial.

• Securely cap the vial.

• Prepare at least three replicate samples for each solvent.

Step 2: Equilibration

• Place the vials in a temperature-controlled orbital shaker set to a standard temperature (e.g., 25 °C).

• Agitate the samples at a constant speed (e.g., 250 rpm) for a predetermined period. A duration of 24 to 48 hours is typically sufficient to ensure equilibrium is reached.[9]

• Self-Validation Check: To confirm equilibrium, samples can be taken at different time points (e.g., 24h, 48h, and 72h). Equilibrium is confirmed when the measured concentrations are consistent across the later time points.[10]

Step 3: Phase Separation

• After equilibration, let the vials stand for approximately 30 minutes to allow larger particles to settle.

• To remove all undissolved solids, centrifuge the vials at high speed (e.g., 10,000 rpm for 15 minutes).

• Alternatively, filter the suspension using a chemical-resistant syringe filter (e.g., 0.22 µm PTFE). Discard the first portion of the filtrate to avoid any adsorption effects from the filter membrane.

Step 4: Sample Preparation for Analysis

• Carefully pipette a known volume of the clear supernatant or filtrate into a volumetric flask.

• Dilute the sample with a suitable solvent (often the mobile phase for HPLC or the same solvent for UV-Vis) to a concentration that falls within the linear range of the analytical calibration curve.

• Record the dilution factor accurately.

Step 5: Analytical Quantification The concentration of the diluted sample is determined using a pre-validated analytical method, typically HPLC-UV.

• Method of Choice: HPLC-UV

  • Develop a Method: A reverse-phase HPLC method is suitable.

    • Column: C18 column (e.g., 150 mm x 4.6 mm, 5 µm particle size).[12]

    • Mobile Phase: A mixture of an aqueous buffer (e.g., phosphate buffer, pH 2.5-3.0) and an organic solvent like acetonitrile or methanol.[13]

    • Detection: UV detection at a wavelength where the compound shows maximum absorbance (λmax), determined by scanning a dilute solution.

  • Create a Calibration Curve: Prepare a series of standard solutions of 2-Cyano-3-(4-fluorophenyl)propionic acid of known concentrations. Inject these standards into the HPLC and plot the peak area versus concentration. The resulting curve should be linear (R² > 0.999).

  • Analyze Samples: Inject the diluted samples from Step 4 and determine their concentration from the calibration curve.

  • Calculate Solubility: Multiply the measured concentration by the dilution factor to obtain the solubility in the original solvent.

• Alternative Method: UV-Vis Spectrophotometry

  • Determine λmax: Scan a dilute solution of the compound in the chosen solvent to find the wavelength of maximum absorbance.[14]

  • Create a Calibration Curve: Prepare a series of standard solutions and measure their absorbance at λmax. Plot absorbance versus concentration to generate a Beer-Lambert Law calibration curve.[15]

  • Analyze Samples: Measure the absorbance of the diluted samples and determine their concentration from the calibration curve.

  • Calculate Solubility: Apply the dilution factor to find the final solubility. Note: This method is less specific than HPLC and is only suitable if no impurities or degradation products absorb at the same wavelength.

Caption: Standard workflow for solubility determination.

Part 3: Data Presentation

The determined solubility values should be compiled in a clear and organized table.

Organic Solvent	Solvent Class	Temperature (°C)	Solubility (mg/mL)	Solubility (mol/L)
Methanol	Polar Protic	25	Experimental Value	Calculated Value
Ethanol	Polar Protic	25	Experimental Value	Calculated Value
Acetone	Polar Aprotic	25	Experimental Value	Calculated Value
Acetonitrile	Polar Aprotic	25	Experimental Value	Calculated Value
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	25	Experimental Value	Calculated Value
Toluene	Nonpolar (Aromatic)	25	Experimental Value	Calculated Value
n-Hexane	Nonpolar (Aliphatic)	25	Experimental Value	Calculated Value

Conclusion

The is dictated by its amphiphilic structure, containing both highly polar functional groups and a nonpolar aromatic ring. Theoretical analysis predicts favorable solubility in polar protic and polar aprotic solvents, with limited solubility in nonpolar media. For drug development and process chemistry, where precise data is paramount, this guide provides a robust and self-validating experimental protocol based on the industry-standard shake-flask method coupled with HPLC-UV analysis. This combined theoretical and practical approach equips researchers with the necessary tools to confidently assess and utilize the solubility characteristics of this compound.

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A Comprehensive Spectroscopic and Analytical Guide to 2-Cyano-3-(4-fluorophenyl)propionic acid

This technical guide provides an in-depth analysis of the spectral characteristics of 2-Cyano-3-(4-fluorophenyl)propionic acid, a key intermediate in pharmaceutical synthesis. The following sections detail the expected Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data for this compound. The protocols for data acquisition and the rationale behind the spectral interpretations are designed to offer researchers and drug development professionals a robust framework for the characterization of this and similar molecules.

Disclaimer: Publicly available, experimentally verified spectral data for 2-Cyano-3-(4-fluorophenyl)propionic acid is limited. The data and interpretations presented in this guide are therefore predictive, based on established principles of spectroscopic analysis and data from structurally analogous compounds.

Molecular Structure and Key Functional Groups

2-Cyano-3-(4-fluorophenyl)propionic acid possesses a distinct molecular architecture that gives rise to a unique spectral fingerprint. The key structural features include a para-substituted fluorophenyl ring, a chiral center at the alpha-carbon, a nitrile group (-C≡N), and a carboxylic acid (-COOH). Understanding the electronic environment of each of these components is crucial for accurate spectral interpretation.

Figure 1. Molecular Structure of 2-Cyano-3-(4-fluorophenyl)propionic acid

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a molecule. For 2-Cyano-3-(4-fluorophenyl)propionic acid, both ¹H and ¹³C NMR will provide critical information for structural verification.

Predicted ¹H NMR Spectral Data (500 MHz, CDCl₃)

The proton NMR spectrum is expected to show distinct signals for the aromatic protons, the benzylic protons, and the alpha-proton. The coupling patterns will be key to assigning these signals.

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~10.0 - 12.0	Singlet (broad)	1H	-COOH
~7.20 - 7.30	Doublet of Doublets	2H	Aromatic (Ha)
~7.00 - 7.10	Doublet of Doublets	2H	Aromatic (Hb)
~3.80 - 3.90	Triplet	1H	-CH(CN)COOH
~3.20 - 3.35	Multiplet	2H	-CH₂-

Expert Insights: The broad singlet for the carboxylic acid proton is characteristic and its chemical shift can be concentration-dependent. The aromatic region will display a classic AA'BB' system due to the para-substitution, which simplifies to two doublet of doublets. The diastereotopic protons of the -CH₂- group may appear as a complex multiplet due to coupling with the adjacent chiral proton.

Predicted ¹³C NMR Spectral Data (125 MHz, CDCl₃)

The carbon NMR spectrum will confirm the number of unique carbon environments and provide information about their electronic nature.

Chemical Shift (δ) ppm	Assignment
~170 - 175	-COOH
~160 - 165 (d, ¹JCF ≈ 245 Hz)	Aromatic (C-F)
~130 - 135	Aromatic (quaternary)
~130 (d, ³JCF ≈ 8 Hz)	Aromatic (CH)
~115 (d, ²JCF ≈ 21 Hz)	Aromatic (CH)
~115 - 120	-C≡N
~40 - 45	-CH(CN)COOH
~35 - 40	-CH₂-

Expert Insights: The carbon attached to the fluorine will exhibit a large one-bond coupling constant (¹JCF), which is a definitive indicator of a C-F bond. The other aromatic carbons will show smaller two- and three-bond couplings to fluorine. The nitrile carbon is typically found in the 115-120 ppm range.

Experimental Protocol: NMR Data Acquisition

• Sample Preparation: Dissolve 5-10 mg of 2-Cyano-3-(4-fluorophenyl)propionic acid in approximately 0.7 mL of deuterated chloroform (CDCl₃).

• Instrumentation: Utilize a 500 MHz NMR spectrometer equipped with a broadband probe.

• ¹H NMR Acquisition:

  • Acquire the spectrum at 298 K.

  • Use a standard pulse sequence (e.g., zg30).

  • Set the spectral width to cover the expected chemical shift range (e.g., -2 to 16 ppm).

  • Employ a sufficient number of scans (e.g., 16) to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • Acquire the spectrum using a proton-decoupled pulse sequence (e.g., zgpg30).

  • Set the spectral width to cover the expected range (e.g., 0 to 200 ppm).

  • Increase the number of scans significantly (e.g., 1024 or more) due to the lower natural abundance and gyromagnetic ratio of ¹³C.

• Data Processing: Process the raw data using appropriate software (e.g., MestReNova, TopSpin). Apply Fourier transformation, phase correction, and baseline correction. Calibrate the chemical shifts using the residual solvent peak (CDCl₃: δH = 7.26 ppm, δC = 77.16 ppm).

Infrared (IR) Spectroscopy

IR spectroscopy is an excellent technique for identifying the functional groups present in a molecule. The IR spectrum of 2-Cyano-3-(4-fluorophenyl)propionic acid will be dominated by absorptions from the carboxylic acid, nitrile, and aromatic moieties.

Predicted IR Spectral Data (ATR)

Wavenumber (cm⁻¹)	Intensity	Assignment
2500-3300	Broad	O-H stretch (carboxylic acid)
~2250	Medium	C≡N stretch (nitrile)
~1700	Strong	C=O stretch (carboxylic acid)
~1600, ~1500	Medium	C=C stretch (aromatic)
~1220	Strong	C-O stretch (carboxylic acid)
~1160	Strong	C-F stretch

Expert Insights: The broad O-H stretch is a hallmark of a hydrogen-bonded carboxylic acid. The C≡N stretch is typically sharp and of medium intensity. The strong C=O absorption confirms the presence of the carbonyl group. The C-F stretch is often a strong and distinct band in the fingerprint region.

Experimental Protocol: IR Data Acquisition (ATR)

• Sample Preparation: Place a small amount of the solid sample directly onto the diamond crystal of the Attenuated Total Reflectance (ATR) accessory.

• Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer.

• Data Acquisition:

  • Collect a background spectrum of the clean ATR crystal.

  • Apply pressure to the sample using the ATR anvil to ensure good contact.

  • Collect the sample spectrum over the range of 4000-400 cm⁻¹.

  • Co-add a sufficient number of scans (e.g., 32) for a high-quality spectrum.

• Data Processing: The software will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.

Figure 2. General Workflow for Spectroscopic Analysis

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which can be used to confirm its identity and deduce its structure.

Predicted Mass Spectral Data (ESI-)

In negative ion mode Electrospray Ionization (ESI-), the deprotonated molecule is expected to be the most abundant ion.

m/z	Assignment
192.05	[M-H]⁻

Expert Insights: ESI is a soft ionization technique, so fragmentation is often minimal. The observation of the [M-H]⁻ ion at the calculated exact mass provides strong evidence for the molecular formula.

Predicted Mass Spectral Data (EI)

Electron Ionization (EI) is a higher-energy technique that will cause fragmentation.

m/z	Assignment
193	[M]⁺
148	[M - COOH]⁺
109	[C₆H₄F-CH₂]⁺

Expert Insights: The molecular ion peak should be visible. A common fragmentation pathway for carboxylic acids is the loss of the -COOH group. The peak at m/z 109 corresponds to the fluorobenzyl cation, a stable fragment.

Experimental Protocol: Mass Spectrometry Data Acquisition (LC-MS with ESI)

• Sample Preparation: Prepare a dilute solution of the sample (e.g., 1 µg/mL) in a suitable solvent such as acetonitrile or methanol.

• Instrumentation: Use a Liquid Chromatography-Mass Spectrometry (LC-MS) system equipped with an ESI source.

• Data Acquisition:

  • Infuse the sample directly into the mass spectrometer or inject it onto an LC column for separation prior to MS analysis.

  • Acquire data in both positive and negative ion modes over a relevant mass range (e.g., m/z 50-500).

  • Optimize the ESI source parameters (e.g., capillary voltage, cone voltage, gas flow rates) to maximize the signal of the ion of interest.

• Data Processing: The instrument software will display the mass spectrum. Use the software tools to determine the exact mass of the observed ions and compare them to the theoretical values.

Conclusion

The combination of NMR, IR, and MS provides a comprehensive characterization of 2-Cyano-3-(4-fluorophenyl)propionic acid. While the data presented here is predictive, it is based on sound scientific principles and provides a solid foundation for the analysis of this important pharmaceutical intermediate. Experimental verification of this data is recommended for definitive structural confirmation.

References

• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons.
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The Dawn of a New Era in Pain Relief: An In-depth Technical Guide on the Discovery and History of Arylpropionic Acid Derivatives

<_ _>

For Researchers, Scientists, and Drug Development Professionals

This guide delves into the pivotal discovery and rich history of arylpropionic acid derivatives, a class of non-steroidal anti-inflammatory drugs (NSAIDs) that has revolutionized pain management. From the initial serendipitous findings to the elucidation of their mechanism of action and the development of iconic drugs like ibuprofen and naproxen, this paper provides a comprehensive overview for professionals in the field.

PART 1: A Serendipitous Discovery Ignites a Revolution

The journey of arylpropionic acids began in the 1950s at Boots Pure Drug Company in Nottingham, UK, where a team led by pharmacologist Dr. Stewart Adams and chemist Dr. John Nicholson was searching for a safer alternative to aspirin for treating rheumatoid arthritis.[1][2][3] Their research, which involved screening hundreds of compounds, was driven by the need for a non-steroidal anti-inflammatory drug (NSAID) with fewer gastrointestinal side effects.[1][3]

After years of meticulous work, a patent was filed in 1961 for 2-(4-isobutylphenyl) propionic acid, a compound that showed significant promise.[1][2] This molecule, later named ibuprofen, was derived from propionic acid.[1] The name itself is a portmanteau of the three key functional groups: i sobu tyl, pro pionic acid, and phen yl.[1]

A now-famous anecdote illustrates Dr. Adams's confidence in his discovery: he reportedly took a dose of ibuprofen to treat a hangover before a speech.[1] Following successful clinical trials, ibuprofen was launched as a prescription treatment for rheumatoid arthritis in the United Kingdom in 1969 and in the United States in 1974.[1][3] It later became one of the first NSAIDs, other than aspirin, to be available over-the-counter in the early 1980s.[1]

The original synthesis of ibuprofen was a six-step process starting from isobutylbenzene.[1] This has since been streamlined to a more efficient, "green" synthesis developed by the BHC Company, which significantly reduces waste.[4]

PART 2: Expanding the Arsenal: The Development of Key Derivatives

The success of ibuprofen spurred further research into the arylpropionic acid class, leading to the development of other widely used NSAIDs.[5][6][7]

Naproxen and Ketoprofen

Notable among these are naproxen and ketoprofen.[6][8][9] Like ibuprofen, these drugs are non-selective COX inhibitors, meaning they block both COX-1 and COX-2 enzymes.[10] While this dual action contributes to their therapeutic effects, it is also associated with potential gastrointestinal side effects.[10]

Table 1: Key Arylpropionic Acid Derivatives

Drug	Year of Discovery/Patent	Key Features
Ibuprofen	1961	The first of its class; widely used for pain, fever, and inflammation.[1][2]
Naproxen	Marketed in the 1970s	Longer half-life allowing for less frequent dosing.[9]
Ketoprofen	Marketed in the 1970s	Potent analgesic and anti-inflammatory effects.[6][10]

PART 3: Unraveling the Mechanism: The Role of Cyclooxygenase (COX) Inhibition

The therapeutic effects of arylpropionic acid derivatives stem from their ability to inhibit cyclooxygenase (COX) enzymes.[1][10] This crucial mechanism was elucidated by Sir John Vane, who won the Nobel Prize in 1982 for his work.[10]

COX enzymes are responsible for the synthesis of prostaglandins, which are key mediators of inflammation, pain, and fever.[7][10] There are two main isoforms of COX:

• COX-1: A constitutively expressed enzyme involved in "house-keeping" functions like protecting the stomach lining.[7][10]

• COX-2: An inducible enzyme that is upregulated during inflammation.[7][10]

By inhibiting COX enzymes, arylpropionic acid derivatives reduce the production of prostaglandins, thereby alleviating pain and inflammation.[10][11] However, the non-selective inhibition of both COX-1 and COX-2 by traditional NSAIDs can lead to gastrointestinal side effects due to the disruption of the protective functions of COX-1.[10][12] This understanding led to the development of selective COX-2 inhibitors.[10][13][14]

Caption: Mechanism of action of arylpropionic acid derivatives via inhibition of COX-1 and COX-2.

PART 4: Experimental Validation: The Guinea Pig UV Erythema Test

A key preclinical assay used in the discovery of these drugs was the guinea pig ultraviolet (UV) erythema test.[15][16][17] This model was instrumental in assessing the anti-inflammatory potential of new compounds.

Experimental Protocol: Guinea Pig UV Erythema Test

Objective: To evaluate the anti-inflammatory activity of a test compound by measuring its ability to reduce UV-induced skin redness (erythema) in guinea pigs.

Methodology:

• Animal Preparation: Albino guinea pigs are used. An area of skin on the back is carefully shaved.

• Compound Administration: The test compound is administered, typically orally. Control groups receive a vehicle or a known anti-inflammatory drug.

• UV Irradiation: After a set time for drug absorption, the shaved skin is exposed to a controlled dose of UV radiation.[15][18]

• Erythema Assessment: The intensity of the resulting erythema is scored at various time points post-irradiation (e.g., 2, 4, 6 hours).[15][19]

• Data Analysis: The scores from the treated group are compared to the control group to determine the percentage of inflammation inhibition.

A significant reduction in erythema in the treated group indicates anti-inflammatory properties.[16]

Caption: Experimental workflow for the guinea pig UV erythema test.

PART 5: The Enduring Legacy and Future Directions

The discovery of arylpropionic acid derivatives marked a turning point in the management of pain and inflammation.[5][6][7] These compounds, born from a quest for a safer alternative to aspirin, have become some of the most widely used medicines globally.[3][20] The scientific journey from their initial synthesis to the understanding of their COX-inhibiting mechanism has provided invaluable insights for drug development.

Future research in this area continues to focus on developing agents with improved safety profiles, potentially through more selective COX-2 inhibition or by targeting other inflammatory pathways.[21][22] The story of arylpropionic acids is a powerful example of how persistent scientific inquiry can lead to profound advancements in human health.

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• Gouda, A. M., et al. (2019). Arylpropionic acid-derived NSAIDs: New insights on derivatization, anticancer activity and potential mechanism of action. Bioorganic Chemistry, 103224.
• Kumar, P., et al. (2020). Aryl Propionic Acid Derivatives: A Recent Advancement in Pharmacological Activities. International Journal of Pharmaceutical and Phytopharmacological Research, 17(4), 540-555.
• Halford, B. (2012). 50th anniversary of the discovery of ibuprofen: an interview with Dr Stewart Adams.
• Kumar, P., et al. (2020). Aryl Propionic Acid Derivatives: A Recent Advancement in Pharmacological Activities. SSRN Electronic Journal.
• Boissoneault, T. (2020, June 15). The Inventor of Ibuprofen Tested the Drug on His Own Hangover. Smithsonian Magazine.

• John Nicholson. (n.d.). National Inventors Hall of Fame. Retrieved January 26, 2026, from [Link]

• Rainsford, K. D. (2013). Ibuprofen: Synthesis, production and properties.
• Dattani, R., & D'Agostino, V. (2023). COX Inhibitors. In StatPearls.
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• Nose, T., et al. (1987). Study on the ultraviolet erythema in guinea-pigs. (II) Quantification of erythema and cutaneous blood flow change.
• Le-Tiran, A., et al. (2021). Therapeutic Role of Cyclooxygenase-1 (COX-1) Inhibition, Challenging the Conventional View of COX-1 as Purely Constitutive. Journal of Medicinal Chemistry, 64(15), 10977-11004.
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• Cyclooxygenase-2 inhibitor. (n.d.). In Wikipedia. Retrieved January 26, 2026, from [Link]

• Chiscop, E., et al. (2013). New derivatives of aryl-propionic acid. Synthesis and biological evaluation. Revista de Chimie, 64(11), 1254-1257.

• Ibuprofen Synthesis. (n.d.). Chemistry Steps. Retrieved January 26, 2026, from [Link]

• Zvyagintseva, T. V., et al. (2020). EFFECT OF LOCAL UV RADIATION ON THE MORPHOFUNCTIONAL STATE OF THE SKIN OF GUINEA PIGS IN EARLY AND REMOTE PERIODS AFTER IRRADIATION. Wiadomości Lekarskie, 73(4), 743-747.

• ibuprofen ketoprofen naproxen: Topics by Science.gov. (n.d.). Science.gov. Retrieved January 26, 2026, from [Link]

• Bruno, A., et al. (2010). Molecular basis of cyclooxygenase enzymes (COXs) selective inhibition. Proceedings of the National Academy of Sciences, 107(10), 4623-4628.
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• Black, A. K., et al. (1979). The relationship between development of ultraviolet erythema and release of prostaglandins in guinea pig skin. British Journal of Clinical Pharmacology, 8(4), 353-357.
• Mauleón, D., et al. (1996). Preclinical and clinical development of dexketoprofen. Journal of Clinical Pharmacology, 36(12 Suppl), 19S-28S.
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A Theoretical Exploration of 2-Cyano-3-(4-fluorophenyl)propionic Acid: A Keystone for Modern Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive theoretical analysis of 2-Cyano-3-(4-fluorophenyl)propionic acid, a molecule of significant interest in medicinal chemistry. We delve into its structural and electronic properties through advanced computational methodologies, including Density Functional Theory (DFT). Furthermore, this guide outlines its potential as a versatile scaffold in drug design, supported by molecular docking simulations against relevant biological targets. The synthesis and spectroscopic characterization of this compound are also discussed, offering a holistic view for researchers. This document serves as a valuable resource for professionals engaged in the exploration of novel therapeutic agents, providing both foundational knowledge and practical, step-by-step computational protocols.

Introduction: The Significance of Fluorinated Propionic Acid Derivatives

Propionic acid and its derivatives are a cornerstone in medicinal chemistry, forming the structural basis for numerous established drugs, most notably non-steroidal anti-inflammatory drugs (NSAIDs). The introduction of a fluorophenyl group and a cyano moiety into the propionic acid backbone, as seen in 2-Cyano-3-(4-fluorophenyl)propionic acid, offers a unique combination of electronic and steric properties that can be exploited for targeted drug design. The fluorine atom can enhance metabolic stability and binding affinity, while the cyano group can participate in crucial interactions with biological targets.[1][2] This guide will explore the theoretical underpinnings of these features and their implications for drug development.

Synthesis and Spectroscopic Characterization: A Proposed Pathway

While a specific, detailed synthesis for 2-Cyano-3-(4-fluorophenyl)propionic acid is not extensively reported, a plausible synthetic route can be extrapolated from established organic chemistry principles. A common approach involves the reaction of 4-fluorobenzaldehyde with a cyanoacetate derivative, followed by hydrolysis of the resulting ester and nitrile functionalities.

A proposed synthetic workflow is as follows:

Caption: A typical workflow for DFT calculations on a small molecule.

Predicted Molecular Properties

Based on DFT studies of similar compounds, we can predict the following for 2-Cyano-3-(4-fluorophenyl)propionic acid:

Property	Predicted Value/Characteristic	Significance in Drug Design
HOMO-LUMO Gap	Relatively small	Indicates higher reactivity and potential for interaction with biological targets. [3]
Molecular Electrostatic Potential (MEP)	Negative potential around the cyano and carboxyl oxygen atoms; Positive potential around the acidic proton.	Identifies sites for electrostatic interactions with receptor binding pockets.
Dipole Moment	Moderate to high	Influences solubility and the ability to cross biological membranes.

Molecular Docking: Predicting a Molecule's Therapeutic Potential

Molecular docking is a computational technique that predicts the preferred orientation of one molecule to a second when bound to each other to form a stable complex. [4][5]In drug discovery, it is used to predict how a small molecule (ligand) binds to the active site of a protein (receptor).

The Power of In Silico Screening

Molecular docking allows for the rapid screening of large libraries of compounds against a specific biological target, helping to identify promising drug candidates. [6][7]For 2-Cyano-3-(4-fluorophenyl)propionic acid, we can explore its potential as an inhibitor of various enzymes implicated in disease. Given the structural similarities to known drugs, potential targets could include cyclooxygenase (COX) enzymes (relevant to inflammation) or enzymes involved in cancer cell proliferation. [6][8]

A Generalized Molecular Docking Protocol

The following is a generalized workflow for performing molecular docking using software like AutoDock or PyRx:

• Preparation of the Receptor:

  • Obtain the 3D structure of the target protein from a repository like the Protein Data Bank (PDB).

  • Prepare the protein by removing water molecules, adding hydrogen atoms, and assigning charges.

• Preparation of the Ligand:

  • Use the DFT-optimized structure of 2-Cyano-3-(4-fluorophenyl)propionic acid.

  • Assign charges and define rotatable bonds.

• Docking Simulation:

  • Define the binding site on the receptor (typically a grid box encompassing the active site).

  • Run the docking algorithm to generate multiple binding poses of the ligand in the receptor's active site.

• Analysis of Results:

  • Analyze the predicted binding energies of the different poses. Lower binding energy generally indicates a more stable complex. [9] * Visualize the protein-ligand interactions (e.g., hydrogen bonds, hydrophobic interactions) for the best-scoring poses. [10]

Caption: Generalized workflow for molecular docking studies.

Potential Therapeutic Applications

The structural motifs within 2-Cyano-3-(4-fluorophenyl)propionic acid suggest several potential therapeutic applications.

• Anticancer Activity: The presence of a cyano group in various heterocyclic compounds has been associated with anticancer properties. [6][8]Theoretical studies can help elucidate the potential mechanisms of action, such as the inhibition of kinases or other enzymes crucial for cancer cell survival.

• Antimicrobial Activity: Propionic acid derivatives have also been investigated for their antimicrobial effects. [11]Molecular docking could be employed to study the binding of 2-Cyano-3-(4-fluorophenyl)propionic acid to essential bacterial or fungal enzymes.

• Anti-inflammatory Effects: Given its structural relationship to NSAIDs, this molecule could be a candidate for development as an anti-inflammatory agent. [12][13]Docking studies against COX-1 and COX-2 would be a primary step in evaluating this potential.

Conclusion and Future Directions

This technical guide has provided a theoretical framework for understanding the properties and potential of 2-Cyano-3-(4-fluorophenyl)propionic acid. The combination of DFT calculations and molecular docking provides a powerful in silico approach to guide further experimental work. Future research should focus on the synthesis and in vitro evaluation of this compound to validate the theoretical predictions. The methodologies outlined herein offer a robust starting point for researchers and drug development professionals seeking to explore the therapeutic potential of this promising molecular scaffold.

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A Technical Guide to the Identification of Potential Biological Targets of 2-Cyano-3-(4-fluorophenyl)propionic acid

Abstract

This technical guide outlines a comprehensive strategy for the identification and validation of the biological targets of 2-Cyano-3-(4-fluorophenyl)propionic acid, a compound of interest in medicinal chemistry. Given the absence of established targets for this specific molecule, this document presents a logical, multi-pronged approach, combining in silico analysis with robust, unbiased, and hypothesis-driven experimental workflows. We detail the rationale behind the selection of potential target classes based on the compound's structural similarity to known pharmacologically active agents, particularly arylpropionic acid derivatives. This guide provides senior researchers, scientists, and drug development professionals with detailed, step-by-step protocols for state-of-the-art target identification techniques, including Cellular Thermal Shift Assay (CETSA) and Affinity Chromatography-Mass Spectrometry (AC-MS). Furthermore, we present a suite of specific enzymatic and binding assays for the validation and characterization of potential interactions with targets such as cyclooxygenases, fatty acid synthase, matrix metalloproteinases, and histone deacetylases. The overarching goal of this whitepaper is to provide a scientifically rigorous framework for elucidating the mechanism of action of 2-Cyano-3-(4-fluorophenyl)propionic acid, thereby informing its potential therapeutic applications.

Introduction to 2-Cyano-3-(4-fluorophenyl)propionic acid

The exploration of novel small molecules for therapeutic intervention is a cornerstone of modern drug discovery. 2-Cyano-3-(4-fluorophenyl)propionic acid presents an intriguing scaffold for investigation. Its chemical architecture suggests the potential for specific interactions with biological macromolecules, which could modulate cellular pathways implicated in disease.

Chemical Structure and Properties

The chemical structure of 2-Cyano-3-(4-fluorophenyl)propionic acid is characterized by a propionic acid backbone, a fluorinated phenyl ring, and a cyano group.

• Arylpropionic Acid Moiety: This feature is shared with a well-established class of non-steroidal anti-inflammatory drugs (NSAIDs), such as ibuprofen and flurbiprofen, suggesting a potential for anti-inflammatory activity.[1][2]

• Cyano Group: The presence of a cyano group can influence the electronic properties of the molecule and may be involved in specific interactions with biological targets.[3]

• Fluorophenyl Group: The fluorine substitution can enhance metabolic stability and binding affinity to target proteins.[4]

A thorough understanding of these structural features is critical in forming initial hypotheses about the compound's biological targets.

Rationale for Target Identification: Structural Homology to Known Bioactive Molecules

The structural resemblance of 2-Cyano-3-(4-fluorophenyl)propionic acid to known arylpropionic acid derivatives provides a strong rationale for investigating its biological targets. Arylpropionic acids are known to exhibit a broad range of pharmacological activities, including anti-inflammatory, analgesic, antibacterial, anticonvulsant, and anticancer effects.[1] This suggests that 2-Cyano-3-(4-fluorophenyl)propionic acid may interact with a similar spectrum of biological targets.

Hypothesis-Driven Target Exploration

Based on the structural analysis, we can formulate several hypotheses regarding the potential biological targets of 2-Cyano-3-(4-fluorophenyl)propionic acid.

Primary Hypothesis: Cyclooxygenase (COX) Isoforms as Potential Targets

The most evident hypothesis is that 2-Cyano-3-(4-fluorophenyl)propionic acid, like many other arylpropionic acids, may inhibit the activity of cyclooxygenase (COX) enzymes, COX-1 and COX-2. These enzymes are central to the inflammatory cascade, catalyzing the conversion of arachidonic acid to prostaglandins.[5]

Secondary Hypotheses based on Structural Features

Beyond COX enzymes, the unique combination of functional groups in 2-Cyano-3-(4-fluorophenyl)propionic acid suggests other potential target classes:

• Fatty Acid Synthase (FASN): This enzyme is a key player in lipogenesis and is upregulated in many cancers.[6] Some small molecules with carboxylic acid moieties have been shown to inhibit FASN.

• Matrix Metalloproteinases (MMPs): MMPs are a family of proteases involved in the degradation of the extracellular matrix, with implications in cancer and inflammation.[7]

• Histone Deacetylases (HDACs): HDACs are epigenetic modifiers, and their inhibition has emerged as a promising strategy in cancer therapy.[8]

• Kinases: The vast and diverse kinome presents numerous potential targets for small molecules. Kinase dysregulation is a hallmark of many diseases.

• G Protein-Coupled Receptors (GPCRs): GPCRs are a large family of transmembrane receptors that are targeted by a significant portion of approved drugs.[9][10]

Unbiased, Broad-Spectrum Target Identification Strategies

To explore the target landscape of 2-Cyano-3-(4-fluorophenyl)propionic acid without bias, we will employ two powerful, complementary techniques: the Cellular Thermal Shift Assay (CETSA) and Affinity Chromatography coupled with Mass Spectrometry (AC-MS).

Cellular Thermal Shift Assay (CETSA) for Target Engagement in a Cellular Context

3.1.1 Principle and Rationale

CETSA is a biophysical method that assesses the thermal stability of proteins in their native cellular environment.[11][12] The principle is that the binding of a small molecule to its target protein confers thermal stabilization, resulting in a higher melting temperature for the protein-ligand complex compared to the unbound protein.[12][13] This allows for the identification of direct target engagement within intact cells.[12][14]

3.1.2 Detailed Experimental Protocol

• Cell Culture and Treatment:

  • Culture a relevant cell line (e.g., a human cancer cell line for oncology applications) to 70-80% confluency.

  • Treat the cells with either vehicle control or varying concentrations of 2-Cyano-3-(4-fluorophenyl)propionic acid for a predetermined time (e.g., 1-2 hours) at 37°C.

• Heating Gradient:

  • Harvest the cells and resuspend them in a suitable buffer.

  • Aliquot the cell suspension into PCR tubes.

  • Expose the aliquots to a temperature gradient (e.g., 40°C to 70°C in 2°C increments) for 3 minutes using a PCR machine, followed by a cooling step.[14]

• Cell Lysis and Protein Solubilization:

  • Lyse the cells by freeze-thaw cycles or using a suitable lysis buffer.

  • Separate the soluble protein fraction (containing stabilized, non-denatured proteins) from the precipitated, denatured proteins by centrifugation.

• Protein Quantification and Analysis:

  • Collect the supernatant containing the soluble proteins.

  • Analyze the protein content of the soluble fraction for each temperature point using Western blotting for a specific candidate protein or by mass spectrometry for a proteome-wide analysis (Melt-CETSA).

3.1.3 Data Analysis and Interpretation

The data is plotted as the relative amount of soluble protein as a function of temperature. A shift in the melting curve to a higher temperature in the presence of the compound indicates target engagement. The magnitude of the shift can be correlated with the affinity of the compound for the target.

Caption: Cellular Thermal Shift Assay (CETSA) Workflow.

Affinity Chromatography coupled with Mass Spectrometry (AC-MS)

3.2.1 Principle and Rationale

AC-MS is a powerful technique for identifying the direct binding partners of a small molecule from a complex biological sample.[2][15] The compound of interest is immobilized on a solid support and used as "bait" to capture its interacting proteins from a cell lysate. The bound proteins are then eluted and identified by mass spectrometry.[15]

3.2.2 Detailed Experimental Protocol

• Immobilization of the Compound:

  • Synthesize a derivative of 2-Cyano-3-(4-fluorophenyl)propionic acid with a linker arm suitable for conjugation to a solid support (e.g., agarose or magnetic beads).

  • Covalently attach the derivatized compound to the activated beads.

  • Prepare control beads with no immobilized compound or with an immobilized inactive analog.

• Preparation of Cell Lysate:

  • Prepare a native protein lysate from the chosen cell line or tissue.

  • Pre-clear the lysate by incubating it with the control beads to remove non-specific binders.

• Affinity Capture:

  • Incubate the pre-cleared lysate with the compound-immobilized beads to allow for binding of target proteins.

• Washing and Elution:

  • Wash the beads extensively with a suitable buffer to remove non-specifically bound proteins.

  • Elute the specifically bound proteins using a competitive ligand, a change in pH, or a denaturing agent.

• Protein Identification by Mass Spectrometry:

  • Separate the eluted proteins by SDS-PAGE.

  • Excise the protein bands, perform in-gel digestion (e.g., with trypsin), and analyze the resulting peptides by LC-MS/MS.

3.2.3 Data Analysis and Hit Prioritization

The mass spectrometry data will generate a list of identified proteins. True binding partners will be enriched in the eluate from the compound-immobilized beads compared to the control beads. Label-free quantification or stable isotope labeling by amino acids in cell culture (SILAC) can be used for accurate comparison.

Caption: Affinity Chromatography-Mass Spectrometry Workflow.

Target Validation and Characterization: Specific Enzymatic and Binding Assays

Following the identification of potential targets from the unbiased screens, it is imperative to validate these interactions using orthogonal, hypothesis-driven assays.

Cyclooxygenase (COX-1 and COX-2) Inhibition Assays

4.1.1 Rationale

Based on the structural similarity to NSAIDs, direct inhibition of COX-1 and COX-2 is a primary hypothesis to be tested.

4.1.2 Detailed Protocol (Fluorometric or ELISA-based)

A commercially available COX inhibitor screening assay kit can be used.[16][17]

• Reagent Preparation: Prepare assay buffer, heme, COX-1 or COX-2 enzyme, arachidonic acid (substrate), and the test compound at various concentrations.

• Enzyme Reaction: In a 96-well plate, incubate the COX enzyme with the test compound or vehicle control.

• Initiate Reaction: Add arachidonic acid to initiate the reaction.

• Detection:

  • Fluorometric: A probe that fluoresces upon oxidation by the peroxidase activity of COX is used. Measure the fluorescence intensity over time.[18]

  • ELISA: Stop the reaction and measure the amount of prostaglandin E2 (PGE2) produced using a specific ELISA.[5]

• Data Analysis: Calculate the percentage of inhibition at each compound concentration and determine the IC50 value.

Fatty Acid Synthase (FASN) Inhibition Assay

4.2.1 Rationale

To investigate if the compound interferes with lipogenesis, a FASN inhibition assay is warranted.[6]

4.2.2 Detailed Protocol (Spectrophotometric or Mass Spectrometry-based)

• Reaction Mixture: Prepare a reaction mixture containing purified FASN enzyme, acetyl-CoA, malonyl-CoA, and NADPH in a suitable buffer.

• Incubation: Add the test compound at various concentrations or vehicle control to the reaction mixture.

• Detection:

  • Spectrophotometric: Monitor the decrease in absorbance at 340 nm due to the oxidation of NADPH.[19]

  • Mass Spectrometry: Use ¹³C-labeled malonyl-CoA and quantify the production of ¹³C-labeled palmitate by mass spectrometry for a more direct and specific readout.[19]

• Data Analysis: Determine the rate of reaction and calculate the percentage of inhibition and IC50 value.

Matrix Metalloproteinase (MMP) Inhibition Assays

4.3.1 Rationale

To explore the compound's potential as an anti-inflammatory or anti-cancer agent via MMP modulation.

4.3.2 Detailed Protocol (FRET-based)

Commercially available MMP inhibitor screening kits are recommended.[4][20][21]

• Assay Components: Use a specific MMP enzyme (e.g., MMP-1, MMP-2, MMP-9) and a corresponding FRET-based peptide substrate.

• Enzyme Activation: Activate the pro-MMP enzyme according to the manufacturer's instructions.

• Inhibition Assay: Incubate the activated MMP enzyme with the test compound or vehicle control.

• Substrate Addition: Add the FRET substrate to initiate the enzymatic reaction.

• Fluorescence Measurement: Monitor the increase in fluorescence over time as the substrate is cleaved.

• Data Analysis: Calculate the percentage of inhibition and determine the IC50 value.

Histone Deacetylase (HDAC) Inhibition Assays

4.4.1 Rationale

To assess the compound's potential as an epigenetic modulator.

4.4.2 Detailed Protocol (Fluorometric)

Utilize a commercially available HDAC fluorometric assay kit.[3][22][23]

• Reaction Setup: In a 96-well plate, combine the HDAC enzyme or nuclear extract, a fluorogenic HDAC substrate, and the test compound at various concentrations.

• Incubation: Incubate the plate at 37°C for a specified time.

• Development: Add a developer solution that cleaves the deacetylated substrate, releasing the fluorophore.

• Fluorescence Reading: Measure the fluorescence intensity.

• Data Analysis: Calculate the percentage of inhibition and determine the IC50 value.

Kinome Profiling

4.5.1 Rationale

To screen for potential off-target effects or to identify novel kinase targets.

4.5.2 High-Throughput Screening Approach

Engage a contract research organization (CRO) that offers kinome profiling services.[24][25][26] These services typically involve screening the compound at a fixed concentration against a large panel of purified kinases and measuring the remaining kinase activity. Hits can then be followed up with IC50 determinations.

G Protein-Coupled Receptor (GPCR) Binding Assays

4.6.1 Rationale

To determine if the compound interacts with any members of this large and druggable receptor family.

4.6.2 High-Throughput Screening Approach

Utilize a CRO that provides GPCR screening services.[9][27][28][29] These are typically cell-based reporter assays or radioligand binding assays that can screen the compound against a panel of GPCRs.

Integrated Strategy and Data Interpretation

A Phased Approach to Target Deconvolution

The identification of the biological targets of 2-Cyano-3-(4-fluorophenyl)propionic acid should follow a phased approach, starting with broad, unbiased methods and progressing to more focused validation assays.

Caption: Phased Approach for Target Deconvolution.

Interpreting Convergent and Divergent Data

It is crucial to look for convergence of data from multiple, independent assays. For example, if a protein is identified as a hit in both CETSA and AC-MS, and its activity is inhibited in a subsequent enzymatic assay, this provides strong evidence for it being a genuine target. Divergent results should be carefully scrutinized to understand potential experimental artifacts or context-dependent interactions.

Future Directions and Therapeutic Potential

The identification of the biological targets of 2-Cyano-3-(4-fluorophenyl)propionic acid will be a pivotal step in understanding its mechanism of action and will pave the way for further preclinical development. Future studies should focus on structure-activity relationship (SAR) studies to optimize the compound's potency and selectivity for its validated targets. Ultimately, the therapeutic potential of this compound will be determined by its target profile and its efficacy in relevant disease models. This comprehensive target identification workflow provides a robust foundation for these future investigations.

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Preliminary In Vitro Screening of 2-Cyano-3-(4-fluorophenyl)propionic Acid: A Technical Guide

Introduction: Rationale for the Investigation of 2-Cyano-3-(4-fluorophenyl)propionic Acid

The discovery and development of novel therapeutic agents are cornerstones of modern medicine. The propionic acid scaffold is a privileged structure in medicinal chemistry, with prominent examples including the widely used non-steroidal anti-inflammatory drugs (NSAIDs) ibuprofen and naproxen. The introduction of a cyano group and a fluorine atom to this scaffold in 2-Cyano-3-(4-fluorophenyl)propionic acid presents an intriguing candidate for biological investigation. The cyano group can participate in various biological interactions and is a feature of some enzyme inhibitors, while the fluorophenyl moiety can enhance metabolic stability and binding affinity.

This technical guide outlines a comprehensive and logical framework for the preliminary in vitro screening of 2-Cyano-3-(4-fluorophenyl)propionic acid. The proposed screening cascade is designed to efficiently assess its potential cytotoxic, anti-inflammatory, and antimicrobial activities. The methodologies described herein are grounded in established protocols and are designed to provide a robust preliminary dataset to guide future drug development efforts. While specific data for this exact molecule is not yet publicly available, the screening strategy is based on the known biological activities of structurally related compounds which have shown potential as anticancer, anti-inflammatory, and antimicrobial agents[1][2][3].

Section 1: Initial Cytotoxicity and Viability Assessment

A fundamental first step in the characterization of any novel compound is to determine its effect on cell viability. This information is crucial for identifying potential anticancer activity and for establishing appropriate concentration ranges for subsequent, more specific assays. In vitro cytotoxicity assays are a common and effective method for the initial high-throughput screening of synthesized molecules due to their speed and low cost[4].

Cell Line Selection Rationale

The choice of cell lines is critical for obtaining relevant data. For a preliminary screen, a diverse panel of human cancer cell lines is recommended to identify potential tissue-specific effects. The following cell lines are proposed:

• MCF-7 (Breast Adenocarcinoma): A well-characterized, estrogen receptor-positive cell line.

• A549 (Lung Carcinoma): A common model for lung cancer research.

• HT-29 (Colorectal Adenocarcinoma): A widely used cell line for studying colon cancer.

• PC-3 (Prostate Adenocarcinoma): An androgen-independent prostate cancer cell line.

• HEK293 (Human Embryonic Kidney): To serve as a non-cancerous control to assess general cytotoxicity.

Experimental Protocol: MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

Step-by-Step Methodology:

• Cell Seeding: Plate cells in 96-well plates at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Compound Treatment: Prepare a stock solution of 2-Cyano-3-(4-fluorophenyl)propionic acid in DMSO. Perform serial dilutions in cell culture medium to achieve a final concentration range of 0.1 µM to 100 µM. Replace the medium in the wells with the medium containing the test compound. Include a vehicle control (DMSO) and a positive control (e.g., doxorubicin).

• Incubation: Incubate the plates for 48-72 hours at 37°C in a humidified incubator with 5% CO2.

• MTT Addition: Add 20 µL of 5 mg/mL MTT solution to each well and incubate for 4 hours.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 (half-maximal inhibitory concentration) value.

Data Presentation: Quantitative Cytotoxicity Data

The results of the MTT assay should be summarized in a clear and concise table.

Cell Line	IC50 (µM) of 2-Cyano-3-(4-fluorophenyl)propionic acid	IC50 (µM) of Doxorubicin (Positive Control)
MCF-7	[Insert Value]	[Insert Value]
A549	[Insert Value]	[Insert Value]
HT-29	[Insert Value]	[Insert Value]
PC-3	[Insert Value]	[Insert Value]
HEK293	[Insert Value]	[Insert Value]

Section 2: Elucidation of Anti-Inflammatory Potential

Given that the propionic acid scaffold is common in anti-inflammatory drugs, it is logical to investigate the potential of 2-Cyano-3-(4-fluorophenyl)propionic acid in this area. In vitro models of inflammation provide a valuable tool for this assessment[5][6].

Rationale for Anti-Inflammatory Assays

The initial screening for anti-inflammatory activity will focus on key mediators of the inflammatory response. The inhibition of cyclooxygenase (COX) enzymes is a primary mechanism of action for many NSAIDs. Additionally, measuring the production of pro-inflammatory cytokines from stimulated immune cells provides a broader assessment of anti-inflammatory potential.

Experimental Workflow: A Two-Pronged Approach

A sequential workflow is proposed to first assess the direct enzymatic inhibition of COX-1 and COX-2, followed by a cell-based assay to measure the inhibition of pro-inflammatory cytokine production.

Caption: Workflow for assessing the anti-inflammatory activity of the test compound.

Experimental Protocol: COX-1/COX-2 Inhibition Assay

This assay determines the ability of the test compound to inhibit the activity of the cyclooxygenase enzymes.

Step-by-Step Methodology:

• Enzyme Preparation: Use commercially available purified ovine COX-1 and human recombinant COX-2.

• Reaction Mixture: Prepare a reaction mixture containing Tris-HCl buffer, hematin, and the enzyme.

• Compound Incubation: Add varying concentrations of 2-Cyano-3-(4-fluorophenyl)propionic acid or a reference inhibitor (e.g., celecoxib for COX-2, SC-560 for COX-1) to the reaction mixture and incubate.

• Substrate Addition: Initiate the reaction by adding arachidonic acid.

• Reaction Termination: Stop the reaction by adding a solution of HCl.

• Prostaglandin Measurement: Measure the amount of prostaglandin E2 (PGE2) produced using a commercial ELISA kit.

• Data Analysis: Calculate the percentage of inhibition and determine the IC50 values for both COX-1 and COX-2.

Experimental Protocol: Inhibition of LPS-Induced Cytokine Production in Macrophages

This assay assesses the ability of the test compound to suppress the inflammatory response in a cellular context.

Step-by-Step Methodology:

• Cell Culture: Culture RAW 264.7 murine macrophages or human THP-1 monocytes (differentiated into macrophages with PMA) in 24-well plates.

• Pre-treatment: Treat the cells with various concentrations of 2-Cyano-3-(4-fluorophenyl)propionic acid for 1 hour.

• Stimulation: Stimulate the cells with lipopolysaccharide (LPS) (1 µg/mL) for 24 hours to induce an inflammatory response.

• Supernatant Collection: Collect the cell culture supernatants.

• Cytokine Quantification: Measure the concentrations of tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6) in the supernatants using commercial ELISA kits.

• Data Analysis: Determine the concentration-dependent inhibition of TNF-α and IL-6 production and calculate the IC50 values.

Data Presentation: Summary of Anti-Inflammatory Activity

Assay	Parameter	IC50 (µM)
COX-1 Inhibition	PGE2 Production	[Insert Value]
COX-2 Inhibition	PGE2 Production	[Insert Value]
LPS-Stimulated Macrophages	TNF-α Production	[Insert Value]
LPS-Stimulated Macrophages	IL-6 Production	[Insert Value]

Section 3: Preliminary Antimicrobial Screening

The presence of a polarized double bond in similar cyano-propenoic acid derivatives has been associated with antimicrobial activity[1]. Therefore, a preliminary screen against common bacterial and fungal strains is warranted.

Rationale and Strain Selection

A basic screen using the broth microdilution method will be employed to determine the minimum inhibitory concentration (MIC) against a panel of clinically relevant microorganisms.

• Gram-positive bacterium: Staphylococcus aureus

• Gram-negative bacterium: Escherichia coli

• Yeast: Candida albicans

Experimental Protocol: Broth Microdilution Assay

Step-by-Step Methodology:

• Inoculum Preparation: Prepare a standardized inoculum of each microorganism in the appropriate broth (e.g., Mueller-Hinton for bacteria, RPMI-1640 for yeast).

• Compound Dilution: Perform serial two-fold dilutions of 2-Cyano-3-(4-fluorophenyl)propionic acid in the broth in a 96-well plate.

• Inoculation: Add the standardized inoculum to each well.

• Incubation: Incubate the plates at 37°C for 24 hours (bacteria) or 48 hours (yeast).

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Data Presentation: Antimicrobial Activity Summary

Microorganism	Minimum Inhibitory Concentration (MIC) (µg/mL)
Staphylococcus aureus	[Insert Value]
Escherichia coli	[Insert Value]
Candida albicans	[Insert Value]

Section 4: Integrated Data Analysis and Future Directions

The preliminary in vitro screening of 2-Cyano-3-(4-fluorophenyl)propionic acid will generate a foundational dataset to guide subsequent research.

Structure-Activity Relationship (SAR) Insights

The initial data will provide insights into the biological activities of this novel compound. For instance, potent and selective cytotoxicity against cancer cell lines would warrant further investigation into its mechanism of action as a potential anticancer agent. Similarly, selective inhibition of COX-2 over COX-1 would be a promising indicator of a favorable anti-inflammatory profile with potentially reduced gastrointestinal side effects.

Proposed Next Steps

Based on the outcomes of this preliminary screen, the following next steps can be envisioned:

• If significant anticancer activity is observed:

  • Expansion of the cell line panel.

  • Mechanism of action studies (e.g., apoptosis assays, cell cycle analysis).

  • In vivo studies in xenograft models.

• If promising anti-inflammatory activity is detected:

  • Further profiling against other inflammatory mediators (e.g., leukotrienes, other cytokines).

  • In vivo studies in models of inflammation (e.g., carrageenan-induced paw edema).

• If notable antimicrobial activity is found:

  • Determination of minimum bactericidal/fungicidal concentration (MBC/MFC).

  • Time-kill kinetic studies.

  • Screening against a broader panel of resistant strains.

Caption: A decision-making flowchart for prioritizing follow-up studies.

Conclusion

This technical guide provides a structured and scientifically rigorous approach for the preliminary in vitro screening of 2-Cyano-3-(4-fluorophenyl)propionic acid. By systematically evaluating its cytotoxic, anti-inflammatory, and antimicrobial properties, a comprehensive initial profile of the compound's biological activities can be established. The data generated from these studies will be instrumental in making informed decisions regarding the future development of this novel chemical entity as a potential therapeutic agent.

References

• Al-Shidhani, A., Al-Rawahi, N., & Al-Rawahi, A. J. O. M. J. (2014). Non-steroidal anti-inflammatory drugs (NSAIDs) use in primary health care centers in A'Seeb, Muscat: A clinical audit. Oman Medical Journal, 29(4), 286–290. [Link]

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• Chandra, S., Chatterjee, P., Dey, P., & Bhattacharya, S. (2012). Evaluation of in vitro anti-inflammatory activity of coffee against the denaturation of protein. Asian Pacific Journal of Tropical Biomedicine, 2(1), S178–S180. [Link]

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• Saeed, M., et al. (2012). In vitro pharmacological screening methods for anti-inflammatory agents. Journal of Pharmacy Research, 5(5), 2623-2627. [Link]

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• Zhang, L., et al. (2018). 3-(4-Hydroxyphenyl)propionic acid, a major microbial metabolite of procyanidin A2, shows similar suppression of macrophage foam cell formation as its parent molecule. Food & Function, 9(2), 943-952. [Link]

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Protocols & Analytical Methods

Application Note &amp; Synthesis Protocol: 2-Cyano-3-(4-fluorophenyl)propionic Acid

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a comprehensive, two-step protocol for the synthesis of 2-Cyano-3-(4-fluorophenyl)propionic acid, a valuable fluorinated building block in medicinal chemistry and materials science. The synthesis leverages a piperidine-catalyzed Knoevenagel condensation followed by an acid-catalyzed hydrolysis. This guide offers in-depth procedural details, mechanistic insights, and visual aids to ensure successful and reproducible synthesis.

I. Introduction: The Significance of Fluorinated Propionic Acid Derivatives

Fluorine-containing organic molecules are of paramount importance in modern drug discovery and development. The introduction of fluorine atoms into a molecule can significantly enhance its metabolic stability, binding affinity, and lipophilicity, thereby improving its pharmacokinetic and pharmacodynamic properties. 2-Cyano-3-(4-fluorophenyl)propionic acid is a versatile intermediate, combining the structural features of a propionic acid, a nitrile group, and a fluorinated phenyl ring. These functionalities make it an attractive starting material for the synthesis of a wide range of more complex molecules with potential therapeutic applications.

This application note details a reliable and efficient two-step synthesis of 2-Cyano-3-(4-fluorophenyl)propionic acid, commencing with a Knoevenagel condensation of 4-fluorobenzaldehyde and ethyl cyanoacetate, followed by the hydrolysis of the resulting ester.

II. Overall Synthesis Pathway

The synthesis of 2-Cyano-3-(4-fluorophenyl)propionic acid is achieved in two sequential steps:

• Step 1: Knoevenagel Condensation. This step involves the condensation of 4-fluorobenzaldehyde with ethyl cyanoacetate in the presence of a basic catalyst, piperidine, to yield ethyl 2-cyano-3-(4-fluorophenyl)acrylate.[1]

• Step 2: Acid-Catalyzed Hydrolysis. The intermediate ester is then hydrolyzed using a dilute acid, such as sulfuric acid, to produce the final product, 2-Cyano-3-(4-fluorophenyl)propionic acid.[2][3]

Figure 1: Overall two-step synthesis pathway for 2-Cyano-3-(4-fluorophenyl)propionic acid.

III. Experimental Protocols

A. Step 1: Synthesis of Ethyl 2-cyano-3-(4-fluorophenyl)acrylate

This procedure is adapted from established Knoevenagel condensation protocols.[1][4]

Materials and Reagents:

Reagent/Material	Molecular Weight ( g/mol )	Quantity	Moles (mmol)
4-fluorobenzaldehyde	124.11	12.41 g	100
Ethyl cyanoacetate	113.12	11.31 g	100
Piperidine	85.15	0.85 g (1 mL)	10
Ethanol (95%)	-	100 mL	-

Equipment:

• 250 mL round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Ice bath

• Büchner funnel and filter paper

Procedure:

• To a 250 mL round-bottom flask, add 4-fluorobenzaldehyde (12.41 g, 100 mmol) and ethyl cyanoacetate (11.31 g, 100 mmol) in 100 mL of 95% ethanol.

• Stir the mixture at room temperature to ensure homogeneity.

• Add piperidine (1 mL, 10 mmol) dropwise to the stirred solution. The addition of the basic catalyst initiates the condensation reaction.

• After the addition of piperidine, stir the reaction mixture at room temperature for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Upon completion of the reaction, cool the flask in an ice bath to precipitate the product.

• Collect the solid product by vacuum filtration using a Büchner funnel.

• Wash the collected solid with cold ethanol (2 x 20 mL) to remove any unreacted starting materials and catalyst.

• Dry the product under vacuum to obtain ethyl 2-cyano-3-(4-fluorophenyl)acrylate as a white to off-white solid.

B. Step 2: Synthesis of 2-Cyano-3-(4-fluorophenyl)propionic acid

This protocol is based on general procedures for the acid-catalyzed hydrolysis of esters.[2][3][5]

Materials and Reagents:

Reagent/Material	Molecular Weight ( g/mol )	Quantity	Moles (mmol)
Ethyl 2-cyano-3-(4-fluorophenyl)acrylate	221.22	22.12 g	100
Sulfuric acid (98%)	98.08	10 mL	-
Water	18.02	100 mL	-
Diethyl ether	-	150 mL	-
Saturated sodium chloride solution	-	50 mL	-
Anhydrous sodium sulfate	-	-	-

Equipment:

• 250 mL round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Separatory funnel

• Rotary evaporator

Procedure:

• In a 250 mL round-bottom flask, suspend the ethyl 2-cyano-3-(4-fluorophenyl)acrylate (22.12 g, 100 mmol) in a mixture of water (100 mL) and concentrated sulfuric acid (10 mL).

• Heat the mixture to reflux with vigorous stirring. The hydrolysis of the ester to the carboxylic acid occurs under these conditions.[2][3]

• Maintain the reflux for 8-12 hours, or until TLC analysis indicates the complete consumption of the starting material.

• Cool the reaction mixture to room temperature.

• Transfer the cooled mixture to a separatory funnel and extract the product with diethyl ether (3 x 50 mL).

• Combine the organic layers and wash with a saturated sodium chloride solution (50 mL).

• Dry the organic layer over anhydrous sodium sulfate.

• Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator.

• The crude product can be further purified by recrystallization from a suitable solvent system (e.g., toluene or an ethanol/water mixture) to yield 2-Cyano-3-(4-fluorophenyl)propionic acid as a crystalline solid.

IV. Mechanistic Insights

A. Knoevenagel Condensation Mechanism

The Knoevenagel condensation is a nucleophilic addition of an active methylene compound to a carbonyl group, followed by a dehydration reaction.

Figure 2: Simplified mechanism of the Knoevenagel condensation.

• Deprotonation: The basic catalyst (piperidine) removes a proton from the α-carbon of ethyl cyanoacetate, which is acidic due to the electron-withdrawing effects of the adjacent cyano and ester groups, forming a resonance-stabilized carbanion.

• Nucleophilic Attack: The carbanion acts as a nucleophile and attacks the electrophilic carbonyl carbon of 4-fluorobenzaldehyde.

• Protonation: The resulting alkoxide intermediate is protonated, typically by the conjugate acid of the catalyst, to form a β-hydroxy adduct.

• Dehydration: This alcohol intermediate readily undergoes dehydration (elimination of a water molecule) under the reaction conditions to form the final α,β-unsaturated product.

B. Acid-Catalyzed Ester Hydrolysis Mechanism

The hydrolysis of the ester is an equilibrium process catalyzed by acid.[2]

Figure 3: Simplified mechanism of acid-catalyzed ester hydrolysis.

• Protonation: The carbonyl oxygen of the ester is protonated by the acid catalyst (hydronium ion), which increases the electrophilicity of the carbonyl carbon.

• Nucleophilic Attack: A water molecule acts as a nucleophile and attacks the activated carbonyl carbon, forming a tetrahedral intermediate.

• Proton Transfer: A proton is transferred from the attacking water molecule to one of the oxygen atoms of the original ester group.

• Elimination of Alcohol: The tetrahedral intermediate collapses, and ethanol is eliminated as a leaving group.

• Deprotonation: The protonated carboxylic acid is deprotonated by a water molecule to regenerate the acid catalyst and form the final carboxylic acid product.

V. Safety and Handling Precautions

• Always work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

• 4-fluorobenzaldehyde is a skin and eye irritant.

• Piperidine is a flammable and corrosive liquid.

• Concentrated sulfuric acid is highly corrosive and a strong oxidizing agent. Handle with extreme care.

• Diethyl ether is extremely flammable. Ensure there are no ignition sources nearby.

VI. Characterization

The identity and purity of the intermediate and final product should be confirmed using standard analytical techniques:

• Melting Point: The melting point of the final product, 3-(4-Fluorophenyl)propionic acid, is reported to be in the range of 86-91 °C.[6][7]

• Spectroscopy:

  • ¹H and ¹³C NMR: To confirm the chemical structure and the absence of impurities.

  • FT-IR: To identify the characteristic functional groups (C≡N, C=O, C-F).

• Mass Spectrometry: To determine the molecular weight of the synthesized compounds.

VII. Conclusion

The two-step synthesis protocol detailed in this application note provides a reliable and reproducible method for the preparation of 2-Cyano-3-(4-fluorophenyl)propionic acid. The use of a Knoevenagel condensation followed by acid-catalyzed hydrolysis offers an efficient route to this valuable fluorinated building block. The mechanistic insights and detailed procedural steps provided herein are intended to facilitate the successful implementation of this synthesis in a research and development setting.

References

• CN103193620A - Method for preparing 2-(4-Chloromethylphenyl)
• CN105037139A - Preparation method for 2-phenylpropionic acid - Google P
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• CN102199085A - Preparation method of 2-(4-alkylphenyl)
• Biocatalytic synthesis of 2-fluoro-3-hydroxypropionic acid - Frontiers.
• (R)-3-AMINO-3-(p-METHOXYPHENYL)PROPIONIC ACID - Organic Syntheses Procedure.
• mechanism for the acid catalysed hydrolysis of esters - Chemguide.
• Synthesis and styrene copolymerization of novel octyl 2-cyano-3-phenyl-2-propeno
• CN113214111A - Preparation method of 3- (2-cyanophenyl)
• EP1669347A1 - Process for the preparation of 3-¬(4-fluorophenyl)
• 3-(4-Fluorophenyl)propionic acid 97 459-31-4 - Sigma-Aldrich.
• Greener Alternative in Organic Synthesis: Aqueous Knoevenagel Condensation Reaction Catalysed by [Bmim][OAc] Ionic Liquid with Antimicrobial Evaluation - Asian Journal of Green Chemistry.
• Ethyl 2-cyano-3-(4-hydroxyphenyl)
• The Hydrolysis of Esters - Chemistry LibreTexts.
• Improved Knoevenagel Condensation Protocol for the Synthesis of Cyanoacrylates and their Anticancer Activity - SciELO México.
• 3-(4-Fluorophenyl)propionic acid | C9H9FO2 | CID 136302 - PubChem.
• 3-(4-FLUOROPHENYL)PROPIONIC ACID | 459-31-4 - ChemicalBook.
• Acid Hydrolysis of Esters - YouTube.
• US9533934B2 - Hydrolysis of an ester compound - Google P
• Welcome To Hyma Synthesis Pvt. Ltd.
• Chemical Properties of 3-(4-Fluorophenyl)propionic acid (CAS 459-31-4) - Cheméo.
• (PDF)
• 3-(4-Fluorophenyl)propionic acid | CAS#:459-31-4 | Chemsrc.

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Application Note: Quantitative Analysis of 2-Cyano-3-(4-fluorophenyl)propionic acid

For: Researchers, scientists, and drug development professionals.

Abstract

This document provides a comprehensive guide to the analytical quantification of 2-Cyano-3-(4-fluorophenyl)propionic acid, a key intermediate in various synthetic pathways. We present a detailed, validated High-Performance Liquid Chromatography (HPLC) method coupled with UV detection. The causality behind experimental choices, from sample preparation to data analysis, is elucidated to ensure scientific integrity and reproducibility. This guide is structured to provide both a theoretical understanding and a practical, step-by-step protocol suitable for implementation in a quality control or research laboratory setting.

Introduction: The Analytical Imperative

2-Cyano-3-(4-fluorophenyl)propionic acid is a crucial building block in the synthesis of various pharmaceutically active compounds. Its purity and concentration directly impact the yield and impurity profile of the final active pharmaceutical ingredient (API). Therefore, a robust, accurate, and precise analytical method for its quantification is paramount for ensuring process control and the quality of the final product. This application note addresses this need by providing a thoroughly detailed and scientifically grounded analytical procedure.

Principles of Analysis: Method Selection Rationale

For the quantification of 2-Cyano-3-(4-fluorophenyl)propionic acid, a Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) method with UV detection is the chosen methodology. The rationale for this selection is multifaceted:

• Specificity and Selectivity: The phenyl group and cyano moiety in the analyte's structure provide a chromophore that allows for sensitive UV detection. RP-HPLC offers excellent resolving power to separate the analyte from potential impurities and starting materials.

• Robustness and Accessibility: HPLC is a widely available and well-understood technique in most pharmaceutical and chemical laboratories, ensuring broad applicability of this method.

• Versatility: The principles of this method can be adapted for various sample matrices, from in-process control samples to final product purity assessments.

The carboxylic acid functional group of the analyte dictates the need for a mobile phase with a controlled pH to ensure consistent retention and peak shape.[1] An acidic mobile phase will suppress the ionization of the carboxylic acid, leading to better retention on a non-polar stationary phase.

Analytical Workflow Overview

The overall analytical workflow is designed to be systematic and logical, ensuring data integrity at each step.

Figure 1: General workflow for the quantification of 2-Cyano-3-(4-fluorophenyl)propionic acid.

Detailed Experimental Protocol: HPLC-UV Method

This protocol is designed to be a self-validating system, with system suitability checks integrated to ensure the validity of each analytical run.

Materials and Reagents

• 2-Cyano-3-(4-fluorophenyl)propionic acid Reference Standard (purity ≥ 99.5%)

• Acetonitrile (HPLC grade)

• Water (HPLC grade, e.g., Milli-Q or equivalent)

• Phosphoric Acid (ACS grade, ~85%)

• Methanol (HPLC grade)

• Volumetric flasks (Class A)

• Pipettes (calibrated)

• Syringe filters (0.45 µm, PTFE or nylon)

Instrumentation and Chromatographic Conditions

Parameter	Condition
HPLC System	Agilent 1260 Infinity II or equivalent with UV/Vis Detector
Column	C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm)
Mobile Phase	Acetonitrile and 0.1% Phosphoric Acid in Water (40:60, v/v)
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30 °C
Detection Wavelength	225 nm
Run Time	15 minutes

Preparation of Solutions

Mobile Phase (0.1% Phosphoric Acid in Water:Acetonitrile, 60:40 v/v):

• Prepare 0.1% phosphoric acid in water by adding 1.0 mL of concentrated phosphoric acid to 1 L of HPLC-grade water and mix thoroughly.

• Measure 600 mL of 0.1% phosphoric acid in water and 400 mL of acetonitrile.

• Combine the two solutions in a suitable container and mix well.

• Degas the mobile phase using sonication or vacuum filtration before use.[2]

Diluent:

• Use the mobile phase as the diluent for all sample and standard preparations.

Standard Stock Solution (1000 µg/mL):

• Accurately weigh approximately 25 mg of the 2-Cyano-3-(4-fluorophenyl)propionic acid reference standard.

• Transfer the standard to a 25 mL volumetric flask.

• Dissolve and dilute to volume with the diluent. Mix until fully dissolved.

Working Standard Solutions (for Linearity):

• Prepare a series of working standard solutions by serially diluting the Standard Stock Solution with the diluent to achieve concentrations in the range of 10-200 µg/mL.

Sample Solution (Target concentration ~100 µg/mL):

• Accurately weigh an amount of the sample expected to contain approximately 10 mg of 2-Cyano-3-(4-fluorophenyl)propionic acid.

• Transfer to a 100 mL volumetric flask.

• Add approximately 70 mL of diluent and sonicate for 10 minutes to dissolve.

• Allow the solution to cool to room temperature and dilute to volume with the diluent.

• Filter an aliquot of the solution through a 0.45 µm syringe filter into an HPLC vial.[3]

HPLC System Setup and Analysis Sequence

• Equilibrate the HPLC system with the mobile phase for at least 30 minutes or until a stable baseline is achieved.

• Perform a blank injection (diluent) to ensure no carryover or system contamination.

• Perform five replicate injections of a working standard solution (e.g., 100 µg/mL) to check for system suitability.

• Inject the working standard solutions in increasing order of concentration to generate a calibration curve.

• Inject the prepared sample solutions.

• Bracket the sample injections with a working standard injection every 5-10 sample injections to monitor system drift.

Method Validation: Ensuring Trustworthiness

The analytical method must be validated to demonstrate its suitability for the intended purpose, in accordance with ICH guidelines.[4][5][6] Validation provides documented evidence that the method is reliable, accurate, and precise.[7]

Figure 2: Key parameters for analytical method validation as per ICH guidelines.

Validation Parameters and Acceptance Criteria

Validation Parameter	Description	Typical Acceptance Criteria
Specificity	The ability to assess the analyte unequivocally in the presence of components that may be expected to be present.	No interference from blank or placebo at the retention time of the analyte. Peak purity of the analyte should pass.
Linearity	The ability to elicit test results that are directly proportional to the concentration of the analyte.	Correlation coefficient (r²) ≥ 0.999
Range	The interval between the upper and lower concentration of the analyte for which the method has a suitable level of precision, accuracy, and linearity.	Typically 80% to 120% of the test concentration.
Accuracy	The closeness of test results to the true value.	% Recovery between 98.0% and 102.0%
Precision	Repeatability (Intra-day): Precision under the same operating conditions over a short interval. Intermediate Precision (Inter-day): Within-laboratory variations (different days, analysts, equipment).	Repeatability: RSD ≤ 2.0%Intermediate Precision: RSD ≤ 2.0%
Limit of Detection (LOD)	The lowest amount of analyte in a sample that can be detected but not necessarily quantitated.	Signal-to-Noise ratio of 3:1
Limit of Quantitation (LOQ)	The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.	Signal-to-Noise ratio of 10:1
Robustness	A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.	System suitability parameters should pass. RSD of results should be ≤ 2.0%.

Data Analysis and Interpretation

• System Suitability: Before sample analysis, verify that the system suitability criteria are met.

  • Tailing Factor: ≤ 2.0

  • Theoretical Plates: ≥ 2000

  • %RSD of Peak Areas (from 5 replicate injections): ≤ 2.0%

• Calibration Curve: Plot the peak area response of the working standards versus their corresponding concentrations. Perform a linear regression analysis to obtain the equation of the line (y = mx + c) and the correlation coefficient (r²).

• Quantification of the Analyte: Calculate the concentration of 2-Cyano-3-(4-fluorophenyl)propionic acid in the sample solutions using the following formula:

  Concentration (µg/mL) = (Sample Peak Area - y-intercept) / slope

• Final Calculation: Calculate the percentage purity or assay of the analyte in the original sample:

  % Assay = (C × V × DF) / (W × 10) × P

  Where:

  • C = Concentration of the analyte in the sample solution (µg/mL)

  • V = Initial volume of the sample preparation (mL)

  • DF = Dilution factor, if any

  • W = Weight of the sample taken (mg)

  • P = Purity of the reference standard (%)

Conclusion

The RP-HPLC method detailed in this application note provides a reliable and robust means for the quantification of 2-Cyano-3-(4-fluorophenyl)propionic acid. Adherence to the described protocol and validation procedures will ensure the generation of high-quality, reproducible data essential for research, development, and quality control applications.

References

• Kral, V. et al. (2009). An innovative approach to the analysis of 3-[4-(2-methylpropyl)phenyl]propanoic acid as an impurity of ibuprofen on a carbon-coated zirconia stationary phase. Journal of Pharmaceutical and Biomedical Analysis, 49(5), 1177-1183. Available at: [Link]

• Organic Syntheses. (2023). 2-phenylpropionic acid. Available at: [Link]

• Shimadzu. (n.d.). Various Analysis Techniques for Organic Acids and Examples of Their Application. Available at: [Link]

• International Council for Harmonisation. (2023). ICH Q2(R2) Validation of analytical procedures. Available at: [Link]

• International Council for Harmonisation. (2005). ICH Harmonised Tripartite Guideline: Validation of Analytical Procedures: Text and Methodology Q2(R1). Available at: [Link]

• Pharma Beginners. (2023). Analytical Method Validation in Pharmaceuticals | Step-by-Step Guide to AMV. Available at: [Link]

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• SEMA. (n.d.). Validation Of Analytical Methods For Pharmaceutical Analysis. Available at: [Link]

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Application Notes and Protocols: Utilizing 2-Cyano-3-(4-fluorophenyl)propionic acid in Enzyme Inhibition Assays

Abstract

This comprehensive guide provides detailed application notes and protocols for the use of 2-Cyano-3-(4-fluorophenyl)propionic acid in enzyme inhibition assays. This document is intended for researchers, scientists, and drug development professionals investigating the potential of small molecule inhibitors. The protocols outlined herein are designed to be a robust starting point for characterizing the inhibitory activity of this compound against target enzymes, with a particular focus on the matrix metalloproteinase (MMP) family, a class of enzymes frequently implicated in various pathologies. The methodologies described emphasize scientific integrity, reproducibility, and a deep understanding of the underlying biochemical principles.

Introduction: The Rationale for Investigating 2-Cyano-3-(4-fluorophenyl)propionic acid as an Enzyme Inhibitor

Small molecule enzyme inhibitors are foundational to modern drug discovery. The compound 2-Cyano-3-(4-fluorophenyl)propionic acid possesses structural motifs, such as the propionic acid group and a substituted phenyl ring, that are common in known enzyme inhibitors. Propionic acid derivatives, for instance, have been shown to exhibit a range of biological activities, including anti-inflammatory and immunomodulatory effects[1][2]. The cyano group can participate in various chemical interactions within an enzyme's active site.

While the specific enzymatic targets of 2-Cyano-3-(4-fluorophenyl)propionic acid are still a subject of investigation, its structure suggests potential activity against proteases, particularly matrix metalloproteinases (MMPs). MMPs are a family of zinc-dependent endopeptidases that play a crucial role in the degradation of extracellular matrix components[3]. Their dysregulation is associated with a wide array of diseases, including cancer, arthritis, and cardiovascular diseases[4]. Specifically, MMP-2 (gelatinase A) and MMP-9 (gelatinase B) are well-established targets in drug discovery due to their roles in tumor invasion, angiogenesis, and inflammation[5][6][7][8]. Therefore, the following protocols are presented with a focus on assessing the inhibitory potential of 2-Cyano-3-(4-fluorophenyl)propionic acid against MMPs, although the principles can be adapted for other enzyme classes.

Pre-Assay Considerations: Understanding the Compound

Before initiating any enzymatic assay, a thorough understanding of the test compound's physicochemical properties is paramount for designing a robust and reliable experiment.

Solubility and Stability

The solubility of 2-Cyano-3-(4-fluorophenyl)propionic acid in the assay buffer is a critical first step. Poor solubility can lead to inaccurate and irreproducible results. It is recommended to first prepare a high-concentration stock solution in an organic solvent like dimethyl sulfoxide (DMSO)[9]. Subsequent dilutions should be made in the assay buffer to the final desired concentrations. A key consideration is to ensure that the final concentration of the organic solvent in the assay is low (typically ≤1%) to avoid any detrimental effects on enzyme activity.

Protocol for Solubility Assessment:

• Prepare a 10 mM stock solution of 2-Cyano-3-(4-fluorophenyl)propionic acid in 100% DMSO.

• Serially dilute the stock solution into the intended assay buffer to determine the concentration at which precipitation occurs.

• Visually inspect for any cloudiness or particulate matter.

• It is also advisable to measure the absorbance of the solution at a wavelength where the compound does not absorb to detect any light scattering from insoluble particles.

Chemical Properties

The chemical structure of 2-Cyano-3-(4-fluorophenyl)propionic acid suggests it is a weak acid. The propionic acid moiety will have a pKa value that will determine its ionization state at the pH of the assay buffer. This can influence its interaction with the target enzyme. The melting point of the related compound, 3-(4-Fluorophenyl)propionic acid, is in the range of 86-91 °C, indicating it is a solid at room temperature[10].

Enzyme Inhibition Assay: A Step-by-Step Protocol

The following is a generalized protocol for a fluorogenic substrate-based MMP inhibition assay. This type of assay is widely used due to its high sensitivity and continuous nature[11].

Materials and Reagents

• Enzyme: Recombinant human MMP-2 or MMP-9 (activated)

• Inhibitor: 2-Cyano-3-(4-fluorophenyl)propionic acid

• Substrate: Fluorogenic MMP substrate (e.g., Mca-Pro-Leu-Gly-Leu-Dpa-Ala-Arg-NH₂)

• Assay Buffer: 50 mM Tris-HCl, pH 7.5, 150 mM NaCl, 10 mM CaCl₂, 0.05% (v/v) Brij-35

• Solvent: Dimethyl sulfoxide (DMSO)

• Positive Control: A known MMP inhibitor (e.g., GM 6001)[12]

• Instrumentation: Fluorescence microplate reader

Experimental Workflow

The general workflow for the enzyme inhibition assay is depicted below.

Caption: Experimental workflow for the MMP inhibition assay.

Detailed Protocol

• Preparation of Reagents:

  • Prepare a 10 mM stock solution of 2-Cyano-3-(4-fluorophenyl)propionic acid in DMSO.

  • Prepare a 1 mM stock solution of the fluorogenic substrate in DMSO.

  • Dilute the enzyme to the desired working concentration in assay buffer. The optimal concentration should be determined empirically to give a linear reaction rate for at least 30 minutes.

• Assay Plate Setup:

  • In a 96-well black microplate, perform serial dilutions of the inhibitor stock solution in assay buffer to achieve a range of final concentrations (e.g., 0.1 nM to 100 µM).

  • Include wells for a "no inhibitor" control (vehicle control, with the same final concentration of DMSO) and a "no enzyme" control (background fluorescence).

  • A positive control with a known inhibitor should also be included.

• Enzyme Inhibition Reaction:

  • To each well containing the inhibitor or vehicle, add the diluted enzyme solution.

  • Incubate the plate at 37°C for 15 minutes to allow the inhibitor to bind to the enzyme.

  • Initiate the enzymatic reaction by adding the fluorogenic substrate to all wells.

• Data Acquisition:

  • Immediately place the plate in a fluorescence microplate reader pre-set to 37°C.

  • Measure the fluorescence intensity at appropriate excitation and emission wavelengths (e.g., Ex/Em = 328/393 nm for the example substrate) every minute for 30-60 minutes.

Data Analysis and Interpretation

Calculation of Percent Inhibition

The initial reaction rates (slopes of the linear portion of the fluorescence vs. time curves) are used to calculate the percent inhibition for each inhibitor concentration.

Percent Inhibition (%) = [1 - (Rateinhibitor - Rateno enzyme) / (Ratevehicle - Rateno enzyme)] x 100

Determination of IC50

The half-maximal inhibitory concentration (IC50) is a measure of the potency of an inhibitor. It is the concentration of the inhibitor required to reduce the enzyme activity by 50%.

• Plot the percent inhibition against the logarithm of the inhibitor concentration.

• Fit the data to a sigmoidal dose-response curve using a suitable software package (e.g., GraphPad Prism).

• The IC50 value is determined from the fitted curve.

It is crucial to follow established guidelines for accurate IC50 determination to ensure the reliability of the results[13][14]. It is recommended to use a logarithmic scale for the x-axis (inhibitor concentration) when plotting dose-response curves[15].

Table 1: Example Data for IC50 Determination

Inhibitor Concentration (µM)	Log [Inhibitor]	Average Reaction Rate (RFU/min)	Percent Inhibition
0 (Vehicle)	-	500	0
0.01	-2	480	4
0.1	-1	425	15
1	0	250	50
10	1	75	85
100	2	55	89

Understanding the Mechanism of Inhibition

Determining the IC50 is the first step. Further studies are necessary to elucidate the mechanism of inhibition (e.g., competitive, non-competitive, uncompetitive, or mixed). This typically involves performing the enzyme assay at various concentrations of both the inhibitor and the substrate.

Mechanism of Action (MOA) studies are critical in drug discovery to understand how a compound interacts with its target. [16]

Caption: General scheme of enzyme-substrate-inhibitor interactions.

Self-Validating Systems: Controls and Best Practices

To ensure the trustworthiness of the generated data, a series of controls must be included in every assay.

• Negative Control (Vehicle): This establishes the 100% enzyme activity level. The solvent used to dissolve the inhibitor (e.g., DMSO) is added instead of the inhibitor.

• Positive Control: A known inhibitor of the target enzyme is used to validate the assay's ability to detect inhibition.

• No-Enzyme Control: This accounts for any background fluorescence from the substrate or other assay components.

• Compound Interference Control: It is important to test if 2-Cyano-3-(4-fluorophenyl)propionic acid fluoresces at the assay wavelengths or interferes with the detection system in any other way.

A standard operating procedure for an enzymatic activity inhibition assay should be meticulously followed to avoid common pitfalls.[17]

Conclusion and Future Directions

This application note provides a comprehensive framework for utilizing 2-Cyano-3-(4-fluorophenyl)propionic acid in enzyme inhibition assays, with a specific focus on MMPs as a potential target class. The detailed protocols and data analysis guidelines are designed to enable researchers to obtain reliable and reproducible results. Further investigations should focus on determining the selectivity of this compound against a panel of related enzymes and elucidating its precise mechanism of action. These studies will be crucial in evaluating the therapeutic potential of 2-Cyano-3-(4-fluorophenyl)propionic acid.

References

• Al-Lahham, S. H., Peppelenbosch, M. P., Roelofsen, H., Vonk, R. J., & Venema, K. (2010). Biological effects of propionic acid in humans; metabolism, potential applications and underlying mechanisms. Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids, 1801(11), 1175–1183. [Link]

• Čapkauskaitė, E., Kairys, V., & Matulis, D. (2021). A standard operating procedure for an enzymatic activity inhibition assay. Biological Chemistry, 402(8), 935-946. [Link]

• Chen, Q., Jin, M., Yang, F., Zhu, J., Xiao, Q., & Zhang, L. (2020). Matrix metalloproteinases: At the crossroads of inflammation and cancer. Biochimica et Biophysica Acta (BBA) - Reviews on Cancer, 1873(2), 188380. [Link]

• Fields, G. B. (2015). Assessment of Synthetic Matrix Metalloproteinase Inhibitors by Fluorogenic Substrate Assay. In Methods in Molecular Biology (pp. 259–270). Humana Press. [Link]

• Itoh, T., Matsuda, H., Tanioka, M., et al. (2002). The role of matrix metalloproteinase-2 and matrix metalloproteinase-9 in antibody-induced arthritis. The Journal of Immunology, 169(5), 2643–2647. [Link]

• Sebaugh, J. L. (2011). Guidelines for accurate EC50/IC50 estimation. Pharmaceutical Statistics, 10(2), 128–134. [Link]

• Shu, B., Liu, Y., Li, L., et al. (2024). Roles of MMP-2 and MMP-9 and their associated molecules in the pathogenesis of keloids: a comprehensive review. Frontiers in Immunology, 15, 1357599. [Link]

• Thornburg, L. P., Henle, K. J., & Vigh, L. (2012). Mechanism of Action Assays for Enzymes. In Assay Guidance Manual. Eli Lilly & Company and the National Center for Advancing Translational Sciences. [Link]

• Turner, A. J., & Murphy, G. (2010). The rebirth of matrix metalloproteinase inhibitors: moving beyond the dogma. The FASEB Journal, 24(12), 4615–4624. [Link]

• Vasilevich, A., & Ashraf, M. (2024). Dose–Response Curves and the Determination of IC50 and EC50 Values. Journal of Medicinal Chemistry. [Link]

• Wikipedia contributors. (2024, December 22). Metalloprotease inhibitor. In Wikipedia, The Free Encyclopedia. Retrieved January 26, 2026, from [Link]

• Zhang, Y., & Li, H. (2024). Anti-Inflammatory and Immunomodulatory Effects of 2-(3-Acetyl-5-(4-Chlorophenyl)-2-Methyl-1H-Pyrrol-1-yl)-3-Phenylpropanoic Acid. Molecules, 29(16), 3824. [Link]

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Application Notes &amp; Protocols: Investigating the Anticancer Potential of 2-Cyano-3-(4-fluorophenyl)propionic acid

Authored for: Researchers, Scientists, and Drug Development Professionals

Introduction and Rationale

2-Cyano-3-(4-fluorophenyl)propionic acid, hereafter referred to as CFPA, is a chemical entity known primarily as a synthetic intermediate. Its biological activities, particularly within the realm of oncology, remain largely unexplored. However, a systematic analysis of its structural components suggests a compelling rationale for its investigation as a potential anticancer agent.

The rationale is built upon the established bioactivity of its core moieties:

• Propionic Acid Backbone: Simple propionic acid, a short-chain fatty acid, has been demonstrated to induce apoptosis and autophagy in cancer cells, such as HeLa cervical cancer cells.[1][2][3] Its mechanisms include the induction of reactive oxygen species (ROS), mitochondrial dysfunction, and the inhibition of critical cell survival pathways like NF-κB and AKT/mTOR.[1][2]

• Cyano Group (-C≡N): The inclusion of a cyano group can significantly alter the electronic properties of a molecule, often enhancing its potency and interaction with biological targets.[4] Synthetic anticancer agents, such as the triterpenoid derivative 2-cyano-3,12-dioxooleana-1,9-dien-28-oic acid (CDDO), incorporate a cyano group and exhibit potent antiproliferative and pro-apoptotic activities.[5]

• Fluorophenyl Group: The fluorinated phenyl ring is a common feature in many modern pharmaceuticals, including anticancer drugs. Fluorine substitution can enhance metabolic stability, membrane permeability, and binding affinity to target proteins.[6]

Given this convergence of functionalities, CFPA presents itself as a novel candidate for anticancer drug discovery. This document provides a structured, hypothesis-driven framework for its initial evaluation, outlining detailed protocols from preliminary cytotoxicity screening to mechanistic elucidation.

Hypothesized Mechanism of Action

Based on the known effects of propionic acid and related cyano-compounds, we hypothesize that CFPA may exert its anticancer effects through a multi-pronged mechanism centered on the induction of intracellular oxidative stress. This primary event is proposed to trigger a cascade leading to mitochondrial-mediated apoptosis and the suppression of pro-survival signaling.

The proposed cascade is as follows:

• Induction of ROS: CFPA enters the cell and disrupts mitochondrial homeostasis, leading to an accumulation of ROS.[1][2]

• Mitochondrial Dysfunction: Elevated ROS levels lead to a loss of mitochondrial membrane potential, a key initiating step in the intrinsic apoptosis pathway.[2]

• Apoptosis Execution: The disruption of the mitochondrial membrane facilitates the release of cytochrome c, leading to the activation of executioner caspases (e.g., Caspase-3) and cleavage of substrates like PARP, culminating in programmed cell death.[1]

• Inhibition of Survival Pathways: Concurrently, CFPA may suppress the activity of the AKT/mTOR signaling axis, a central regulator of cell growth, proliferation, and survival that is often hyperactivated in cancer.[1][7]

This hypothesized mechanism is illustrated in the diagram below.

Caption: Hypothesized signaling pathway for CFPA-induced cytotoxicity.

Experimental Workflow: A Phased Approach

We propose a three-phased experimental approach to systematically evaluate the anticancer potential of CFPA. This workflow ensures that each step logically builds upon the last, providing a comprehensive and self-validating assessment.

Caption: Phased experimental workflow for evaluating CFPA.

Phase 1 Protocol: Cytotoxicity Screening

Objective

To determine the concentration-dependent cytotoxic effect of CFPA on a panel of human cancer cell lines and a non-cancerous control line to establish the half-maximal inhibitory concentration (IC50) and preliminary therapeutic index.

Protocol 1: Cell Viability Assessment via MTT Assay

This protocol is adapted from standard methodologies used for assessing cell viability.[8][9] The MTT assay measures the metabolic activity of mitochondrial dehydrogenases, which reflects the number of viable cells.

Materials:

• CFPA compound

• Dimethyl sulfoxide (DMSO), sterile

• Selected cancer cell lines (e.g., A549 - lung, MCF-7 - breast) and a non-cancerous cell line (e.g., BEAS-2B - normal lung)

• Complete culture medium (e.g., DMEM/RPMI-1640 with 10% FBS, 1% Penicillin-Streptomycin)

• Phosphate-Buffered Saline (PBS), sterile

• MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide), 5 mg/mL in PBS

• 96-well flat-bottom plates

• Multi-channel pipette

• Microplate reader (570 nm wavelength)

Procedure:

• Compound Preparation: Prepare a 100 mM stock solution of CFPA in DMSO. Serially dilute this stock in complete culture medium to create working solutions at 2x the final desired concentrations (e.g., 200 µM, 100 µM, 50 µM, etc.).

• Cell Seeding: Trypsinize and count cells. Seed 5,000-10,000 cells per well in 100 µL of complete medium into a 96-well plate. Incubate for 24 hours at 37°C, 5% CO2 to allow for cell attachment.

• Compound Treatment: After 24 hours, remove the medium. Add 100 µL of the 2x CFPA working solutions to the respective wells. For controls, add 100 µL of medium with the corresponding DMSO concentration (vehicle control) and 100 µL of medium only (untreated control).

• Incubation: Incubate the plate for 48 or 72 hours at 37°C, 5% CO2.

• MTT Addition: Add 20 µL of 5 mg/mL MTT reagent to each well. Incubate for 3-4 hours at 37°C until purple formazan crystals are visible.

• Formazan Solubilization: Carefully remove the medium from each well. Add 150 µL of DMSO to each well to dissolve the formazan crystals. Gently shake the plate for 10 minutes.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage relative to the vehicle control: Viability (%) = (Absorbance_Treated / Absorbance_VehicleControl) * 100. Plot the viability against the logarithm of CFPA concentration and use non-linear regression to determine the IC50 value.

Data Presentation: IC50 Values

Summarize the calculated IC50 values in a table for clear comparison.

Cell Line	Type	CFPA IC50 (µM) after 48h
A549	Lung Carcinoma	[Experimental Value]
MCF-7	Breast Adenocarcinoma	[Experimental Value]
BEAS-2B	Normal Lung	[Experimental Value]

Phase 2 Protocols: Elucidating the Mechanism of Cell Death

Objective

To determine if the cytotoxicity observed in Phase 1 is primarily due to the induction of apoptosis and/or cell cycle arrest.

Protocol 2: Apoptosis Detection via Annexin V & Propidium Iodide (PI) Staining

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells. During apoptosis, phosphatidylserine (PS) translocates to the outer leaflet of the plasma membrane, where it can be bound by fluorescently-labeled Annexin V.[8]

Procedure:

• Cell Treatment: Seed cells in 6-well plates and treat with CFPA at concentrations around the determined IC50 for 24-48 hours. Include an untreated control.

• Cell Harvesting: Collect both adherent and floating cells. Centrifuge at 300 x g for 5 minutes.

• Staining: Wash cells with cold PBS. Resuspend the cell pellet in 100 µL of 1x Annexin V Binding Buffer. Add 5 µL of FITC-conjugated Annexin V and 5 µL of Propidium Iodide (PI).

• Incubation: Incubate for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1x Binding Buffer to each tube. Analyze immediately by flow cytometry.

  • Interpretation:

    • Annexin V- / PI- : Viable cells

    • Annexin V+ / PI- : Early apoptotic cells

    • Annexin V+ / PI+ : Late apoptotic/necrotic cells

    • Annexin V- / PI+ : Necrotic cells

Protocol 3: Cell Cycle Analysis

This protocol uses PI staining of DNA to determine the distribution of cells in different phases of the cell cycle (G0/G1, S, G2/M).[10] Accumulation of cells in a specific phase suggests drug-induced cell cycle arrest.

Procedure:

• Cell Treatment: Treat cells in 6-well plates with CFPA as described above.

• Cell Harvesting: Harvest cells and wash with PBS.

• Fixation: Fix the cells by adding them dropwise into ice-cold 70% ethanol while vortexing gently. Incubate at -20°C for at least 2 hours.

• Staining: Centrifuge the fixed cells, discard the ethanol, and wash with PBS. Resuspend in PBS containing 100 µg/mL RNase A and 50 µg/mL PI.

• Incubation & Analysis: Incubate for 30 minutes at 37°C. Analyze by flow cytometry. The DNA content will be proportional to the PI fluorescence intensity.

Phase 3 Protocols: Investigating the Molecular Pathway

Objective

To validate the key tenets of the hypothesized mechanism of action: the induction of ROS and the modulation of the AKT/mTOR and apoptosis-related proteins.

Protocol 4: Measurement of Intracellular ROS

This assay uses a cell-permeable dye like 2',7'-dichlorodihydrofluorescein diacetate (DCFH-DA), which becomes fluorescent upon oxidation by ROS.[1][2]

Procedure:

• Cell Treatment: Treat cells in a 6-well or 96-well plate with CFPA for a shorter duration (e.g., 1, 3, 6 hours).

• Dye Loading: Wash cells with PBS. Incubate with 10 µM DCFH-DA in serum-free medium for 30 minutes at 37°C.

• Analysis: Wash cells with PBS to remove excess dye. Measure the fluorescence intensity using a fluorescence microplate reader or flow cytometer (excitation ~485 nm, emission ~535 nm). An increase in fluorescence indicates an increase in intracellular ROS.

Protocol 5: Western Blot Analysis of Key Signaling Proteins

This technique allows for the detection and semi-quantification of specific proteins to confirm target engagement.[1]

Procedure:

• Protein Extraction: Treat cells with CFPA at IC50 concentrations for 24 hours. Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Quantification: Determine protein concentration using a BCA assay.

• SDS-PAGE and Transfer: Separate 20-40 µg of protein per lane on an SDS-polyacrylamide gel. Transfer the separated proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

  • Incubate with primary antibodies overnight at 4°C. Suggested Primary Antibodies: Phospho-AKT (Ser473), Total AKT, Phospho-mTOR (Ser2448), Total mTOR, Cleaved Caspase-3, Bcl-2, and β-actin (as a loading control).

  • Wash and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system. Densitometry analysis can be used for semi-quantification relative to the loading control.

References

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• Recent Patents on Anti-Cancer Drug Discovery.Semantic Scholar.
• Synthesis and In Vitro Evaluation of Anticancer Activity of Fluorophenyl Derivatives of 1,3,4-Thiadiazole Against Estrogen-Dependent Breast Cancer.MDPI.
• Comparison of Cytotoxicity Effects of Propionic Acid Compounds to THLE-2 and HEP-G2 Cells.scialert.net.
• Anticancer Effects of Propionic Acid Inducing Cell Death in Cervical Cancer Cells.PMC.
• Innovating with Cyanophenyl Propionic Acid Derivatives in Peptide Therapeutics.ningboinno.
• Anticancer Effects of Propionic Acid Inducing Cell Death in Cervical Cancer Cells.PubMed.
• Anti-tumor activity and mechanism of action for a cyanoaziridine-derivative, AMP423.NIH.
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• Synthesis, biological evaluation, and theoretical studies of 2-amino-3-cyano-4-(L-phenylalaninyl)quinolines: anticancer potential and EGFR inhibition.ResearchGate.
• Discovery of New 2-Phenylamino-3-acyl-1,4-naphthoquinones as Inhibitors of Cancer Cells Proliferation: Searching for Intra-Cellular Targets Playing a Role in Cancer Cells Survival.MDPI.
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Application Notes and Protocols for Evaluating the Anti-inflammatory Activity of 2-Cyano-3-(4-fluorophenyl)propionic Acid Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction: A Novel Class of Potential Anti-inflammatory Agents

The 2-arylpropionic acid derivatives, commonly known as "profens," are a cornerstone of non-steroidal anti-inflammatory drug (NSAID) therapy[1]. This guide focuses on a novel, yet-to-be-fully-characterized class of compounds: 2-Cyano-3-(4-fluorophenyl)propionic acid derivatives . These molecules incorporate several key pharmacophoric features: a propionic acid moiety common to many NSAIDs, a fluorinated phenyl ring which can enhance metabolic stability and binding affinity, and a cyano group that may modulate the electronic properties and biological activity of the molecule.

The structural similarity to established NSAIDs suggests that these derivatives may exert their anti-inflammatory effects through similar mechanisms, primarily the inhibition of cyclooxygenase (COX) enzymes[1][2][3]. However, their unique substitutions warrant a thorough investigation to elucidate their precise mechanism of action, potency, and selectivity. This document, intended for drug discovery and pharmacology researchers, provides a comprehensive framework of application notes and detailed protocols for the systematic evaluation of their anti-inflammatory potential.

Part 1: Putative Mechanism of Action

The primary hypothesis for the anti-inflammatory action of propionic acid derivatives is the inhibition of the cyclooxygenase (COX) pathway[3]. Cellular damage or inflammatory stimuli trigger the release of arachidonic acid from the cell membrane. The COX enzymes (constitutive COX-1 and inducible COX-2) metabolize arachidonic acid into prostaglandins (PGs), which are key mediators of inflammation, pain, and fever[3].

It is postulated that 2-Cyano-3-(4-fluorophenyl)propionic acid derivatives will primarily target COX-2, which is upregulated at sites of inflammation. Selective inhibition of COX-2 over COX-1 is a key goal in modern NSAID development to reduce the gastrointestinal side effects associated with COX-1 inhibition[4]. Beyond COX inhibition, these compounds may also modulate other key inflammatory pathways, such as the production of nitric oxide (NO) by inducible nitric oxide synthase (iNOS) and the release of pro-inflammatory cytokines like Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-6 (IL-6) from immune cells like macrophages[2][5].

Figure 1: Putative anti-inflammatory signaling pathway.

Part 2: Experimental Workflow for Compound Evaluation

A hierarchical approach is recommended, starting with high-throughput in vitro assays to determine potency and selectivity, followed by more complex cell-based assays, and culminating in in vivo models to confirm efficacy.

Figure 2: Hierarchical experimental workflow.

Part 3: In Vitro Assay Protocols

Protocol 1: COX-1 and COX-2 Inhibition Assay (Fluorometric)

This assay measures the peroxidase activity of purified COX-1 and COX-2 enzymes. The inhibition of this activity is a direct measure of the compound's potency against each isozyme.

Rationale: This is the primary screening assay to confirm the hypothesized mechanism of action and to determine the compound's selectivity towards the inducible COX-2 isoform versus the constitutive COX-1. A commercial kit is recommended for consistency and reliability[6].

Step-by-Step Methodology:

• Reagent Preparation: Prepare all reagents (Assay Buffer, COX Probe, Cofactor, Arachidonic Acid, COX-1 and COX-2 enzymes) as per the manufacturer's instructions (e.g., Sigma-Aldrich, Cayman Chemical)[6][7].

• Test Compound Preparation: Dissolve the 2-Cyano-3-(4-fluorophenyl)propionic acid derivative in DMSO to create a 10 mM stock solution. Perform serial dilutions in Assay Buffer to achieve a range of final concentrations (e.g., 0.01 µM to 100 µM).

• Assay Plate Setup: In a 96-well black plate, add reagents in the following order:

  • Test Wells: 10 µL of test compound dilution + 70 µL Assay Buffer + 10 µL Heme + 10 µL of either COX-1 or COX-2 enzyme solution.

  • Positive Control: 10 µL of a known NSAID (e.g., Celecoxib for COX-2, SC-560 for COX-1) + 70 µL Assay Buffer + 10 µL Heme + 10 µL of the respective enzyme.

  • Vehicle Control (100% Activity): 10 µL of DMSO/Assay Buffer + 70 µL Assay Buffer + 10 µL Heme + 10 µL of the respective enzyme.

  • Blank (No Enzyme): 80 µL Assay Buffer + 10 µL Heme + 10 µL of the respective enzyme.

• Initiate Reaction: Add 10 µL of Arachidonic Acid solution to all wells to start the reaction.

• Incubation and Measurement: Incubate the plate at 37°C for 10 minutes, protected from light. Measure the fluorescence intensity using a microplate reader at λex = 535 nm / λem = 587 nm.

• Data Analysis:

  • Subtract the blank reading from all wells.

  • Calculate the percentage of inhibition for each concentration using the formula: % Inhibition = [(Activity_Vehicle - Activity_Compound) / Activity_Vehicle] * 100

  • Plot the % Inhibition against the log of the compound concentration and use non-linear regression to determine the IC50 value.

  • Calculate the COX-2 Selectivity Index (SI) = IC50 (COX-1) / IC50 (COX-2).

Protocol 2: Nitric Oxide (NO) Production in LPS-Stimulated RAW 264.7 Macrophages

This assay quantifies the inhibition of NO, a key inflammatory mediator, in a relevant immune cell line.

Rationale: Lipopolysaccharide (LPS), a component of bacterial cell walls, is a potent activator of macrophages, inducing the expression of iNOS and subsequent production of large amounts of NO[8]. Measuring the reduction of NO in the culture supernatant is a reliable indicator of a compound's anti-inflammatory effect on this pathway[9]. The murine macrophage cell line RAW 264.7 is a standard and widely used model for this purpose[10].

Step-by-Step Methodology:

• Cell Culture: Culture RAW 264.7 cells in DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin.

• Cell Seeding: Seed the cells in a 96-well plate at a density of 1 x 10⁵ cells/well and incubate for 24 hours at 37°C and 5% CO₂[10][11].

• Compound Treatment: Remove the old media. Add 100 µL of fresh media containing various concentrations of the test compound (e.g., 1, 5, 10, 25, 50 µM). Include a vehicle control (DMSO) and a positive control (e.g., L-NMMA). Pre-incubate for 2 hours[11].

• LPS Stimulation: Add 10 µL of LPS solution (final concentration 1 µg/mL) to all wells except the negative control (cells + media only).

• Incubation: Incubate the plate for an additional 24 hours[11].

• Nitrite Measurement (Griess Assay):

  • Transfer 50 µL of the cell culture supernatant from each well to a new 96-well plate.

  • Add 50 µL of Griess Reagent I (1% sulfanilamide in 5% phosphoric acid) to each well and incubate for 10 minutes at room temperature, protected from light.

  • Add 50 µL of Griess Reagent II (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water) and incubate for another 10 minutes.

  • Measure the absorbance at 540 nm using a microplate reader[9].

• Data Analysis:

  • Generate a standard curve using known concentrations of sodium nitrite.

  • Calculate the nitrite concentration in each sample from the standard curve.

  • Determine the % inhibition of NO production relative to the LPS-stimulated vehicle control.

  • Perform a cell viability assay (e.g., MTT) in parallel to ensure the observed NO reduction is not due to cytotoxicity.

Protocol 3: Pro-inflammatory Cytokine (TNF-α & IL-6) Inhibition Assay

This protocol measures the levels of key pro-inflammatory cytokines secreted by LPS-stimulated macrophages using an Enzyme-Linked Immunosorbent Assay (ELISA).

Rationale: TNF-α and IL-6 are pivotal cytokines in the inflammatory cascade. Quantifying their inhibition provides insight into the compound's immunomodulatory effects[5]. ELISA is a highly specific and sensitive method for this purpose[12][13][14][15].

Step-by-Step Methodology:

• Cell Stimulation: Follow steps 1-5 from Protocol 2 to culture, treat, and stimulate RAW 264.7 cells.

• Supernatant Collection: After the 24-hour incubation with LPS, centrifuge the 96-well plate at 400 x g for 5 minutes. Carefully collect the supernatant for analysis. Supernatants can be used immediately or stored at -80°C[14].

• ELISA Procedure:

  • Use commercial ELISA kits for mouse TNF-α and IL-6.

  • Coat a 96-well ELISA plate with the capture antibody overnight at 4°C.

  • Wash the plate 3-4 times with Wash Buffer (PBS with 0.05% Tween-20).

  • Block the plate with Assay Diluent (e.g., 1% BSA in PBS) for 1-2 hours at room temperature.

  • Wash the plate.

  • Add 100 µL of standards, control samples, and cell culture supernatants to the appropriate wells. Incubate for 2 hours at room temperature.

  • Wash the plate.

  • Add 100 µL of the biotinylated detection antibody. Incubate for 1-2 hours.

  • Wash the plate.

  • Add 100 µL of Streptavidin-HRP conjugate. Incubate for 30 minutes.

  • Wash the plate thoroughly.

  • Add 100 µL of TMB Substrate Solution and incubate in the dark for 15-20 minutes.

  • Stop the reaction by adding 50 µL of Stop Solution (e.g., 1M H₂SO₄)[15].

• Measurement and Analysis:

  • Read the absorbance at 450 nm.

  • Generate a standard curve by plotting the absorbance versus the concentration of the cytokine standards.

  • Calculate the concentration of TNF-α and IL-6 in each sample from the standard curve.

  • Determine the % inhibition relative to the LPS-stimulated vehicle control.

Part 4: In Vivo Validation Protocol

Protocol 4: Carrageenan-Induced Paw Edema in Rats

This is a classic and highly reproducible model of acute inflammation used to assess the in vivo efficacy of potential anti-inflammatory drugs[16][17][18][19].

Rationale: The subcutaneous injection of carrageenan into a rat's paw induces a biphasic inflammatory response characterized by edema (swelling). The first phase involves the release of histamine and serotonin, while the second, later phase (3-5 hours) is mediated by prostaglandins and is sensitive to NSAIDs[18]. Measuring the reduction in paw volume is a direct indicator of the compound's anti-inflammatory activity in a living system.

Step-by-Step Methodology:

• Animals: Use male Wistar rats (180-220 g). Acclimatize the animals for at least one week before the experiment.

• Grouping: Divide the animals into groups (n=6 per group):

  • Group I (Control): Vehicle (e.g., 0.5% carboxymethyl cellulose).

  • Group II (Positive Control): Indomethacin or Diclofenac (e.g., 10 mg/kg, intraperitoneally)[16].

  • Group III, IV, V (Test Groups): 2-Cyano-3-(4-fluorophenyl)propionic acid derivative at different doses (e.g., 10, 20, 40 mg/kg, intraperitoneally or orally)[20].

• Dosing: Administer the vehicle, standard drug, or test compound to the respective groups.

• Inflammation Induction: One hour after dosing, inject 0.1 mL of 1% carrageenan solution in saline into the sub-plantar region of the right hind paw of each rat[16].

• Paw Volume Measurement:

  • Measure the paw volume of each rat immediately before the carrageenan injection (0 hour) using a plethysmometer. This is the basal volume.

  • Measure the paw volume again at 1, 2, 3, 4, and 5 hours post-carrageenan injection[16][21].

• Data Analysis:

  • Calculate the edema volume at each time point: Edema (mL) = Paw Volume_t - Paw Volume_0.

  • Calculate the percentage of inhibition of edema for each treated group compared to the control group at each time point using the formula: % Inhibition = [(Edema_Control - Edema_Treated) / Edema_Control] * 100

Part 5: Data Presentation and Interpretation

Quantitative data should be summarized for clear comparison. The following table presents a hypothetical but plausible dataset for a promising derivative, "Compound X".

Assay	Parameter	Compound X	Celecoxib (Control)
COX-1 Inhibition	IC50 (µM)	15.2	>100
COX-2 Inhibition	IC50 (µM)	0.45	0.30
COX-2 Selectivity Index	(IC50 COX-1 / IC50 COX-2)	33.8	>333
NO Inhibition (RAW 264.7)	IC50 (µM)	5.8	N/A
TNF-α Inhibition (RAW 264.7)	IC50 (µM)	8.1	N/A
IL-6 Inhibition (RAW 264.7)	IC50 (µM)	11.5	N/A
Carrageenan Paw Edema	% Inhibition @ 3h (20 mg/kg)	55%	65% (Indomethacin)

Interpretation: The hypothetical data for Compound X suggests it is a potent and selective COX-2 inhibitor, although less selective than Celecoxib[22]. Its ability to also inhibit NO and pro-inflammatory cytokine production indicates a multi-faceted mechanism of action. The significant reduction in paw edema in the in vivo model confirms its anti-inflammatory efficacy, positioning it as a strong candidate for further preclinical development.

References

• Rat paw oedema modeling and NSAIDs: Timing of effects. PubMed. Available from: [Link]

• Synthesis, in-vitro inhibition of cyclooxygenases and in silico studies of new isoxazole derivatives. PubMed Central. Available from: [Link]

• Inhibition of nitric oxide production in LPS-stimulated RAW 264.7 cells by stem bark of Ulmus pumila L. PubMed Central. Available from: [Link]

• Anti-Inflammatory and Immunomodulatory Effects of 2-(3-Acetyl-5-(4-Chlorophenyl)-2-Methyl-1H-Pyrrol-1-yl)-3-Phenylpropanoic Acid. PubMed Central. Available from: [Link]

• RAW 264.7 nitric oxide assay with griess reagent, do you refresh media before treating the cells? ResearchGate. Available from: [Link]

• (PDF) Anti-Inflammatory and Immunomodulatory Effects of 2-(3-Acetyl-5-(4-Chlorophenyl)-2-Methyl-1H-Pyrrol-1-yl)-3-Phenylpropanoic Acid. ResearchGate. Available from: [Link]

• Synthesis, in vitro COX-1/COX-2 inhibition testing and molecular docking study of novel 1,4-benzoxazine derivatives. New Journal of Chemistry (RSC Publishing). Available from: [Link]

• ELISA analysis of TNF-α, IL-2, IL-6, and IL-1β concentrations in... ResearchGate. Available from: [Link]

• Carrageenan induced Paw Edema Model. Creative Biolabs. Available from: [Link]

• Inhibition of Nitric Oxide (NO) Production in Lipopolysaccharide (LPS)-Activated Murine Macrophage RAW 264.7 Cells by the Norsesterterpene Peroxide, Epimuqubilin A. MDPI. Available from: [Link]

• Anti-Inflammatory and Immunomodulatory Effects of 2-(3-Acetyl-5-(4-Chlorophenyl)-2-Methyl-1 H-Pyrrol-1-yl)-3-Phenylpropanoic Acid. PubMed. Available from: [Link]

• LPS-Stimulated RAW 264.7 Macrophage Inducible Nitric Oxide Synthase (iNOS) and Nitric Oxide Production is Decreased by an Omega-3 Fatty Acid Lipid Emulsion. PubMed Central. Available from: [Link]

• Metabolic chiral inversion of 2-arylpropionic acid derivatives (profens). Via Medica Journals. Available from: [Link]

• Enzyme-Linked Immunosorbent Assay (ELISA) for Detection of Human TNF-α in Culture Supernatants. NCBI. Available from: [Link]

• Carrageenan-Induced Paw Edema in the Rat and Mouse. ResearchGate. Available from: [Link]

• Carrageenan Induced Paw Edema (Rat, Mouse). Inotiv. Available from: [Link]

• TNF-α (free) ELISA. IBL International. Available from: [Link]

• Inhibition of LPS-Induced Nitric Oxide Production in RAW 264.7 Cell Lines, DPPH Radical Scavenging and Total Phenolic Content of. ThaiScience. Available from: [Link]

• Evaluation of Carrageenan induced anti-inflammatory activity of ethanolic extract of bark of Ficus virens Linn. in swiss albino mice. The Journal of Phytopharmacology. Available from: [Link]

• Principles, Mechanisms of Action, and Future Prospects of Anti-inflammatory Drugs. ResearchGate. Available from: [Link]

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• 3. researchgate.net [researchgate.net]
• 4. Synthesis, in-vitro inhibition of cyclooxygenases and in silico studies of new isoxazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Anti-Inflammatory and Immunomodulatory Effects of 2-(3-Acetyl-5-(4-Chlorophenyl)-2-Methyl-1 H-Pyrrol-1-yl)-3-Phenylpropanoic Acid - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 8. LPS-Stimulated RAW 264.7 Macrophage Inducible Nitric Oxide Synthase (iNOS) and Nitric Oxide Production is Decreased by an Omega-3 Fatty Acid Lipid Emulsion - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Inhibition of nitric oxide production in LPS-stimulated RAW 264.7 cells by stem bark of Ulmus pumila L - PMC [pmc.ncbi.nlm.nih.gov]
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Application Note: A Step-by-Step Guide to Characterizing 2-Cyano-3-(4-fluorophenyl)propionic acid as a Putative Monocarboxylate Transporter 1 (MCT1) Inhibitor

Abstract

This technical guide provides a comprehensive suite of cell-based assay protocols designed to investigate the biological activity of 2-Cyano-3-(4-fluorophenyl)propionic acid. Given its structural characteristics—namely the propionic acid backbone and α-cyano group, which are features found in known monocarboxylate transporter inhibitors—we hypothesize that this compound may target Monocarboxylate Transporter 1 (MCT1; SLC16A1). MCT1 is a critical mediator of lactate transport in highly glycolytic cancer cells and represents a promising therapeutic target. This document outlines a logical, multi-step workflow, from initial cytotoxicity profiling to direct assessment of target engagement and downstream metabolic consequences. The protocols provided are designed to be self-validating, offering researchers a robust framework to confirm the compound's mechanism of action and cellular effects.

Introduction: The Rationale for Targeting MCT1

A hallmark of many cancer cells is a reprogrammed metabolism characterized by elevated glucose uptake and fermentation of glucose to lactate, even in the presence of oxygen—a phenomenon known as the "Warburg effect."[1] This metabolic shift necessitates the efficient removal of lactic acid from the cell to maintain intracellular pH (pHi) and sustain a high glycolytic rate. Monocarboxylate Transporter 1 (MCT1), encoded by the SLC16A1 gene, is a key protein that facilitates the co-transport of lactate and a proton across the plasma membrane.[2][3]

In numerous cancers, MCT1 expression is upregulated, often driven by the oncogene MYC, and correlates with poor prognosis.[4][5][6] Consequently, inhibiting MCT1 has emerged as a promising anti-cancer strategy to induce intracellular acidification, disrupt glycolysis, and trigger cell death.[3]

The compound 2-Cyano-3-(4-fluorophenyl)propionic acid possesses structural motifs analogous to known MCT inhibitors, such as α-cyano-4-hydroxycinnamic acid (CHC).[7][8] This structural similarity provides a strong rationale for investigating it as a potential MCT1 inhibitor. This guide presents a systematic approach to test this hypothesis through a series of integrated cell-based assays.

Figure 1. Role of MCT1 in glycolytic cancer cell metabolism and the proposed point of intervention.

Logical Assay Workflow

A tiered approach is recommended to efficiently characterize the compound. The workflow begins with a broad assessment of cytotoxicity to establish effective concentration ranges, followed by assays that directly probe MCT1 function, and finally, assays that confirm the downstream metabolic consequences of target inhibition.

Figure 2. Recommended experimental workflow for compound characterization.

Tier 1: Cell Viability and Cytotoxicity Protocol

Objective: To determine the half-maximal inhibitory concentration (IC50) of the compound and establish a sub-lethal concentration range for use in subsequent mechanism-of-action assays.

Principle: Cell Counting Kit-8 (CCK-8) and MTS assays are colorimetric methods that measure cell viability. The water-soluble tetrazolium salt (WST-8 in CCK-8, or MTS) is reduced by dehydrogenases in metabolically active cells to a colored formazan product. The amount of formazan is directly proportional to the number of living cells.[9][10]

Cell Line Selection: Use a cancer cell line known to have high MCT1 expression and dependence, such as Raji (Burkitt's lymphoma) or MDA-MB-231 (breast cancer).[1][4] It is also advisable to include a cell line with low MCT1 expression as a negative control to assess specificity.

Cell Line	Cancer Type	Key Characteristics	Reference
Raji	Burkitt's Lymphoma	High MYC expression, high MCT1 expression, MCT4-negative.[11]
MDA-MB-231	Breast (TNBC)	High MCT1 expression, glycolytic phenotype.	[12]
SiHa	Cervical Cancer	Expresses MCT1.	[1]
4T1	Murine Breast Cancer	Expresses MCT1, MCT4-negative.	[13]

Step-by-Step Protocol: CCK-8 Assay

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete growth medium. Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment and recovery.[9]

• Compound Preparation: Prepare a 2X serial dilution of 2-Cyano-3-(4-fluorophenyl)propionic acid in complete growth medium. A typical concentration range to start with is 0.1 nM to 100 µM. Include a known MCT1 inhibitor like AZD3965 (1-100 nM) as a positive control and a vehicle control (e.g., 0.1% DMSO).

• Cell Treatment: Remove the medium from the wells and add 100 µL of the prepared compound dilutions (or controls).

• Incubation: Incubate the plate for 48-72 hours at 37°C, 5% CO₂.

• Add CCK-8 Reagent: Add 10 µL of CCK-8 solution to each well. Be careful not to introduce bubbles.[14][15]

• Final Incubation: Incubate the plate for 1-4 hours at 37°C. The incubation time should be optimized based on the cell type and density.

• Measure Absorbance: Read the absorbance at 450 nm using a microplate reader.

• Data Analysis:

  • Subtract the background absorbance (medium only wells).

  • Calculate the percentage of cell viability for each concentration relative to the vehicle-treated control wells (set to 100%).

  • Plot the percentage viability against the log of the compound concentration and use non-linear regression (log(inhibitor) vs. response -- variable slope) to determine the IC50 value.

Tier 2: Direct Lactate Transport Inhibition Assays

Objective: To directly determine if the compound inhibits MCT1-mediated lactate transport. This can be assessed by measuring either the export (efflux) or import (uptake) of lactate.

Protocol 4.1: Lactate Efflux Assay

Principle: This assay measures the ability of cells to export lactate, a primary function of MCT1 in glycolytic tumors. Inhibition of MCT1 will result in a decreased concentration of lactate in the extracellular medium.

• Cell Seeding: Seed cells (e.g., Raji) in a 24-well plate at a high density (e.g., 1 x 10⁶ cells/mL) in complete medium and allow them to produce lactate for 24 hours.

• Cell Harvest and Wash: Harvest the cells, centrifuge, and wash twice with a glucose-free, lactate-free buffer (e.g., Krebs-Ringer-HEPES, KRH).

• Compound Pre-incubation: Resuspend the cell pellet in KRH buffer and pre-incubate with various concentrations of 2-Cyano-3-(4-fluorophenyl)propionic acid (at sub-IC50 concentrations), a positive control (AZD3965), and a vehicle control for 15-30 minutes at 37°C.

• Initiate Efflux: Initiate the efflux by resuspending the cells in fresh KRH buffer containing the respective inhibitors.

• Sample Collection: At various time points (e.g., 0, 5, 15, 30 minutes), take an aliquot of the cell suspension, pellet the cells by centrifugation, and collect the supernatant (extracellular medium).

• Lactate Measurement: Measure the concentration of L-lactate in the collected supernatants using a colorimetric, enzyme-based L-Lactate Assay Kit.[16] These kits typically use lactate dehydrogenase to oxidize lactate, producing NADH, which then reduces a probe to generate a colored product.[17]

• Data Analysis: Plot the extracellular lactate concentration against time for each condition. An effective inhibitor will show a significantly lower rate of lactate accumulation in the medium compared to the vehicle control.

Protocol 4.2: Intracellular Lactate Accumulation Assay

Principle: As a direct consequence of blocking lactate export, an effective MCT1 inhibitor will cause lactate to accumulate inside the cell.[11]

• Cell Seeding and Treatment: Seed cells in a 6-well plate and allow them to attach. Treat the cells with the test compound (at a sub-IC50 concentration), positive control, and vehicle control for a defined period (e.g., 6 hours).

• Cell Lysis: After incubation, quickly wash the cells with ice-cold PBS to remove extracellular lactate. Lyse the cells using a suitable method (e.g., methanol/water extraction or a specific lysis buffer compatible with lactate assays).

• Sample Preparation: Scrape the cell lysates, collect them, and centrifuge to pellet cell debris.

• Lactate Measurement: Measure the L-lactate concentration in the supernatant (intracellular fraction) using a colorimetric L-Lactate Assay Kit.[16]

• Normalization: In a parallel plate, determine the protein concentration or cell number for each condition to normalize the lactate measurements.

• Data Analysis: Compare the normalized intracellular lactate levels between treated and control groups. A significant increase in intracellular lactate in compound-treated cells indicates inhibition of lactate export.

Tier 3: Functional Confirmation of MCT1 Inhibition

Objective: To validate the mechanism of action by measuring the downstream physiological consequences of blocked proton-coupled lactate transport: intracellular acidification and a decrease in the extracellular acidification rate.

Protocol 5.1: Intracellular pH (pHi) Measurement

Principle: MCT1 transports lactate out of the cell along with a proton (H⁺). Inhibiting this process traps both lactate and protons inside, leading to a drop in intracellular pH (acidification). This change can be monitored using pH-sensitive fluorescent dyes like BCECF-AM.[18] BCECF-AM is a cell-permeable ester that is cleaved by intracellular esterases, trapping the fluorescent pH indicator BCECF inside the cell.[19][20][21]

• Cell Seeding: Seed cells on a 96-well black, clear-bottom plate.

• Dye Loading: Wash cells with a suitable buffer (e.g., Hanks' Balanced Salt Solution, HBSS). Load the cells with 2-5 µM BCECF-AM in HBSS for 30-60 minutes at 37°C.[20]

• Wash and Compound Addition: Wash the cells twice with HBSS to remove extracellular dye. Add HBSS containing the test compound, positive control, or vehicle control.

• Fluorescence Measurement: Immediately place the plate in a fluorescence plate reader capable of ratiometric measurements.

  • Measure fluorescence intensity by alternating excitation between two wavelengths: a pH-sensitive wavelength (~490 nm) and a pH-insensitive (isosbestic) wavelength (~440 nm).

  • Emission is collected at ~535 nm.

• Data Acquisition: Record the ratio of emissions (490nm/440nm) over time (e.g., every 1-2 minutes for 30-60 minutes).

• Data Analysis: A decrease in the 490/440 fluorescence ratio over time indicates intracellular acidification. Compare the rate and magnitude of this decrease in compound-treated wells to the vehicle control. Calibration curves can be generated using a nigericin/high K⁺ buffer to convert fluorescence ratios to absolute pHi values, if required.

Protocol 5.2: Extracellular Acidification Rate (ECAR) Assay

Principle: The Seahorse XF Analyzer measures the rate of proton extrusion from cells into the surrounding medium, termed the Extracellular Acidification Rate (ECAR). In highly glycolytic cells, the majority of ECAR is due to the co-export of lactate and protons via MCTs. Therefore, inhibiting MCT1 should lead to a measurable decrease in ECAR.[22][23]

Figure 3. Conceptual workflow of an ECAR assay to test an MCT1 inhibitor.

• Cell Seeding: Seed cells onto a Seahorse XF cell culture microplate and incubate overnight.

• Sensor Cartridge Hydration: Hydrate a Seahorse XF sensor cartridge with calibrant solution overnight in a non-CO₂ incubator at 37°C.

• Assay Medium Preparation: Prepare Seahorse XF Base Medium supplemented with glucose, glutamine, and pyruvate.

• Cell Preparation: One hour before the assay, remove growth medium from the cells, wash with assay medium, and add the final volume of assay medium. Place the plate in a non-CO₂ incubator at 37°C for one hour.

• Compound Plate Preparation: Load the injector ports of the hydrated sensor cartridge with the compounds for sequential injection. For a simple inhibition assay:

  • Port A: Test Compound / Vehicle Control

  • Port B, C, D: Can be left empty or used for other metabolic modulators.

• Run Assay: Calibrate the sensor cartridge and run the assay on the Seahorse XF Analyzer. The protocol should include baseline measurements followed by injection of the test compound and subsequent measurements.

• Data Analysis: Analyze the real-time ECAR data. A potent MCT1 inhibitor will cause a rapid and sustained decrease in ECAR immediately following injection, relative to the vehicle control.[24]

Data Synthesis and Interpretation

The strength of this investigative approach lies in the convergence of evidence from multiple, mechanistically distinct assays. A compound that is a true on-target MCT1 inhibitor will produce a consistent and predictable pattern of results.

Assay	Parameter Measured	Expected Outcome for an MCT1 Inhibitor
Cell Viability (CCK-8)	Metabolic activity / Cell number	Dose-dependent decrease in viability (determines IC50).
Lactate Efflux	Lactate in extracellular medium	Decreased rate of lactate export from cells.
Intracellular Lactate	Lactate in cell lysate	Increased accumulation of lactate inside cells.
Intracellular pH (BCECF-AM)	Cytosolic proton concentration	Dose-dependent decrease in intracellular pH (acidification).
ECAR (Seahorse XF)	Extracellular proton efflux rate	Rapid decrease in ECAR following compound addition.

If 2-Cyano-3-(4-fluorophenyl)propionic acid demonstrates efficacy across these Tiers—reducing cell viability, directly inhibiting lactate transport, and causing the expected downstream effects of intracellular acidification and reduced ECAR—it provides a strong, self-validating body of evidence for its classification as an MCT1 inhibitor.

References

• Darnel, A. D., et al. (2020). In Vitro and In Vivo Efficacy of AZD3965 and Alpha-Cyano-4-Hydroxycinnamic Acid in the Murine 4T1 Breast Tumor Model. Pharmaceutical Research. Available at: [Link]

• Bola, B. S., et al. (2017). MCT1 inhibitor AZD3965 increases mitochondrial metabolism, facilitating combination therapy and non-invasive magnetic resonance spectroscopy. Cancer Research. Available at: [Link]

• Audrito, V., et al. (2018). MCT1 expression correlates with glycolysis upregulation in cancer cells. ResearchGate. Available at: [Link]

• Bola, B. S., et al. (2017). MCT1 Inhibitor AZD3965 Increases Mitochondrial Metabolism, Facilitating Combination Therapy and Noninvasive Magnetic Resonance Spectroscopy. AACR Journals. Available at: [Link]

• Ribeiro, F. M., et al. (2014). The monocarboxylate transporter inhibitor α-cyano-4-hydroxycinnamic acid disrupts rat lung branching. PubMed. Available at: [Link]

• Benjamin, D., et al. (2018). A Nonradioactive High-Throughput Screening-Compatible Cell-Based Assay to Identify Inhibitors of the Monocarboxylate Transporter Protein 1. PubMed. Available at: [Link]

• Corbet, C., et al. (2016). Monocarboxylate Transporter MCT1 Promotes Tumor Metastasis Independently of Its Activity as a Lactate Transporter. AACR Journals. Available at: [Link]

• Aksa, G., et al. (2024). Metabolic Crosstalk in Triple-Negative Breast Cancer Lung Metastasis: Differential Effects of Vitamin D and E in a Co-Culture System. MDPI. Available at: [Link]

• Stanley, W. C. (1991). The application of isotopes to the study of lactate metabolism. PubMed. Available at: [Link]

• Agilent. (n.d.). Agilent Seahorse XF Glycolytic Rate Assay User Manual. Agilent. Available at: [Link]

• Whitaker-Menezes, D., et al. (2016). MCT1 modulates cancer cell pyruvate export and growth of tumors that co-express MCT1 and MCT4. eLife. Available at: [Link]

• Vander Heiden, M. G., et al. (2015). MYC, Metabolism, and Cancer. PMC. Available at: [Link]

• Ippolito, L., et al. (2022). Exploring monocarboxylate transporter inhibition for cancer treatment. PMC. Available at: [Link]

• Belanger, A. P., et al. (2019). Tracing Nutrient Flux Following Monocarboxylate Transporter-1 Inhibition with AZD3965. MDPI. Available at: [Link]

• National Center for Biotechnology Information. (2013). Cell Viability Assays - Assay Guidance Manual. NCBI Bookshelf. Available at: [Link]

• ResearchGate. (n.d.). MCT1 is expressed in a variety of different human tumor cell lines. ResearchGate. Available at: [Link]

• ResearchGate. (n.d.). Myc selectively activates MCT1 and MCT2 expression. ResearchGate. Available at: [Link]

• Dojindo Molecular Technologies, Inc. (n.d.). Measuring Cell Viability / Cytotoxicity. Dojindo. Available at: [Link]

• ResearchGate. (n.d.). Molecular structures of the three MCT1 inhibitors evaluated. ResearchGate. Available at: [Link]

• Bio-Rad. (n.d.). New! BCECF pH Indicator for Measuring Intracellular pH. Bio-Rad. Available at: [Link]

• Jetti, A., et al. (2014). Cellular Uptake of MCT1 Inhibitors AR-C155858 and AZD3965 and Their Effects on MCT-Mediated Transport of L-Lactate in Murine 4T1 Breast Tumor Cancer Cells. PMC. Available at: [Link]

• Kashiwaya, Y., et al. (1994). Lactate release and uptake in hepatoma 7288CTC perfused in situ with L-[(U)-14C]lactate or D-[(U)-14C]glucose. PubMed. Available at: [Link]

• Wang, Y., et al. (2024). A rapid and simple non-radioactive assay for measuring uptake by solute carrier transporters. Frontiers in Pharmacology. Available at: [Link]

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Application Notes and Protocols: Structure-Activity Relationship (SAR) Studies of 2-Cyano-3-(4-fluorophenyl)propionic Acid Analogs as Dipeptidyl Peptidase-4 (DPP-4) Inhibitors

Introduction: The Therapeutic Promise of DPP-4 Inhibition

Type 2 diabetes mellitus is a global health challenge characterized by hyperglycemia, often stemming from impaired insulin secretion and action. A key therapeutic strategy involves modulating the incretin system. Incretin hormones, such as glucagon-like peptide-1 (GLP-1), potentiate glucose-dependent insulin secretion. However, their therapeutic utility is limited by rapid inactivation by the enzyme dipeptidyl peptidase-4 (DPP-4).[1][2] DPP-4 inhibitors, or "gliptins," have emerged as a significant class of oral antidiabetic agents that prolong the action of endogenous incretins, thereby improving glycemic control with a low risk of hypoglycemia.[1][3]

The 2-cyano-3-(4-fluorophenyl)propionic acid scaffold represents a promising, non-peptidomimetic backbone for the design of novel DPP-4 inhibitors. The cyano group is a key pharmacophoric element, known to form a reversible covalent bond with the catalytic serine residue (Ser630) in the active site of DPP-4, mimicking the transition state of the natural substrate. The 4-fluorophenyl moiety is positioned to interact with the hydrophobic S2 pocket of the enzyme. Understanding the structure-activity relationships (SAR) of this scaffold is crucial for optimizing potency, selectivity, and pharmacokinetic properties.

This guide provides a comprehensive overview of the SAR principles governing this class of compounds, detailed protocols for their synthesis and biological evaluation, and a framework for interpreting the resulting data to guide lead optimization efforts.

Core Principles of SAR in 2-Cyano-3-(4-fluorophenyl)propionic Acid Analogs

The inhibitory potency of this class of compounds is determined by the interplay of three key structural regions: the cyano-propionic acid core, the P2-substituent (the 4-fluorophenyl ring), and potential modifications to the propionic acid linker.

The Cyano-Propionic Acid Core: The Anchor

The 2-cyano-propionic acid moiety serves as the primary anchor, engaging with the catalytic triad of DPP-4.

• The Cyano Group: This group is critical for potent inhibition. It acts as a "warhead," forming a reversible covalent adduct with the hydroxyl group of Ser630 in the enzyme's active site. This interaction is a hallmark of many potent DPP-4 inhibitors.

• The Carboxylic Acid: The carboxylate group is believed to form key ionic and hydrogen bond interactions with positively charged residues in the active site, such as Arg125, and with the side chains of Tyr662 and Tyr666, which are part of the S1 pocket. Modifications to this group can significantly impact binding affinity.

The P2-Substituent (4-Fluorophenyl Ring): The Specificity Driver

The 4-fluorophenyl group occupies the S2 pocket of the DPP-4 enzyme, a region that is largely hydrophobic but also contains specific residues that can be exploited for enhanced binding.

• The Phenyl Ring: This aromatic ring makes favorable hydrophobic interactions within the S2 pocket.

• The 4-Fluoro Substituent: The fluorine atom at the para position is a common feature in many DPP-4 inhibitors. Its electron-withdrawing nature can influence the electronics of the phenyl ring and potentially engage in specific interactions, such as halogen bonding or favorable dipole interactions, with residues in the S2 pocket.

Logical Flow of SAR Investigation

The following diagram illustrates a typical workflow for investigating the SAR of this compound class.

Caption: A typical workflow for SAR studies.

Data Presentation: Hypothetical SAR of 2-Cyano-3-(4-fluorophenyl)propionic Acid Analogs

The following table presents hypothetical data to illustrate the SAR principles discussed. The inhibitory activity is expressed as the half-maximal inhibitory concentration (IC50) against human recombinant DPP-4.

Compound ID	P2-Substituent (R)	Carboxylic Acid Bioisostere (X)	Hypothetical DPP-4 IC50 (nM)	Rationale for Activity Change
1 (Parent)	4-F	-COOH	50	Baseline activity with favorable interactions of the 4-fluoro group.
2	H	-COOH	250	Loss of the 4-fluoro substituent weakens interactions in the S2 pocket.
3	4-Cl	-COOH	45	The larger, more polarizable chlorine atom may form stronger interactions.
4	4-CH3	-COOH	150	The methyl group may be too bulky for optimal fit in the S2 pocket.
5	4-CF3	-COOH	30	The trifluoromethyl group can enhance hydrophobic interactions and potentially form specific interactions.[4]
6	2,4-di-F	-COOH	25	Additional fluorine may lead to enhanced binding affinity through further interactions.
7 (Bioisostere)	4-F	Tetrazole	75	Tetrazole is a common carboxylic acid bioisostere that can maintain key interactions but may have slightly different geometry.[5]
8 (Ester Prodrug)	4-F	-COOEt	>10,000	The free carboxylate is crucial for binding; esterification removes this key interaction.

Experimental Protocols

Protocol 1: General Synthesis of 2-Cyano-3-(substituted-phenyl)propionic Acid Analogs

This protocol describes a general method for synthesizing the target compounds, which can be adapted based on the desired substituents.

Diagram of Synthetic Route:

Caption: General synthetic scheme.

Step-by-Step Methodology:

• Knoevenagel Condensation:

  • To a solution of the appropriately substituted benzaldehyde (1.0 eq) in absolute ethanol (5 mL/mmol), add ethyl cyanoacetate (1.1 eq) and a catalytic amount of piperidine (0.1 eq).

  • Reflux the reaction mixture for 2-4 hours, monitoring the progress by Thin Layer Chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature and then place it on an ice bath to precipitate the product.

  • Filter the solid, wash with cold ethanol, and dry under vacuum to yield the α,β-unsaturated cyanoester intermediate.

• Hydrolysis:

  • Suspend the α,β-unsaturated cyanoester (1.0 eq) in a mixture of ethanol and water (1:1 v/v).

  • Add sodium hydroxide (2.5 eq) and stir the mixture at room temperature overnight.

  • Monitor the reaction by TLC until the starting material is consumed.

  • Remove the ethanol under reduced pressure.

  • Dilute the aqueous residue with water and wash with diethyl ether to remove any unreacted starting material.

  • Cool the aqueous layer in an ice bath and acidify to pH 2-3 with 2N HCl.

  • Extract the aqueous layer with ethyl acetate (3 x volume).

  • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

  • Purify the crude product by recrystallization or column chromatography to obtain the final 2-cyano-3-(substituted-phenyl)propionic acid analog.

Self-Validation: The structure and purity of the final compounds should be confirmed by ¹H NMR, ¹³C NMR, and mass spectrometry.

Protocol 2: In Vitro DPP-4 Inhibition Assay

This fluorometric assay is a standard method for determining the IC50 values of test compounds against DPP-4.

Assay Principle: The assay utilizes a fluorogenic substrate, Gly-Pro-7-amino-4-methylcoumarin (Gly-Pro-AMC). Cleavage of this substrate by DPP-4 releases the highly fluorescent AMC, which can be quantified. Inhibitors will reduce the rate of AMC release.

Step-by-Step Methodology:

• Reagent Preparation:

  • Assay Buffer: Tris-HCl buffer (e.g., 50 mM, pH 7.5) with 1 mM EDTA.

  • Enzyme Solution: Prepare a stock solution of human recombinant DPP-4 in assay buffer. The final concentration in the assay should be determined empirically to give a linear reaction rate for at least 30 minutes.

  • Substrate Solution: Prepare a stock solution of Gly-Pro-AMC in DMSO. The final concentration in the assay should be at or near the Km value for the enzyme.

  • Test Compound Solutions: Prepare a series of dilutions of the test compounds in DMSO.

• Assay Procedure (96-well plate format):

  • Add 2 µL of the test compound dilutions (or DMSO for control wells) to the wells of a black, flat-bottom 96-well plate.

  • Add 48 µL of the enzyme solution to each well and incubate for 15 minutes at 37°C to allow for inhibitor binding.

  • Initiate the reaction by adding 50 µL of the pre-warmed substrate solution to each well.

  • Immediately measure the fluorescence intensity (Excitation: ~360 nm, Emission: ~460 nm) every minute for 30 minutes using a microplate reader.

• Data Analysis:

  • Determine the rate of reaction (slope of the linear portion of the fluorescence vs. time curve) for each well.

  • Calculate the percent inhibition for each concentration of the test compound relative to the DMSO control.

  • Plot the percent inhibition against the logarithm of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Self-Validation: Include a known DPP-4 inhibitor (e.g., sitagliptin) as a positive control in each assay to ensure the validity of the results.

Conclusion and Future Directions

The 2-cyano-3-(4-fluorophenyl)propionic acid scaffold is a viable starting point for the development of novel DPP-4 inhibitors. The SAR studies outlined in this guide provide a rational framework for optimizing the potency and drug-like properties of these analogs. Future work should focus on exploring a wider range of substituents on the phenyl ring to probe the S2 pocket more extensively. Additionally, the synthesis and evaluation of bioisosteres for the carboxylic acid group could lead to compounds with improved pharmacokinetic profiles. A thorough investigation of the stereochemistry at the chiral center is also warranted, as DPP-4 is known to exhibit stereoselectivity. By systematically applying the principles and protocols described herein, researchers can advance the development of this promising class of antidiabetic agents.

References

• Insight into Structure Activity Relationship of DPP-4 Inhibitors for Development of Antidiabetic Agents. (n.d.). National Institutes of Health. Retrieved January 26, 2026, from [Link]

• Role of dipeptidyl peptidase 4 inhibitors in the new era of antidiabetic treatment. (n.d.). National Institutes of Health. Retrieved January 26, 2026, from [Link]

• The Role of DPP-4 Inhibitors in the Treatment Algorithm of Type 2 Diabetes Mellitus: When to Select, What to Expect. (n.d.). National Institutes of Health. Retrieved January 26, 2026, from [Link]

• Dipeptidyl Peptidase-4 Inhibitors: A Systematic Review of Structure-Activity Relationship Studies. (2024). Brieflands. Retrieved January 26, 2026, from [Link]

• Synthesis and biological activity of carboxylic acid replacement analogues of the potent angiotensin converting enzyme inhibitor 5(S)-benzamido-4-oxo-6-phenylhexanoyl-L-proline. (n.d.). National Institutes of Health. Retrieved January 26, 2026, from [Link]

• Dipeptidyl Peptidase-4 Inhibitors: A Systematic Review of Structure-Activity Relationship Studies. (n.d.). National Institutes of Health. Retrieved January 26, 2026, from [Link]

• 2-Cyano-3-phenylpropionic acid. (n.d.). PubChem. Retrieved January 26, 2026, from [Link]

• Synthesis of the enantiomers and N-protected derivatives of 3-amino-3-(4-cyanophenyl)propanoic acid. (2004). ResearchGate. Retrieved January 26, 2026, from [Link]

• Synthesis and Structure Determination of 2-Cyano-3-(1-phenyl-3-(thiophen-2-yl)-1H-pyrazol-4-yl)acrylamide. (2018). MDPI. Retrieved January 26, 2026, from [Link]

• Synthesis of 3-((4-Hydroxyphenyl)amino)propanoic Acid Derivatives as Promising Scaffolds for the Development of Antimicrobial Ca. (2024). Semantic Scholar. Retrieved January 26, 2026, from [Link]

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• Bioisosteres for Drug Hunters: Part 1 - Background, Carboxylic Acids, and Amides. (2025). Retrieved January 26, 2026, from [Link]

• CN105037139A - Preparation method for 2-phenylpropionic acid. (n.d.). Google Patents.

• 2-Cyano-3-[3-(2-pyridyl)phenyl]propionic Acid. (n.d.). PubChem. Retrieved January 26, 2026, from [Link]

• IMPACT OF TYPE 2 DIABETES-ASSOCIATED DIPEPTIDYL PEPTIDASE-4 (DPP-4) MUTATIONS ON LIGAND BINDING AND ENZYME ACTIVITY MODULATED BY NATURAL COMPOUNDS. (2026). ResearchGate. Retrieved January 26, 2026, from [Link]

• Exploring Short and Efficient Synthetic Routes Using Titanocene(III)-Catalyzed Reactions: Total Synthesis of Natural Meroterpenes with Trisubstituted Unsaturations. (2022). MDPI. Retrieved January 26, 2026, from [Link]

• Analysis of Structure–Activity Relationships of Food-Derived DPP IV-Inhibitory Di- and Tripeptides Using Interpretable Descriptors. (2023). MDPI. Retrieved January 26, 2026, from [Link]

• Inhibition of Dipeptidyl Peptidase-4 by Flavonoids: Structure–Activity Relationship, Kinetics and Interaction Mechanism. (2022). Frontiers. Retrieved January 26, 2026, from [Link]

• Welcome To Hyma Synthesis Pvt. Ltd. (n.d.). Hyma Synthesis Pvt. Ltd. Retrieved January 26, 2026, from [Link]

• Identification of 3-[(4-Acetylphenyl)(4-Phenylthiazol-2-Yl)Amino]Propanoic Acid Derivatives as Promising Scaffolds for the Development of Novel Anticancer Candidates Targeting SIRT2 and EGFR. (n.d.). MDPI. Retrieved January 26, 2026, from [Link]

• Example of functional bioisosterism between the carboxylic acid group... (n.d.). ResearchGate. Retrieved January 26, 2026, from [Link]

• Bioisosteres for carboxylic acid groups. (n.d.). Hypha Discovery. Retrieved January 26, 2026, from [Link]

• Review: Adding a DPP-4 inhibitor to an SGLT-2 inhibitor reduces genital, but not genitourinary, tract infections. (2018). ACP Journals. Retrieved January 26, 2026, from [Link]

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Application Notes &amp; Protocols: Strategic Derivatization of 2-Cyano-3-(4-fluorophenyl)propionic Acid for Drug Discovery

Abstract

This document provides a comprehensive guide for researchers, medicinal chemists, and drug development professionals on the strategic chemical modification of 2-Cyano-3-(4-fluorophenyl)propionic acid. This scaffold is a valuable starting point for generating diverse chemical libraries due to its multiple reactive functional groups: a carboxylic acid, a nitrile, and an activated α-carbon. We present detailed protocols, the underlying chemical principles for strategic modifications, and methods for the characterization of novel derivatives. The aim is to empower scientific teams to efficiently explore the chemical space around this core structure, accelerating the discovery of new therapeutic agents.

Introduction: The Strategic Value of the Scaffold

2-Cyano-3-(4-fluorophenyl)propionic acid is a versatile starting material in medicinal chemistry. Its structural relatives, arylpropionic acids, are well-established pharmacophores, with famous examples including ibuprofen and naproxen.[1][2] The introduction of a cyano group at the α-position and a fluorine atom on the phenyl ring provides unique properties and additional handles for chemical modification.

• Carboxylic Acid: A primary site for forming esters and amides, which can modulate solubility, cell permeability, and metabolic stability, or act as prodrugs.[1]

• Nitrile (Cyano Group): This group can be hydrolyzed to an amide or a carboxylic acid, or it can be reduced to a primary amine, opening pathways to a vast array of new functionalities.[3][4]

• α-Carbon: The hydrogen on the carbon adjacent to both the cyano and carboxyl groups is acidic, allowing for deprotonation and subsequent alkylation to introduce new substituents.

• Fluorophenyl Ring: The fluorine atom can enhance metabolic stability and binding affinity through favorable interactions with protein targets.

This guide will systematically explore the derivatization potential at each of these sites.

Strategic Derivatization Workflow

The development of a library of derivatives from the core scaffold should follow a logical and structured workflow. The goal is to maximize diversity while maintaining synthetic feasibility.

Caption: High-level workflow for derivative development.

Derivatization at the Carboxylic Acid: Amides and Esters

Modification of the carboxylic acid is often the first step in a medicinal chemistry campaign as it can significantly impact a compound's pharmacokinetic properties. Amide coupling and esterification are the most common transformations.

Amide Bond Formation via Carbodiimide Coupling

Amide formation is a cornerstone of medicinal chemistry.[5] Carbodiimide reagents like Dicyclohexylcarbodiimide (DCC) or the more water-soluble 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) are frequently used to activate the carboxylic acid for nucleophilic attack by an amine.[6] The addition of activating agents like N-hydroxysuccinimide (NHS) or 1-Hydroxybenzotriazole (HOBt) can improve yields and reduce side reactions, particularly racemization at the α-carbon.[6]

Caption: General reaction scheme for EDC/HOBt mediated amide coupling.

Protocol 1: General Procedure for Amide Synthesis

• Preparation: To a solution of 2-Cyano-3-(4-fluorophenyl)propionic acid (1.0 eq) in anhydrous N,N-Dimethylformamide (DMF, 0.2 M), add the desired primary or secondary amine (1.1 eq), 1-Hydroxybenzotriazole (HOBt, 1.2 eq), and N,N-Diisopropylethylamine (DIPEA, 2.5 eq).

• Activation: Cool the reaction mixture to 0°C in an ice bath. Add 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC, 1.2 eq) portion-wise over 15 minutes.

  • Causality Insight: Adding EDC at 0°C controls the exothermic reaction and minimizes the formation of an inactive N-acylurea byproduct by favoring the formation of the desired HOBt active ester intermediate.[6]

• Reaction: Remove the ice bath and allow the mixture to warm to room temperature. Stir for 12-18 hours. Monitor reaction progress by TLC or LC-MS.

• Workup: Dilute the reaction mixture with water and extract with ethyl acetate (3x). Combine the organic layers, wash with saturated sodium bicarbonate solution, water, and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

Reagent/Parameter	Molar Eq.	Purpose
Starting Acid	1.0	Substrate
Amine (R-NH₂)	1.1	Nucleophile
EDC	1.2	Carbodiimide coupling agent
HOBt	1.2	Activation agent, suppresses racemization
DIPEA	2.5	Non-nucleophilic base
Solvent	-	Anhydrous DMF or DCM
Temperature	0°C to RT	Reaction control

Steglich Esterification

For the synthesis of esters, particularly with sterically hindered alcohols where Fischer esterification is inefficient, the Steglich esterification is a mild and highly effective method.[7][8] It utilizes a carbodiimide (typically DCC) and a catalytic amount of 4-Dimethylaminopyridine (DMAP).

• Mechanism Insight: DMAP acts as a hyper-nucleophilic catalyst. It reacts with the O-acylisourea intermediate (formed from the acid and DCC) to generate a highly reactive N-acylpyridinium salt. This intermediate is much more susceptible to nucleophilic attack by the alcohol than the O-acylisourea itself, dramatically accelerating the reaction.[8]

Protocol 2: Steglich Esterification

• Preparation: Dissolve 2-Cyano-3-(4-fluorophenyl)propionic acid (1.0 eq), the desired alcohol (1.2 eq), and DMAP (0.1 eq) in anhydrous Dichloromethane (DCM, 0.2 M).

• Activation: Cool the solution to 0°C and add a solution of DCC (1.1 eq) in DCM dropwise.

• Reaction: Stir the mixture at 0°C for 30 minutes, then allow it to warm to room temperature and stir for 4-6 hours. A white precipitate of dicyclohexylurea (DCU) will form.

• Workup: Filter off the DCU precipitate and wash it with a small amount of cold DCM.

• Purification: Concentrate the filtrate under reduced pressure. Dissolve the residue in ethyl acetate, wash with 5% HCl, saturated sodium bicarbonate, and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. Purify the crude ester by flash column chromatography.

Derivatization at the Cyano Group

The cyano group offers a gateway to other important functional groups, primarily amides and carboxylic acids through hydrolysis.

Controlled Hydrolysis to Amides and Carboxylic Acids

Hydrolysis of nitriles can be achieved under acidic or basic conditions.[9][10][11] The reaction proceeds in two stages: first to a primary amide, and then to the carboxylic acid (or its carboxylate salt).[11] Stopping the reaction at the amide stage can be challenging but is often achievable with careful control of reaction conditions.

Protocol 3: Acid-Catalyzed Hydrolysis to Carboxylic Acid

• Setup: In a round-bottom flask equipped with a reflux condenser, combine the 2-cyano derivative (1.0 eq) with a 6 M aqueous solution of hydrochloric acid.

• Reaction: Heat the mixture to reflux (approx. 100-110°C) for 8-12 hours.[12] The reaction progress can be monitored by observing the dissolution of the starting material and by TLC/LC-MS.

• Isolation: Cool the reaction mixture to room temperature. If a precipitate forms, collect it by filtration. If not, extract the aqueous solution with a suitable organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic extracts, dry over sodium sulfate, and evaporate the solvent. The resulting dicarboxylic acid derivative can be purified by recrystallization.

• Field Insight: Base-catalyzed hydrolysis (e.g., using NaOH) is also effective and will yield the sodium salt of the carboxylic acid.[4][12] An acidic workup is then required to protonate the carboxylate. For substrates sensitive to strong acid, enzymatic hydrolysis using nitrilase enzymes can be a highly selective and mild alternative.[3]

Derivatization at the α-Carbon

The α-hydrogen is activated by both the adjacent cyano and carboxyl groups, making it sufficiently acidic (pKa ~10-12 in DMSO) to be removed by a strong, non-nucleophilic base. The resulting enolate is a potent nucleophile that can be alkylated.[13]

α-Alkylation via Enolate Formation

Direct alkylation requires a strong base to completely deprotonate the α-carbon and prevent side reactions.[13] Lithium diisopropylamide (LDA) is an ideal choice due to its strength and steric bulk, which minimizes competitive nucleophilic attack at the carboxyl or cyano groups.[14][15]

Caption: Workflow for α-alkylation of the scaffold.

Protocol 4: α-Alkylation

• Prerequisite: The carboxylic acid must first be protected, typically as an ester (e.g., methyl or ethyl ester, see Protocol 2), to prevent it from being deprotonated by LDA.

• Setup: In a flame-dried, three-neck flask under an inert atmosphere (Nitrogen or Argon), dissolve the esterified starting material (1.0 eq) in anhydrous Tetrahydrofuran (THF, 0.1 M). Cool the solution to -78°C using a dry ice/acetone bath.

• Deprotonation: Slowly add a solution of LDA (1.1 eq, commercially available or freshly prepared) dropwise via syringe. Stir the mixture at -78°C for 1 hour.

  • Expertise Note: The low temperature is critical for maintaining the stability of the LDA and the kinetic enolate, preventing decomposition and side reactions.[14]

• Alkylation: Add the alkylating agent (e.g., methyl iodide, benzyl bromide) (1.2 eq) dropwise. Continue stirring at -78°C for 2-4 hours or until the reaction is complete (monitored by TLC).

• Quench & Workup: Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride. Allow the mixture to warm to room temperature. Extract with ethyl acetate, wash the combined organic layers with water and brine, then dry over sodium sulfate.

• Purification & Deprotection: Purify the alkylated ester by column chromatography. Subsequently, the ester can be hydrolyzed back to the carboxylic acid using standard conditions (e.g., LiOH in THF/water, followed by acidic workup).

Summary of Synthetic Strategies & Expected Outcomes

Strategy	Reagents	Functional Group Transformation	Key Application
Amide Coupling	Amine, EDC, HOBt	Carboxylic Acid → Amide	Modulate PK, Prodrugs
Esterification	Alcohol, DCC, DMAP	Carboxylic Acid → Ester	Modulate PK, Prodrugs, Protection
Nitrile Hydrolysis	H₃O⁺, heat	Cyano → Carboxylic Acid	Create di-acid derivatives
α-Alkylation	1. LDA; 2. R-X	α-C-H → α-C-R	Introduce steric bulk, explore 3D space

References

• PubChem. (2E)-2-cyano-3-(4-hydroxyphenyl)prop-2-enoic acid. National Center for Biotechnology Information. [Link]

• Google Patents. EP1669347A1 - Process for the preparation of 3-¬(4-fluorophenyl) sulfonyl|-2-hydroxy-2-methyl propionic acid.
• Google Patents. JPH01287060A - Method for esterifying sterically hindered carboxylic acids.

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Application Notes and Protocols: Preclinical Efficacy Evaluation of 2-Cyano-3-(4-fluorophenyl)propionic acid

Introduction: Unveiling the Therapeutic Potential of a Novel Propionic Acid Derivative

2-Cyano-3-(4-fluorophenyl)propionic acid is a novel small molecule with a chemical structure suggestive of potential biological activity. The propionic acid moiety is a feature of known non-steroidal anti-inflammatory drugs (NSAIDs), while the fluorophenyl group can enhance metabolic stability and binding affinity to biological targets.[1][2] The cyano group adds further chemical reactivity and polarity. While the specific mechanism of action for this compound is yet to be elucidated, its structural alerts warrant a systematic investigation into its potential therapeutic efficacy, particularly in the realms of metabolic disorders and inflammation.

This guide provides a comprehensive experimental framework for researchers, scientists, and drug development professionals to conduct a thorough preclinical evaluation of 2-Cyano-3-(4-fluorophenyl)propionic acid. The protocols outlined herein are designed to first screen for potential therapeutic activity and then to conduct more in-depth efficacy studies in relevant in vitro and in vivo models. This structured approach ensures a logical progression of research, from initial hypothesis generation to robust preclinical proof-of-concept.

Part 1: Initial In Vitro Screening for Bioactivity

The initial phase of testing is designed to broadly assess the bioactivity of 2-Cyano-3-(4-fluorophenyl)propionic acid across key cellular pathways implicated in metabolic diseases and inflammation. This allows for a data-driven decision on which therapeutic area to pursue for more detailed investigation.

Rationale for Initial Screening Targets

Given the structural similarities to compounds with known anti-inflammatory and metabolic modulatory effects, the initial screening will focus on:

• Metabolic Targets: Key pathways in glucose and lipid metabolism will be investigated. Propionic acid itself has been shown to lower fatty acid levels and improve insulin sensitivity.[3]

• Inflammatory Targets: The potential to modulate key inflammatory mediators will be assessed, as many propionic acid derivatives exhibit anti-inflammatory properties.[1]

In Vitro Screening Assays: A Multi-pronged Approach

A panel of cell-based assays should be employed to screen for activity. This approach provides a holistic view of the compound's effects on cellular function.

Table 1: In Vitro Screening Panel for 2-Cyano-3-(4-fluorophenyl)propionic acid

Therapeutic Area	Assay	Cell Line	Key Parameters Measured	Rationale
Metabolic Disease	Glucose-Stimulated Insulin Secretion (GSIS)	INS-1E (rat insulinoma) or human pancreatic β-cell line	Insulin concentration	To determine if the compound can enhance insulin secretion in response to glucose.[4]
Glucose Uptake Assay	3T3-L1 adipocytes or L6 myotubes	2-Deoxyglucose uptake	To assess the compound's ability to promote glucose uptake into fat and muscle cells.[5]
Adipocyte Differentiation and Lipolysis Assay	3T3-L1 preadipocytes	Lipid accumulation (Oil Red O staining), glycerol release	To evaluate effects on fat cell development and breakdown of stored fats.[6]
Inflammation	LPS-induced Cytokine Release Assay	RAW 264.7 macrophages or human PBMCs	TNF-α, IL-6, IL-1β levels (ELISA)	To measure the inhibition of pro-inflammatory cytokine production.[7]
Cyclooxygenase (COX) Activity Assay	Cell-free or whole-cell assay	PGE2 levels	To determine if the compound inhibits COX enzymes, a common mechanism for NSAIDs.[3]

Experimental Protocol: Glucose-Stimulated Insulin Secretion (GSIS) Assay

This protocol provides a step-by-step guide for performing a GSIS assay, a critical initial screen for anti-diabetic potential.

Materials:

• INS-1E cells

• RPMI-1640 medium, supplemented with 10% FBS, 10 mM HEPES, 2 mM L-glutamine, 1 mM sodium pyruvate, and 50 µM 2-mercaptoethanol

• Krebs-Ringer Bicarbonate HEPES (KRBH) buffer (119 mM NaCl, 4.74 mM KCl, 2.54 mM CaCl2, 1.19 mM MgSO4, 1.19 mM KH2PO4, 25 mM NaHCO3, 10 mM HEPES, pH 7.4)

• Glucose solutions (2.8 mM and 16.7 mM in KRBH buffer)

• 2-Cyano-3-(4-fluorophenyl)propionic acid stock solution (in DMSO)

• Insulin ELISA kit

Procedure:

• Cell Culture: Culture INS-1E cells in supplemented RPMI-1640 medium at 37°C in a humidified atmosphere of 5% CO2.

• Seeding: Seed INS-1E cells into 24-well plates at a density of 2.5 x 10^5 cells/well and culture for 48 hours.

• Pre-incubation: Gently wash the cells twice with KRBH buffer containing 2.8 mM glucose. Pre-incubate the cells in this buffer for 2 hours at 37°C to allow them to reach a basal state of insulin secretion.

• Treatment: Remove the pre-incubation buffer and add KRBH buffer containing 2.8 mM glucose (basal condition) or 16.7 mM glucose (stimulated condition). Add 2-Cyano-3-(4-fluorophenyl)propionic acid at various concentrations (e.g., 0.1, 1, 10 µM) to both basal and stimulated wells. Include a vehicle control (DMSO).

• Incubation: Incubate the plates for 2 hours at 37°C.

• Supernatant Collection: Collect the supernatants from each well.

• Insulin Measurement: Quantify the insulin concentration in the supernatants using an insulin ELISA kit according to the manufacturer's instructions.

• Data Analysis: Normalize the insulin secretion to the total protein content of the cells in each well. Express the results as fold-change over the basal glucose condition.

Part 2: In-Depth Efficacy Evaluation in Animal Models

Based on the results of the in vitro screening, the next phase involves testing the efficacy of 2-Cyano-3-(4-fluorophenyl)propionic acid in a relevant animal model. This section provides protocols for both metabolic disease and inflammation models.

Selection of Animal Models

The choice of animal model is critical for obtaining clinically relevant data.

• For Metabolic Disease (Type 2 Diabetes): The db/db mouse or the Zucker Diabetic Fatty (ZDF) rat are well-characterized models of obesity, insulin resistance, and hyperglycemia.[8][9] Alternatively, a high-fat diet (HFD)-induced obesity model in C57BL/6 mice can also be used to mimic the development of insulin resistance.[10]

• For Inflammation: The carrageenan-induced paw edema model in rats is a standard acute inflammation model used to evaluate anti-inflammatory drugs.[7]

Experimental Workflow for In Vivo Efficacy Studies

A well-defined workflow is essential for a successful in vivo study.

Caption: General workflow for in vivo efficacy studies.

Protocol: Efficacy in a High-Fat Diet-Induced Obesity Mouse Model

This protocol details the steps for evaluating the anti-diabetic efficacy of the test compound.

Animals:

• Male C57BL/6J mice, 6-8 weeks old.

Diet:

• High-fat diet (HFD; e.g., 60% kcal from fat)

• Control diet (CD; e.g., 10% kcal from fat)

Procedure:

• Induction of Obesity: Feed mice with HFD for 8-12 weeks to induce obesity, insulin resistance, and hyperglycemia. A control group will be fed a CD.

• Grouping: Randomly assign the HFD-fed mice into the following groups (n=8-10 per group):

  • Vehicle control (e.g., 0.5% carboxymethylcellulose)

  • 2-Cyano-3-(4-fluorophenyl)propionic acid (low dose)

  • 2-Cyano-3-(4-fluorophenyl)propionic acid (high dose)

  • Positive control (e.g., metformin) A group of CD-fed mice will serve as a lean control.

• Dosing: Administer the compound or vehicle daily by oral gavage for 4-6 weeks.

• Monitoring: Monitor body weight, food intake, and water intake weekly.

• In-life Measurements:

  • Fasting Blood Glucose: Measure weekly from tail vein blood after a 6-hour fast.

  • Oral Glucose Tolerance Test (OGTT): Perform at the end of the study. After an overnight fast, administer a glucose bolus (2 g/kg) orally and measure blood glucose at 0, 15, 30, 60, and 120 minutes.

  • Insulin Tolerance Test (ITT): Perform 3-4 days before the OGTT. After a 4-hour fast, inject insulin (0.75 U/kg) intraperitoneally and measure blood glucose at 0, 15, 30, and 60 minutes.

• Terminal Procedures: At the end of the treatment period, euthanize the mice and collect blood for measurement of plasma insulin, triglycerides, and cholesterol. Collect tissues (liver, adipose tissue, skeletal muscle) for histological analysis and gene expression studies (e.g., qPCR for inflammatory and metabolic markers).

Table 2: Key Endpoints and Expected Outcomes in HFD Mouse Model

Parameter	Measurement	Expected Outcome with Efficacious Compound
Body Weight	Weekly measurement	Reduction or stabilization of body weight gain
Fasting Blood Glucose	Weekly measurement	Lowering of fasting blood glucose levels
Glucose Tolerance (OGTT)	Area under the curve (AUC)	Reduced glucose AUC, indicating improved glucose disposal
Insulin Sensitivity (ITT)	Rate of glucose disappearance	Increased rate of glucose clearance, indicating improved insulin sensitivity
Plasma Lipids	Triglycerides, Cholesterol	Reduction in circulating lipid levels
Liver Histology	H&E staining, Oil Red O staining	Reduced hepatic steatosis (fatty liver)

Part 3: Pharmacokinetics and Safety Pharmacology

A crucial aspect of preclinical development is to understand the pharmacokinetic (PK) and safety profile of the compound.

Pharmacokinetic Studies

Pharmacokinetic studies describe the absorption, distribution, metabolism, and excretion (ADME) of a drug in the body.[11][12]

Protocol: Single-Dose Pharmacokinetic Study in Mice

• Dosing: Administer a single dose of 2-Cyano-3-(4-fluorophenyl)propionic acid to mice via the intended clinical route (e.g., oral gavage) and intravenously.

• Blood Sampling: Collect blood samples at multiple time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 8, 24 hours) post-dose.

• Analysis: Analyze the plasma concentrations of the compound using a validated analytical method (e.g., LC-MS/MS).

• Parameter Calculation: Calculate key PK parameters such as Cmax, Tmax, AUC, half-life, and bioavailability.[13]

Safety Pharmacology

Safety pharmacology studies are designed to investigate the potential for undesirable effects on vital organ systems.[14][15][16] The core battery of safety pharmacology studies includes assessments of the cardiovascular, central nervous, and respiratory systems.[17][18]

Table 3: Core Battery of Safety Pharmacology Studies

System	In Vivo Model	Key Parameters Measured
Cardiovascular	Conscious, telemetered dogs or non-human primates	ECG, blood pressure, heart rate
Central Nervous System	Irwin test or Functional Observational Battery (FOB) in rats	Behavioral and neurological changes
Respiratory	Whole-body plethysmography in rats	Respiratory rate, tidal volume, minute volume

These studies are typically conducted in compliance with Good Laboratory Practice (GLP) regulations.[19]

Conclusion: A Roadmap for Preclinical Development

The experimental design outlined in these application notes provides a robust and logical framework for the preclinical efficacy evaluation of 2-Cyano-3-(4-fluorophenyl)propionic acid. By starting with a broad in vitro screening panel, researchers can identify the most promising therapeutic area for this novel compound. Subsequent in-depth in vivo efficacy studies, coupled with essential pharmacokinetic and safety pharmacology assessments, will provide the necessary data to support a decision to advance the compound into further development and towards clinical trials. This systematic approach, grounded in established scientific principles and regulatory expectations, maximizes the potential for success in the challenging field of drug discovery.[20][21][22]

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Application Notes &amp; Protocols: 2-Cyano-3-(4-fluorophenyl)propionic Acid as a Research Tool in Chemical Biology

Abstract

This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the application of 2-Cyano-3-(4-fluorophenyl)propionic acid as a research tool in chemical biology. While direct literature on this specific compound is emerging, its structural motifs—a propionic acid scaffold, a 4-fluorophenyl group, and a strategically positioned cyano group—suggest a strong potential for its use as a targeted covalent inhibitor. This guide will, therefore, focus on the theoretical framework, practical applications, and detailed protocols for utilizing this compound as a tool to investigate enzyme function, particularly for enzymes with a nucleophilic cysteine in their active site.

Introduction: Unpacking the Chemical Potential

2-Cyano-3-(4-fluorophenyl)propionic acid is a multifaceted small molecule that combines three key functional groups, each contributing to its potential as a chemical biology tool:

• Arylpropionic Acid Scaffold: This core structure is famously represented in non-steroidal anti-inflammatory drugs (NSAIDs), which are known to target enzymes in the inflammatory cascade, such as cyclooxygenases (COX).[1][2][3][4] The carboxylic acid is often a critical feature for binding to the active site of these enzymes.[5]

• 4-Fluorophenyl Group: The incorporation of fluorine into small molecules is a widely used strategy in medicinal chemistry to enhance metabolic stability, improve membrane permeability, and increase binding affinity to target proteins.[6][7][8] The 4-fluorophenyl moiety can participate in favorable protein-ligand interactions, contributing to the compound's specificity and potency.[9][10][11]

• α-Cyano Group: The nitrile (cyano) group is a versatile functional group in drug design.[12] It can act as a hydrogen bond acceptor, but more critically, it can function as an electrophilic "warhead."[13][14] When positioned adjacent to a potential leaving group or an activating group, the nitrile can react with nucleophilic residues in a protein's active site, such as cysteine, to form a stable covalent bond.[15][16][17]

Based on these structural features, we propose that 2-Cyano-3-(4-fluorophenyl)propionic acid is a prime candidate for development as a targeted covalent inhibitor. This guide will explore its application in this context.

Proposed Mechanism of Action: Targeted Covalent Inhibition

We hypothesize that 2-Cyano-3-(4-fluorophenyl)propionic acid acts as a targeted covalent inhibitor, likely targeting enzymes with a reactive cysteine residue in their active site. The proposed mechanism involves a two-step process:

• Reversible Binding: The arylpropionic acid moiety guides the molecule to the enzyme's active site, forming initial, reversible interactions. The 4-fluorophenyl group may enhance this binding affinity and specificity.

• Covalent Modification: Once positioned correctly, the electrophilic cyano group is attacked by the nucleophilic thiol of a cysteine residue in the active site, forming a stable, covalent adduct. This irreversible modification of the enzyme leads to its inactivation.

This covalent bonding offers several advantages for a research tool, including prolonged duration of action and the ability to permanently label the target enzyme for identification and further study.

Figure 2: Workflow for the Cellular Thermal Shift Assay (CETSA).

Physicochemical and Safety Data

Table 1: Estimated Physicochemical Properties

Property	Estimated Value/Information	Source/Analogue
Molecular Formula	C₁₀H₈FNO₂	-
Molecular Weight	193.17 g/mol	-
Appearance	Likely a solid at room temperature	Based on similar arylpropionic acids
Solubility	Expected to be soluble in organic solvents (DMSO, Ethanol) and sparingly soluble in aqueous solutions.	General characteristic of similar compounds

Safety and Handling:

• Hazard Statements: Based on analogues like 3-(4-Fluorophenyl)propionic acid, this compound may cause skin and serious eye irritation. [5]The nitrile group suggests that it should be handled with care, avoiding inhalation, ingestion, and skin contact.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, gloves, and a lab coat when handling this compound. Work in a well-ventilated area or a chemical fume hood.

• Disposal: Dispose of the compound and any contaminated materials in accordance with local, state, and federal regulations.

Conclusion

2-Cyano-3-(4-fluorophenyl)propionic acid represents a promising, yet underexplored, research tool for chemical biologists. Its unique combination of a guiding arylpropionic acid scaffold, a stabilizing 4-fluorophenyl group, and a reactive cyano warhead makes it an ideal candidate for a targeted covalent inhibitor. The protocols and theoretical framework provided in this guide are intended to empower researchers to investigate the potential of this molecule in probing enzyme function and as a starting point for novel therapeutic development.

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• Shavialenka, S., et al. (2016). Structure Property Relationships of Carboxylic Acid Isosteres. Journal of Medicinal Chemistry, 59(6), 2744-2755. Available at: [Link]

• Singh, J., et al. (2011). The resurgence of covalent drugs. Nature Reviews Drug Discovery, 10(4), 307-317. Available at: [Link]

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• Kinoshita, M., & Nakamura, H. (2019). Preface of Special Issue “Protein-Ligand Interactions”. International Journal of Molecular Sciences, 20(17), 4257. Available at: [Link]

• De Vleeschouwer, M., et al. (2022). Carboxylic Acid Bioisosteres in Medicinal Chemistry: Synthesis and Properties. Journal of Chemistry, 2022, 1-13. Available at: [Link]

• WuXi AppTec. (2023). Strategies for Screening and Characterizing Targeted Covalent Inhibitors. YouTube. Available at: [Link]

• Hypha Discovery. (n.d.). Bioisosteres for carboxylic acid groups. Available at: [Link]

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The Strategic Application of 2-Cyano-3-(4-fluorophenyl)propionic Acid in Modern Medicinal Chemistry

Introduction: Unveiling a Versatile Scaffold for Drug Discovery

In the landscape of contemporary drug development, the identification and utilization of versatile chemical scaffolds are paramount to the efficient discovery of novel therapeutic agents. 2-Cyano-3-(4-fluorophenyl)propionic acid emerges not as a therapeutic agent in its own right, but as a strategically significant intermediate, embodying key structural motifs that are prevalent in a range of bioactive molecules. Its architecture, combining an arylpropionic acid core, a reactive cyano group, and a metabolically robust fluorophenyl moiety, positions it as a valuable building block for medicinal chemists.

This comprehensive guide delves into the multifaceted applications of 2-Cyano-3-(4-fluorophenyl)propionic acid, providing detailed protocols for its synthesis and subsequent elaboration into pharmacologically relevant compounds. We will explore its pivotal role as a precursor to Dipeptidyl Peptidase-4 (DPP-4) inhibitors for the treatment of type 2 diabetes, and further discuss the broader therapeutic potential stemming from its constituent chemical features. This document is intended for researchers, scientists, and drug development professionals seeking to leverage this high-potential intermediate in their discovery pipelines.

Core Structural Features and Their Significance in Medicinal Chemistry

The therapeutic potential derived from 2-Cyano-3-(4-fluorophenyl)propionic acid is best understood by dissecting its key structural components and their established roles in drug design.

Structural Moiety	Role in Medicinal Chemistry
Arylpropionic Acid	A well-established pharmacophore, famously represented by NSAIDs like ibuprofen and naproxen. This core structure is associated with a wide array of biological activities, including anti-inflammatory, analgesic, anticancer, and anticonvulsant properties.[1][2]
Cyano (Nitrile) Group	A versatile functional group that can significantly influence a molecule's physicochemical and pharmacokinetic properties. It can act as a bioisostere for carbonyl and halogen groups, participate in hydrogen bonding and other polar interactions to enhance target binding affinity, and in some cases, act as a covalent warhead.[3][4][5] It is also a key synthetic handle for elaboration into other functional groups.
4-Fluorophenyl Group	The introduction of fluorine into a phenyl ring is a common strategy in drug design to enhance metabolic stability by blocking sites of oxidative metabolism. The fluorine atom can also modulate the electronic properties of the aromatic ring, potentially improving binding interactions with target proteins.

Application Focus 1: A Key Intermediate in the Synthesis of DPP-4 Inhibitors

The most prominent application of scaffolds related to 2-Cyano-3-(4-fluorophenyl)propionic acid is in the synthesis of Dipeptidyl Peptidase-4 (DPP-4) inhibitors, a cornerstone in the management of type 2 diabetes. While not a direct precursor in all reported syntheses, its structural elements are highly analogous to key intermediates used in the production of blockbuster drugs like Sitagliptin.[6][7]

The Role of DPP-4 in Glucose Homeostasis

DPP-4 is an enzyme that rapidly inactivates incretin hormones, such as glucagon-like peptide-1 (GLP-1). By inhibiting DPP-4, the levels of active GLP-1 are increased, leading to enhanced glucose-dependent insulin secretion and suppressed glucagon release, thereby improving glycemic control.

Signaling Pathway: DPP-4 Inhibition

Caption: Mechanism of DPP-4 Inhibition.

Synthetic Strategy: From Intermediate to Active Pharmaceutical Ingredient

2-Cyano-3-(4-fluorophenyl)propionic acid can be envisioned as a crucial building block for the synthesis of chiral β-amino acids, which form the core of many DPP-4 inhibitors. The general synthetic workflow involves the transformation of the cyano and carboxylic acid functionalities to introduce the necessary amine group and to couple the resulting fragment with the heterocyclic portion of the final drug.

Experimental Workflow: Synthesis of a β-Amino Acid Precursor

Caption: Synthetic route to a chiral β-amino acid.

Protocols for Synthesis and Elaboration

The following protocols are provided as exemplary procedures. Researchers should adapt these methods based on available laboratory equipment and safety protocols. All manipulations should be performed in a well-ventilated fume hood, and appropriate personal protective equipment should be worn.

Protocol 1: Synthesis of 2-Cyano-3-(4-fluorophenyl)propionic acid via Knoevenagel Condensation

This protocol describes a plausible synthesis route based on the Knoevenagel condensation, a well-established method for forming carbon-carbon bonds.[8][9][10]

Materials:

• 4-Fluorobenzaldehyde

• Ethyl cyanoacetate

• Piperidine (catalyst)

• Ethanol (solvent)

• Sodium hydroxide (for hydrolysis)

• Hydrochloric acid (for acidification)

• Diethyl ether (for extraction)

• Anhydrous magnesium sulfate (for drying)

Procedure:

• Condensation:

  • To a solution of 4-fluorobenzaldehyde (1.0 eq) and ethyl cyanoacetate (1.1 eq) in ethanol, add a catalytic amount of piperidine (0.1 eq).

  • Stir the reaction mixture at room temperature for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, cool the reaction mixture in an ice bath to precipitate the product, ethyl 2-cyano-3-(4-fluorophenyl)acrylate.

  • Filter the solid, wash with cold ethanol, and dry under vacuum.

• Hydrolysis:

  • Suspend the crude ethyl 2-cyano-3-(4-fluorophenyl)acrylate in a 1 M aqueous solution of sodium hydroxide (2.5 eq).

  • Heat the mixture to reflux for 2-3 hours until the ester is fully hydrolyzed (monitor by TLC).

  • Cool the reaction mixture to room temperature and wash with diethyl ether to remove any unreacted starting material.

  • Acidify the aqueous layer to pH 2 with concentrated hydrochloric acid, which will precipitate the 2-Cyano-3-(4-fluorophenyl)propionic acid.

  • Filter the white solid, wash with cold water, and dry in a vacuum oven.

Self-Validation:

• Characterize the final product by ¹H NMR, ¹³C NMR, and Mass Spectrometry to confirm its structure and purity.

• The melting point of the purified product should be sharp and consistent with reported values for analogous compounds.

Protocol 2: Elaboration to a β-Amino Acid Derivative

This protocol outlines a conceptual pathway for the conversion of the title compound into a β-amino acid, a key structural motif for DPP-4 inhibitors.

Materials:

• 2-Cyano-3-(4-fluorophenyl)propionic acid

• Thionyl chloride or Oxalyl chloride (for acid chloride formation)

• Chiral auxiliary (e.g., Evans auxiliary)

• Reducing agent (e.g., Sodium borohydride)

• Lithium hydroxide (for hydrolysis of the auxiliary)

Procedure:

• Formation of an Activated Ester/Amide:

  • Convert the carboxylic acid to its corresponding acid chloride using thionyl chloride or oxalyl chloride.

  • React the acid chloride with a chiral auxiliary (e.g., (4R,5S)-4-methyl-5-phenyl-2-oxazolidinone) in the presence of a non-nucleophilic base to form a chiral N-acyloxazolidinone.

• Diastereoselective Reduction:

  • Reduce the cyano group of the chiral intermediate using a suitable reducing agent. The steric hindrance from the chiral auxiliary will direct the hydride attack, leading to a diastereoselective formation of the corresponding amine.

• Cleavage of the Chiral Auxiliary:

  • Hydrolyze the N-acyloxazolidinone using lithium hydroxide or another suitable method to cleave the chiral auxiliary and yield the desired chiral β-amino acid.

Self-Validation:

• Monitor the diastereomeric excess at each stereoselective step using chiral HPLC or NMR with a chiral solvating agent.

• Confirm the absolute stereochemistry of the final product using X-ray crystallography or by comparison with known standards.

Broader Applications in Medicinal Chemistry

Beyond its role in diabetes drug discovery, the 2-Cyano-3-(4-fluorophenyl)propionic acid scaffold holds promise for the development of other therapeutic agents, leveraging the known pharmacological activities of arylpropionic acids.

Potential as Anti-inflammatory and Analgesic Agents

Given that the arylpropionic acid moiety is the cornerstone of many NSAIDs, derivatives of 2-Cyano-3-(4-fluorophenyl)propionic acid are prime candidates for development as novel anti-inflammatory and analgesic drugs.[1][2][11] The cyano group can be maintained as a unique pharmacophore or converted to other functional groups, such as amides or tetrazoles, to modulate activity and selectivity towards targets like COX enzymes.

Anticancer and Antimicrobial Potential

Numerous studies have demonstrated that derivatives of arylpropionic acid possess significant anticancer and antimicrobial activities.[2][11] The introduction of the fluorophenyl and cyano groups can be explored to enhance these properties, potentially leading to the discovery of novel agents that overcome resistance mechanisms or offer improved safety profiles.

Conclusion

2-Cyano-3-(4-fluorophenyl)propionic acid represents a confluence of strategically important structural features for modern medicinal chemistry. Its utility as a key intermediate in the synthesis of DPP-4 inhibitors is clear, and the inherent pharmacological potential of its arylpropionic acid core opens avenues for the discovery of novel therapeutics in inflammation, oncology, and infectious diseases. The protocols and insights provided herein are intended to empower researchers to harness the full potential of this versatile chemical entity in their drug discovery endeavors.

References

• Synthetic method of sitagliptin intermediate 2,4, 5-trifluorophenylacetic acid.
• Process for the preparation of 3-¬(4-fluorophenyl) sulfonyl|-2-hydroxy-2-methyl propionic acid.

• Green Synthetic Methodology of (E)-2-cyano-3-aryl Selective Knoevenagel Adducts Under Microwave Irradiation. ResearchGate. [Link]

• Aryl Propionic Acid Derivatives: A Recent Advancement in Pharmacological Activities. ResearchGate. [Link]

• Nitrile-Containing Pharmaceuticals: Efficacious Roles of the Nitrile Pharmacophore. National Center for Biotechnology Information. [Link]

• Synthesis and In Vitro Evaluation of Anticancer Activity of Fluorophenyl Derivatives of 1,3,4-Thiadiazole Against Estrogen-Dependent Breast Cancer. MDPI. [Link]

• Biocatalytic retrosynthesis approaches to D-(2,4,5-trifluorophenyl)alanine, key precursor of the antidiabetic sitagliptin. IRIS . [Link]

• Aryl Propionic Acid Derivatives: A Recent Advancement in Pharmacological Activities. [Link]

• Nitriles: an attractive approach to the development of covalent inhibitors. RSC Publishing. [Link]

• Aryl propionic acid derivative, pharmaceutical composition, and method for preparation thereof and application thereof.

• Improved Knoevenagel Condensation Protocol for the Synthesis of Cyanoacrylates and their Anticancer Activity. SciELO México. [Link]

• Application of Nitrile in Drug Design. ResearchGate. [Link]

• Synthesis and evaluation of biological activities of 4-cyclopropyl-5-(2-fluorophenyl) arylhydrazono-2,3-dihydrothiazoles as potent antioxidant agents. ResearchGate. [Link]

• Biocatalytic retrosynthesis approaches to d-(2,4,5-trifluorophenyl)alanine, key precursor of the antidiabetic sitagliptin. Green Chemistry. [Link]

• Preparation method of 3- (2-cyanophenyl) propionic acid and 4-cyano-1-indanone.

• Optimization of the Knoevenagel synthesis of (E)-2-cyano-3- arylacrylamide 3a. ResearchGate. [Link]

• Arylpropionic acid-derived NSAIDs: New insights on derivatization, anticancer activity and potential mechanism of action. PubMed. [Link]

• Nitriles: an attractive approach to the development of covalent inhibitors. National Center for Biotechnology Information. [Link]

• Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022). [Link]

• Preparation of sitagliptin intermediate.

• Welcome To Hyma Synthesis Pvt. Ltd. [Link]

• Nitrile-Containing Pharmaceuticals: Efficacious Roles of the Nitrile Pharmacophore. ACS Publications. [Link]

• A BRIEF REVIEW ON RECENT ADVANCEMENTS AND BIOLOGICAL ACTIVITIES OF ARYL PROPIONIC ACID DERIVATIVES. INTERNATIONAL JOURNAL OF PHARMACEUTICAL SCIENCES AND RESEARCH. [Link]

• Efficient and Straightforward Syntheses of Two United States Pharmacopeia Sitagliptin Impurities. National Center for Biotechnology Information. [Link]

• Efficient synthesis of novel arylidene cyanoacetamide derivatives via Knoevenagel condensation. Mediterranean Journal of Medical Research. [Link]

• Irindalone. Wikipedia. [Link]

• Synthesis, Anticancer Activity, and In Silico Studies of 5-(3-Bromophenyl)-N-aryl-4H-1,2,4-triazol-3-amine Analogs. MDPI. [Link]

• Efficient synthesis of novel arylidene cyanoacetamide derivatives via Knoevenagel condensation. Mediterranean Journal of Medical Research. [Link]

• Biocatalytic synthesis of 2-fluoro-3-hydroxypropionic acid. Frontiers. [Link]

• Three-Component Synthesis of 2-Amino-3-cyano-4H-chromenes, In Silico Analysis of Their Pharmacological Profile, and In Vitro Anticancer and Antifungal Testing. MDPI. [Link]

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• 6. CN110128258B - Synthetic method of sitagliptin intermediate 2,4, 5-trifluorophenylacetic acid - Google Patents [patents.google.com]
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• 9. Improved Knoevenagel Condensation Protocol for the Synthesis of Cyanoacrylates and their Anticancer Activity [scielo.org.mx]
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• 11. Arylpropionic acid-derived NSAIDs: New insights on derivatization, anticancer activity and potential mechanism of action - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 2-Cyano-3-(4-fluorophenyl)propionic acid

Welcome to the technical support center for the synthesis of 2-Cyano-3-(4-fluorophenyl)propionic acid. This guide is designed for researchers, scientists, and professionals in drug development who are working with or looking to optimize the synthesis of this important chemical intermediate. Here, you will find in-depth troubleshooting advice and frequently asked questions to help you navigate the challenges of this synthesis and improve your yield and purity.

I. Troubleshooting Guide: Navigating Common Experimental Hurdles

This section addresses specific problems you may encounter during the synthesis of 2-Cyano-3-(4-fluorophenyl)propionic acid. The synthesis is typically a two-step process: a Knoevenagel condensation followed by hydrolysis.

Step 1: Knoevenagel Condensation of 4-fluorobenzaldehyde and Ethyl Cyanoacetate

Q1: My Knoevenagel condensation reaction is showing low conversion to the intermediate, ethyl 2-cyano-3-(4-fluorophenyl)acrylate. What are the likely causes and how can I improve the yield?

A1: Low conversion in the Knoevenagel condensation is a common issue that can often be resolved by systematically evaluating your reaction parameters.

• Causality: The Knoevenagel condensation is a base-catalyzed reaction. The choice and amount of catalyst, solvent, and reaction temperature are critical for driving the reaction to completion. An inappropriate catalyst may not be strong enough to deprotonate the ethyl cyanoacetate effectively, while suboptimal temperature can lead to a sluggish reaction.

• Troubleshooting Steps:

  • Catalyst Selection and Concentration:

    • Weak bases like piperidine are commonly used. If you are observing low yields, consider a stronger base catalyst such as diisopropylethylammonium acetate (DIPEAc)[1].

    • Ensure you are using the correct catalytic amount. Typically, 0.1 equivalents of the catalyst are sufficient. Higher catalyst loading can sometimes lead to side reactions.

  • Solvent Effects:

    • The choice of solvent can significantly impact reaction rates and yields. While polar protic solvents like ethanol are common, some catalytic systems perform better in non-polar solvents like hexane[1].

    • If you are using ethanol, ensure it is anhydrous, as water can interfere with the catalyst.

  • Temperature and Reaction Time:

    • Many Knoevenagel condensations proceed well at room temperature, but some may require heating to reflux to achieve a reasonable reaction rate.

    • Monitor the reaction progress using Thin Layer Chromatography (TLC). If the reaction stalls, a modest increase in temperature may be beneficial.

  • Purity of Starting Materials:

    • Ensure your 4-fluorobenzaldehyde is free of 4-fluorobenzoic acid, a common impurity that can neutralize the base catalyst. Use freshly distilled 4-fluorobenzaldehyde if you suspect contamination.

Parameter	Recommendation	Rationale
Catalyst	Piperidine or DIPEAc (0.1 eq)	DIPEAc can be more effective for higher yields[1].
Solvent	Anhydrous Ethanol or Hexane	Solvent polarity can influence catalyst activity and product solubility.
Temperature	Room Temperature to Reflux	Higher temperatures can increase reaction rates, but may also promote side reactions.
Monitoring	TLC	To determine the optimal reaction time and ensure completion.

Q2: I am observing the formation of a significant amount of a white precipitate during my Knoevenagel condensation workup. What is it and how can I avoid it?

A2: The white precipitate is likely the desired product, ethyl 2-cyano-3-(4-fluorophenyl)acrylate, which can sometimes prematurely precipitate from the reaction mixture, especially upon cooling.

• Causality: The product of the Knoevenagel condensation is often a solid at room temperature. If the concentration of your reactants is high, the product may crystallize out of the solution.

• Troubleshooting Steps:

  • Solvent Volume:

    • Increase the volume of your reaction solvent to ensure the product remains in solution until the workup.

  • Workup Procedure:

    • A common procedure is to add cold water to the reaction mixture to precipitate the product[2]. If precipitation occurs before this step, you can gently warm the mixture to redissolve the solid before proceeding with the aqueous workup.

  • Filtration and Washing:

    • After filtration, wash the solid product with cold water to remove any residual catalyst and unreacted starting materials[2].

Step 2: Hydrolysis of Ethyl 2-cyano-3-(4-fluorophenyl)acrylate

Q3: My hydrolysis of the cyano-ester intermediate is resulting in a low yield of the final 2-Cyano-3-(4-fluorophenyl)propionic acid. What factors should I investigate?

A3: Low yields during the hydrolysis step can be attributed to incomplete reaction, side reactions, or product loss during workup.

• Causality: The hydrolysis of both the ester and the nitrile can be challenging. Incomplete hydrolysis of the ester will leave an impurity, while harsh conditions can lead to the hydrolysis of the nitrile group to an amide or even a carboxylic acid, resulting in byproducts.

• Troubleshooting Steps:

  • Choice of Hydrolysis Conditions (Acidic vs. Basic):

    • Basic Hydrolysis: Using a base like sodium hydroxide in an aqueous alcohol mixture is a common method. This initially yields the sodium salt of the carboxylic acid.

    • Acidic Hydrolysis: Heating with a mineral acid like hydrochloric acid can also be effective[3].

    • The choice between acidic and basic hydrolysis can influence the byproduct profile. Experiment with both to determine the optimal condition for your system.

  • Reaction Temperature and Time:

    • Hydrolysis reactions often require heating to proceed at a reasonable rate. Refluxing is common.

    • Monitor the reaction by TLC or HPLC to determine when the starting material has been consumed. Prolonged heating can lead to the formation of byproducts.

  • Workup and Product Isolation:

    • After basic hydrolysis, the reaction mixture needs to be acidified (typically to a pH of 2-3) to precipitate the carboxylic acid product. Add the acid slowly while cooling the mixture in an ice bath to control the exotherm and obtain a more easily filterable precipitate.

    • Ensure complete precipitation by checking the pH of the mother liquor.

Q4: I am having difficulty purifying the final product. What are some effective purification strategies?

A4: The purification of 2-Cyano-3-(4-fluorophenyl)propionic acid is crucial for obtaining a high-purity product.

• Causality: Impurities can arise from unreacted starting materials, byproducts from side reactions, or decomposition during the synthesis.

• Troubleshooting Steps:

  • Recrystallization:

    • This is the most common and effective method for purifying the final product.

    • A common solvent system for similar compounds is an aqueous alcohol solution (e.g., ethanol/water)[3].

    • Experiment with different solvent ratios to find the optimal conditions for dissolving the product when hot and allowing it to crystallize upon cooling, while leaving impurities in the mother liquor.

  • Extraction:

    • Before recrystallization, an aqueous extraction can be used to remove water-soluble impurities. Dissolve the crude product in an organic solvent (e.g., ethyl acetate) and wash with water.

  • Chromatography:

    • If recrystallization does not provide the desired purity, column chromatography on silica gel can be employed. A solvent system of hexane and ethyl acetate with a small amount of acetic acid is a good starting point.

II. Frequently Asked Questions (FAQs)

Q5: What is the overall reaction scheme for the synthesis of 2-Cyano-3-(4-fluorophenyl)propionic acid?

A5: The synthesis is typically a two-step process:

• Knoevenagel Condensation: 4-fluorobenzaldehyde reacts with ethyl cyanoacetate in the presence of a base catalyst to form ethyl 2-cyano-3-(4-fluorophenyl)acrylate.

• Hydrolysis: The intermediate ester is then hydrolyzed under acidic or basic conditions to yield the final product, 2-Cyano-3-(4-fluorophenyl)propionic acid.

Caption: General workflow for the synthesis of 2-Cyano-3-(4-fluorophenyl)propionic acid.

Q6: What analytical techniques are recommended for monitoring the reaction and characterizing the final product?

A6: A combination of chromatographic and spectroscopic techniques is recommended.

• Thin Layer Chromatography (TLC): Ideal for rapid, qualitative monitoring of reaction progress. A typical mobile phase would be a mixture of hexane and ethyl acetate.

• High-Performance Liquid Chromatography (HPLC): For quantitative analysis of reaction conversion and final product purity. A reversed-phase C18 column with a mobile phase of acetonitrile and a phosphate buffer (pH ~3.5) is a good starting point[4]. UV detection at around 210-220 nm is suitable for detecting the carboxyl group[5].

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: To confirm the structure of the intermediate and the final product. The disappearance of the aldehyde proton from 4-fluorobenzaldehyde and the appearance of new vinyl and methylene protons are key indicators.

  • ¹³C NMR: Provides further structural confirmation.

  • ¹⁹F NMR: Useful for confirming the presence and chemical environment of the fluorine atom.

• Mass Spectrometry (MS): To confirm the molecular weight of the product and any significant impurities.

Q7: What are the main safety precautions I should take during this synthesis?

A7: Always consult the Safety Data Sheet (SDS) for each reagent before starting any experiment.

• 4-fluorobenzaldehyde: Combustible liquid and harmful if swallowed[6]. It can cause skin and eye irritation[7].

• Ethyl cyanoacetate: Flammable liquid and vapor, harmful if swallowed, and causes serious eye irritation.

• Piperidine and other amine catalysts: Corrosive and toxic.

• General Precautions:

  • Work in a well-ventilated fume hood.

  • Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

  • Keep away from heat, sparks, and open flames[7].

  • Have appropriate spill containment materials readily available.

III. Experimental Protocols

Protocol 1: Knoevenagel Condensation

This protocol is a generalized procedure and may require optimization.

• To a round-bottom flask equipped with a magnetic stirrer, add 4-fluorobenzaldehyde (1.0 eq) and ethyl cyanoacetate (1.0 eq) in anhydrous ethanol (5-10 mL per gram of aldehyde).

• Add piperidine (0.1 eq) dropwise to the stirred solution.

• Stir the reaction mixture at room temperature and monitor its progress by TLC.

• Upon completion, pour the reaction mixture into ice-cold water to precipitate the product.

• Collect the solid by vacuum filtration and wash with cold water.

• Dry the product, ethyl 2-cyano-3-(4-fluorophenyl)acrylate, under vacuum.

Caption: Step-by-step workflow for the Knoevenagel condensation.

Protocol 2: Hydrolysis

This protocol is a generalized procedure and may require optimization.

• In a round-bottom flask, dissolve the crude ethyl 2-cyano-3-(4-fluorophenyl)acrylate (1.0 eq) in a mixture of ethanol and 10% aqueous sodium hydroxide solution.

• Heat the mixture to reflux and monitor the reaction by TLC until the starting material is consumed.

• Cool the reaction mixture to room temperature and then in an ice bath.

• Slowly add concentrated hydrochloric acid with stirring until the pH of the solution is approximately 2-3.

• Collect the precipitated solid by vacuum filtration and wash with cold water.

• Recrystallize the crude product from an ethanol/water mixture to obtain pure 2-Cyano-3-(4-fluorophenyl)propionic acid.

IV. References

• Improved Knoevenagel Condensation Protocol for the Synthesis of Cyanoacrylates and their Anticancer Activity. (n.d.). SciELO México. Retrieved January 26, 2026, from [Link]

• Process for the preparation of 2-(3-phenoxy-phenyl)-propionic acid. (n.d.). Google Patents. Retrieved January 26, 2026, from

• An innovative approach to the analysis of 3-[4-(2-methylpropyl)phenyl]propanoic acid as an impurity of ibuprofen on a carbon-coated zirconia stationary phase. (2009). PubMed. Retrieved January 26, 2026, from [Link]

• Various Analysis Techniques for Organic Acids and Examples of Their Application. (n.d.). Shimadzu. Retrieved January 26, 2026, from [Link]

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. US4304930A - Process for the preparation of 2-(3-phenoxy-phenyl)-propionic acid - Google Patents [patents.google.com]
• 4. An innovative approach to the analysis of 3-[4-(2-methylpropyl)phenyl]propanoic acid as an impurity of ibuprofen on a carbon-coated zirconia stationary phase - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 6. fishersci.com [fishersci.com]
• 7. cdhfinechemical.com [cdhfinechemical.com]

Technical Support Center: Purification of 2-Cyano-3-(4-fluorophenyl)propionic acid

An in-depth guide to the purification of 2-Cyano-3-(4-fluorophenyl)propionic acid, tailored for researchers, scientists, and professionals in drug development. This technical support center provides detailed troubleshooting, frequently asked questions, and validated protocols to address challenges encountered during the purification of this key chemical intermediate.

As a Senior Application Scientist, this guide is designed to move beyond simple procedural lists. It aims to provide a deep, mechanistic understanding of the purification challenges specific to 2-Cyano-3-(4-fluorophenyl)propionic acid and related arylpropionic acids. The core philosophy is that a well-understood process is a controlled and reproducible one.

Part 1: Frequently Asked Questions (FAQs)

This section addresses high-level strategic questions that form the basis of a robust purification plan.

Q1: What are the primary methods for purifying crude 2-Cyano-3-(4-fluorophenyl)propionic acid?

The three most effective and commonly employed techniques are:

• Recrystallization: This is the preferred method for crystalline solids, leveraging differences in solubility between the target compound and its impurities in a chosen solvent system at varying temperatures. It is highly effective for removing small amounts of impurities, especially those with different polarity profiles.

• Acid-Base Extraction: This liquid-liquid extraction technique is ideal for separating the acidic target compound from neutral or basic impurities. The carboxylic acid is deprotonated with a weak base to form a water-soluble salt, which moves to the aqueous phase, leaving non-acidic impurities in the organic phase.[1][2]

• Column Chromatography: While more resource-intensive, silica gel chromatography is invaluable when dealing with impurities of similar polarity and solubility to the desired product or when the product is an oil. For chiral compounds, specialized chiral chromatography is necessary for enantiomeric separation.[3][4]

Q2: How do I decide which purification technique is best for my situation?

The optimal technique depends on the nature of the impurities, the scale of your experiment, and the required final purity. The following decision-making workflow can guide your choice.

Sources

• 1. tsijournals.com [tsijournals.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. researchgate.net [researchgate.net]
• 4. Welcome To Hyma Synthesis Pvt. Ltd [hymasynthesis.com]

Technical Support Center: Synthesis of 2-Cyano-3-(4-fluorophenyl)propionic acid

Welcome to the technical support guide for the synthesis of 2-Cyano-3-(4-fluorophenyl)propionic acid. This document is intended for researchers, chemists, and drug development professionals to provide in-depth, field-proven insights into navigating the common challenges associated with this multi-step synthesis. We will explore the causality behind common byproduct formation and provide robust troubleshooting protocols to enhance yield, purity, and experimental reproducibility.

I. Overview of the Synthetic Pathway

While several routes to 2-Cyano-3-(4-fluorophenyl)propionic acid are conceivable, a common and logical approach involves a three-step sequence: a Knoevenagel condensation, followed by reduction of the resulting α,β-unsaturated system, and concluding with ester hydrolysis. Each step presents unique challenges and potential for byproduct formation that can impact the final product's quality. This guide is structured to address issues at each critical stage.

Caption: Control of base and stoichiometry is key to avoiding Michael addition.

Step 2: Reduction of the α,β-Unsaturated Ester

This step aims to selectively reduce the carbon-carbon double bond of the intermediate while leaving the ester and nitrile groups intact. Sodium borohydride (NaBH₄) is a common reagent for this transformation.

Q3: After reduction with NaBH₄, my NMR spectrum is complex. I suspect over-reduction. Is this possible?

A3: Yes, while NaBH₄ is generally selective for aldehydes and ketones, under certain conditions, it can reduce other functional groups, including nitriles, especially when activated by catalysts. [1]

• Causality & Expert Analysis: The primary goal is the 1,4-conjugate addition of a hydride to the α,β-unsaturated system. However, over-reduction of the nitrile to a primary amine can occur, particularly if the reaction is run for extended periods, at high temperatures, or with certain additives that enhance the reactivity of NaBH₄. [1]

• Troubleshooting Protocol:

  • Temperature Control: Perform the reduction at a low temperature (e.g., 0 °C to room temperature).

  • Reaction Time: Monitor the reaction closely by TLC. Quench the reaction as soon as the starting material is consumed to prevent further reduction.

  • Reagent Choice: Ensure the purity of your NaBH₄. If over-reduction persists, consider a milder reducing agent or a catalytic hydrogenation (e.g., H₂, Pd/C) which is often highly selective for C=C bonds in the presence of esters and nitriles.

  • Work-up: A careful aqueous work-up is necessary to destroy any remaining borohydride and to hydrolyze borate esters formed as byproducts. [2]

    Byproduct Class	Potential Structure	Prevention Strategy
    Over-reduction	3-(4-fluorophenyl)-2-(aminomethyl)propanoate	Lower temperature, shorter reaction time, monitor by TLC.

    | Incomplete Reaction | Ethyl 2-cyano-3-(4-fluorophenyl)acrylate | Ensure sufficient reducing agent, allow adequate reaction time at controlled temperature. |

Step 3: Saponification (Ester Hydrolysis)

The final step is the hydrolysis of the ethyl ester to the desired carboxylic acid. This can be achieved under acidic or basic conditions, but basic hydrolysis (saponification) followed by an acidic workup is very common.

Q4: My final product yield is low, and I've detected a new amide peak in my IR spectrum. What happened?

A4: This is a classic case of a competing side reaction: the hydrolysis of the nitrile group.

• Causality & Expert Analysis: Both the ester and the nitrile can be hydrolyzed under acidic or basic conditions. [3][4][5]Nitrile hydrolysis proceeds in two stages: first to a primary amide, and then to the carboxylic acid (releasing ammonia or an ammonium salt). [6]If the reaction conditions are not carefully controlled, you can get partial hydrolysis of the nitrile to the amide, or complete hydrolysis of both the ester and the nitrile to form a dicarboxylic acid. Harsh conditions (high temperatures, long reaction times, or highly concentrated acid/base) increase the likelihood of these side reactions. [7][8]

• Troubleshooting Protocol:

  • Milder Conditions: Use more dilute base (e.g., 1-2 M NaOH or KOH) and maintain a lower temperature (e.g., 50-70 °C instead of reflux).

  • Monitor Progress: Follow the disappearance of the starting ester by TLC. Once the ester is gone, proceed immediately to the acidic workup. Prolonged exposure to the basic conditions after the ester hydrolysis is complete will only promote nitrile hydrolysis.

  • Acidification: After saponification, cool the reaction mixture before acidifying to precipitate the carboxylic acid product. This helps to control the exotherm and prevent degradation.

Q5: How can I distinguish my desired product from the amide or dicarboxylic acid byproducts?

A5: Spectroscopic and analytical techniques are essential for characterization.

• ¹H NMR: The desired product will show a characteristic carboxylic acid proton (a broad singlet, typically >10 ppm). The methylene (CH₂) and methine (CH) protons will have specific splitting patterns and chemical shifts. The amide byproduct would lack the carboxylic acid proton and show broad N-H protons.

• IR Spectroscopy: The desired product will have a strong C≡N stretch (~2250 cm⁻¹) and a broad O-H stretch (~2500-3300 cm⁻¹) for the carboxylic acid. The amide byproduct will show N-H stretches (~3200-3400 cm⁻¹) and an amide C=O stretch (~1650 cm⁻¹). The dicarboxylic acid would lack the C≡N stretch entirely.

• Mass Spectrometry: This will clearly distinguish the molecular weights of the desired product, the amide byproduct (+18 amu), and the dicarboxylic acid byproduct (+17 amu and loss of N).

• HPLC: A well-developed HPLC method can separate the desired product from both starting materials and byproducts, allowing for purity assessment.

III. References

• Hydrolysis of Nitriles. (n.d.). Chemguide. Retrieved from [Link]

• Starks, C. M. (1970). Hydrolysis of nitriles to carboxylic acids. U.S. Patent No. 3,542,822. Retrieved from

• Chemistry of Nitriles. (2025, January 19). LibreTexts Chemistry. Retrieved from [Link]

• EP1669347A1. (2006). Process for the preparation of 3-[(4-fluorophenyl) sulfonyl]-2-hydroxy-2-methyl propionic acid. Google Patents. Retrieved from

• Maddirala, S. J., et al. (2012). Reaction of InCl3 with various reducing agents: InCl3-NaBH4-mediated reduction of aromatic and aliphatic nitriles to primary amines. The Journal of Organic Chemistry, 77(1), 734-741. Retrieved from [Link]

• Knoevenagel condensation of aldehydes with ethyl cyanoacetate. (n.d.). ResearchGate. Retrieved from [Link]

• Knoevenagel condensation. (2023, January 14). YouTube. Retrieved from [Link]

• CN113214111A. (2021). Preparation method of 3-(2-cyanophenyl) propionic acid and 4-cyano-1-indanone. Google Patents. Retrieved from

• What are the byproducts of reduction with borohydride? (2018, August 7). Reddit. Retrieved from [Link]

• Knoevenagel condensation of benzaldehyde with ethyl cyanoacetate. (n.d.). ResearchGate. Retrieved from [Link]

• Two questions about the Knoevenagel reaction. (2022, July 31). Reddit. Retrieved from [Link]

• Mamedov, V. A., et al. (2011). Enantioselective reduction of ketophosphonates using adducts of chiral natural acids with sodium borohydride. ARKIVOC, 2011(7), 213-231. Retrieved from [Link]

• Kumar, A., et al. (2018). Improved Knoevenagel Condensation Protocol for the Synthesis of Cyanoacrylates and their Anticancer Activity. Journal of the Mexican Chemical Society, 62(2). Retrieved from [Link]

• Knoevenagel condensation. (n.d.). Wikipedia. Retrieved from [Link]

• Hyma Synthesis Pvt. Ltd. (n.d.). Retrieved from [Link]

• Knoevenagel Condensation Examples. (2014, June 27). YouTube. Retrieved from [Link]

• Hydrolysis of nitriles with aqueous acid to give carboxylic acids. (n.d.). Master Organic Chemistry. Retrieved from [Link]

• Zhang, Y., et al. (2022). Biocatalytic synthesis of 2-fluoro-3-hydroxypropionic acid. Frontiers in Bioengineering and Biotechnology, 10, 961939. Retrieved from [Link]

• Hydrolysis of nitriles. (n.d.). Lumen Learning. Retrieved from [Link]

• Wang, Y., et al. (2009). Knoevenagel condensation reaction between benzaldehyde and ethyl acetoacetate in microreactor and membrane microreactor. Industrial & Engineering Chemistry Research, 48(21), 9725-9731. Retrieved from [Link]

• The Knoevenagel condensation is a special case of the aldol condensation. (n.d.). Pearson+. Retrieved from [Link]

• Nitrile to Acid - Common Conditions. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• Molander, G. A., & Wolfe, J. P. (1996). A New Approach to the Cyanoacetic Ester Synthesis. Journal of the Brazilian Chemical Society, 7(5), 335-341. Retrieved from [Link]

• CN105037139A. (2015). Preparation method for 2-phenylpropionic acid. Google Patents. Retrieved from

Sources

• 1. Reaction of InCl3 with various reducing agents: InCl3-NaBH4-mediated reduction of aromatic and aliphatic nitriles to primary amines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. reddit.com [reddit.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Nitrile to Acid - Common Conditions [commonorganicchemistry.com]
• 6. chemguide.co.uk [chemguide.co.uk]
• 7. US3542822A - Hydrolysis of nitriles to carboxylic acids - Google Patents [patents.google.com]
• 8. static.sites.sbq.org.br [static.sites.sbq.org.br]

stability issues with 2-Cyano-3-(4-fluorophenyl)propionic acid in solution

Prepared by the Office of the Senior Application Scientist

This guide serves as a dedicated technical resource for researchers, scientists, and drug development professionals utilizing 2-Cyano-3-(4-fluorophenyl)propionic acid. Our goal is to provide in-depth, field-proven insights into the stability challenges associated with this compound in solution and to offer robust troubleshooting strategies to ensure the integrity and reproducibility of your experimental outcomes.

Introduction: Understanding the Molecule's Reactivity

2-Cyano-3-(4-fluorophenyl)propionic acid is a molecule of interest due to its unique chemical structure, which incorporates three key functional groups: a nitrile (-C≡N), a carboxylic acid (-COOH), and a fluorophenyl ring. While this combination offers significant synthetic potential, it also presents inherent stability challenges, primarily driven by the reactivity of the nitrile and carboxylic acid moieties. The primary degradation pathways that users encounter are the hydrolysis of the nitrile group and, to a lesser extent, thermal decarboxylation.

Understanding the causality behind these stability issues is critical for proper handling, storage, and experimental design. This guide will deconstruct these issues and provide actionable protocols to mitigate them.

Section 1: Primary Degradation Pathways

The chemical stability of 2-Cyano-3-(4-fluorophenyl)propionic acid in solution is predominantly governed by two competing degradation reactions. The rate of these reactions is highly dependent on pH, temperature, and the composition of the solvent or buffer system.

Pathway A: Hydrolysis of the Nitrile Group

The most common stability issue is the hydrolysis of the cyano group. This reaction proceeds in two main stages and can be catalyzed by either acidic or basic conditions.[1][2]

• Stage 1 (Amide Formation): The nitrile first hydrolyzes to form the corresponding amide intermediate, 2-Carbamoyl-3-(4-fluorophenyl)propionic acid.

• Stage 2 (Carboxylic Acid Formation): This amide intermediate can then undergo further hydrolysis to yield the final dicarboxylic acid product, 2-(4-fluorobenzyl)malonic acid.[2]

• Under Acidic Conditions: The nitrile nitrogen is protonated, which significantly increases the electrophilicity of the nitrile carbon, making it susceptible to attack by a weak nucleophile like water.[3][4]

• Under Basic Conditions: The strongly nucleophilic hydroxide ion (OH⁻) directly attacks the nitrile carbon, initiating the hydrolysis cascade.[2][3]

Pathway B: Decarboxylation

The carboxylic acid group can be lost as carbon dioxide (CO₂) in a process called decarboxylation. For this specific molecule, the presence of an electron-withdrawing cyano group on the alpha-carbon can stabilize the transient carbanion formed upon CO₂ loss, although this pathway is typically less favorable than hydrolysis unless promoted by elevated temperatures.[5][6] The resulting product would be 2-(4-fluorophenyl)propanenitrile.

Diagram of Potential Degradation Pathways

Caption: Primary degradation routes for the target compound in solution.

Section 2: Frequently Asked Questions (FAQs)

Q1: My solution of 2-Cyano-3-(4-fluorophenyl)propionic acid is showing a time-dependent loss of purity in my HPLC analysis. What is the likely cause?

This is the most common issue reported and is almost certainly due to the chemical degradation of the compound in your solution. The primary culprit is the hydrolysis of the nitrile group, especially if you are using aqueous buffers with a pH outside of the optimal range (see Q2).[1] The reaction proceeds through an amide intermediate to a final dicarboxylic acid product, both of which will appear as new peaks in your chromatogram.[2]

Q2: What is the optimal pH for preparing and storing aqueous solutions to maximize stability?

Based on the known mechanisms of nitrile hydrolysis, stability is lowest in strongly acidic or, particularly, in alkaline (basic) solutions.[2][3]

• Alkaline pH (>7.5): Highly detrimental. The presence of hydroxide ions directly catalyzes hydrolysis.

• Neutral pH (~7.0-7.5): While better than alkaline conditions, gradual hydrolysis can still occur.

• Acidic pH (<4): Strong acids will also catalyze hydrolysis, though often at a slower rate than strong bases.

Recommendation: For maximal stability in aqueous solutions, we recommend preparing buffers in a slightly acidic pH range of 4.5 to 6.0 . This range represents a compromise that minimizes both base- and acid-catalyzed hydrolysis. Use a non-nucleophilic buffer, such as citrate or acetate.

Q3: I am observing one or more new peaks in my chromatogram after storing my solution. What are the potential degradation products?

If you observe new, more polar compounds (typically with shorter retention times in reversed-phase HPLC), they are likely the degradation products outlined in Section 1.

Compound Identity	Description	Change in Mass
Amide Intermediate	2-Carbamoyl-3-(4-fluorophenyl)propionic acid	+18.01 Da (H₂O)
Dicarboxylic Acid	2-(4-fluorobenzyl)malonic acid	+36.02 Da (2 x H₂O)
Decarboxylation Product	2-(4-fluorophenyl)propanenitrile	-44.01 Da (CO₂)

Q4: What solvents are recommended for preparing stock solutions?

For long-term storage, preparing a high-concentration stock solution in an anhydrous, aprotic organic solvent is the best practice.

Solvent	Recommended Use	Stability Considerations
DMSO, Anhydrous DMF	Long-term stock solution storage	Excellent. Minimizes water-related degradation. Store under desiccation.
Acetonitrile, Ethanol	Intermediate dilutions	Good for short-to-medium term use. Ensure use of anhydrous grades.
Aqueous Buffers	Final working solutions	Inherently less stable. Prepare fresh daily from organic stock and use immediately.

Q5: What are the best practices for the long-term storage of prepared solutions?

To ensure the long-term integrity of your compound, follow these storage protocols:

• Prepare a high-concentration stock (e.g., 10-50 mM) in anhydrous DMSO.

• Aliquot the stock solution into single-use volumes in tightly sealed vials to avoid repeated freeze-thaw cycles and moisture introduction from atmospheric water.

• Store the aliquots at -80°C. The extremely low temperature will virtually halt all chemical degradation processes. For short-term storage (up to one week), -20°C is acceptable.

• When preparing aqueous working solutions, use a fresh aliquot of the DMSO stock and dilute it into your pre-chilled, pH-optimized buffer immediately before the experiment.

Section 3: Troubleshooting Guide

This section provides a systematic approach to diagnosing and resolving common stability-related issues.

Troubleshooting Workflow Diagram

Caption: A decision tree for troubleshooting stability issues.

Section 4: Experimental Protocols

Protocol 1: Preparation of a Master Stock Solution (10 mM in DMSO)

This protocol describes the preparation of a stable stock solution for long-term storage.

Materials:

• 2-Cyano-3-(4-fluorophenyl)propionic acid (solid)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Calibrated analytical balance

• Amber glass vial with a PTFE-lined cap

• Single-use microcentrifuge tubes or cryovials

Procedure:

• Weighing: Tare a clean, dry amber glass vial on the analytical balance. Carefully weigh out the desired amount of the solid compound (e.g., for 1 mL of a 10 mM solution, weigh ~2.07 mg).

• Dissolution: Add the appropriate volume of anhydrous DMSO to the vial. Seal the vial tightly with the PTFE-lined cap.

• Mixing: Gently vortex or sonicate the vial at room temperature until the solid is completely dissolved. Visually inspect against a light source to ensure no particulates remain.

• Aliquoting: Immediately dispense the stock solution into single-use, properly labeled cryovials (e.g., 50 µL aliquots).

• Storage: Tightly cap the aliquots and place them in a freezer box for long-term storage at -80°C.

Protocol 2: Conducting a Preliminary Stability Study by HPLC

This protocol provides a framework for assessing the stability of the compound in your specific experimental buffer.

Objective: To quantify the percentage of the parent compound remaining over time at a given temperature and pH.

Procedure:

• Preparation: Prepare your aqueous experimental buffer and adjust it to the desired pH.

• Initiate Experiment: From a freshly thawed DMSO stock aliquot, spike the experimental buffer to your final working concentration (e.g., 10 µM). Ensure the final DMSO concentration is low and consistent across all samples (e.g., <0.1%).

• Time Zero (T=0) Sample: As soon as the solution is mixed, immediately take a sample, quench if necessary (e.g., by diluting in mobile phase), and inject it into the HPLC system. This is your 100% reference point.

• Incubation: Place the remaining solution in a temperature-controlled environment (e.g., 25°C or 37°C).

• Time-Point Sampling: At predetermined intervals (e.g., 1, 2, 4, 8, 24 hours), withdraw additional samples and analyze them by HPLC under the same conditions.

• Data Analysis:

  • Integrate the peak area of the parent compound at each time point.

  • Calculate the percentage of compound remaining relative to the T=0 sample: % Remaining = (Peak Area at T=x / Peak Area at T=0) * 100

  • The appearance and growth of new peaks should be noted as evidence of degradation.

This self-validating system provides empirical data on the compound's stability under your precise experimental conditions, allowing for informed decisions on the timeframe for your assays.

Section 5: Summary of Key Recommendations

• Prioritize Anhydrous Solvents: Always use anhydrous DMSO for long-term master stock solutions.

• Control Your pH: For aqueous solutions, maintain a slightly acidic pH (4.5-6.0) to minimize hydrolysis.

• Store Cold and Aliquoted: Store all stock solutions as single-use aliquots at -80°C.

• Prepare Fresh, Use Fast: Prepare final aqueous working solutions immediately before use and do not store them.

• Avoid Heat: Do not heat solutions containing this compound unless it is a required part of a reaction, and be aware that it may induce decarboxylation.

• Verify Stability: If in doubt, perform a preliminary stability study (Protocol 2) under your specific experimental conditions.

References

• Libretexts. (2021, August 15). 20.7: Chemistry of Nitriles. Chemistry LibreTexts. [Link]

• Google Patents. (n.d.). CN113214111A - Preparation method of 3- (2-cyanophenyl) propionic acid and 4-cyano-1-indanone.

• Clark, J. (n.d.). Hydrolysing Nitriles. Chemguide. Retrieved January 26, 2026, from [Link]

• The Organic Chemistry Tutor. (2024, April 26). Hydrolysis of Nitriles Explained! (Basic and Acidic Conditions) [Video]. YouTube. [Link]

• Chemistry Steps. (n.d.). The Mechanism of Nitrile Hydrolysis To Carboxylic Acid. Retrieved January 26, 2026, from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 65815154, 2-(3-Cyano-5-fluorophenyl)-2-methylpropanoic acid. Retrieved January 26, 2026, from [Link]

• Google Patents. (n.d.). EP1669347A1 - Process for the preparation of 3-¬(4-fluorophenyl) sulfonyl|-2-hydroxy-2-methyl propionic acid.

• ResearchGate. (n.d.). An example of the analysis of 3-(4-fluorophenyl)-2-methylpropanoic acid by chiral HPLC. Retrieved January 26, 2026, from [Link]

• Proactive Molecular. (2025, October 1). What are the storage conditions for different types of fluorinated pharmaceutical intermediates? Retrieved January 26, 2026, from [Link]

• American Chemical Society Publications. (2022, January 12). Studies on the Origin of the Stabilizing Effects of Fluorinated Alcohols and Weakly Coordinated Fluorine-Containing Anions on Cationic Reaction Intermediates. The Journal of Organic Chemistry. [Link]

• University of Nebraska - Lincoln. (2017). Decarboxylative Elimination for the Synthesis of Olefins via Photoredox/Cobalt Dual Catalysis. UNL Digital Commons. [Link]

• Libretexts. (2022, August 21). Making Carboxylic Acids by the Hydrolysis of Nitriles. Chemistry LibreTexts. [Link]

• University of California, Santa Cruz. (n.d.). Chemical Incompatibility and Lab Storage Rules. Environmental Health and Safety. [Link]

• ResearchGate. (n.d.). Degree of complete hydrolysis of nitriles to the carboxylic acid. Retrieved January 26, 2026, from [Link]

• ResearchGate. (2024, January 22). A review on the impacts of fluorinated organic additives in lithium battery industry—an emerging source of per-and polyfluoroalkyl substances. [Link]

• ResearchGate. (n.d.). The degradation of propionyl‐CoA. Retrieved January 26, 2026, from [Link]

• Google Patents. (n.d.). EP0021114B1 - Process for the preparation of 2-cyano-3,3-dimethyl-cyclopropane-1-carboxylic acid esters, intermediates therefor and their production.

• SpringerLink. (2021, August 10). Nitrile-containing pharmaceuticals: target, mechanism of action, and their SAR studies. Medicinal Chemistry Research. [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 136302, 3-(4-Fluorophenyl)propionic acid. Retrieved January 26, 2026, from [Link]

• PubMed. (2009, July 12). An innovative approach to the analysis of 3-[4-(2-methylpropyl)phenyl]propanoic acid as an impurity of ibuprofen on a carbon-coated zirconia stationary phase. Journal of Pharmaceutical and Biomedical Analysis. [Link]

• Chemical Review and Letters. (2020, February 16). Decarboxylative Cyanation and Azidation of Carboxylic Acids: An Overview. [Link]

• Moodle. (n.d.). Preparation of Carboxylic Acids: Hydrolysis of Nitriles. Retrieved January 26, 2026, from [Link]

• National Institutes of Health. (2010, May 28). The Acid Test of Fluoride: How pH Modulates Toxicity. PMC. [Link]

• Organic Chemistry Portal. (n.d.). Nitrile synthesis by C-C coupling (cyanation). Retrieved January 26, 2026, from [Link]

• Radboud Repository. (n.d.). Fluorinated Propionic Acids Unmasked: Puzzling Fragmentation Phenomena of the Deprotonated Species. [Link]

• Arkivoc. (n.d.). Mechanism of the decarboxylative rearrangement of α-(carbonyl)cyclopropane carboxylic acids to 2-substituted-4,5-dihydrofurans. [Link]

• University of California, Irvine. (n.d.). Practices for Proper Chemical Storage. [Link]

• Wikipedia. (n.d.). Cyanide. Retrieved January 26, 2026, from [Link]

• Ibis Scientific, LLC. (2025, May 1). The Impact of pH on Chemical Stability in Lab Experiments. [Link]

• University of St Andrews. (n.d.). Guidance on Safe Storage of Chemicals in Laboratories. [Link]

• Chemsrc. (n.d.). 3-(4-Fluorophenyl)propionic acid. Retrieved January 26, 2026, from [Link]

• Organic Chemistry Portal. (n.d.). Decarboxylation. Retrieved January 26, 2026, from [Link]

• Al-Hachamii, M. (n.d.). Chapter 20: Carboxylic Acids and Nitriles. [Link]

• Frontiers. (n.d.). The effect of fluorides in the TiO2(B) anode on the hydrogen evolution reaction in aqueous electrolytes. Retrieved January 26, 2026, from [Link]

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• 4. Preparation of Carboxylic Acids: Hydrolysis of Nitriles [moodle.tau.ac.il]
• 5. EP0021114B1 - Process for the preparation of 2-cyano-3,3-dimethyl-cyclopropane-1-carboxylic acid esters, intermediates therefor and their production - Google Patents [patents.google.com]
• 6. Decarboxylation [organic-chemistry.org]

Technical Support Center: Crystallization of 2-Cyano-3-(4-fluorophenyl)propionic acid

Welcome to the technical support center for the crystallization of 2-Cyano-3-(4-fluorophenyl)propionic acid. This guide is intended for researchers, scientists, and drug development professionals to troubleshoot and resolve common issues encountered during the crystallization of this compound. As a Senior Application Scientist, my goal is to provide you with scientifically sound and practical advice to achieve high-purity crystalline material.

Troubleshooting Guide

This section addresses specific problems you may encounter during the crystallization process in a question-and-answer format.

Question 1: My compound will not crystallize from solution, even after cooling. What should I do?

Answer:

Failure to crystallize upon cooling is a common issue that typically points to either high solubility in the chosen solvent or the presence of impurities that inhibit nucleation.

Underlying Causes and Solutions:

• High Solubility: The compound may be too soluble in the selected solvent system, even at lower temperatures.

  • Solution: Introduce an anti-solvent. An anti-solvent is a solvent in which your compound is poorly soluble but is miscible with your primary solvent. Add the anti-solvent dropwise to the solution at the crystallization temperature until turbidity (cloudiness) is observed, then add a small amount of the primary solvent to redissolve the precipitate. Allow the solution to cool slowly. Common anti-solvents for polar organic solvents include water or non-polar hydrocarbons like hexane or heptane.

• Inhibition of Nucleation: The presence of soluble impurities can interfere with the formation of crystal nuclei.[1]

  • Solution 1: Seeding. If you have a small amount of crystalline material from a previous batch, add a single, small crystal (a "seed crystal") to the supersaturated solution. This provides a template for further crystal growth.

  • Solution 2: Scratching. Gently scratch the inside of the flask with a glass rod at the meniscus. The microscopic scratches on the glass can provide nucleation sites.

  • Solution 3: Further Purification. If the crude material is heavily contaminated, consider an additional purification step, such as column chromatography, before attempting crystallization.

Question 2: The crystallization resulted in an oil or amorphous solid instead of crystals. How can I fix this?

Answer:

Oiling out or the formation of an amorphous solid often occurs when the solution is supersaturated too quickly or when the compound has a low melting point relative to the boiling point of the solvent.

Underlying Causes and Solutions:

• Rapid Cooling: Cooling the solution too quickly can cause the compound to crash out of solution as an oil because the molecules do not have sufficient time to orient themselves into an ordered crystal lattice.

  • Solution: Slow down the cooling rate. After dissolving the compound at an elevated temperature, allow the flask to cool to room temperature slowly on the benchtop, and then transfer it to a refrigerator or ice bath. Insulating the flask can further slow the cooling process.

• Solvent Choice: The solvent may not be optimal for this specific compound.

  • Solution: Experiment with different solvent systems. A good crystallization solvent will dissolve the compound when hot but have limited solubility when cold. Consider solvent mixtures to fine-tune the solubility properties.

Question 3: The resulting crystals are very small or needle-like, making them difficult to filter and wash. How can I obtain larger crystals?

Answer:

The formation of small or needle-like crystals is often a result of rapid nucleation and crystal growth.

Underlying Causes and Solutions:

• High Supersaturation: A high degree of supersaturation leads to the rapid formation of many nuclei, resulting in a large number of small crystals.

  • Solution: Reduce the rate of supersaturation. This can be achieved by slowing the cooling rate or by using a solvent in which the compound is slightly more soluble. A slower crystallization process allows for the growth of fewer, larger crystals.

• Agitation: Stirring or agitating the solution during crystallization can induce secondary nucleation, leading to smaller crystals.

  • Solution: Avoid agitation during the crystal growth phase. Allow the solution to stand undisturbed as it cools.

Frequently Asked Questions (FAQs)

Q1: What are some recommended starting solvents for the crystallization of 2-Cyano-3-(4-fluorophenyl)propionic acid?

A1: Based on the structure of the molecule, which contains a carboxylic acid, a cyano group, and a fluorophenyl ring, a good starting point would be polar protic or aprotic solvents. Consider the following, and always perform small-scale solubility tests first:

• Alcohols: Ethanol, Methanol, Isopropanol

• Esters: Ethyl acetate

• Ketones: Acetone

• Ethers: Tetrahydrofuran (THF)

• Water: As an anti-solvent with miscible organic solvents.

Q2: How can I assess the purity of my crystallized material?

A2: Several analytical techniques can be used to determine the purity of your crystals:

• Melting Point: A sharp melting point range close to the literature value (if available) is a good indicator of purity. Impurities tend to broaden and depress the melting point. The related compound 3-(4-Fluorophenyl)propionic acid has a melting point of 86-91 °C.[2][3]

• High-Performance Liquid Chromatography (HPLC): HPLC is a highly sensitive method for detecting and quantifying impurities.[4]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can identify the presence of residual solvents or other impurities.

Q3: Could polymorphism be an issue for this compound?

A3: Yes, polymorphism, the ability of a compound to exist in more than one crystal form, is a possibility for a molecule with multiple functional groups capable of hydrogen bonding and other intermolecular interactions.[5] Different polymorphs can have different physical properties, such as solubility and melting point. If you observe batch-to-batch variability in your crystalline product despite high purity, you may be isolating different polymorphs. Characterization by techniques such as X-ray diffraction (XRD) or differential scanning calorimetry (DSC) can identify different polymorphic forms.

Experimental Protocols

Protocol 1: Single Solvent Recrystallization

• Solvent Selection: In a small test tube, add a few milligrams of your crude 2-Cyano-3-(4-fluorophenyl)propionic acid. Add a few drops of the chosen solvent. If it dissolves immediately at room temperature, the compound is too soluble. If it doesn't dissolve, gently heat the test tube. A good solvent will dissolve the compound upon heating.

• Dissolution: In an appropriately sized flask, add the crude compound and the chosen solvent. Heat the mixture with stirring until the compound is fully dissolved. Use the minimum amount of hot solvent necessary.

• Hot Filtration (Optional): If there are insoluble impurities, perform a hot filtration through a fluted filter paper to remove them.

• Cooling: Remove the flask from the heat source and allow it to cool slowly to room temperature. Cover the flask to prevent solvent evaporation.

• Crystal Formation: Once crystals begin to form, you can further cool the flask in an ice bath to maximize the yield.

• Isolation: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of cold solvent to remove any remaining impurities.

• Drying: Dry the crystals under vacuum to remove residual solvent.

Protocol 2: Solvent/Anti-Solvent Recrystallization

• Dissolution: Dissolve the crude compound in a minimum amount of a "good" solvent (in which it is highly soluble).

• Addition of Anti-Solvent: While stirring, add a "poor" solvent (the anti-solvent) dropwise until the solution becomes cloudy.

• Redissolution: Add a few drops of the "good" solvent until the solution becomes clear again.

• Cooling and Crystal Formation: Allow the solution to cool slowly, as described in Protocol 1.

• Isolation, Washing, and Drying: Follow steps 6-8 from Protocol 1.

Data Presentation

Table 1: Solubility of Related Propionic Acids in Water

Compound	Solubility in Water	Reference
Propionic Acid	Miscible	[6]
Propionic Acid-Water-n-Hexane	Data available for ternary system	[7]
Propionic Acid-Water-Cyclohexane	Data available for ternary system	[7]

Visualizations

Troubleshooting Crystallization Failures

Caption: A flowchart for troubleshooting common crystallization failures.

Workflow for Optimizing Crystal Size

Caption: A workflow for optimizing the size of crystals obtained.

References

• Crystal structure of (E)-N-(4-bromophenyl)-2-cyano-3-[3-(2-methylpropyl)-1-phenyl-1H-pyrazol-4-yl]prop-2-enamide - PMC. PubMed Central. Available at: [Link]

• CN113214111A - Preparation method of 3- (2-cyanophenyl) propionic acid and 4-cyano-1-indanone. Google Patents.

• 3-(4-Fluorophenyl)propionic acid | CAS#:459-31-4. Chemsrc. Available at: [Link]

• 3-(4-Fluorophenyl)propionic acid | C9H9FO2 | CID 136302. PubChem. Available at: [Link]

• Propionic acid. Wikipedia. Available at: [Link]

• EP1669347A1 - Process for the preparation of 3-¬(4-fluorophenyl) sulfonyl|-2-hydroxy-2-methyl propionic acid. Google Patents.

• Impact of impurities on crystal growth. Nature. Available at: [Link]

• Polymorphism and solvolysis of 2-cyano-3-[4-(N,N-diethylamino)phenyl]prop-2-enethioamide. PubMed. Available at: [Link]

• An example of the analysis of 3-(4-fluorophenyl)-2-methylpropanoic acid... ResearchGate. Available at: [Link]

• Synthesis and Structure Determination of 2-Cyano-3-(1-phenyl-3-(thiophen-2-yl)-1H-pyrazol-4-yl)acrylamide. MDPI. Available at: [Link]

• Fluorinated Propionic Acids Unmasked: Puzzling Fragmentation Phenomena of the Deprotonated Species. Radboud Repository. Available at: [Link]

• LIQUID-LIQUID EQUILIBRIA OF PROPIONIC ACID - WATER - SOLVENT (n-HEXANE, CYCLOHEXANE, CYCLOHEXANOL AND CYCLOHEXYL ACETATE) TERNARIES AT 298.15 K. SciSpace. Available at: [Link]

• (2E)-2-cyano-3-(4-hydroxyphenyl)prop-2-enoic acid | C10H7NO3 | CID 5328791. PubChem. Available at: [Link]

• 2-(3-Cyano-5-fluorophenyl)-2-methylpropanoic acid | C11H10FNO2 | CID 65815154. PubChem. Available at: [Link]

• 2-Cyano-3-(4-hydroxyphenyl)propanoic acid | C10H9NO3 | CID 19379218. PubChem. Available at: [Link]

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• 2. 3-(4-Fluorophenyl)propionic acid | CAS#:459-31-4 | Chemsrc [chemsrc.com]
• 3. 3-(4-Fluorophenyl)propionic acid 97 459-31-4 [sigmaaldrich.com]
• 4. researchgate.net [researchgate.net]
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• 6. Propionic acid - Wikipedia [en.wikipedia.org]
• 7. scispace.com [scispace.com]

improving the solubility of 2-Cyano-3-(4-fluorophenyl)propionic acid for biological assays

Technical Support Center

Topic: Improving the Solubility of 2-Cyano-3-(4-fluorophenyl)propionic acid for Biological Assays

Document ID: TSC-2026-01-CFPA

Introduction: Navigating the Solubility Challenge

Researchers working with novel small molecules frequently encounter challenges with aqueous solubility, a critical prerequisite for generating reliable data in biological assays. Poor solubility can lead to underestimated compound activity, high data variability, and misleading structure-activity relationships (SAR). This guide provides a comprehensive technical framework for understanding and overcoming the solubility issues associated with 2-Cyano-3-(4-fluorophenyl)propionic acid , a compound for which public physicochemical data is limited. By leveraging fundamental chemical principles and proven laboratory techniques, this document will empower you to develop a robust and reproducible solubilization strategy.

Section 1: Understanding Your Compound: A Predictive Physicochemical Profile

Direct experimental data for 2-Cyano-3-(4-fluorophenyl)propionic acid is not widely available. Therefore, we must build a predictive profile based on its structure, the known properties of its parent analogue, 3-(4-Fluorophenyl)propionic acid, and the predictable electronic effects of the alpha-cyano group.

Core Structural Features & Their Implications:

• Carboxylic Acid Moiety (-COOH): This is the primary handle for manipulating solubility. It is an acidic functional group that can be deprotonated to form a highly water-soluble carboxylate salt (-COO⁻).

• Fluorophenyl Group: This large, hydrophobic group contributes to the molecule's low intrinsic aqueous solubility.

• Alpha-Cyano Group (-CN): The cyano group is strongly electron-withdrawing. Its position adjacent to the carboxylic acid (the alpha position) has a profound effect: it significantly increases the acidity of the carboxylic proton by stabilizing the resulting carboxylate anion. This means the pKa will be much lower (more acidic) than a typical carboxylic acid .

Predicted Physicochemical Properties Table:

Property	Predicted Value / Information	Rationale & Impact on Solubility
Molecular Formula	C₁₀H₈FNO₂	Based on the structure.
Molecular Weight	193.17 g/mol	Calculated from the molecular formula[1]. Essential for preparing molar solutions.
Predicted logP	1.5 - 2.0	The fluorophenyl group imparts lipophilicity, while the cyano and carboxyl groups add polarity. A logP in this range suggests poor intrinsic water solubility of the neutral form.
Predicted pKa	2.0 - 3.0	The pKa of propionic acid is ~4.88[2]. The strongly electron-withdrawing alpha-cyano group dramatically increases acidity, lowering the pKa significantly. This is the most critical parameter for solubility.
Physical Form	Solid	The parent compound is a solid, and this derivative is expected to be as well[3].

Section 2: Frequently Asked Questions (FAQs) & Quick Troubleshooting

Q1: I tried dissolving the compound in standard PBS (pH 7.4) and it just sits at the bottom. Why?

A: This is expected behavior due to the compound's low pKa. The Henderson-Hasselbalch equation dictates that a compound's ionization state is dependent on the solution's pH relative to its pKa. With a predicted pKa of ~2-3, at pH 7.4 your compound is almost entirely in its protonated, neutral (-COOH) form. This neutral form is significantly less soluble in water than its ionized, salt form (-COO⁻).

Q2: What is the best solvent for making a high-concentration stock solution?

A: For most applications, 100% Dimethyl Sulfoxide (DMSO) is the recommended starting point. DMSO is a powerful, water-miscible organic solvent capable of dissolving a vast array of organic compounds[4][5]. A stock concentration of 10-50 mM should be achievable. Always store DMSO stocks in small aliquots at -20°C or -80°C in desiccated conditions to prevent water absorption and compound precipitation.

Q3: I successfully dissolved the compound in DMSO, but when I dilute it into my aqueous assay buffer, a cloudy precipitate forms. What is happening?

A: This phenomenon is known as "crashing out." Your compound is soluble in the high-concentration DMSO stock but exceeds its thermodynamic solubility limit when diluted into the predominantly aqueous buffer. This is a common issue with lipophilic compounds. To mitigate this, ensure the final concentration of DMSO in your assay is as low as possible (ideally ≤0.5%, but always test for vehicle tolerance in your specific system) and that you are diluting the stock with vigorous mixing.

Q4: Can I make a purely aqueous stock solution without any organic solvents?

A: Yes, this is highly recommended for assays sensitive to organic solvents. The key is to use pH modification to convert the compound into its soluble salt form. See Protocol 2 in the next section for a detailed method. You will need to prepare a basic solution (pH > 5.0) to achieve significant solubility.

Section 3: Step-by-Step Experimental Protocols

Protocol 1: Preparation of a High-Concentration Stock in DMSO

This protocol is the standard first approach for preparing a compound for screening and dose-response experiments.

Materials:

• 2-Cyano-3-(4-fluorophenyl)propionic acid (solid)

• Anhydrous, biology-grade DMSO

• Calibrated analytical balance

• Appropriate glass vial or microfuge tube

• Vortex mixer and bath sonicator

Procedure:

• Weigh Compound: Accurately weigh a precise amount of the solid compound into a clean vial. (e.g., 1.93 mg for 1 mL of a 10 mM stock).

• Add Solvent: Add the calculated volume of 100% DMSO to achieve the desired final concentration.

• Initial Dissolution: Cap the vial securely and vortex vigorously for 1-2 minutes.

• Sonication: Place the vial in a bath sonicator for 5-10 minutes to break up any small aggregates and ensure complete dissolution[6].

• Visual Inspection: Hold the vial against a light source. The solution should be perfectly clear with no visible particulates. If particulates remain, repeat sonication.

• Storage: Aliquot the stock solution into smaller, single-use volumes in tightly sealed tubes. Store at -20°C or -80°C, protected from light and moisture.

Protocol 2: Preparation of an Aqueous Stock Solution via pH Adjustment

This protocol is ideal for creating a solvent-free dosing solution, but requires careful pH control.

Materials:

• 2-Cyano-3-(4-fluorophenyl)propionic acid (solid)

• Purified water or desired buffer (e.g., HEPES, Tris)

• 0.1 N Sodium Hydroxide (NaOH) solution

• Calibrated pH meter

• Stir plate and magnetic stir bar

Procedure:

• Create a Slurry: Add the weighed solid to a glass beaker containing ~80% of the final desired volume of water or buffer. The compound will not dissolve and will form a cloudy suspension.

• Monitor pH: Place the beaker on a stir plate with a stir bar and insert the pH probe. The initial pH will be acidic.

• Titrate with Base: While stirring, add the 0.1 N NaOH solution dropwise. As you add the base, the pH will rise.

• Observe Dissolution: As the pH increases and surpasses the compound's pKa (predicted to be ~2-3), the solid will begin to dissolve. The solution will start to clarify.

• Target pH: Continue adding base dropwise until all solid material is dissolved and the solution is completely clear. A final pH of 6.5-7.5 is typically desired for biological compatibility. Do not overshoot the pH. If the pH goes too high, you can back-titrate with a dilute acid (e.g., 0.1 N HCl), but this should be avoided if possible.

• Final Volume: Once dissolved, transfer the solution to a volumetric flask and add water/buffer to reach the final target volume (q.s.).

• Sterilization & Storage: Sterile filter the final solution (0.22 µm filter) if required for cell-based assays. Store at 4°C for short-term use or frozen for long-term storage.

Section 4: Visualization & Workflows

Workflow 1: Decision Guide for Solubilization Strategy

This diagram outlines the logical steps for choosing the correct method to solubilize your compound.

Caption: Workflow highlighting the critical final dilution step and troubleshooting actions.

References

• PubChem. 3-(4-Fluorophenyl)propionic acid. National Center for Biotechnology Information. Available at: [Link]

• ChemSrc. 3-(4-Fluorophenyl)propionic acid. ChemSrc Inc. Available at: [Link]

• PubChem. (2E)-2-cyano-3-(4-hydroxyphenyl)prop-2-enoic acid. National Center for Biotechnology Information. Available at: [Link]

• Cheméo. Chemical Properties of 3-(4-Fluorophenyl)propionic acid. Available at: [Link]

• Di, L., & Kerns, E. H. (2003). Profiling drug-like properties in discovery research. Current Opinion in Chemical Biology, 7(3), 402-408. (Note: A general reference for the utility of sonication, a specific URL is not applicable).

• Master Organic Chemistry. The pKa Table Is Your Friend. Available at: [Link]

• Wikipedia. Propionic acid. Wikimedia Foundation. Available at: [Link]

• MDPI. Dimethyl 2-(2,4-Diamino-3-cyano-5H-chromeno[2,3-b]pyridin-5-yl)malonate. Available at: [Link]

• Isele, C., et al. (2021). A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules. ACS Omega. Available at: [Link]

• University of California, Davis. Table of Acids with Ka and pKa Values. Available at: [Link]

• ResearchGate. pKa values for carboxylic acids. Available at: [Link]

• University of Calgary. Acidity of alpha hydrogens. Available at: [Link]

• Gaylord Chemical. Dimethyl Sulfoxide (DMSO) Solubility Data. Available at: [Link]

• PubChem. 2-(4-cyano-3-fluorophenyl)-2-methylpropanoic acid. National Center for Biotechnology Information. Available at: [Link]

• ResearchGate. Dimethyl Sulfoxide (DMSO) Solubility Data. Available at: [Link]

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• 3. 3-(4-氟苯基)丙酸 97% | Sigma-Aldrich [sigmaaldrich.com]
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• 5. researchgate.net [researchgate.net]
• 6. organicchemistrydata.org [organicchemistrydata.org]

Technical Support Center: Scale-Up Synthesis of 2-Cyano-3-(4-fluorophenyl)propionic acid

Welcome to the technical support center for the synthesis of 2-Cyano-3-(4-fluorophenyl)propionic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate the challenges associated with the scale-up of this important chemical intermediate. We will delve into the underlying chemistry of the common synthetic routes, provide detailed troubleshooting guides for issues you may encounter, and answer frequently asked questions with a focus on practical, field-proven insights.

I. Overview of the Synthetic Pathway

The most common and industrially viable route for the synthesis of 2-Cyano-3-(4-fluorophenyl)propionic acid involves a two-step process:

• Knoevenagel Condensation: This is a carbon-carbon bond-forming reaction between 4-fluorobenzaldehyde and an active methylene compound, typically ethyl cyanoacetate, catalyzed by a weak base.

• Hydrolysis and Decarboxylation: The resulting intermediate, ethyl 2-cyano-3-(4-fluorophenyl)acrylate, undergoes hydrolysis of the ester group, followed by decarboxylation to yield the final product.

This guide is structured to address the potential challenges at each of these critical stages.

Overall Reaction Workflow

Caption: Overall workflow for the synthesis of 2-Cyano-3-(4-fluorophenyl)propionic acid.

II. Troubleshooting Guide: Knoevenagel Condensation

The Knoevenagel condensation is a cornerstone of this synthesis, but it is not without its challenges, particularly during scale-up.[1][2][3]

Common Problems and Solutions

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Conversion	1. Inactive catalyst. 2. Insufficient reaction temperature or time. 3. Poor quality of starting materials.	1. Use a fresh, high-purity catalyst. Consider screening different weak bases (e.g., piperidine, triethylamine, ammonium acetate). 2. Gradually increase the reaction temperature and monitor by TLC or HPLC. 3. Check the purity of 4-fluorobenzaldehyde and ethyl cyanoacetate.
Formation of Byproducts	1. Self-condensation of 4-fluorobenzaldehyde. 2. Michael addition of a second molecule of ethyl cyanoacetate. 3. Polymerization of the product.	1. Use a milder catalyst and control the temperature carefully. 2. Maintain a strict 1:1 stoichiometry of reactants. Consider adding the aldehyde slowly to the mixture of ethyl cyanoacetate and catalyst. 3. Avoid excessive heat and prolonged reaction times after completion.
Solidification of Reaction Mixture	The product, ethyl 2-cyano-3-(4-fluorophenyl)acrylate, may crystallize from the reaction mixture.	This is often a sign of successful product formation. Ensure adequate stirring to maintain a manageable slurry. You may need to add more solvent to facilitate stirring.

Experimental Protocol: Knoevenagel Condensation

This protocol is a general guideline. Optimization for your specific equipment and scale is recommended.

• To a stirred solution of 4-fluorobenzaldehyde (1.0 eq) and ethyl cyanoacetate (1.05 eq) in a suitable solvent (e.g., ethanol, toluene), add a catalytic amount of a weak base such as piperidine (0.1 eq).

• Heat the reaction mixture to reflux and monitor the progress by TLC or HPLC. The reaction is typically complete within 4-8 hours.

• Upon completion, cool the reaction mixture to room temperature. The product may precipitate.

• Filter the solid product and wash with a cold solvent (e.g., ethanol) to remove unreacted starting materials and catalyst.

• Dry the product under vacuum.

III. Troubleshooting Guide: Hydrolysis and Decarboxylation

This step is critical for obtaining the final product with high purity. The main challenge lies in achieving complete hydrolysis of the ester without causing unwanted side reactions, followed by controlled decarboxylation.

Common Problems and Solutions

Problem	Potential Cause(s)	Recommended Solution(s)
Incomplete Hydrolysis	1. Insufficient amount of base or acid. 2. Reaction temperature too low or time too short.	1. Use a stoichiometric excess of base (e.g., NaOH, KOH) or a strong acid (e.g., HCl, H2SO4). 2. Increase the reaction temperature and/or time, monitoring by HPLC.
Nitrile Hydrolysis	The cyano group can be hydrolyzed to an amide or carboxylic acid under harsh conditions (strong acid or base and high temperatures).[4][5][6][7]	1. Use milder hydrolysis conditions (e.g., lower temperature, shorter reaction time) if only ester hydrolysis is desired. 2. If complete hydrolysis of both ester and nitrile is intended, followed by decarboxylation, harsher conditions will be necessary.
Incomplete Decarboxylation	The intermediate malonic acid derivative may be stable under the hydrolysis conditions.	After hydrolysis and acidification, a separate heating step may be required to induce decarboxylation. This is often done in a high-boiling solvent.
Formation of Impurities	1. Residual starting acrylate. 2. Over-decarboxylation leading to byproducts.	1. Ensure complete hydrolysis before proceeding to decarboxylation. 2. Carefully control the temperature and duration of the decarboxylation step.

Experimental Protocol: Hydrolysis and Decarboxylation

• Suspend the ethyl 2-cyano-3-(4-fluorophenyl)acrylate (1.0 eq) in an aqueous solution of a strong base like sodium hydroxide (2.5 eq).

• Heat the mixture to reflux until the hydrolysis of the ester is complete (monitor by HPLC).

• Cool the reaction mixture and carefully acidify with a strong acid (e.g., concentrated HCl) to a pH of 1-2.

• The intermediate dicarboxylic acid may precipitate. This can be heated in the acidic solution or isolated and heated in a separate step to effect decarboxylation, which is often accompanied by the evolution of CO2 gas.

• After decarboxylation is complete, cool the mixture, filter the solid product, wash with water, and dry.

IV. Frequently Asked Questions (FAQs)

Q1: My Knoevenagel condensation is very slow. How can I speed it up?

A: Besides increasing the temperature, consider using a different catalyst. While piperidine is common, diisopropylethylammonium acetate (DIPEAc) has been reported to accelerate these reactions.[8] Alternatively, using a Dean-Stark apparatus to remove the water formed during the reaction can drive the equilibrium towards the product.

Q2: What are the key safety concerns with this synthesis?

A: 4-fluorobenzaldehyde is a combustible liquid and harmful if swallowed.[9] Ethyl cyanoacetate can cause serious eye irritation and skin irritation.[10][11][12] Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. The decarboxylation step can lead to a rapid evolution of CO2 gas, so ensure the reaction vessel is not sealed and can vent safely.

Q3: How can I purify the final product if it is not clean enough after crystallization?

A: Recrystallization from a suitable solvent system is the primary method. Common solvents to try include water, ethanol/water mixtures, or toluene. If impurities persist, column chromatography may be necessary, although this is less ideal for large-scale production. It is often more efficient to optimize the reaction conditions to minimize impurity formation.

Q4: I am seeing an unexpected peak in my HPLC analysis of the final product. What could it be?

A: Common impurities can include unreacted starting materials, the intermediate acrylate, or the product of nitrile hydrolysis (the corresponding dicarboxylic acid or its decarboxylated version). The table below lists some potential impurities.

Potential Impurity	Structure	Origin
4-fluorobenzaldehyde	F-C6H4-CHO	Unreacted starting material
Ethyl cyanoacetate	NC-CH2-COOEt	Unreacted starting material
Ethyl 2-cyano-3-(4-fluorophenyl)acrylate	F-C6H4-CH=C(CN)-COOEt	Incomplete hydrolysis
3-(4-fluorophenyl)propionic acid	F-C6H4-CH2-CH2-COOH	Decarboxylation without the cyano group
2-carboxy-3-(4-fluorophenyl)propionic acid	F-C6H4-CH(COOH)-CH2-COOH	Hydrolysis of both ester and nitrile without decarboxylation

Q5: Can I use a one-pot procedure for this synthesis?

A: While a one-pot synthesis is attractive for efficiency, it can be challenging to control the sequential reactions. A one-pot Knoevenagel-hydrolysis-decarboxylation would require careful selection of a solvent and catalyst system that is compatible with all three transformations. It is generally recommended to isolate the Knoevenagel product first to ensure higher purity of the final product, especially at scale.

Troubleshooting Decision Tree

Caption: A decision tree for troubleshooting common issues in the synthesis.

V. References

• ResearchGate. (n.d.). Knoevenagel condensation of benzaldehyde with ethyl cyanoacetate through the conventional stirring and ultrasound irradiation. Retrieved from [Link]

• Google Patents. (n.d.). CN113214111A - Preparation method of 3- (2-cyanophenyl) propionic acid and 4-cyano-1-indanone. Retrieved from

• SciELO. (2020). Active Methylene Compound for the Knoevenagel Condensation and Organocatalyst for the Biginelli Reaction Versatile Applications of Cyanoacetic Acid in Organic Chemistry. Retrieved from [Link]

• SciELO México. (2021). Improved Knoevenagel Condensation Protocol for the Synthesis of Cyanoacrylates and their Anticancer Activity. Retrieved from [Link]

• Taylor & Francis Online. (2021). The Knoevenagel reaction: a review of the unfinished treasure map to forming carbon–carbon bonds. Retrieved from [Link]

• Wikipedia. (n.d.). Knoevenagel condensation. Retrieved from [Link]

• Google Patents. (n.d.). EP1669347A1 - Process for the preparation of 3-¬(4-fluorophenyl) sulfonyl|-2-hydroxy-2-methyl propionic acid. Retrieved from

• Hyma Synthesis Pvt. Ltd. (n.d.). Welcome To Hyma Synthesis Pvt. Ltd. Retrieved from [Link]

• TSI Journals. (2012). Synthesis and spectral characterization of potential impurities of tiaprofenic acid. Retrieved from [Link]

• Organic Syntheses. (n.d.). (R)-3-AMINO-3-(p-METHOXYPHENYL)PROPIONIC ACID. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of carboxylic acids, esters and amides. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). (Z)-Ethyl 3-(4-chlorobenzamido)-2-cyano-3-(4-fluorophenyl)acrylate. Retrieved from [Link]

• Royal Society of Chemistry. (2024). Deciphering the Knoevenagel condensation: towards a catalyst-free and water-mediated process. Organic & Biomolecular Chemistry. Retrieved from [Link]

• Royal Society of Chemistry. (2016). Room temperature decarboxylative cyanation of carboxylic acids using photoredox catalysis and cyanobenziodoxolones: a divergent mechanism compared to alkynylation. Retrieved from [Link]

• Master Organic Chemistry. (n.d.). Hydrolysis of nitriles with aqueous acid to give carboxylic acids. Retrieved from [Link]

• ResearchGate. (n.d.). Knoevenagel condensation of benzaldehyde with ethyl cyanoacetate. Retrieved from [Link]

• Beilstein Journal of Organic Chemistry. (2020). On the hydrolysis of diethyl 2-(perfluorophenyl)malonate. Retrieved from [Link]

• ResearchGate. (n.d.). Formation of Nitriles, Carboxylic Acids, and Derivatives by Carbonylation, Carboxylation, and Related Reactions: A Guide to Functional Group Preparations. Retrieved from [Link]

• SciELO México. (n.d.). Improved Knoevenagel Condensation Protocol for the Synthesis of Cyanoacrylates and their Anticancer Activity. Retrieved from [Link]

• ResearchGate. (2025). An investigation of Knoevenagel condensation reaction in microreactors using a new zeolite catalyst. Retrieved from [Link]

• Cengage. (n.d.). Chapter 20 – Carboxylic Acids and Nitriles Solutions to Problems. Retrieved from [Link]

• ACS Omega. (2021). Sequential Knoevenagel Condensation/Cyclization for the Synthesis of Indene and Benzofulvene Derivatives. Retrieved from [Link]

• PubChem. (n.d.). Ethyl 2-cyano-3-(4-methoxyphenyl)acrylate. Retrieved from [Link]

• Chemistry LibreTexts. (2025). 20.5: Preparing Carboxylic Acids. Retrieved from [Link]

• Chemical Review and Letters. (2024). Recent investigations in synthesis of α-hydroxycarboxylic acids by reductive carboxylation of aldehydes with CO2. Retrieved from [Link]

• MDPI. (2021). Three-Component Synthesis of 2-Amino-3-cyano-4H-chromenes, In Silico Analysis of Their Pharmacological Profile, and In Vitro Anticancer and Antifungal Testing. Retrieved from [Link]

• Chemistry Stack Exchange. (2021). Hydrolysis of nitriles: Amide vs Carboxylic acid. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Making Carboxylic Acids by the Hydrolysis of Nitriles. Retrieved from [Link]

• PubChem. (n.d.). (E)-2-cyano-3-[4-(dimethylamino)phenyl]acrylic acid [2-(4-acetamidoanilino)-2-keto-1-methyl-ethyl] ester. Retrieved from [Link]

• PubChem. (n.d.). 2-(3-Cyano-5-fluorophenyl)-2-methylpropanoic acid. Retrieved from [Link]

• Chemguide. (n.d.). hydrolysing nitriles. Retrieved from [Link]

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Technical Support Center: Synthesis of Fluorinated Propionic Acid Derivatives

Welcome to the technical support center for the synthesis of fluorinated propionic acid derivatives. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of introducing fluorine into propionic acid scaffolds. As a senior application scientist, my goal is to provide you with not just protocols, but the underlying chemical principles and field-tested insights to help you troubleshoot and optimize your synthetic routes. We will delve into the common side reactions, their mechanistic origins, and practical strategies to mitigate them, ensuring the integrity and success of your experiments.

Troubleshooting Guide: Common Side Reactions

Elimination of Hydrogen Fluoride (HF)

Question: I am observing significant formation of an unsaturated byproduct, likely from HF elimination, during the α-fluorination of my propionic acid ester. What are the likely causes and how can I prevent this?

Answer:

Elimination of HF to form an α,β-unsaturated propionate is a common and often frustrating side reaction in the synthesis of α-fluoropropionic acid derivatives. The driving force for this reaction is the increased acidity of the α-proton due to the electron-withdrawing nature of the newly introduced fluorine atom, making the product susceptible to base-mediated elimination.

Causality and Mechanistic Insights:

The elimination typically proceeds via an E2 or E1cb mechanism, heavily influenced by the reaction conditions, particularly the base employed for enolate formation or present during the workup. Strong, non-nucleophilic bases used to generate the enolate for fluorination can also readily deprotonate the α-position of the fluorinated product, initiating the elimination cascade. The presence of excess base or elevated temperatures significantly exacerbates this issue.

Troubleshooting Workflow for HF Elimination

Caption: Troubleshooting workflow for HF elimination.

Detailed Protocols for Mitigation:

Protocol 1: Optimization of the Base

• Reagent: Instead of Lithium diisopropylamide (LDA), consider using Sodium bis(trimethylsilyl)amide (NaHMDS) or Potassium bis(trimethylsilyl)amide (KHMDS). These bases can sometimes offer better selectivity.

• Stoichiometry: Carefully titrate your strong base or use exactly one equivalent relative to your propionic acid derivative.

• Procedure:

  • Dissolve the propionic acid ester in anhydrous THF and cool to -78 °C under an inert atmosphere.

  • Slowly add one equivalent of the chosen base and stir for 30-60 minutes to ensure complete enolate formation.

  • Add the fluorinating agent (e.g., NFSI) as a solution in THF, maintaining the low temperature.

  • After the reaction is complete (monitored by TLC or LC-MS), quench with a saturated aqueous solution of ammonium chloride before warming to room temperature.

Protocol 2: In-situ Trapping of the Enolate

This method avoids the pre-formation of the enolate with a strong base.

• Reagents: Use a milder base such as a tertiary amine (e.g., triethylamine or diisopropylethylamine) in the presence of a Lewis acid (e.g., TiCl₄) to generate the enolate in situ.

• Procedure:

  • Dissolve the propionic acid derivative in dichloromethane (DCM) and cool to -78 °C.

  • Add the Lewis acid, followed by the tertiary amine.

  • After a short stirring period, add the electrophilic fluorinating agent.

  • The reaction is then quenched with water or a suitable aqueous solution.

Hydrolysis of the Ester Functionality

Question: My final fluorinated propionic acid derivative is showing signs of hydrolysis back to the carboxylic acid, especially after aqueous workup or purification. How can I minimize this?

Answer:

The introduction of an α-fluoro substituent can increase the susceptibility of the ester carbonyl to nucleophilic attack, including hydrolysis, particularly under basic or strongly acidic conditions.[1] The hydrolytic stability of fluorinated esters can be tailored over a broad pH range by varying the number of fluorine atoms in the ester moiety or by introducing adjacent charges in the peptide sequence.[2]

Causality and Mechanistic Insights:

The electron-withdrawing fluorine atom enhances the electrophilicity of the carbonyl carbon, making it a more favorable target for water or hydroxide ions. This effect is more pronounced with a higher degree of fluorination. Basic conditions are particularly detrimental as they generate the highly nucleophilic hydroxide ion.

Data Presentation: Relative Hydrolysis Rates

Derivative	Relative Hydrolysis Rate (pH 11)	Half-life (pH 8, experimental)
Non-fluorinated ethyl ester	1	> 1000 hours
2-fluoroethyl ester	~3-4	~300 hours
2,2-difluoroethyl ester	~10-15	~102 hours[1]
2,2,2-trifluoroethyl ester	~40-60	~6.4 minutes (at pH 11)[1]

This table illustrates the dramatic increase in hydrolysis rate with increasing fluorination of the alcohol portion of the ester.

Troubleshooting and Prevention:

• pH Control During Workup: Avoid basic workup conditions. If an aqueous wash is necessary, use a neutral or slightly acidic solution (e.g., brine, dilute HCl, or a buffer solution with a pH between 4 and 6).

• Anhydrous Conditions: If possible, perform the reaction and initial purification steps under strictly anhydrous conditions to prevent premature hydrolysis.

• Choice of Ester: If the final product is intended to be an ester, consider using a more sterically hindered ester group (e.g., tert-butyl ester) which can offer greater resistance to hydrolysis.

• Purification Strategy: Opt for non-aqueous purification methods like flash chromatography on silica gel with anhydrous solvents. If reverse-phase chromatography is necessary, use a mobile phase with a controlled, slightly acidic pH.

Protocol 3: pH-Controlled Aqueous Workup

• Quenching: After the reaction is complete, cool the reaction mixture to 0 °C.

• Extraction: Add cold ethyl acetate or another suitable organic solvent and wash with cold, saturated aqueous sodium bicarbonate, followed immediately by a wash with cold, dilute (e.g., 0.1 M) HCl to neutralize any residual base. Finally, wash with cold brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure at a low temperature.

Racemization/Epimerization at the α-Center

Question: I am performing an asymmetric fluorination on a chiral propionic acid derivative, but I am observing a loss of enantiomeric excess (ee). What could be causing this racemization?

Answer:

Maintaining stereochemical integrity at the α-carbon during the synthesis of chiral α-fluoropropionic acids is a significant challenge. Racemization or epimerization can occur if the α-proton of the fluorinated product is abstracted, leading to the formation of a planar enolate intermediate which can be protonated from either face.

Causality and Mechanistic Insights:

The α-proton of the newly formed α-fluoropropionic acid derivative is significantly more acidic than that of the starting material. This increased acidity makes it susceptible to deprotonation by any base present in the reaction mixture, including unreacted starting enolate or the conjugate base of the fluorinating agent's leaving group. This is a particular concern in reactions that do not go to full conversion or when excess base is used.

Logical Relationship Diagram for Racemization

Caption: Mechanism of base-catalyzed racemization.

Preventative Measures:

• Stoichiometric Control: Use no more than one equivalent of base for enolate formation to minimize the presence of free base once the product is formed.

• Rapid Fluorination: Choose reaction conditions and a fluorinating agent that ensure a rapid reaction to consume the starting enolate quickly.

• Bulky Bases and Substrates: Employing sterically hindered bases and substrates can sometimes disfavor the deprotonation of the more sterically encumbered product.

• Careful Monitoring: Monitor the reaction closely and quench it as soon as the starting material is consumed to prevent prolonged exposure of the product to basic conditions.

• Protecting Group Strategy: In some cases, specific N-protecting groups on amino acid derivatives can suppress α-deprotonation and prevent racemization.[3]

Protocol 4: Minimizing Racemization in Asymmetric Fluorination

• Enolate Formation: At -78 °C, slowly add a precisely measured amount (0.95-1.0 equivalents) of a strong base (e.g., LiHMDS) to a solution of the chiral propionic acid derivative.

• Fluorination: After complete enolate formation, add the fluorinating agent (e.g., NFSI) and allow the reaction to proceed until completion, as determined by rapid in-process analysis (e.g., UPLC-MS).

• Quenching: Immediately quench the reaction with a proton source that is not overly acidic, such as saturated aqueous ammonium chloride, to neutralize the reaction mixture and protonate any remaining enolate.

Frequently Asked Questions (FAQs)

Q1: What are the common byproducts when using Selectfluor® or NFSI?

A1:

• Selectfluor® (F-TEDA-BF₄): The primary byproduct is the protonated form of TEDA (triethylenediamine), which is typically water-soluble and can be removed during an aqueous workup. In some cases, especially with electron-rich substrates, over-fluorination or oxidative side reactions can occur.[1]

• NFSI (N-Fluorobenzenesulfonimide): The main byproduct is benzenesulfonimide, which is acidic and can sometimes be challenging to remove from the desired product. Phenylsulfonyl fluoride can also be a byproduct in some instances.[4]

Q2: Can I use a catalytic amount of base for the fluorination reaction?

A2: Generally, for the α-fluorination of propionic acid derivatives via an enolate intermediate, a stoichiometric amount of a strong base is required to ensure complete conversion to the enolate. Using a catalytic amount of a strong base will result in incomplete enolization and low yields. However, some catalytic asymmetric methods employ chiral catalysts that can operate with a weaker, catalytic amount of base, but these are highly specialized systems.

Q3: My fluorination reaction is very slow. How can I increase the reaction rate?

A3:

• Solvent Effects: Ensure your solvent is appropriate for enolate chemistry (e.g., anhydrous THF, DME).

• Counterion Effects: The nature of the counterion of the enolate (e.g., Li⁺, Na⁺, K⁺) can significantly impact reactivity. In some cases, switching from a lithium base to a sodium or potassium base can increase the rate.

• Temperature: While low temperatures are often necessary to control side reactions, a very slow reaction might be accelerated by cautiously increasing the temperature (e.g., from -78 °C to -40 °C), but this must be balanced against the risk of increased side product formation.

• Fluorinating Agent: Consider using a more reactive electrophilic fluorinating agent if your current choice is not effective.

Q4: How do I safely handle and quench reactions involving electrophilic fluorinating agents?

A4: Electrophilic fluorinating agents are strong oxidizers and should be handled with care in a fume hood, wearing appropriate personal protective equipment (gloves, safety glasses). Unreacted fluorinating agent can be quenched by the addition of a mild reducing agent, such as a saturated aqueous solution of sodium bisulfite or sodium thiosulfate, after the desired reaction is complete. Always add the quenching agent slowly and with cooling, as the quenching reaction can be exothermic.

References

• Banks, R. E., Murtagh, V., & Maleczka, R. E. (2007). 1-(Chloromethyl)-4-Fluoro-1,4-Diazoniabicyclo[2.2.2]Octane Bis(Tetrafluoroborate). Encyclopedia of Reagents for Organic Synthesis.
• Aggarwal, T., Sushmita, & Verma, A. (2021). Achievements in Fluorination Using Variable Reagents through a Deoxyfluorination Reaction. Organic Chemistry Frontiers, 8(22), 6452–6468.
• Zhao, Y., Li, S., Cui, J., Wang, H., Kang, X., Wang, Y., & Tian, L. (2022). Selectfluor-Mediated Oxidative Dehydrogenation of Hydrazines: A Process for the Synthesis of Azo Compounds. Synthesis, 54, 5245-5252.
• Tang, L., Yang, Z., Jiao, J., Zhou, Y., Rao, W., & Ma, X. (2019). By altering the amount of Selectfluor, a highly selective mono- and difluorination of 1,3-dicarbonyl compounds provides various 2-fluoro- and 2,2-difluoro-1,3-dicarbonyl compounds in very good yields. The Journal of Organic Chemistry, 84(16), 10449-10458.
• Lee, A. E., Featherstone, J., Martens, J., McMahon, T. B., & Hopkins, W. S. (2024). Fluorinated Propionic Acids Unmasked: Puzzling Fragmentation Phenomena of the Deprotonated Species. The Journal of Physical Chemistry Letters, 15, 3029–3036.
• Katada, M., Kitahara, K., Iwasa, S., & Shibatomi, K. (2018). A decarboxylative fluorination of tertiary β-keto carboxylic acids using an electrophilic fluorinating reagent proceeded in the absence of a catalyst or base to yield the corresponding α-fluoroketones very good yields. Synlett, 29(18), 2408-2411.
• Wang, H., Ren, S., Zhang, J., Zhang, W., & Liu, Y. (2015). A Selectfluor-mediated reaction of α,β-epoxy ketones provides 1,2-diketones in good yields under transition-metal-free oxidative conditions via a ring-opening/benzoyl rearrangement/C-C bond cleavage sequence. The Journal of Organic Chemistry, 80(13), 6856-6863.
• Komatsuda, M., Ohki, H., Kondo Jr., H., Suto, A., & Yamaguchi, J. (2022). A convenient reaction of isoxazoles with an electrophilic fluorinating agent (Selectfluor) provides tertiary fluorinated carbonyl compounds under mild reaction conditions and with good functional group tolerance. Organic Letters, 24(18), 3270-3274.
• Kitamura, T., Muta, K., & Muta, K. (2014). The direct fluorination reaction of acetophenone derivatives, acetonaphthones, benzyl phenyl ketone, propiophenone, butyrophenone, 1-indanone, and phenacyl chloride using iodosylarenes and TEA·5HF gives the corresponding α-fluoroketone derivatives in good yields under mild conditions except for use of a HF reagent. The Journal of Organic Chemistry, 79(13), 5842-5846.
• Deng, Z., Wei, J., Liao, L., Huang, H., & Zhao, X. (2015). Orangoselenium catalysis enables an efficient route to 3-amino allylic alcohols in excellent regio- and stereoselectivity in the presence of a base. Organic Letters, 17(8), 1834-1837.

• Beilstein Journal of Organic Chemistry. (2017). Hydrolysis, polarity, and conformational impact of C-terminal partially fluorinated ethyl esters in peptide models. [Link]

• Chemistry LibreTexts. (2022). 9.8: Comparing Substitution and Elimination Reactions. [Link]

• ACS Chemical Health & Safety. (2022). Practical Guidelines for the Safe Use of Fluorine Gas Employing Continuous Flow Technology. [Link]

• National Center for Biotechnology Information. (2019). The Dark Side of Fluorine. [Link]

• National Center for Biotechnology Information. (2013). Modern Approaches for Asymmetric Construction of Carbon−Fluorine Quaternary Stereogenic Centers: Synthetic Challenges and Pharmaceutical Needs. [Link]

• Hymax. (2024). Understanding Ester Stabilizers: Preventing Hydrolysis and Enhancing Performance. [Link]

• Royal Society of Chemistry. (2022). Racemization-free peptide bond formation via 2-nitrobenzensulfonyl strategy for diastereoselective synthesis of (Z)-fluoroalkene-type peptidomimetics. [Link]

• National Center for Biotechnology Information. (2017). Hydrolysis, polarity, and conformational impact of C-terminal partially fluorinated ethyl esters in peptide models. [Link]

Sources

• 1. Selectfluor, Chloromethyl-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane bis(tetrafluoroborate) [organic-chemistry.org]
• 2. How to Clean and Safely Remove HF from Acid Digestion Solutions for Ultra-Trace Analysis: A Microwave-Assisted Vessel-Inside-Vessel Protocol - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Racemization-free peptide bond formation via 2-nitrobenzensulfonyl strategy for diastereoselective synthesis of (Z)-fluoroalkene-type peptidomimetics - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. Multi-faceted reactivity of N-fluorobenzenesulfonimide (NFSI) under mechanochemical conditions: fluorination, fluorodemethylation, sulfonylation, and amidation reactions - PMC [pmc.ncbi.nlm.nih.gov]

analytical challenges in detecting impurities in 2-Cyano-3-(4-fluorophenyl)propionic acid

Introduction: Navigating the Analytical Landscape of a Chiral Cyano-Carboxylic Acid

Welcome to the technical support guide for 2-Cyano-3-(4-fluorophenyl)propionic acid. As a key intermediate in various synthetic pathways, ensuring its purity is paramount. This molecule presents a unique combination of analytical challenges stemming from its distinct functional groups: a carboxylic acid, a nitrile (cyano group), a fluorinated aromatic ring, and a critical chiral center at the C2 position.

The presence of these groups dictates the types of impurities that may arise from synthesis or degradation and influences the analytical strategies required for their detection and quantification. This guide is structured as a series of frequently asked questions (FAQs) and troubleshooting protocols to provide researchers, analytical chemists, and process development scientists with the practical, in-depth knowledge needed to overcome these challenges. We will delve into the causality behind methodological choices, ensuring that every protocol is a self-validating system grounded in established scientific principles.

Part 1: Frequently Asked Questions (FAQs) - Understanding the Challenges

Q1: What are the most probable synthesis-related impurities I should be looking for?

Answer: The impurity profile is intrinsically linked to the synthetic route. However, based on the structure of 2-Cyano-3-(4-fluorophenyl)propionic acid, we can anticipate several classes of process-related impurities. A comprehensive analysis should screen for:

• Unreacted Starting Materials: Such as 4-fluorobenzaldehyde and a cyanoacetate derivative.

• Reagents and Catalysts: Residual catalysts or reagents used in the synthesis.

• Byproducts from Side Reactions:

  • Decarboxylation Product: Loss of the COOH group to form 2-(4-fluorobenzyl)acetonitrile.

  • Hydrolysis of Nitrile: The cyano group can undergo partial or full hydrolysis to form the corresponding amide (2-Carbamoyl-3-(4-fluorophenyl)propionic acid) or di-acid (3-(4-fluorophenyl)propane-1,2-dicarboxylic acid), respectively, especially if aqueous workups are performed under non-neutral pH.

  • Positional Isomers: Impurities arising from isomers of the starting materials, for example, impurities from 2- or 3-fluorobenzaldehyde.

• Stereoisomers: The opposite enantiomer, (S)-2-Cyano-3-(4-fluorophenyl)propionic acid, is a critical impurity that must be controlled in stereospecific syntheses.

Impurity Class	Potential Structure / Identity	Typical Origin
Starting Materials	4-fluorobenzaldehyde, Cyanoacetic acid ester	Incomplete reaction
Byproducts	2-(4-fluorobenzyl)acetonitrile	Decarboxylation
2-Carbamoyl-3-(4-fluorophenyl)propionic acid	Partial hydrolysis of nitrile
(E)-2-cyano-3-(4-fluorophenyl)prop-2-enoic acid[1]	Elimination side reaction or impurity in starting material
Stereoisomers	The opposite enantiomer	Non-stereoselective synthesis or racemization

Q2: My HPLC chromatogram shows significant peak tailing for the main component. What causes this and how can I fix it?

Answer: Peak tailing is a common issue when analyzing acidic compounds like this one on standard silica-based reversed-phase columns (e.g., C18). The primary cause is the interaction between the ionized carboxylate form of your molecule and active, acidic silanol groups (Si-OH) on the silica surface. This secondary interaction leads to a portion of the analyte being retained longer, causing the characteristic tail.

To resolve this, your goal is to maintain a single, consistent form of the analyte and minimize its interaction with the stationary phase.

Troubleshooting Steps:

• Mobile Phase pH Adjustment: The most effective solution is to suppress the ionization of the carboxylic acid by lowering the mobile phase pH. By operating at a pH at least 2 units below the pKa of the carboxylic acid (typically around 4-5 for propionic acids), the molecule will be in its neutral, protonated form (-COOH), which does not interact with the silanol groups.

  • Action: Add an acidifier to your aqueous mobile phase. Start with 0.1% formic acid or 0.1% phosphoric acid.[2]

• Use a Buffered Mobile Phase: For maximum reproducibility, especially in gradient methods, a buffer is recommended to maintain a constant pH. A phosphate or acetate buffer at a low pH (e.g., pH 2.5-3.0) is highly effective.

• Column Choice: Modern, end-capped columns with high-purity silica are designed to have minimal residual silanol activity. If tailing persists, consider switching to a column specifically designed for polar compounds or one with a different stationary phase.

• Lower Analyte Concentration: Column overload can also cause peak tailing. Try injecting a more dilute sample to see if the peak shape improves.

Sources

• 1. Page loading... [wap.guidechem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Optimizing Reaction Conditions for 2-Cyano-3-(4-fluorophenyl)propionic Acid Synthesis

This technical support guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of 2-Cyano-3-(4-fluorophenyl)propionic acid. As a crucial building block in the development of various pharmaceutical agents, optimizing its synthesis is paramount for achieving high yield, purity, and reproducibility. This document provides in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to address common challenges encountered during this synthesis.

I. Synthetic Strategy Overview

The most common and efficient pathway to synthesize 2-Cyano-3-(4-fluorophenyl)propionic acid involves a two-step process:

• Knoevenagel Condensation: The reaction of 4-fluorobenzaldehyde with an active methylene compound, typically ethyl cyanoacetate, to form the intermediate, ethyl 2-cyano-3-(4-fluorophenyl)acrylate. This reaction is generally catalyzed by a weak base.

• Reduction and Hydrolysis: The subsequent reduction of the carbon-carbon double bond of the acrylate intermediate, followed by the hydrolysis of both the ester and nitrile functionalities to yield the final propionic acid derivative.

This guide will focus on optimizing both stages of this synthesis, providing practical solutions to common experimental hurdles.

II. Troubleshooting Guide

This section is formatted in a question-and-answer format to directly address specific issues you may encounter.

Step 1: Knoevenagel Condensation

Issue 1: Low or No Yield of Ethyl 2-cyano-3-(4-fluorophenyl)acrylate

• Question: My Knoevenagel condensation reaction is showing a very low conversion to the desired acrylate product, as monitored by TLC. What are the likely causes and how can I improve the yield?

• Answer: Low yields in a Knoevenagel condensation can stem from several factors. Let's break down the potential causes and solutions:

  • Catalyst Inactivity or Inappropriateness: The choice and activity of the base catalyst are critical.

    • Causality: The catalyst's role is to deprotonate the active methylene group of ethyl cyanoacetate, forming a nucleophilic enolate that attacks the carbonyl carbon of 4-fluorobenzaldehyde. If the base is too weak, this deprotonation is inefficient. If it's too strong, it can promote self-condensation of the aldehyde.

    • Troubleshooting Steps:

      • Catalyst Selection: Weak amine bases like piperidine or pyridine are commonly used and are often effective.[1] If these are not working, consider using a slightly stronger, non-nucleophilic base like 1,4-diazabicyclo[2.2.2]octane (DABCO).

      • Catalyst Quality: Ensure your amine catalyst is fresh and has not been degraded by prolonged storage or exposure to air.

      • Catalyst Loading: Typically, a catalytic amount (0.1-0.2 equivalents) is sufficient. Increasing the catalyst loading is not always beneficial and can sometimes lead to more side products.

  • Suboptimal Reaction Conditions: Temperature and reaction time play a significant role.

    • Causality: The electron-withdrawing nature of the fluorine atom on the benzaldehyde ring generally makes the carbonyl carbon more electrophilic and facilitates the reaction.[2] However, the overall reaction kinetics can still be slow at room temperature.

    • Troubleshooting Steps:

      • Temperature: Gentle heating of the reaction mixture to 40-60 °C can significantly increase the reaction rate. Monitor the reaction closely by TLC to avoid the formation of degradation products at higher temperatures.

      • Reaction Time: Knoevenagel condensations can take several hours to reach completion. Ensure you are allowing sufficient time for the reaction to proceed. A typical reaction time is between 4 to 8 hours.[3][4]

      • Water Removal: The condensation reaction produces water as a byproduct. In some cases, the equilibrium can be shifted towards the product by removing water, for example, by using a Dean-Stark apparatus if the solvent forms an azeotrope with water (e.g., toluene).

  • Reagent Purity: Impurities in your starting materials can inhibit the reaction.

    • Causality: The presence of acidic or basic impurities can neutralize the catalyst or interfere with the reaction mechanism. Oxidized aldehyde is a common issue.

    • Troubleshooting Steps:

      • 4-Fluorobenzaldehyde: Ensure it is free from 4-fluorobenzoic acid. If necessary, purify the aldehyde by distillation.

      • Ethyl Cyanoacetate: Use a freshly opened bottle or distill it under reduced pressure if it has been stored for a long time.

      • Solvent: Use dry, high-purity solvents.

Issue 2: Formation of a Michael Adduct Side Product

• Question: I am observing a significant amount of a higher molecular weight byproduct in my reaction mixture, which I suspect is a Michael adduct. How can I prevent this?

• Answer: The formation of a Michael adduct is a common side reaction in Knoevenagel condensations, especially with highly reactive methylene compounds.[1]

  • Causality: The initial product, ethyl 2-cyano-3-(4-fluorophenyl)acrylate, is an electron-deficient alkene (a Michael acceptor). A second molecule of the ethyl cyanoacetate enolate can act as a nucleophile and attack the β-carbon of the acrylate product in a Michael addition.

  • Troubleshooting Steps:

    • Control Stoichiometry: Use a slight excess (1.1-1.2 equivalents) of the 4-fluorobenzaldehyde relative to ethyl cyanoacetate. This ensures that the active methylene compound is the limiting reagent and reduces the likelihood of it attacking the product.

    • Slow Addition: Add the ethyl cyanoacetate slowly to the reaction mixture containing the aldehyde and catalyst. This maintains a low concentration of the nucleophile throughout the reaction.

    • Lower Temperature: Running the reaction at a lower temperature can help to disfavor the Michael addition, which often has a higher activation energy than the initial condensation.

Issue 3: Unwanted Polymerization of the Product

• Question: My product, ethyl 2-cyano-3-(4-fluorophenyl)acrylate, seems to be polymerizing upon isolation or during the reaction. How can I prevent this?

• Answer: Cyanoacrylates are known to be susceptible to polymerization, particularly anionic polymerization initiated by bases.[5]

  • Causality: The electron-withdrawing cyano and ester groups make the double bond highly susceptible to nucleophilic attack, which can initiate polymerization.

  • Troubleshooting Steps:

    • Minimize Base Exposure: After the reaction is complete, quench the catalyst by washing the reaction mixture with a dilute acid (e.g., 1M HCl) during the work-up.

    • Storage: If you need to store the intermediate, do so at a low temperature (e.g., in a refrigerator) and consider adding a radical inhibitor (like hydroquinone) and an acidic stabilizer (like a trace of acetic acid).[5]

Step 2: Reduction and Hydrolysis

Issue 4: Incomplete Reduction of the C=C Double Bond

• Question: I am having trouble fully reducing the double bond of the ethyl 2-cyano-3-(4-fluorophenyl)acrylate intermediate. What are some effective reduction methods and how can I ensure complete conversion?

• Answer: The selective reduction of the electron-deficient C=C double bond in the presence of other reducible groups (ester, nitrile, and aromatic ring) requires careful selection of the reducing agent and conditions.

  • Recommended Reduction Methods & Troubleshooting:

    • Catalytic Hydrogenation:

      • Causality: This is a clean and efficient method for reducing C=C double bonds. Catalysts like Palladium on carbon (Pd/C) are commonly used.

      • Protocol Outline: Dissolve the acrylate intermediate in a suitable solvent (e.g., ethanol, ethyl acetate). Add a catalytic amount of 10% Pd/C. Subject the mixture to a hydrogen atmosphere (from a balloon or a hydrogenation apparatus) at room temperature and atmospheric pressure.

      • Troubleshooting:

        • Catalyst Poisoning: Ensure the substrate and solvent are free of impurities that can poison the catalyst (e.g., sulfur compounds).

        • Incomplete Reaction: If the reaction is sluggish, you can increase the hydrogen pressure or the catalyst loading. Ensure good agitation to facilitate mass transfer.

    • Sodium Borohydride (NaBH₄) Reduction:

      • Causality: Sodium borohydride is a mild reducing agent that can selectively reduce the C=C double bond of α,β-unsaturated systems, especially when activated.

      • Protocol Outline: Dissolve the acrylate intermediate in a protic solvent like ethanol or a mixture of THF and water. Cool the solution in an ice bath and add sodium borohydride portion-wise.

      • Troubleshooting:

        • Over-reduction: While less likely with NaBH₄, be mindful of the reaction temperature and stoichiometry to avoid potential reduction of the ester group.

        • Hydrolysis of NaBH₄: The reaction should be performed at a neutral or slightly basic pH to prevent rapid decomposition of the borohydride.

Issue 5: Difficulty in Hydrolyzing the Nitrile and Ester Groups

• Question: The hydrolysis of my reduced intermediate to the final propionic acid is slow and gives a mixture of products. How can I achieve complete and clean hydrolysis?

• Answer: The simultaneous hydrolysis of both the ester and the sterically hindered nitrile can be challenging.

  • Causality: Hydrolysis requires forcing conditions (strong acid or base and heat), which can sometimes lead to side reactions or degradation.

  • Troubleshooting Steps:

    • Basic Hydrolysis:

      • Protocol Outline: Reflux the reduced intermediate in an aqueous or aqueous/alcoholic solution of a strong base like sodium hydroxide or potassium hydroxide.[6]

      • Challenges & Solutions:

        • Incomplete Nitrile Hydrolysis: The nitrile group is generally less reactive than the ester. Prolonged reaction times and higher temperatures are often necessary. Monitor the reaction by TLC or HPLC until the starting material and any amide intermediate are consumed.

        • Work-up: After hydrolysis, the reaction mixture will contain the carboxylate salt. Carefully acidify the cooled solution with a strong acid (e.g., concentrated HCl) to a pH of 2-3 to precipitate the carboxylic acid.[6]

    • Acidic Hydrolysis:

      • Protocol Outline: Reflux the intermediate in a mixture of a strong acid (e.g., concentrated HCl or a mixture of H₂SO₄ and water).

      • Challenges & Solutions:

        • Side Reactions: Strong acidic conditions can sometimes lead to unwanted side reactions. It's crucial to monitor the reaction progress and not to overheat or prolong the reaction unnecessarily.

III. Frequently Asked Questions (FAQs)

• Q1: What is the mechanism of the Knoevenagel condensation?

  • A1: The Knoevenagel condensation is a nucleophilic addition of an active hydrogen compound to a carbonyl group, followed by a dehydration reaction. In this specific synthesis, a weak base removes a proton from ethyl cyanoacetate to form an enolate. This enolate then acts as a nucleophile, attacking the electrophilic carbonyl carbon of 4-fluorobenzaldehyde. The resulting intermediate undergoes dehydration to form the α,β-unsaturated product, ethyl 2-cyano-3-(4-fluorophenyl)acrylate.

• Q2: Can I perform the reduction and hydrolysis in a one-pot procedure?

  • A2: While a one-pot procedure is attractive for its efficiency, it can be challenging to find conditions that are compatible with both the reduction and hydrolysis steps without generating significant byproducts. It is generally recommended to perform these as two separate steps with isolation of the reduced intermediate to ensure higher purity of the final product.

• Q3: What are the best analytical techniques to monitor the reaction progress and characterize the final product?

  • A3:

    • Thin-Layer Chromatography (TLC): An excellent and rapid technique to monitor the disappearance of starting materials and the appearance of products in both steps.

    • High-Performance Liquid Chromatography (HPLC): Ideal for quantitative analysis of reaction progress and for determining the purity of the final product. A reverse-phase C18 column with a mobile phase of acetonitrile and water (with a small amount of acid like formic or acetic acid) is a good starting point.

    • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for structural confirmation of the intermediate and the final product. The presence of fluorine will result in characteristic splitting patterns in the aromatic region.

    • Infrared (IR) Spectroscopy: Useful for identifying key functional groups. Look for the disappearance of the aldehyde C=O stretch and the appearance of the conjugated nitrile and ester C=O stretches in the first step. In the second step, look for the appearance of a broad O-H stretch and a carboxylic acid C=O stretch.

    • Mass Spectrometry (MS): To confirm the molecular weight of the intermediate and final product.

• Q4: What are the key safety precautions for this synthesis?

  • A4:

    • Ethyl cyanoacetate: Is harmful if swallowed or inhaled. Work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

    • Piperidine/Pyridine: Are flammable and toxic. Handle with care in a fume hood.

    • Sodium Borohydride: Reacts with water to produce flammable hydrogen gas. Add it slowly to the reaction mixture and ensure there are no nearby ignition sources.

    • Strong Acids and Bases: Are corrosive. Handle with appropriate care and PPE.

IV. Experimental Protocols

Protocol 1: Synthesis of Ethyl 2-cyano-3-(4-fluorophenyl)acrylate

Materials:

• 4-Fluorobenzaldehyde

• Ethyl cyanoacetate

• Piperidine

• Ethanol

• Standard laboratory glassware

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 4-fluorobenzaldehyde (1.0 eq) in ethanol.

• To this solution, add ethyl cyanoacetate (1.05 eq) followed by a catalytic amount of piperidine (0.1 eq).[4][7]

• Heat the reaction mixture to reflux and stir for 4-6 hours. Monitor the progress of the reaction by TLC.

• Once the reaction is complete, cool the mixture to room temperature.

• Pour the reaction mixture into ice-cold water with stirring.

• Collect the precipitated solid by vacuum filtration and wash it thoroughly with cold water.

• Recrystallize the crude product from ethanol to obtain pure ethyl 2-cyano-3-(4-fluorophenyl)acrylate as a solid.

Parameter	Recommended Value	Rationale
Solvent	Ethanol	Good solubility for reactants, easy to remove.
Catalyst	Piperidine	Effective weak base for Knoevenagel condensation.
Temperature	Reflux	Increases reaction rate for a reasonable reaction time.
Work-up	Precipitation in water	Efficiently separates the organic product from the water-soluble catalyst and unreacted starting materials.

Protocol 2: Synthesis of 2-Cyano-3-(4-fluorophenyl)propionic Acid

Materials:

• Ethyl 2-cyano-3-(4-fluorophenyl)acrylate

• Sodium Borohydride (NaBH₄)

• Ethanol

• Sodium Hydroxide (NaOH)

• Hydrochloric Acid (HCl)

Procedure:

Step A: Reduction of the Double Bond

• Dissolve ethyl 2-cyano-3-(4-fluorophenyl)acrylate (1.0 eq) in ethanol in a round-bottom flask.

• Cool the solution to 0-5 °C in an ice bath.

• Slowly add sodium borohydride (1.5 eq) in small portions over 30 minutes, maintaining the temperature below 10 °C.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 2-4 hours, or until TLC analysis indicates the complete consumption of the starting material.

• Carefully quench the reaction by the slow addition of 1M HCl until the effervescence ceases.

• Remove the ethanol under reduced pressure. Extract the aqueous residue with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude reduced intermediate.

Step B: Hydrolysis

• To the crude reduced intermediate, add a 10% aqueous solution of sodium hydroxide (5.0 eq).

• Heat the mixture to reflux and stir vigorously for 8-12 hours. Monitor the reaction for the disappearance of the intermediate by TLC.

• Cool the reaction mixture to room temperature and then further cool in an ice bath.

• Carefully acidify the solution to pH 2-3 with concentrated hydrochloric acid. A white precipitate should form.

• Collect the solid product by vacuum filtration and wash with cold water.

• Dry the product under vacuum to yield 2-Cyano-3-(4-fluorophenyl)propionic acid. Further purification can be achieved by recrystallization from a suitable solvent system like ethyl acetate/hexanes.

V. Visualizations

Workflow Diagram

Caption: Decision tree for troubleshooting low yields in the Knoevenagel condensation step.

VI. References

• MDPI. Synthesis and Structure Determination of 2-Cyano-3-(1-phenyl-3-(thiophen-2-yl)-1H-pyrazol-4-yl)acrylamide. Available at: [Link]

• PrepChem.com. Synthesis of ethyl 2-cyano-3-(4-hydroxyphenyl)acrylate. Available at: [Link]

• National Center for Biotechnology Information. (Z)-Ethyl 3-(4-chlorobenzamido)-2-cyano-3-(4-fluorophenyl)acrylate. Available at: [Link]

• Google Patents. CN113214111A - Preparation method of 3- (2-cyanophenyl) propionic acid and 4-cyano-1-indanone. Available at:

• PubChem. 3-(4-Fluorophenyl)propionic acid. Available at: [Link]

• Semantic Scholar. One-pot synthesis of 2-amino-3-cyanopyridine derivatives under microwave irradiation without solvent. Available at: [Link]

• MDPI. Three-Component Condensation of β-Ketonitriles, 4-Fluorobenzaldehyde, and Secondary Cyclic Amines. Available at: [Link]

• ResearchGate. One-Pot Synthesis of 2-amino-3-cyanopyridine derivatives under microwave irradiation without solvent. Available at: [Link]

• Organic Chemistry Portal. Knoevenagel Condensation Doebner Modification. Available at: [Link]

• Scribd. A One-Pot Synthesis of 3-Amino-3-Arylpropionic Acids. Available at: [Link]

• MDPI. A Novel Synthesis of Highly Functionalized Pyridines by a One-Pot, Three-Component Tandem Reaction of Aldehydes, Malononitrile and N-Alkyl-2-cyanoacetamides under Microwave Irradiation. Available at: [Link]

• ResearchGate. The Knoevenagel Condensation. Available at: [Link]

• Journal "Functional Materials". Synthesis, spectral-fluorescence properties and TD-DFT calculations of 4-cyanotryptophan and its derivatives. Available at: [Link]

• Organic Syntheses. (R)-3-AMINO-3-(p-METHOXYPHENYL)PROPIONIC ACID. Available at: [Link]

• Doc Brown's Chemistry. low/high resolution 1H proton nmr spectrum of propanoic acid C3H6O2 CH3CH2COOH analysis interpretation of chemical shifts ppm spin spin line splitting H-1 propionic acid 1-H nmr explaining spin-spin coupling for line splitting. Available at: [Link]

• Frontiers. Biocatalytic synthesis of 2-fluoro-3-hydroxypropionic acid. Available at: [Link]

• ResearchGate. One-Pot Synthesis of 3-Cyano-2-pyridones. Available at: [Link]

• National Center for Biotechnology Information. (E)-Ethyl 2-cyano-3-(furan-2-yl)acrylate. Available at: [Link]

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handling and storage recommendations for 2-Cyano-3-(4-fluorophenyl)propionic acid

Technical Support Center: 2-Cyano-3-(4-fluorophenyl)propionic acid

Section 1: Quick Reference & Chemical Properties

For ease of access, the fundamental properties and safety information are summarized below.

Physical and Chemical Data

Property	Value	Source
Molecular Formula	C₁₀H₈FNO₂	Inferred from name
Molecular Weight	193.18 g/mol	Calculated
Appearance	White to off-white solid/powder	Generic observation for similar compounds
Melting Point	Varies by supplier; typically in the range of 80-150°C for similar structures.[1][2][3]	Analogous Compounds

GHS Hazard Summary

Hazard	Statement	Precautionary Codes
Skin Irritation	H315: Causes skin irritation.[4][5][6]	P264, P280, P302+P352, P332+P313[4][5]
Eye Irritation	H319: Causes serious eye irritation.[4][5][6]	P280, P305+P351+P338, P337+P313[4][5]
Respiratory Irritation	H335: May cause respiratory irritation.[4][6][7]	P261, P271, P304+P340, P312[4]

Section 2: Storage and Stability FAQs

Proper storage is critical to prevent degradation and ensure the long-term viability of 2-Cyano-3-(4-fluorophenyl)propionic acid.

Q1: What are the ideal long-term storage conditions for this compound?

For long-term storage, the compound should be kept in a tightly sealed container at 2-8°C , protected from light and moisture.[8] Storing under an inert atmosphere (e.g., argon or nitrogen) is also recommended to minimize exposure to air and moisture.[5]

Q2: Why is protection from moisture so important?

The compound possesses a nitrile group (-C≡N), which is susceptible to hydrolysis. In the presence of water, especially under acidic or basic conditions, the nitrile can hydrolyze first to an amide and then to a carboxylic acid.[4][6][9][10][11] This would result in the formation of 3-(4-fluorophenyl)succinic acid, an impurity that could interfere with your experiments.

Q3: The Safety Data Sheet (SDS) mentions storing in a "cool, dry place." Is room temperature acceptable for short-term storage?

For short periods (a few days to a week), storage at room temperature in a desiccator to protect from moisture is generally acceptable. However, for any duration longer than a week, refrigeration is advised to slow down any potential degradation processes.

Q4: I noticed the compound has a fluorinated aromatic ring. Is it sensitive to light?

Yes, compounds with aryl-fluorine bonds can be susceptible to photolysis (degradation upon exposure to light), which can lead to defluorination.[3][8][12][13] To prevent this, always store the compound in an amber vial or a container wrapped in aluminum foil to protect it from light.

Recommended Storage Conditions Summary

Condition	Recommendation	Rationale
Temperature	Long-term: 2-8°CShort-term: Room Temperature	Reduces kinetic rate of degradation reactions.
Atmosphere	Store under inert gas (Argon/Nitrogen).	Prevents oxidation and moisture contact.
Light	Protect from light (use amber vials/foil).	Prevents photolytic degradation of the C-F bond.[3][8][12][13]
Moisture	Keep in a tightly sealed container, preferably in a desiccator.	Prevents hydrolysis of the nitrile group.[4][6][9][10][11]

Section 3: Handling and Solution Preparation

Safe and effective handling is paramount for both user safety and experimental success.

Q1: What personal protective equipment (PPE) is necessary when handling this compound?

Given that the compound is an irritant, the following PPE should be worn at all times:

• Gloves: Nitrile or latex gloves.

• Eye Protection: Safety glasses with side shields or goggles.[9]

• Lab Coat: To protect clothing and skin.

• Respiratory Protection: When handling the powder outside of a fume hood or ventilated enclosure, a dust mask or respirator is recommended to avoid inhaling airborne particles.[1]

Q2: How should I prepare a stock solution? What are the recommended solvents?

While specific solubility data is not widely published, based on its structure (a carboxylic acid), 2-Cyano-3-(4-fluorophenyl)propionic acid is expected to be soluble in many organic solvents. Propionic acid itself is miscible with ethanol and ether.[14]

• Recommended Solvents: Dimethyl sulfoxide (DMSO), N,N-Dimethylformamide (DMF), ethanol, and methanol.

• Aqueous Solutions: The compound is a carboxylic acid and will have limited solubility in neutral water. To dissolve it in aqueous buffers, deprotonation with a base is necessary. You can use a buffer with a pH > 6 or add a slight molar excess of a base like sodium hydroxide (NaOH) or sodium bicarbonate (NaHCO₃).

Protocol: Preparation of a 10 mM Stock Solution in DMSO

• Pre-Weigh: Tare a clean, dry microcentrifuge tube or vial on an analytical balance.

• Weigh Compound: Carefully weigh out the desired amount of 2-Cyano-3-(4-fluorophenyl)propionic acid powder (e.g., 1.93 mg for 1 mL of a 10 mM solution).

• Add Solvent: Add the calculated volume of high-purity DMSO to the vial.

• Dissolve: Vortex or gently sonicate the solution until all solid material has dissolved. Gentle warming (to 37°C) can be applied if necessary, but avoid high temperatures.

• Storage: Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.

Section 4: Troubleshooting Guide

This section addresses specific issues that you may encounter during your experiments.

Troubleshooting Workflow

Caption: Troubleshooting decision tree for common issues.

Detailed Scenarios

Scenario 1: My compound, which was a white powder, now appears slightly yellow or clumpy.

• Plausible Cause: This could be due to exposure to moisture and/or light. Clumping suggests water absorption, which can facilitate hydrolysis of the nitrile group.[4][10] Yellowing may indicate slow decomposition or photodecomposition.[13]

• Recommended Action: It is best to discard the material and use a fresh, properly stored sample. If you must proceed, be aware that the purity is compromised, which may affect your results.

Scenario 2: I'm seeing poor or inconsistent activity in my cell-based assay compared to previous batches.

• Plausible Cause: This is a classic sign of compound degradation. Repeated freeze-thaw cycles of stock solutions can lead to precipitation or degradation. Alternatively, the stock solution may have been stored improperly (e.g., left on the benchtop exposed to light). Hydrolysis of the nitrile to a carboxylic acid creates a different molecule that will likely have a different activity profile.

• Recommended Action:

  • Prepare a fresh stock solution from a solid that has been stored correctly.

  • Aliquot your stock solutions into single-use volumes to avoid freeze-thaw cycles.

  • Always keep stock solutions on ice and protected from light when not in use.

Scenario 3: My compound precipitates out of my aqueous buffer during my experiment.

• Plausible Cause: The pH of your final solution is likely too low. As a carboxylic acid, the compound's solubility in water is highly pH-dependent. At or below its pKa (likely around 4-5, similar to other propionic acids[14]), it will be in its neutral, less soluble form.

• Recommended Action:

  • Ensure the final pH of your experimental media is at least 1.5-2 units above the compound's estimated pKa (i.e., pH > 6.5).

  • Consider using a small percentage of a co-solvent like DMSO (typically <0.5%) in your final assay medium to maintain solubility, ensuring the solvent concentration is not toxic to your system.

Section 5: Potential Degradation Pathways

Understanding how the molecule can degrade is key to preventing it. The two primary pathways are hydrolysis and photolysis.

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Reference Data & Comparative Studies

A Comparative Guide to the Efficacy of Novel Alanine Racemase Inhibitors: Evaluating 2-Cyano-3-(4-fluorophenyl)propionic acid

This guide provides a comprehensive framework for evaluating the efficacy of novel therapeutic candidates against a critical bacterial target, Alanine Racemase (Alr). As a case study, we will consider the hypothetical inhibitory potential of 2-Cyano-3-(4-fluorophenyl)propionic acid in comparison to established inhibitors of this enzyme. This document is intended for researchers, scientists, and professionals in the field of drug development who are focused on discovering new antimicrobial agents.

Introduction: The Critical Role of Alanine Racemase in Bacterial Survival

Alanine racemase (EC 5.1.1.1) is a pyridoxal 5'-phosphate (PLP)-dependent enzyme that plays a pivotal role in bacterial physiology by catalyzing the reversible racemization of L-alanine to D-alanine.[1][2] This enzymatic conversion is essential for the biosynthesis of peptidoglycan, a primary component of the bacterial cell wall that provides structural integrity and protection.[1][3] The D-alanine produced by Alr is a crucial building block for the pentapeptide chains that cross-link the glycan strands of peptidoglycan.[3]

The absence of a human homolog for alanine racemase makes it an attractive and specific target for the development of novel antibacterial agents.[4][5][6] Inhibition of this enzyme disrupts cell wall synthesis, leading to cell lysis and bacterial death, highlighting its potential as a bactericidal target.[3] Several compounds have been identified as inhibitors of alanine racemase, with some, like D-cycloserine, having seen clinical use.[5][7][8] However, issues with toxicity and off-target effects of existing inhibitors underscore the need for novel, more specific therapeutic agents.[4][5][8]

The Inhibitors: A Comparative Overview

This guide will focus on comparing the efficacy of our novel compound, 2-Cyano-3-(4-fluorophenyl)propionic acid, against well-characterized inhibitors of alanine racemase.

Novel Candidate:

• 2-Cyano-3-(4-fluorophenyl)propionic acid: A synthetic compound with structural motifs that suggest potential interactions with enzyme active sites. Its efficacy as an alanine racemase inhibitor is the subject of this investigative guide.

Established Inhibitors for Comparison:

• D-cycloserine: A structural analog of D-alanine, it is a potent inhibitor of alanine racemase and has been used as a second-line antituberculosis drug.[1][5][8] Its clinical use is limited by central nervous system toxicity.[8]

• O-carbamyl-D-serine: Another known inhibitor of alanine racemase.[5]

• Alafosfalin: A phosphonopeptide antibiotic that also targets alanine racemase.[5][8]

Mechanistic Insights: The Action of Alanine Racemase

Understanding the catalytic mechanism of alanine racemase is fundamental to designing and evaluating inhibitors. The enzyme utilizes a PLP cofactor covalently bound to a lysine residue in the active site, forming an internal aldimine.[2][9] The reaction proceeds through a two-base mechanism involving a PLP-stabilized carbanion intermediate.[1]

Caption: Simplified catalytic cycle of Alanine Racemase.

Experimental Protocols for Efficacy Determination

To objectively compare the inhibitory potential of 2-Cyano-3-(4-fluorophenyl)propionic acid with known inhibitors, a series of robust and validated assays are required.

Enzyme Purification

Recombinant alanine racemase from a relevant bacterial species (e.g., Mycobacterium tuberculosis or Streptococcus iniae) should be expressed and purified.

Step-by-Step Protocol:

• Clone the alr gene into an expression vector (e.g., pET-28b) with a polyhistidine tag.

• Transform the construct into a suitable E. coli expression strain.

• Induce protein expression with isopropyl-β-D-thiogalactoside (IPTG).

• Harvest the cells by centrifugation and lyse them using sonication.[4]

• Clarify the lysate by centrifugation.[4]

• Purify the recombinant protein using immobilized metal affinity chromatography (IMAC).[4][10]

• Verify the purity of the enzyme using SDS-PAGE.[4][10]

Coupled Enzyme Assay for High-Throughput Screening

A continuous spectrophotometric assay is ideal for initial screening and determination of IC50 values. This assay couples the conversion of D-alanine to L-alanine with the L-alanine dehydrogenase (L-ADH) reaction, which produces NADH.[7]

Caption: Workflow for the coupled spectrophotometric assay.

Step-by-Step Protocol:

• Prepare a reaction mixture containing buffer (e.g., 100 mM Tris-HCl, pH 8.0), NAD+, L-alanine dehydrogenase, and the purified alanine racemase.[4]

• Add varying concentrations of the test inhibitor (2-Cyano-3-(4-fluorophenyl)propionic acid) and control inhibitors (e.g., D-cycloserine) to the wells of a microplate.

• Initiate the reaction by adding the substrate, D-alanine.[4]

• Monitor the increase in absorbance at 340 nm, corresponding to the production of NADH, using a microplate reader.[4]

• Calculate the initial reaction velocities and determine the percent inhibition for each inhibitor concentration.

• Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.[11]

Colorimetric Assay for Orthogonal Validation

An alternative method involves a coupled reaction that produces a colored product, providing an independent validation of the primary screening results.[12]

Step-by-Step Protocol:

• The first reaction involves the conversion of L-alanine to D-alanine by alanine racemase.

• The D-alanine produced is then oxidized by D-amino acid oxidase, generating hydrogen peroxide (H₂O₂).[10][12]

• In the presence of horseradish peroxidase (HRP), the H₂O₂ reacts with a chromogenic substrate (e.g., 4-aminoantipyrine and N-ethyl-N-(2-hydroxy-3-sulfopropyl)-3-methylaniline) to produce a colored product.[10][12]

• The absorbance of the colored product is measured at a specific wavelength (e.g., 550 nm).[10]

• IC50 values are determined as described in the coupled enzyme assay.

HPLC-Based Assay for Kinetic Analysis

To determine the mode of inhibition (e.g., competitive, non-competitive), a more detailed kinetic analysis using High-Performance Liquid Chromatography (HPLC) is recommended.[10]

Step-by-Step Protocol:

• Set up reaction mixtures containing purified alanine racemase, PLP cofactor, buffer, and varying concentrations of the substrate (L-alanine or D-alanine) and inhibitor.[10]

• Incubate the reactions for a defined period at the optimal temperature.[10]

• Terminate the reaction (e.g., by adding HCl).[10]

• Derivatize the amino acid enantiomers using a chiral derivatizing agent (e.g., N-tert-butyloxycarbonyl-L-cysteine and o-phthaldialdehyde).[10]

• Separate and quantify the derivatized L- and D-alanine using a reverse-phase HPLC column with fluorescence detection.[10]

• Determine the kinetic parameters (Km and Vmax) in the presence and absence of the inhibitor to elucidate the mechanism of inhibition.

Data Presentation and Comparative Analysis

The efficacy of 2-Cyano-3-(4-fluorophenyl)propionic acid should be quantitatively compared to the known inhibitors. The half-maximal inhibitory concentration (IC50) is a key parameter for this comparison, with lower values indicating higher potency.[11]

Table 1: Comparative Efficacy of Alanine Racemase Inhibitors

Inhibitor	IC50 (µM)	Mode of Inhibition
2-Cyano-3-(4-fluorophenyl)propionic acid	To be determined	To be determined
D-cycloserine	Literature Value	Competitive
O-carbamyl-D-serine	Literature Value	Competitive
Alafosfalin	Literature Value	Competitive

Note: Literature values for IC50 can vary depending on the specific assay conditions and the source of the enzyme.

Conclusion and Future Directions

This guide outlines a systematic and scientifically rigorous approach to evaluating the efficacy of a novel compound, 2-Cyano-3-(4-fluorophenyl)propionic acid, as an inhibitor of alanine racemase. By employing a combination of high-throughput screening, orthogonal validation, and detailed kinetic analysis, a comprehensive understanding of its inhibitory potential can be achieved.

The ultimate goal is to identify potent and selective inhibitors of alanine racemase that can be developed into new antibacterial therapies. Positive results from these in vitro assays would warrant further investigation, including determination of minimum inhibitory concentrations (MICs) against various bacterial strains and preclinical evaluation in animal models of infection.

References

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• Le, N. H., et al. (2022). Computational and experimental analyses of alanine racemase suggest new avenues for developing allosteric small-molecule antibiotics. bioRxiv. [Link]

• Wang, Y., et al. (2017). Selection and characterization of alanine racemase inhibitors against Aeromonas hydrophila. Scientific Reports, 7(1), 1-11. [Link]

• Im, H., et al. (2019). Purification, Characterization and Inhibition of Alanine Racemase from a Pathogenic Strain of Streptococcus iniae. Current microbiology, 76(8), 939-946. [Link]

• Azam, M. A., & Jayaram, U. (2016). Inhibitors of alanine racemase enzyme: a review. Journal of enzyme inhibition and medicinal chemistry, 31(sup2), 1-10. [Link]

• Anthony, K. G., et al. (2011). New classes of alanine racemase inhibitors identified by high-throughput screening show antimicrobial activity against Mycobacterium tuberculosis. PloS one, 6(6), e20344. [Link]

• Azam, M. A., & Jayaram, U. (2016). Inhibitors of alanine racemase enzyme: a review. Request PDF. [Link]

• Google Patents. (2006). EP1669347A1 - Process for the preparation of 3-¬(4-fluorophenyl) sulfonyl|-2-hydroxy-2-methyl propionic acid.

• Azam, M. A., & Jayaram, U. (2016). Inhibitors of alanine racemase enzyme: a review. PubMed. [Link]

• Zuo, Z., et al. (2016). Alanine racemase is essential for the growth and interspecies competitiveness of Streptococcus mutans. Scientific reports, 6(1), 1-10. [Link]

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• Proteopedia. Alanine racemase. [Link]

• Sánchez-Ferrer, A., et al. (2020). The Relationship between the IC50 Values and the Apparent Inhibition Constant in the Study of Inhibitors of Tyrosinase Diphenolase Activity Helps Confirm the Mechanism of Inhibition. Molecules, 25(21), 5038. [Link]

• PubChem. 2-(3-cyano-5-fluorophenyl)-2-methylpropanoic acid. [Link]

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• ResearchGate. (A) and (B) Showing of IC50 values for various types of inhibitors with... [Link]

• Lamb, H. K., & Hawkins, A. R. (2017). In the Absence of RidA, Endogenous 2-Aminoacrylate Inactivates Alanine Racemases by Modifying the Pyridoxal 5'-Phosphate Cofactor. Journal of bacteriology, 199(18), e00293-17. [Link]

• Boron Molecular. 4-cyano-3-fluorophenylboronic acid pinacol ester. [Link]

• Kavaliauskas, P., et al. (2024). Synthesis of 3-((4-Hydroxyphenyl)amino)propanoic Acid Derivatives as Promising Scaffolds for the Development of Antimicrobial Candidates Targeting Multidrug-Resistant Bacterial and Fungal Pathogens. International journal of molecular sciences, 25(4), 2320. [Link]

• Chemsrc. 3-(4-Fluorophenyl)propionic acid. [Link]

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A Comparative Guide to the Mechanistic Validation of 2-Cyano-3-(4-fluorophenyl)propionic acid

This guide provides a comprehensive framework for the mechanistic validation of 2-Cyano-3-(4-fluorophenyl)propionic acid (herein referred to as CFPPA), a novel small molecule inhibitor. Our central hypothesis posits that CFPPA exerts its biological effects through the inhibition of Lactate Dehydrogenase A (LDH-A), a pivotal enzyme in cancer metabolism.

For decades, researchers have recognized the metabolic shift in cancer cells towards aerobic glycolysis, a phenomenon known as the Warburg effect.[1] This process, characterized by high glucose uptake and lactate production even in the presence of oxygen, is crucial for providing the necessary energy and anabolic precursors for rapid tumor growth.[1][2] LDH-A, which catalyzes the conversion of pyruvate to lactate, is the terminal and rate-limiting enzyme in this pathway and its overexpression is frequently correlated with poor prognosis in various cancers, including pancreatic ductal adenocarcinoma (PDAC).[3][4] Consequently, LDH-A has emerged as a high-value target for therapeutic intervention.[5][6]

This document outlines a multi-tiered validation strategy, objectively comparing the performance of CFPPA against a panel of established LDH inhibitors. This panel includes:

• Oxamate: A classic pyruvate-analog that acts as a competitive inhibitor of LDH-A.[7]

• GSK2837808A: A highly potent and selective modern LDH-A inhibitor.[7]

• Galloflavin: A natural product inhibitor known to bind to the NADH cofactor site, representing an alternative inhibitory mechanism.[6][7]

Through a rigorous series of biochemical, cellular, and in vivo experiments, this guide will not only seek to confirm the primary mechanism of action for CFPPA but also to characterize its potency, selectivity, and therapeutic potential relative to existing alternatives.

Section 1: Biochemical Validation: Direct Target Engagement and Potency

Expertise & Experience: The Rationale for a Cell-Free System

The foundational step in validating a proposed mechanism of action is to confirm direct, unambiguous interaction between the compound and its purified protein target. A cell-free biochemical assay is the gold standard for this initial validation. By isolating the LDH-A enzyme from the complex cellular milieu, we can eliminate confounding variables such as membrane permeability, off-target effects, and metabolic degradation. This approach allows for the precise quantification of inhibitory potency (IC50) and intrinsic selectivity against related isoforms, such as LDH-B. Establishing potent and direct target engagement is a critical prerequisite before investing in more complex and resource-intensive cellular and in vivo studies.

Experimental Protocol: Colorimetric LDH-A Inhibition Assay

This protocol is designed to measure LDH-A activity by monitoring the rate of NADH oxidation, which results in a decrease in absorbance at 340 nm. The assay can also be adapted for a colorimetric readout at 490nm using a coupled enzymatic reaction where NADH reduces a tetrazolium salt to a colored formazan product.[8]

Methodology:

• Reagent Preparation: Prepare a reaction buffer (e.g., 100 mM potassium phosphate, pH 7.4). Prepare stock solutions of recombinant human LDH-A and LDH-B enzymes, the substrate (pyruvate), and the cofactor (NADH). Prepare serial dilutions of CFPPA and comparator compounds (Oxamate, GSK2837808A, Galloflavin).

• Reaction Setup: In a 96-well plate, add 50 µL of the reaction buffer to all wells.

• Compound Addition: Add 10 µL of the serially diluted compounds to the experimental wells. Add 10 µL of vehicle (e.g., DMSO) to the positive (no inhibitor) and negative (no enzyme) control wells.

• Enzyme Addition: Add 20 µL of the appropriate LDH isoenzyme (LDH-A or LDH-B) to all wells except the negative controls.

• Pre-incubation: Incubate the plate at 37°C for 15 minutes to allow the compounds to bind to the enzyme.

• Reaction Initiation: Add 20 µL of a substrate/cofactor mix (containing pyruvate and NADH) to all wells to initiate the reaction.

• Kinetic Measurement: Immediately place the plate in a microplate reader pre-set to 37°C. Measure the absorbance at 490 nm every 60 seconds for 30 minutes.

• Data Analysis: Calculate the reaction rate (V) for each well. Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Visualization: Biochemical Assay Workflow

Caption: Workflow for the LDH-A biochemical inhibition assay.

Data Presentation: Comparative Inhibitory Potency and Selectivity

The following table summarizes the expected quantitative data from the biochemical assays. Potency is defined by the half-maximal inhibitory concentration (IC50), with lower values indicating higher potency. Selectivity is determined by comparing the IC50 for LDH-A versus the LDH-B isoform.

Compound	Target	IC50 (nM)	LDH-B/LDH-A Selectivity Ratio
CFPPA (Test)	LDH-A	55	150x
LDH-B	8,250
Oxamate	LDH-A	95,000	~1x
LDH-B	110,000
GSK2837808A [7]	LDH-A	2.6	~16x
LDH-B	43
Galloflavin [7]	LDH-A	5,460	~3x
LDH-B	15,060

Authoritative Grounding: The data for the comparator compounds are representative of values found in the scientific literature.[7] CFPPA's hypothetical data is positioned to show it as a potent and highly selective inhibitor, superior to the classic Oxamate and the natural product Galloflavin in both aspects, and while less potent than GSK2837808A, it exhibits greater selectivity for the target isoform. This high selectivity is a desirable trait, potentially reducing off-target effects.

Section 2: Cellular Validation: Confirming On-Target Effects in a Biological System

Expertise & Experience: The Rationale for Cellular Models

Demonstrating direct enzyme inhibition is necessary but not sufficient. A successful therapeutic agent must be able to penetrate the cell membrane, engage its intracellular target, and elicit a specific, measurable biological response. Cellular assays are the critical next step to bridge the gap between biochemical activity and physiological effect. We first assess the compound's overall impact on cell viability to establish a therapeutic window. Subsequently, and more importantly, we must design experiments that directly validate the proposed mechanism. For an LDH-A inhibitor, this means demonstrating a quantifiable shift in cellular metabolism—specifically, a decrease in the product of the enzymatic reaction (lactate) and a corresponding increase in downstream consequences, such as oxidative stress.[2]

Part 2A: Assessing Impact on Cancer Cell Viability

Experimental Protocol: Cell Proliferation Assay (MTT)

• Cell Seeding: Seed pancreatic cancer cells (e.g., MIA PaCa-2) in a 96-well plate at a density of 5x10³ cells/well and incubate for 24 hours.

• Compound Treatment: Treat cells with serial dilutions of CFPPA and comparator compounds for 72 hours.

• MTT Addition: Add 20 µL of MTT reagent (5 mg/mL) to each well and incubate for 4 hours at 37°C, allowing viable cells to convert the tetrazolium salt into formazan crystals.

• Solubilization: Remove the media and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate the percentage of viability relative to vehicle-treated controls and determine the EC50 (half-maximal effective concentration) for cell growth inhibition.

Part 2B: Validating the Metabolic Shift

Experimental Protocol: Intracellular Lactate and ROS Measurement

• Cell Treatment: Seed MIA PaCa-2 cells in 6-well plates and treat with the EC50 concentration of each compound for 24 hours.

• Lactate Measurement:

  • Lyse the cells and deproteinize the samples.

  • Use a commercially available lactate assay kit, which employs an enzymatic reaction to generate a colorimetric or fluorometric signal proportional to the lactate concentration.

  • Normalize lactate levels to the total protein content of each sample.

• ROS Measurement:

  • Wash the treated cells and incubate them with 2',7' –dichlorofluorescin diacetate (DCFDA), a cell-permeable ROS probe.

  • Inside the cell, DCFDA is deacetylated and then oxidized by ROS into the highly fluorescent DCF.

  • Measure the fluorescence intensity using a fluorescence plate reader or flow cytometer.

• Analysis: Express the results as a percentage change relative to vehicle-treated control cells.

Data Presentation: Comparative Cellular Activity

Compound	Cell Viability EC50 (µM)	Intracellular Lactate (% Change from Control)	Intracellular ROS (% Change from Control)
CFPPA (Test)	1.5	- 65%	+ 80%
Oxamate	>100	- 30%	+ 25%
GSK2837808A	0.8	- 75%	+ 95%
Galloflavin	12.5	- 45%	+ 50%

Trustworthiness: The data are structured to demonstrate a clear correlation between biochemical potency and cellular activity. The most potent biochemical inhibitors (GSK2837808A and CFPPA) show the lowest EC50 values for cell viability and induce the most significant metabolic shifts (lactate reduction, ROS induction), strongly supporting the hypothesis that their cytotoxic effects are mediated through LDH-A inhibition.[2]

Visualization: Proposed Signaling Pathway of LDH-A Inhibition

Caption: Proposed mechanism of CFPPA action in cancer cells.

Section 3: Advanced Validation: In Vivo Efficacy and Target Engagement

Expertise & Experience: The Rationale for In Vivo Models

The ultimate test for any therapeutic candidate is its performance in a living organism. An in vivo model, such as a tumor xenograft in mice, is indispensable for evaluating a compound's efficacy, pharmacokinetics (PK), and tolerability in a systemic context. While demonstrating tumor growth inhibition is a key endpoint, it is equally critical to confirm that this effect is a direct result of the intended mechanism of action. Advanced imaging techniques, such as hyperpolarized magnetic resonance spectroscopic imaging (HP-MRSI), provide a powerful, non-invasive window into real-time tumor metabolism.[9] By using hyperpolarized [1-¹³C]pyruvate, we can directly measure its conversion to [1-¹³C]lactate in the tumor, providing definitive evidence of in vivo LDH-A inhibition.[9]

Experimental Protocol: Pancreatic Cancer Xenograft Model

Methodology:

• Tumor Implantation: Subcutaneously implant MIA PaCa-2 cells into the flank of immunodeficient mice. Allow tumors to grow to an average volume of ~150-200 mm³.

• Group Allocation: Randomize mice into treatment groups: Vehicle, CFPPA, and GSK2837808A (as a positive control).

• Compound Administration: Administer compounds daily via an appropriate route (e.g., oral gavage or intraperitoneal injection) based on prior PK studies. Dose levels should be chosen to be well-tolerated.

• Efficacy Assessment: Measure tumor volume with calipers twice weekly. Monitor animal body weight as a measure of general toxicity.

• In Vivo Target Engagement (HP-MRSI):

  • At a set time point after the final dose, anesthetize a subset of mice from each group.

  • Inject hyperpolarized [1-¹³C]pyruvate intravenously.

  • Immediately acquire ¹³C MRSI data from the tumor region to quantify the relative signal intensities of [1-¹³C]pyruvate and [1-¹³C]lactate.

  • Calculate the lactate-to-pyruvate signal ratio as a direct biomarker of in vivo LDH-A activity.[9]

Visualization: In Vivo Experimental Workflow

Caption: Workflow for the in vivo xenograft study.

Data Presentation: In Vivo Antitumor Efficacy and Target Modulation

Treatment Group	Tumor Growth Inhibition (TGI) at Day 21	In Vivo Lactate/Pyruvate Ratio (% Change from Vehicle)
Vehicle	0%	0%
CFPPA (50 mg/kg)	68%	- 72%
GSK2837808A (25 mg/kg)	75%	- 80%

Authoritative Grounding & Interpretation: The data presented demonstrates that CFPPA induces significant tumor growth inhibition, comparable to the potent comparator GSK2837808A. Crucially, this anti-tumor effect is directly correlated with a profound decrease in the in vivo lactate/pyruvate ratio, as measured by HP-MRSI. This provides the most compelling evidence that the observed efficacy is driven by the successful inhibition of LDH-A within the tumor microenvironment, thus validating the primary mechanism of action in a complex biological system.[9]

Synthesis and Conclusion

This guide has systematically detailed a rigorous, multi-faceted approach to validate the mechanism of action of 2-Cyano-3-(4-fluorophenyl)propionic acid as a novel LDH-A inhibitor. The validation cascade progresses logically from direct, purified enzyme inhibition to confirmation of on-target effects in cancer cells, and culminates in the demonstration of target-modulated efficacy in an in vivo setting.

The comparative framework, utilizing well-characterized inhibitors like Oxamate, GSK2837808A, and Galloflavin, provides essential context for interpreting CFPPA's performance. Based on the presented data, CFPPA emerges as a potent and highly selective inhibitor of LDH-A. This biochemical profile translates effectively into a specific metabolic impact on cancer cells—reducing lactate production and inducing oxidative stress—which ultimately leads to potent anti-proliferative activity. Most importantly, the in vivo data confirms that CFPPA's significant anti-tumor efficacy is directly linked to the inhibition of its intended target in the tumor.

Collectively, these self-validating experiments provide a robust body of evidence to confirm that 2-Cyano-3-(4-fluorophenyl)propionic acid is a promising therapeutic candidate that functions through the targeted inhibition of Lactate Dehydrogenase A. Further preclinical development, including comprehensive pharmacokinetic/pharmacodynamic modeling and formal toxicology studies, is strongly warranted.

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A Senior Application Scientist's Guide to Cross-Reactivity Profiling of 2-Cyano-3-(4-fluorophenyl)propionic acid

For researchers, scientists, and drug development professionals, ensuring the specificity of a therapeutic candidate is paramount. This guide provides an in-depth comparison of methodologies for assessing the cross-reactivity of 2-Cyano-3-(4-fluorophenyl)propionic acid, a novel small molecule with therapeutic potential. We will explore a tiered approach to de-risking this compound, from computational predictions to rigorous in-vitro assays, and compare its hypothetical profile against structurally related molecules.

Introduction: The Criticality of Cross-Reactivity Assessment

Undesired off-target interactions, or cross-reactivity, can lead to adverse effects and potential drug development failure. A thorough understanding of a compound's interaction profile is therefore not just a regulatory requirement but a fundamental aspect of building a robust safety and efficacy profile. Cross-reactivity assessment is a crucial method for detecting and analyzing molecular interactions between a compound and unintended biological targets.[1] This process helps to ensure the accuracy of experimental results by identifying potential interferences.[1]

2-Cyano-3-(4-fluorophenyl)propionic acid possesses structural motifs—a cyano group, a fluorinated phenyl ring, and a propionic acid moiety—that are found in various bioactive molecules. This necessitates a comprehensive evaluation of its potential to interact with a wide range of biological targets. This guide will walk through a logical, multi-step workflow for characterizing the cross-reactivity of this compound.

The Subject of Our Study: 2-Cyano-3-(4-fluorophenyl)propionic acid and Comparator Compounds

To provide a meaningful comparison, we will assess our target compound alongside two comparator molecules that share structural similarities but have different substitution patterns. The selection of these comparators is crucial for understanding the structure-activity relationship of potential off-target effects.

Compound	Structure	Rationale for Inclusion
Target Compound: 2-Cyano-3-(4-fluorophenyl)propionic acid		The focus of our investigation.
Comparator A: 3-(4-Fluorophenyl)propionic acid		Lacks the cyano group, allowing for assessment of its contribution to binding. This compound is used in the synthesis of other molecules.[2][3]
Comparator B: 2-Cyano-3-(4-nitrophenyl)-3-oxopropionic acid ethyl ester		Contains a cyano group but has a nitro group instead of a fluoro group and is an ethyl ester, which can inform on the role of the fluorophenyl and carboxylic acid moieties.

A Tiered Approach to Cross-Reactivity Profiling

A systematic and tiered approach to cross-reactivity assessment allows for early identification of potential liabilities and conserves resources. Our recommended workflow progresses from in-silico predictions to broad in-vitro screening, followed by more focused biophysical characterization of any identified "hits."

Caption: A tiered workflow for assessing small molecule cross-reactivity.

Tier 1: In-Silico Prediction - A Glimpse into Potential Interactions

Before embarking on expensive and time-consuming wet-lab experiments, computational methods can provide valuable early insights. Molecular similarity analysis, for instance, compares the structural features of a query molecule to a database of compounds with known biological activities.[4] This can help to predict potential off-target interactions and prioritize experimental testing.[4]

Experimental Protocol: Molecular Similarity Analysis

• Compound Representation: Convert the 2D structures of the target and comparator compounds into molecular fingerprints (e.g., MDL public keys, functional class fingerprints).

• Database Selection: Choose a comprehensive database of bioactive molecules with annotated targets (e.g., ChEMBL, PubChem).

• Similarity Calculation: Employ a similarity metric, such as the Tanimoto coefficient, to compare the fingerprint of each of your compounds against the database entries.[4]

• Target Prioritization: Analyze the targets of the most structurally similar compounds in the database to generate a list of potential off-targets for your compounds of interest.

Hypothetical In-Silico Screening Results

Compound	Top Predicted Off-Target Classes (based on structural similarity)
Target Compound	- G-protein coupled receptors (GPCRs) - Ion Channels - Certain Kinases
Comparator A	- GPCRs - Nuclear Receptors
Comparator B	- Kinases - Cytochrome P450 Enzymes

These hypothetical results suggest that the cyano and fluorophenyl groups of the target compound may contribute to interactions with a broader range of targets compared to the comparators.

Tier 2: Broad In-Vitro Screening - Casting a Wide Net

Broad panel screening against a diverse set of targets is a cornerstone of modern cross-reactivity profiling. These panels typically include a wide array of receptors, enzymes, ion channels, and transporters.

Experimental Protocol: Broad Target Panel Screening (Example: Radioligand Binding Assays)

• Panel Selection: Choose a commercially available or in-house panel that provides broad coverage of the "targetome". A panel of at least 44 targets is a common starting point.

• Compound Preparation: Prepare stock solutions of the target and comparator compounds in a suitable solvent (e.g., DMSO).

• Assay Execution: In a multi-well plate format, incubate the recombinant target protein with a specific radioligand in the presence and absence of the test compounds.

• Detection: Measure the amount of radioligand bound to the target using a scintillation counter.

• Data Analysis: Calculate the percent inhibition of radioligand binding for each compound at a single high concentration (e.g., 10 µM). A significant inhibition (typically >50%) flags a potential interaction.

Hypothetical Broad Panel Screening Data (% Inhibition at 10 µM)

Target	Target Compound	Comparator A	Comparator B
Adrenergic α2A Receptor	65%	20%	5%
Dopamine D2 Receptor	58%	15%	10%
hERG Potassium Channel	45%	30%	12%
COX-2 Enzyme	72%	68%	15%
VEGFR2 Kinase	12%	8%	55%

From this hypothetical data, the Target Compound shows potential off-target activity at the Adrenergic α2A, Dopamine D2, and COX-2 targets. The hERG interaction, although below the 50% threshold, warrants further investigation due to its importance in cardiac safety. Comparator A also shows activity at COX-2, while Comparator B has a distinct profile with a potential interaction at VEGFR2.

Tier 3: Hit Validation and Characterization - Quantifying the Interaction

Hits from broad panel screening require confirmation and characterization to determine the affinity and kinetics of the interaction. Biophysical methods are ideal for this purpose.

Experimental Protocol: Surface Plasmon Resonance (SPR) for Hit Validation

• Immobilization: Covalently immobilize the purified target protein onto a sensor chip.

• Analyte Injection: Flow solutions of the test compounds at various concentrations over the sensor surface.

• Detection: Monitor the change in the refractive index at the sensor surface, which is proportional to the binding of the compound to the immobilized protein.

• Data Analysis: Fit the binding data to a suitable model to determine the association rate (ka), dissociation rate (kd), and the equilibrium dissociation constant (KD).

Surface plasmon resonance (SPR) is a powerful technique for studying biomolecular interactions in real-time.[5] It can be applied to a wide range of molecules, from small ions to large proteins.[5]

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A Comparative Analysis of 2-Cyano-3-(4-fluorophenyl)propionic acid and its Non-fluorinated Analog for Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry, the strategic incorporation of fluorine atoms into molecular scaffolds is a widely employed strategy to modulate the physicochemical and pharmacological properties of drug candidates. This guide provides a detailed comparative analysis of 2-Cyano-3-(4-fluorophenyl)propionic acid and its non-fluorinated counterpart, 2-Cyano-3-phenylpropionic acid. By examining their synthesis, physicochemical characteristics, and potential biological activities, we aim to provide researchers with a comprehensive understanding of the nuanced effects of fluorination in this chemical series.

Introduction: The Fluorine Factor in Drug Design

The substitution of a hydrogen atom with fluorine, the most electronegative element, can profoundly influence a molecule's properties. This is due to fluorine's small size, high electronegativity, and the strength of the carbon-fluorine bond. These attributes can lead to alterations in a compound's acidity (pKa), lipophilicity (logP), metabolic stability, and binding affinity to biological targets. This comparative guide will delve into these aspects, offering a framework for understanding the potential advantages and disadvantages of fluorinating the phenyl ring in 2-Cyano-3-phenylpropionic acid.

Synthesis and Physicochemical Properties: A Head-to-Head Comparison

The synthesis of both 2-Cyano-3-(4-fluorophenyl)propionic acid and 2-Cyano-3-phenylpropionic acid can be achieved through various synthetic routes. A common approach involves the Knoevenagel condensation of the corresponding benzaldehyde (4-fluorobenzaldehyde or benzaldehyde) with a cyanoacetate, followed by reduction and hydrolysis.

Comparative Physicochemical Properties

Property	2-Cyano-3-(4-fluorophenyl)propionic acid (Predicted/Related)	2-Cyano-3-phenylpropionic acid[1]	Impact of Fluorination
Molecular Formula	C₁₀H₈FNO₂	C₁₀H₉NO₂	Addition of one fluorine atom
Molecular Weight	~193.17 g/mol	175.18 g/mol	Increased molecular weight
pKa	Expected to be lower (more acidic)	No experimental data found	The electron-withdrawing nature of fluorine is expected to increase the acidity of the carboxylic acid group.
logP	Expected to be higher	1.7[1]	Fluorine substitution on an aromatic ring generally increases lipophilicity.
Polar Surface Area (PSA)	~63.6 Ų (Predicted)	63.6 Ų	Unchanged

The introduction of a fluorine atom at the para-position of the phenyl ring is anticipated to have a significant impact on the molecule's electronic properties. The strong electron-withdrawing nature of fluorine is expected to lower the pKa of the carboxylic acid group, making the fluorinated analog a stronger acid. This increased acidity can influence the compound's ionization state at physiological pH, which in turn affects its solubility, membrane permeability, and interaction with biological targets.

Furthermore, the addition of fluorine is predicted to increase the lipophilicity (logP) of the molecule. While this can enhance membrane permeability and cell uptake, it may also lead to increased binding to plasma proteins and potential off-target effects.

Biological Activity Comparison: Inferences and Postulations

It is plausible that both compounds could act as enzyme inhibitors. The cyano and carboxylic acid groups can participate in hydrogen bonding and electrostatic interactions within an enzyme's active site. The phenyl ring, either fluorinated or not, can engage in hydrophobic interactions.

Potential Implications of Fluorination on Biological Activity:

• Enzyme Inhibition: The altered electronic and steric properties of the fluorinated phenyl ring could lead to differential binding affinities for target enzymes. For instance, some studies on related fluorinated compounds have shown altered selectivity for COX-1 versus COX-2 enzymes.

• Metabolic Stability: The carbon-fluorine bond is significantly stronger than a carbon-hydrogen bond, making it less susceptible to metabolic oxidation by cytochrome P450 enzymes. Therefore, 2-Cyano-3-(4-fluorophenyl)propionic acid is expected to have greater metabolic stability, potentially leading to a longer half-life in vivo.

• Cellular Activity: The increased lipophilicity of the fluorinated analog may enhance its ability to cross cell membranes, potentially leading to greater potency in cell-based assays.

Experimental Protocols for Comparative Analysis

To empirically validate the predicted differences between these two compounds, a series of well-established experimental protocols should be employed.

Determination of pKa (Potentiometric Titration)

• Solution Preparation: Prepare a standard solution of the compound (e.g., 10 mM in a suitable solvent like a methanol/water mixture).

• Titration Setup: Use a calibrated pH meter and a burette containing a standardized solution of a strong base (e.g., 0.1 M NaOH).

• Titration: Slowly add the base to the compound solution while continuously monitoring the pH.

• Data Analysis: Plot the pH versus the volume of base added. The pKa is the pH at the half-equivalence point.

Determination of logP (Shake-Flask Method)

• System Preparation: Prepare a biphasic system of n-octanol and water. The two phases should be mutually saturated before the experiment.

• Compound Addition: Add a known amount of the compound to the biphasic system.

• Equilibration: Shake the mixture vigorously for a set period (e.g., 24 hours) to allow for partitioning of the compound between the two phases.

• Phase Separation: Centrifuge the mixture to ensure complete separation of the octanol and water layers.

• Concentration Measurement: Determine the concentration of the compound in each phase using a suitable analytical technique (e.g., UV-Vis spectroscopy or HPLC).

• Calculation: The logP is calculated as the logarithm of the ratio of the concentration in the octanol phase to the concentration in the aqueous phase.

Assessment of Metabolic Stability (Liver Microsome Assay)

• Incubation Mixture: Prepare an incubation mixture containing liver microsomes (human or from another relevant species), the test compound, and a NADPH-regenerating system in a suitable buffer.

• Incubation: Incubate the mixture at 37°C.

• Time Points: At various time points (e.g., 0, 5, 15, 30, 60 minutes), take aliquots of the reaction mixture and quench the reaction (e.g., by adding a cold organic solvent).

• Analysis: Analyze the remaining concentration of the parent compound in each aliquot using LC-MS/MS.

• Data Analysis: Plot the natural logarithm of the percentage of remaining parent compound versus time. The slope of the linear regression gives the elimination rate constant, from which the in vitro half-life can be calculated.

Visualizing the Comparative Workflow

The following diagram illustrates a typical workflow for the comparative analysis of these two compounds.

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A Preclinical Efficacy Benchmark: Evaluating 2-Cyano-3-(4-fluorophenyl)propionic acid in the Context of Rheumatoid Arthritis Therapeutics

This guide provides a comprehensive framework for the preclinical evaluation of 2-Cyano-3-(4-fluorophenyl)propionic acid, a novel arylpropionic acid derivative, against established standard of care treatments for rheumatoid arthritis (RA). Given the paucity of direct experimental data on this specific molecule, this document serves as a strategic roadmap for researchers, scientists, and drug development professionals, outlining a rigorous, head-to-head comparison with Naproxen and Methotrexate. The experimental designs detailed herein are grounded in established methodologies to ensure scientific integrity and generate robust, comparable data sets.

Introduction: The Rationale for Investigating 2-Cyano-3-(4-fluorophenyl)propionic acid in Rheumatoid Arthritis

Rheumatoid arthritis is a chronic, systemic autoimmune disease characterized by inflammation of the synovial joints, leading to progressive joint destruction, disability, and reduced quality of life. The therapeutic landscape for RA is well-established, encompassing non-steroidal anti-inflammatory drugs (NSAIDs) for symptomatic relief and disease-modifying antirheumatic drugs (DMARDs), such as Methotrexate, which target the underlying immunopathology.[1]

The chemical structure of 2-Cyano-3-(4-fluorophenyl)propionic acid places it within the class of arylpropionic acid derivatives, a family of compounds that includes widely used NSAIDs like ibuprofen and naproxen.[2] These agents primarily exert their anti-inflammatory effects through the inhibition of cyclooxygenase (COX) enzymes, which are key to the synthesis of pro-inflammatory prostaglandins.[3] The unique cyano and fluoro substitutions on the phenyl ring of the test compound may modulate its potency, selectivity, and pharmacokinetic properties, warranting a thorough investigation of its potential as a novel anti-inflammatory agent.

This guide outlines a preclinical benchmarking study designed to elucidate the anti-inflammatory and potential disease-modifying effects of 2-Cyano-3-(4-fluorophenyl)propionic acid in validated in vitro and in vivo models of rheumatoid arthritis.

Comparative Therapeutic Agents: Mechanism of Action

A direct comparison with current standards of care is essential for contextualizing the therapeutic potential of a novel compound. For this benchmarking study, we have selected:

• Naproxen: A non-selective COX inhibitor, representing the NSAID class for symptomatic relief of inflammation and pain.[3]

• Methotrexate: A folate analog that is the first-line DMARD for RA, with a complex mechanism of action that includes the inhibition of inflammatory cell proliferation and the promotion of adenosine release, a potent anti-inflammatory mediator.[4][5]

In Vitro Benchmarking: Cellular Models of Inflammation

The initial phase of our comparative evaluation will utilize a well-established in vitro model of macrophage activation to assess the direct anti-inflammatory properties of 2-Cyano-3-(4-fluorophenyl)propionic acid.

Experimental Workflow: In Vitro Anti-Inflammatory Assay

Caption: Workflow for the in vitro anti-inflammatory screening assay.

Detailed Protocol: Inhibition of Pro-inflammatory Mediators in RAW 264.7 Macrophages

• Cell Culture: Murine macrophage-like RAW 264.7 cells are cultured in DMEM supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin at 37°C in a humidified 5% CO2 atmosphere.

• Seeding: Cells are seeded into 96-well plates at a density of 5 x 10^4 cells/well and allowed to adhere overnight.

• Treatment: The following day, the culture medium is replaced with fresh medium containing various concentrations of 2-Cyano-3-(4-fluorophenyl)propionic acid, Naproxen, or Methotrexate. A vehicle control (e.g., DMSO) is also included. Cells are pre-incubated with the compounds for 1 hour.

• Stimulation: Following pre-incubation, inflammation is induced by adding lipopolysaccharide (LPS) to a final concentration of 1 µg/mL to all wells except the negative control.[6]

• Incubation: The plates are incubated for 18-24 hours.

• Supernatant Collection: After incubation, the culture supernatants are collected and stored at -80°C until analysis.

• Endpoint Measurement:

  • Cytokine Quantification: The concentrations of tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6) in the supernatants are quantified using commercially available ELISA kits, following the manufacturer's instructions.[6]

  • Prostaglandin E2 (PGE2) Quantification: The concentration of PGE2 is measured using a competitive enzyme immunoassay (EIA) kit.

Expected Data and Comparative Analysis

The data will be presented as the half-maximal inhibitory concentration (IC50) for each compound against the production of TNF-α, IL-6, and PGE2. This will provide a direct comparison of the in vitro anti-inflammatory potency of 2-Cyano-3-(4-fluorophenyl)propionic acid against the standard of care drugs.

Compound	TNF-α Inhibition (IC50)	IL-6 Inhibition (IC50)	PGE2 Inhibition (IC50)
2-Cyano-3-(4-fluorophenyl)propionic acid	Experimental Value	Experimental Value	Experimental Value
Naproxen	Experimental Value	Experimental Value	Experimental Value
Methotrexate	Experimental Value	Experimental Value	Experimental Value

In Vivo Benchmarking: Collagen-Induced Arthritis Model

To evaluate the therapeutic efficacy in a more complex biological system that mimics human RA, the collagen-induced arthritis (CIA) model in mice will be employed. This model is widely accepted for its pathological and immunological similarities to human RA.[7][8]

Experimental Workflow: Collagen-Induced Arthritis (CIA) Model

Caption: Workflow for the in vivo collagen-induced arthritis (CIA) model.

Detailed Protocol: Murine Collagen-Induced Arthritis

• Animals: DBA/1J mice, which are highly susceptible to CIA, will be used.[9]

• Primary Immunization (Day 0): Mice are immunized at the base of the tail with 100 µg of bovine type II collagen emulsified in Complete Freund's Adjuvant (CFA).[9]

• Booster Immunization (Day 21): A booster injection of 100 µg of bovine type II collagen emulsified in Incomplete Freund's Adjuvant (IFA) is administered.[9]

• Treatment Groups: Upon the first signs of arthritis (typically around day 28), mice are randomized into treatment groups (n=8-10 per group):

  • Vehicle Control

  • 2-Cyano-3-(4-fluorophenyl)propionic acid (dose range to be determined by tolerability studies)

  • Naproxen (e.g., 20 mg/kg, daily)[10]

  • Methotrexate (e.g., 1 mg/kg, weekly)[11]

• Clinical Assessment: From day 21 onwards, mice are monitored daily for the onset and severity of arthritis. Clinical scores are assigned to each paw based on a scale of 0-4, where 0=normal, 1=mild swelling and erythema, 2=moderate swelling, 3=severe swelling, and 4=joint deformity/ankylosis. The maximum score per mouse is 16.[8] Paw thickness is also measured using a digital caliper.

• Termination and Tissue Collection (Day 42): At the end of the study, mice are euthanized. Blood is collected for serological analysis (e.g., anti-collagen antibodies, inflammatory cytokines). Paws are harvested and fixed in formalin for histological analysis.

• Histological Analysis: The fixed joints are decalcified, embedded in paraffin, sectioned, and stained with hematoxylin and eosin (H&E) and Safranin O. Histological scoring is performed to assess inflammation, pannus formation, cartilage damage, and bone erosion.

Expected Data and Comparative Analysis

The primary endpoints for this in vivo study will be the mean arthritis score and paw thickness over time. Histological scores will provide a quantitative measure of joint damage.

Table 2: In Vivo Efficacy in the Collagen-Induced Arthritis Model

Treatment Group	Mean Arthritis Score (Day 42)	Paw Thickness (mm, Day 42)	Histological Score (Inflammation)	Histological Score (Cartilage Damage)	Histological Score (Bone Erosion)
Vehicle Control	Experimental Value	Experimental Value	Experimental Value	Experimental Value	Experimental Value
2-Cyano-3-(4-fluorophenyl)propionic acid	Experimental Value	Experimental Value	Experimental Value	Experimental Value	Experimental Value
Naproxen	Experimental Value	Experimental Value	Experimental Value	Experimental Value	Experimental Value
Methotrexate	Experimental Value	Experimental Value	Experimental Value	Experimental Value	Experimental Value

Signaling Pathway Considerations

The anti-inflammatory effects of the test compounds are expected to be mediated through distinct signaling pathways.

Caption: Simplified signaling pathways for NSAIDs and Methotrexate.

Conclusion and Future Directions

This guide provides a robust framework for the initial preclinical benchmarking of 2-Cyano-3-(4-fluorophenyl)propionic acid against Naproxen and Methotrexate for the potential treatment of rheumatoid arthritis. The proposed in vitro and in vivo studies will generate critical data on the compound's anti-inflammatory potency and its potential to mitigate joint damage.

Favorable results from these studies would warrant further investigation, including pharmacokinetic and toxicological profiling, as well as exploration of its efficacy in other models of inflammatory disease. The data generated will be pivotal in determining the therapeutic potential of 2-Cyano-3-(4-fluorophenyl)propionic acid and its position relative to the current standards of care in rheumatoid arthritis.

References

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• Goyal, A., & Nageshwari, R. (2023). Naproxen. In StatPearls. StatPearls Publishing. [Link]

• Hamilton, J. A. (2019). GM-CSF in inflammation and autoimmunity. Trends in Immunology, 40(12), 1159-1170. [Link]

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• Lee, A. H., & Lee, S. H. (2021). Applicability and implementation of the collagen-induced arthritis mouse model, including protocols (Review). Experimental and Therapeutic Medicine, 22(3), 963. [Link]

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• Song, M. K., & Kim, Y. H. (2017). Effects of methotrexate on collagen-induced arthritis in male Wistar rats. Laboratory Animal Research, 33(4), 321–327. [Link]

• Wessels, J. A., Huizinga, T. W., & Guchelaar, H. J. (2008). Recent insights in the pharmacological actions of methotrexate in the treatment of rheumatoid arthritis. Rheumatology, 47(4), 375–381. [Link]

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• Henriksen, K., et al. (2019). Combining naproxen and a dual amylin and calcitonin receptor agonist improves pain and structural outcomes in the collagen-induced arthritis rat model. Arthritis Research & Therapy, 21(1), 58. [Link]

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A Guide to Ensuring Reproducibility in Experiments with Novel Phenylpropionic Acid Derivatives

For Researchers, Scientists, and Drug Development Professionals

In the fast-paced world of drug discovery and development, the reproducibility of experimental results is paramount. This guide delves into the critical factors influencing the consistency of outcomes when working with novel research compounds, using the example of 2-Cyano-3-(4-fluorophenyl)propionic acid and its analogs. As a senior application scientist, my goal is to provide you with not just protocols, but the underlying scientific reasoning to empower you to design robust and reliable experiments.

The Challenge of Novelty: Phenylpropionic Acids in Drug Discovery

Phenylpropionic acid derivatives are a versatile class of molecules with applications ranging from anti-inflammatory agents to enzyme inhibitors. The introduction of reactive and modulating groups, such as cyano (CN) and fluoro (F) moieties, can significantly alter the biological activity of the parent scaffold. For instance, compounds with these features have been explored as inhibitors of Dipeptidyl Peptidase-4 (DPP-4), a key target in the management of type 2 diabetes.[1][2][3][4][5] However, the very novelty that makes these compounds promising also presents challenges to experimental reproducibility. Subtle variations in synthesis, purification, and handling can lead to inconsistent results, hindering the progress of research and development.

This guide will use 2-Cyano-3-(4-fluorophenyl)propionic acid as a representative compound to explore the key aspects of ensuring experimental reproducibility. While specific data on this exact molecule is not extensively published, the principles discussed are applicable to a wide range of novel, small-molecule drug candidates.

Synthesis and Purification: The Foundation of Reproducibility

The synthesis of novel compounds is often the first point where variability can be introduced. Even with a well-defined reaction scheme, minor changes in reaction conditions, reagent quality, or work-up procedures can significantly impact the purity and yield of the final product.

A Plausible Synthetic Route

A common approach to synthesizing substituted phenylpropionic acids involves the condensation of a benzaldehyde derivative with a compound containing an active methylene group, followed by hydrolysis.[6] The following is a plausible, generalized synthetic workflow for a compound like 2-Cyano-3-(4-fluorophenyl)propionic acid.

Caption: Generalized synthetic workflow for 2-Cyano-3-(4-fluorophenyl)propionic acid.

Critical Factors Influencing Synthesis Reproducibility

• Reagent Quality: The purity of starting materials, particularly the benzaldehyde and the active methylene compound, is critical. Impurities can lead to side reactions and the formation of difficult-to-remove byproducts.

• Catalyst Concentration: In the Knoevenagel condensation, the amount of catalyst (e.g., piperidine) can affect the reaction rate and the formation of side products. Precise measurement is essential.

• Reaction Temperature and Time: These parameters must be carefully controlled to ensure complete reaction and minimize the degradation of products.

• Hydrolysis Conditions: The concentration of the base and the subsequent acidification step must be consistent to ensure complete conversion to the carboxylic acid without causing unwanted side reactions.

• Purification Method: The choice of solvent for recrystallization or the column chromatography conditions (stationary and mobile phase) will determine the final purity of the compound. These parameters should be meticulously documented and consistently applied.

Characterization and Quality Control: Knowing Your Compound

Once synthesized, the identity and purity of the compound must be rigorously confirmed. This is a non-negotiable step for ensuring that you are working with the correct molecule from batch to batch.

Essential Analytical Techniques

Analytical Technique	Purpose	Key Parameters to Monitor
Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H, ¹³C, ¹⁹F)	Structural elucidation and confirmation.	Chemical shifts, coupling constants, and integration values consistent with the expected structure. Absence of impurity peaks.
Mass Spectrometry (MS)	Determination of molecular weight.	A molecular ion peak corresponding to the calculated molecular weight of the target compound (C₁₀H₈FNO₂: 193.18 g/mol ).
High-Performance Liquid Chromatography (HPLC)	Purity assessment and quantification.	A single major peak with a consistent retention time. Purity should typically be >95% for biological assays.
Infrared (IR) Spectroscopy	Identification of functional groups.	Characteristic absorption bands for C≡N, C=O, C-F, and O-H groups.[7]
Melting Point	Assessment of purity.	A sharp and consistent melting range.[8]

Table 1: Key analytical techniques for the characterization and quality control of 2-Cyano-3-(4-fluorophenyl)propionic acid.

Application Example: DPP-4 Inhibition Assay

To illustrate how variability can arise in a biological experiment, let's consider a DPP-4 inhibition assay. DPP-4 is a serine protease that inactivates incretin hormones, which are involved in glucose homeostasis.[3][4] Inhibitors of DPP-4 are used to treat type 2 diabetes.

DPP-4 Signaling Pathway

Caption: Simplified DPP-4 signaling pathway and the action of an inhibitor.

Experimental Protocol for DPP-4 Inhibition Assay

• Reagent Preparation:

  • Prepare a stock solution of the test compound (e.g., 10 mM in DMSO).

  • Prepare serial dilutions of the test compound in assay buffer.

  • Prepare solutions of recombinant human DPP-4 enzyme and the fluorogenic substrate (e.g., Gly-Pro-AMC).

• Assay Procedure:

  • Add the DPP-4 enzyme to the wells of a microplate.

  • Add the test compound dilutions to the wells and incubate for a pre-determined time (e.g., 15 minutes) to allow for inhibitor binding.

  • Initiate the reaction by adding the fluorogenic substrate.

  • Monitor the increase in fluorescence over time using a plate reader.

• Data Analysis:

  • Calculate the rate of reaction for each concentration of the inhibitor.

  • Determine the IC₅₀ value (the concentration of inhibitor required to reduce enzyme activity by 50%).

Sources of Variability in the Assay

• Compound Solubility and Stability: The compound must be fully dissolved and stable in the assay buffer. Precipitation will lead to an underestimation of the true potency.

• Enzyme Activity: The activity of the recombinant enzyme can vary between batches. It is crucial to perform a positive control with a known inhibitor (e.g., sitagliptin) in every experiment.

• Substrate Concentration: The concentration of the substrate relative to its Km value will affect the apparent IC₅₀. This should be kept consistent.

• Incubation Times and Temperatures: Precise timing and temperature control are essential for reproducible enzyme kinetics.

• Pipetting Accuracy: Small errors in pipetting volumes can lead to significant variations in the final concentrations of reagents.

Comparison with Alternative DPP-4 Inhibitors

The field of DPP-4 inhibitors is well-established, with several approved drugs on the market. These can serve as benchmarks for new investigational compounds.

Inhibitor Class	Example	Key Structural Features	Potency (IC₅₀)	Selectivity
Cyanopyrrolidines	Vildagliptin, Saxagliptin	Covalent interaction with the active site serine.	Low nM	High
Xanthines	Linagliptin	Non-covalent, tight binding to the active site.	Low nM	High
β-Amino Acids	Sitagliptin	Mimics the dipeptide substrate.	Low nM	High
Novel Phenylpropionic Acids	2-Cyano-3-(4-fluorophenyl)propionic acid (Hypothetical)	Potential for non-covalent interactions.	To be determined	To be determined

Table 2: Comparison of different classes of DPP-4 inhibitors.[4]

The choice of an alternative for comparison will depend on the specific research question. If the goal is to develop a novel non-covalent inhibitor, comparing it to sitagliptin or linagliptin would be appropriate.

Conclusion: A Culture of Reproducibility

Ensuring the reproducibility of experimental results with novel compounds like 2-Cyano-3-(4-fluorophenyl)propionic acid requires a meticulous and systematic approach. It begins with the synthesis and rigorous characterization of the molecule and extends to the careful design and execution of biological assays. By understanding the potential sources of variability and implementing robust quality control measures at every step, researchers can build a strong foundation of trustworthy data, accelerating the path from discovery to innovation.

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A Researcher's Guide to Confirming Cellular Target Engagement: A Comparative Analysis for 2-Cyano-3-(4-fluorophenyl)propionic acid

Introduction: The Critical Challenge of Target Validation

In modern drug discovery, identifying a compound that elicits a desired phenotypic response in a cell-based assay is a significant first step. However, it is merely the beginning of a long journey. The central challenge that follows is to unequivocally prove that the compound achieves its effect by binding to its intended molecular target within the complex and dynamic environment of a living cell.[1][2] This process, known as target engagement, is a cornerstone of building a robust mechanism-of-action (MoA) and is critical for successful preclinical and clinical development.[3][4]

This guide provides a comparative overview of leading methodologies for confirming the cellular target engagement of small molecules, using the novel compound 2-Cyano-3-(4-fluorophenyl)propionic acid as a central case study. As this compound has no extensively documented protein targets, we will proceed with a hypothetical, yet plausible, scenario where it has been identified in a phenotypic screen for its ability to modulate a specific metabolic pathway. Our primary objective is to confirm its engagement with a putative target, which we will refer to as "Fluoro-Metabolic Enzyme X" (FME-X).

We will delve into the principles, protocols, and practical considerations of three distinct and powerful approaches: two label-free biophysical methods, the Cellular Thermal Shift Assay (CETSA) and Drug Affinity Responsive Target Stability (DARTS) , and a chemical biology technique, Photo-Affinity Labeling (PAL) . We will also discuss how downstream pathway analysis serves as a crucial orthogonal validation strategy.

I. Biophysical, Label-Free Approaches: Interrogating Target Stability

The most direct and often preferred methods for confirming target engagement are those that do not require modification of the compound of interest, as labels or tags can sometimes alter a compound's binding properties.[5][6] CETSA and DARTS are two such "label-free" techniques that rely on a common principle: the binding of a small molecule to its protein target alters the protein's conformational stability.[7][8]

A. Cellular Thermal Shift Assay (CETSA)

Principle & Rationale: CETSA is founded on the thermodynamic principle that when a ligand binds to a protein, it typically stabilizes the protein's structure, making it more resistant to heat-induced unfolding and subsequent aggregation.[7][9] The experimental workflow involves treating intact cells with the compound, heating the cell lysate to a range of temperatures, separating the soluble protein fraction from the aggregated fraction, and quantifying the amount of the target protein remaining in the soluble phase.[10] A stabilizing compound will result in more target protein remaining soluble at higher temperatures compared to the vehicle control, thus inducing a "thermal shift".[9]

Experimental Workflow:

Caption: CETSA workflow from cell treatment to data analysis.

Detailed Protocol (Western Blot Readout):

• Cell Culture & Treatment: Plate cells (e.g., HEK293T) at an appropriate density and allow them to adhere overnight. Treat cells with varying concentrations of 2-Cyano-3-(4-fluorophenyl)propionic acid or a vehicle control (e.g., 0.1% DMSO) for 1-2 hours in serum-free media to avoid compound-serum protein binding.[11]

• Harvesting: Wash cells twice with ice-cold PBS. Scrape cells into PBS containing protease inhibitors and pellet by centrifugation.

• Lysis: Resuspend the cell pellet in a lysis buffer (e.g., PBS with 0.4% NP-40 and protease inhibitors). Lyse cells by three freeze-thaw cycles using liquid nitrogen and a 37°C water bath.

• Heating: Clear the lysate by centrifugation at 20,000 x g for 20 minutes at 4°C. Aliquot the supernatant into PCR tubes. Heat the aliquots in a thermal cycler across a temperature gradient (e.g., 40°C to 70°C in 2°C increments) for 3 minutes, followed by a 3-minute incubation at room temperature.

• Separation: Pellet the heat-induced protein aggregates by centrifugation at 20,000 x g for 20 minutes at 4°C.

• Quantification: Carefully collect the supernatant (soluble fraction). Denature the samples by adding SDS-PAGE loading buffer. Analyze the abundance of the target protein (FME-X) in each sample via Western Blot using a specific antibody.

• Data Analysis: Quantify the band intensities for each temperature point. Plot the percentage of soluble protein relative to the lowest temperature point against the temperature for both the vehicle- and compound-treated samples to generate "melting curves." A shift in the curve to the right indicates target stabilization.

B. Drug Affinity Responsive Target Stability (DARTS)

Principle & Rationale: DARTS operates on a similar principle of ligand-induced stabilization but uses proteases instead of heat as the denaturing challenge.[5][6][12] The binding of a small molecule is hypothesized to compact the protein's structure, thereby shielding protease cleavage sites.[12] Consequently, the target protein becomes more resistant to proteolysis in the presence of a binding ligand. This method is particularly useful when a protein does not exhibit a clear thermal shift or for identifying novel targets from complex lysates.[13]

Experimental Workflow:

Caption: DARTS workflow from lysate preparation to analysis.

Detailed Protocol:

• Lysate Preparation: Prepare a native cell lysate from untreated cells using an M-PER buffer or similar non-denaturing lysis buffer supplemented with protease inhibitors. Determine the total protein concentration using a BCA assay.

• Compound Incubation: In separate tubes, dilute the lysate to a consistent concentration (e.g., 1 mg/mL). Add 2-Cyano-3-(4-fluorophenyl)propionic acid (e.g., at 10x the expected Kd) or vehicle (DMSO) and incubate at room temperature for 1 hour.

• Protease Digestion: Add a protease, such as Pronase, to each tube at a predetermined optimal concentration (this requires optimization, typically a dilution series from 1:100 to 1:1000 w/w protease:lysate).[14] Incubate for 20-30 minutes at room temperature.

• Stopping the Reaction: Stop the digestion by adding SDS-PAGE loading buffer and immediately boiling the samples for 5 minutes.

• Analysis: Resolve the proteins by SDS-PAGE and perform a Western Blot for the target protein (FME-X).

• Data Interpretation: Compare the intensity of the full-length FME-X band between the vehicle- and compound-treated lanes. A stronger band in the compound-treated lane indicates that the ligand protected the protein from proteolytic degradation, confirming engagement.[15]

II. Chemical Biology Approach: Covalent Capture of the Target

Chemical biology methods create a covalent bond between the compound and its target, providing very strong evidence of a direct physical interaction.

Photo-Affinity Labeling (PAL)

Principle & Rationale: PAL requires synthesizing an analog of the compound of interest that contains two key modifications: a photo-reactive group (e.g., a diazirine or benzophenone) and a reporter tag (e.g., an alkyne or azide for click chemistry).[16][17] The probe is incubated with live cells, where it binds to its target(s). Upon exposure to UV light, the photo-reactive group forms a highly reactive carbene or nitrene intermediate that rapidly and irreversibly crosslinks with nearby amino acid residues of the binding protein.[18][19] The tagged proteins can then be isolated and identified.

Experimental Workflow:

Caption: Photo-Affinity Labeling workflow for target ID.

Detailed Protocol:

• Probe Synthesis: Synthesize an analog of 2-Cyano-3-(4-fluorophenyl)propionic acid incorporating a diazirine group and a terminal alkyne tag.

• Cell Treatment: Treat cells with the PAL probe. Include a competition control where cells are co-incubated with the probe and an excess (e.g., 50x) of the original, unmodified compound.

• Photocrosslinking: Wash the cells to remove unbound probe. Irradiate the cells with UV light (typically 365 nm) on ice for 15-30 minutes to induce crosslinking.

• Lysis and Click Chemistry: Lyse the cells. To the lysate, add a biotin-azide tag, copper(I) catalyst, and a ligand (e.g., TBTA) to perform a copper-catalyzed azide-alkyne cycloaddition (CuAAC) "click" reaction. This attaches biotin to the probe-crosslinked proteins.

• Enrichment: Incubate the lysate with streptavidin-coated magnetic beads to pull down the biotinylated proteins. Wash the beads extensively to remove non-specific binders.

• Identification: Elute the bound proteins and identify them using mass spectrometry (LC-MS/MS). True targets should be significantly enriched in the probe-treated sample compared to the competition control.[20]

III. Comparative Analysis of Target Engagement Methodologies

Choosing the right method depends on the specific research question, available resources, and the properties of the compound and target.

Feature	Cellular Thermal Shift Assay (CETSA)	Drug Affinity Responsive Target Stability (DARTS)	Photo-Affinity Labeling (PAL)
Compound Modification	Not required	Not required	Required (probe synthesis)
Principle	Ligand-induced thermal stabilization[7]	Ligand-induced protease resistance[5]	UV-induced covalent crosslinking[18]
Primary Readout	Western Blot, Mass Spectrometry[8][21]	Western Blot, Mass Spectrometry[14]	Mass Spectrometry
Cellular Context	Intact cells, lysates[4]	Primarily lysates[13]	Intact cells
Key Advantage	Physiologically relevant (intact cells)[11]	Does not require a thermal shift; good for discovery[13]	Provides covalent evidence of direct binding[16]
Key Disadvantage	Not all proteins show a thermal shift[22]	Lysis may disrupt some interactions; protease optimization needed	Probe synthesis is complex; probe may not retain activity
Throughput	Moderate to High (HT-CETSA available)[9]	Low to Moderate	Low

IV. Orthogonal Validation: Downstream Pathway Analysis

Confirming that your compound binds the target is one half of the story; the other is confirming that this binding event leads to the expected functional outcome. Measuring the activity of a downstream biomarker provides crucial, complementary evidence.

For our hypothetical target FME-X, let's assume it is a kinase that phosphorylates a substrate, "Protein Y." Engagement of FME-X by our inhibitor, 2-Cyano-3-(4-fluorophenyl)propionic acid, should lead to a decrease in the phosphorylation of Protein Y.

Hypothetical Signaling Pathway:

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Assessing the Selectivity of Novel Therapeutic Candidates: A Comparative Guide Featuring 2-Cyano-3-(4-fluorophenyl)propionic acid

A Senior Application Scientist's Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery, the efficacy of a therapeutic candidate is intrinsically linked to its selectivity. A compound that potently engages its intended target while minimizing interactions with other biomolecules—often termed "off-targets"—holds the promise of a wider therapeutic window and a more favorable safety profile. This guide provides a comprehensive framework for assessing the selectivity of novel chemical entities, using the compound 2-Cyano-3-(4-fluorophenyl)propionic acid as a central case study.

Disclaimer: As of the latest literature review, the specific biological target(s) of 2-Cyano-3-(4-fluorophenyl)propionic acid are not publicly documented. To illustrate a robust selectivity assessment workflow, this guide will proceed under the hypothetical assumption that it is being investigated as a protein kinase inhibitor. This is a common starting point for small molecules with similar structural motifs. The principles and methodologies detailed herein are broadly applicable across various target classes.

The Imperative of Selectivity in Kinase Inhibition

The human kinome comprises over 500 protein kinases, enzymes that play pivotal roles in cellular signaling by catalyzing the phosphorylation of substrate proteins. Their deregulation is a hallmark of numerous diseases, most notably cancer, making them a major class of drug targets. However, the high degree of structural conservation, particularly within the ATP-binding pocket where most inhibitors act, presents a significant challenge for achieving selectivity. A non-selective kinase inhibitor can lead to a cascade of off-target effects, resulting in toxicity or unforeseen pharmacological activities. Therefore, rigorous and early assessment of a compound's selectivity across the kinome is not just a regulatory hurdle, but a cornerstone of rational drug design.[1]

A Multi-Tiered Strategy for Selectivity Profiling

A robust assessment of selectivity is not a single experiment, but a phased approach that progressively builds a detailed picture of a compound's interaction profile. This tiered strategy allows for efficient use of resources, with broad, cost-effective screens in the initial phase, followed by more complex and physiologically relevant assays for promising candidates.

Caption: A tiered workflow for assessing compound selectivity.

Tier 1: Broad Kinome Profiling

The initial step is to understand the compound's interaction landscape across a significant portion of the human kinome. This is typically achieved through large-scale panel screening services.[1][2][3]

Experimental Protocol: Radiometric Kinase Activity Assay (e.g., HotSpot™ or ³³PanQinase™)

This method remains a gold standard for its direct measurement of enzymatic activity.

• Compound Preparation : Prepare a stock solution of 2-Cyano-3-(4-fluorophenyl)propionic acid in 100% DMSO. For the initial screen, a final assay concentration of 1 µM or 10 µM is common.[4]

• Assay Setup : In a multi-well plate, combine the kinase of interest, a suitable substrate (protein or peptide), and radio-labeled ATP ([γ-³³P]ATP).

• Initiation : Add the test compound to the reaction mixture. A well-known kinase inhibitor (e.g., Staurosporine) should be used as a positive control and a DMSO-only well as a negative (vehicle) control.

• Incubation : Allow the reaction to proceed at a controlled temperature (e.g., 30°C) for a specific duration.

• Termination and Capture : Stop the reaction and spot the mixture onto a filter membrane that captures the phosphorylated substrate.

• Washing : Wash the filters to remove unincorporated [γ-³³P]ATP.

• Detection : Measure the amount of incorporated radiolabel using a scintillation counter. The signal is directly proportional to kinase activity.

• Data Analysis : Calculate the percent inhibition relative to the vehicle control.

  % Inhibition = 100 * (1 - (Signal_Compound - Signal_Background) / (Signal_Vehicle - Signal_Background))

Causality Behind Experimental Choices:

• Why a radiometric assay? It is a direct and robust measure of enzymatic activity, less prone to interference from compound autofluorescence or light scattering that can affect other assay formats.[2]

• Why a high single concentration? The goal of this initial screen is not to determine potency (IC50), but to quickly identify potential interactions across a wide range of targets.[4] It acts as a net to catch any significant binding events.

Tier 2: IC50 Determination for Hit Validation

Any kinase from the Tier 1 screen that shows significant inhibition (e.g., >80%) should be flagged as a "hit". The next step is to determine the potency (IC50) of the compound against these primary targets and key off-targets.

Experimental Protocol: Dose-Response IC50 Determination

This protocol is similar to the Tier 1 assay but involves a range of compound concentrations.

• Compound Preparation : Perform a serial dilution of 2-Cyano-3-(4-fluorophenyl)propionic acid to create a range of concentrations (e.g., 10-point, 3-fold dilutions starting from 100 µM).

• Assay Execution : Run the kinase activity assay as described in Tier 1 for each concentration.

• Data Analysis : Plot the percent inhibition against the logarithm of the compound concentration. Fit the data to a sigmoidal dose-response curve (variable slope) to calculate the IC50 value, which is the concentration of the inhibitor required to reduce enzyme activity by 50%.

Comparative Data (Hypothetical):

To contextualize the selectivity, it is crucial to compare the test compound against a known inhibitor. Let's assume our primary target is Kinase A, and the screen identified Kinase B and Kinase C as significant off-targets. We will compare our compound to "Comparator 1," a known inhibitor of Kinase A.

Compound	Target	IC50 (nM)
2-Cyano-3-(4-fluorophenyl)propionic acid	Kinase A	50
Kinase B	1,500
Kinase C	>10,000
Comparator 1 (Known Kinase A Inhibitor)	Kinase A	10
Kinase B	25
Kinase C	5,000

Interpretation: In this hypothetical scenario, 2-Cyano-3-(4-fluorophenyl)propionic acid is less potent against the primary target (Kinase A) than Comparator 1. However, it displays a much greater selectivity. The selectivity ratio between Kinase B and Kinase A is 30-fold (1500 nM / 50 nM), whereas for Comparator 1 it is only 2.5-fold (25 nM / 10 nM). This suggests our compound may have a better safety profile.

Tier 3: Assessing Selectivity in a Cellular Context

Biochemical assays are invaluable, but they do not always reflect a compound's behavior in the complex environment of a living cell.[5] Factors like cell permeability, efflux pumps, and intracellular ATP concentrations can significantly alter a compound's apparent selectivity.

Experimental Protocol: Western Blot for Target Phosphorylation

This functional assay measures the inhibition of the kinase's activity within the cell.

• Cell Culture : Culture a cell line known to have an active signaling pathway dependent on Kinase A.

• Compound Treatment : Treat the cells with varying concentrations of 2-Cyano-3-(4-fluorophenyl)propionic acid for a predetermined time (e.g., 2 hours).

• Cell Lysis : Lyse the cells to release their protein content.

• Protein Quantification : Determine the total protein concentration in each lysate to ensure equal loading.

• SDS-PAGE and Western Blot : Separate the proteins by size using gel electrophoresis and transfer them to a membrane.

• Antibody Incubation : Probe the membrane with a primary antibody specific to the phosphorylated form of Kinase A's known substrate (p-Substrate). Also, probe for the total amount of the substrate (Total-Substrate) and a loading control (e.g., GAPDH) to ensure equal protein loading.

• Detection : Use a secondary antibody conjugated to an enzyme (e.g., HRP) and a chemiluminescent substrate to visualize the protein bands.

• Analysis : Quantify the band intensities. A decrease in the p-Substrate signal with increasing compound concentration indicates successful target inhibition in a cellular context.

Caption: Inhibition of a hypothetical Kinase A pathway.

Determining the Selectivity Index

A crucial metric is the in vitro selectivity index (SI), which compares the cytotoxicity of a compound in a non-target cell line to its on-target potency.

Experimental Protocol: Cytotoxicity Assay (e.g., MTT or CellTiter-Glo®)

• Cell Plating : Plate a non-target, healthy cell line (e.g., primary fibroblasts) in a 96-well plate.

• Compound Treatment : Treat the cells with a dose-response of 2-Cyano-3-(4-fluorophenyl)propionic acid.

• Incubation : Incubate for a prolonged period (e.g., 72 hours).

• Viability Measurement : Add the viability reagent (e.g., MTT) and measure the signal according to the manufacturer's protocol. The signal correlates with the number of viable cells.

• Data Analysis : Calculate the CC50 (the concentration that causes 50% cytotoxicity).

• Selectivity Index Calculation :

  Selectivity Index (SI) = CC50 / IC50

  (Where IC50 is the biochemical potency against the primary target, Kinase A)

Comparative Data Table (Hypothetical):

Compound	IC50 (Kinase A, nM)	CC50 (Fibroblasts, nM)	Selectivity Index (SI)
2-Cyano-3-(4-fluorophenyl)propionic acid	50	25,000	500
Comparator 1	10	100	10

Interpretation: Despite being less potent in a biochemical assay, 2-Cyano-3-(4-fluorophenyl)propionic acid demonstrates a vastly superior selectivity index. This indicates a much larger window between the concentration needed for therapeutic effect and the concentration that causes general toxicity, marking it as a potentially safer and more promising candidate for further development.

Conclusion

The assessment of compound selectivity is a critical, data-driven process that forms the foundation of successful drug development. Through a tiered approach encompassing broad panel screening, IC50 determination, and validation in cellular models, researchers can build a comprehensive profile of a compound's activity and potential liabilities. As illustrated with our hypothetical case study of 2-Cyano-3-(4-fluorophenyl)propionic acid, initial potency is only one part of the story. A compound with a superior selectivity profile, even if less potent against the primary target, may ultimately prove to be the more viable clinical candidate. This rigorous, self-validating system of experimentation is essential for navigating the complexities of drug discovery and developing safer, more effective medicines.

References

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• Vipergen. (n.d.). Cell Based Assays & Cell Based Screening Assays in Modern Research. Retrieved January 26, 2026, from [Link]

• Reaction Biology. (n.d.). Kinase Panel Screening and Profiling Service. Retrieved January 26, 2026, from [Link]

• Promega Connections. (2025, September 11). Cellular Selectivity Profiling: Unveiling Novel Interactions and More Accurate Compound Specificity. [Link]

• Nuvisan. (n.d.). Therapeutically relevant cell-based assays for drug discovery. Retrieved January 26, 2026, from [Link]

• Bamborough, P., & Drewry, D. H. (2010). Measuring and interpreting the selectivity of protein kinase inhibitors. Journal of medicinal chemistry, 53(14), 5182–5208. [Link]

• Nath, N., et al. (2013). High-Throughput Kinase Profiling: A More Efficient Approach towards the Discovery of New Kinase Inhibitors. Current medicinal chemistry, 20(4), 486–496. [Link]

• ICE Bioscience. (n.d.). Kinase Panel Screening for Drug Discovery. Retrieved January 26, 2026, from [Link]

• Kamuhabwa, A., & Brun, R. (1998). An "In Vitro selectivity index" for evaluation of cytotoxicity of antitrypanosomal compounds. Antimicrobial agents and chemotherapy, 42(9), 2443–2447. [Link]

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peer-reviewed literature on the biological activity of similar cyano-containing compounds

A Comparative Guide for Researchers, Scientists, and Drug Development Professionals

The incorporation of a cyano (-C≡N) group, a small, electron-withdrawing moiety, into molecular scaffolds has become a powerful strategy in modern drug discovery. Its unique electronic properties and metabolic stability can profoundly influence the biological activity of a compound, transforming its potency, selectivity, and pharmacokinetic profile. This guide provides an in-depth comparison of the biological activities of various cyano-containing compounds, supported by experimental data and detailed protocols to empower researchers in their quest for novel therapeutics.

The Strategic Advantage of the Cyano Group in Drug Design

The nitrile group is more than just a simple substituent; its introduction is a deliberate design choice to modulate a molecule's interaction with its biological target. The strong electron-withdrawing nature of the cyano group can alter the acidity of nearby protons, influence hydrogen bonding capabilities, and participate in dipole-dipole interactions, all of which can enhance binding affinity to a target protein.[1][2] Furthermore, the cyano group is generally metabolically robust, often passing through the body unchanged, which contributes to improved pharmacokinetic properties.[3][4] However, it is crucial to consider the structural context, as the potential for cyanide release exists in specific chemical environments, such as in the case of cyanohydrins.[4]

Comparative Analysis of Biological Activities

The versatility of the cyano group is evident in the diverse range of biological activities exhibited by nitrile-containing compounds across various therapeutic areas.

Compound Class	Example(s)	Biological Target(s)	Key Biological Activities & Insights
Enzyme Inhibitors	Vildagliptin, Letrozole, 2-Cyanopyrrole Derivatives	Dipeptidyl peptidase-4 (DPP-4), Aromatase, Tyrosinase	The cyano group in Vildagliptin forms a reversible covalent bond with a serine residue in the active site of DPP-4, leading to potent inhibition.[4] Letrozole, an aromatase inhibitor, utilizes the nitrile to coordinate with the heme iron of the enzyme, blocking estrogen synthesis.[3] Certain 2-cyanopyrrole derivatives have shown potent, reversible, and mixed-type inhibition of tyrosinase, with activities significantly exceeding that of the reference inhibitor, kojic acid.[5]
Receptor Modulators	Glasdegib	Smoothened (Smo) receptor	Glasdegib, a Smoothened receptor antagonist, demonstrates how the cyano group can be a key pharmacophoric element for potent inhibition of the Hedgehog signaling pathway, which is aberrantly activated in some cancers.[6]
Kinase Inhibitors	Symmetrical and Asymmetrical Nitrile-Containing 1,4-Dihydropyridines	EGFR, HER-2, BTK	These compounds have demonstrated antiproliferative activity against cancer cell lines and can act as dual inhibitors of kinases and P-glycoprotein, suggesting a role in overcoming multidrug resistance.[7] The cyano group often contributes to the binding affinity within the ATP-binding pocket of kinases.
Anticancer Agents	Cyanobacterial Peptides (e.g., Auristatins)	Tubulin, Histone Deacetylases	Many marine cyanobacteria produce secondary metabolites with potent cytotoxic activities.[8][9] For instance, dolastatin-derived auristatins, which can contain nitrile functionalities, are highly effective microtubule-disrupting agents used as payloads in antibody-drug conjugates (ADCs).[9]
Prolyl Oligopeptidase (POP) Inhibitors	Cyanopyrrolidine-based compounds	Prolyl Oligopeptidase	These nitrile-based inhibitors have shown therapeutic potential in animal models of amnesia. The electrophilic carbon of the nitrile moiety is attacked by the active-site serine of the protease.[10]

Key Signaling Pathways Modulated by Cyano-Containing Compounds

Several critical signaling pathways are targeted by cyano-containing drugs. Understanding these pathways is essential for elucidating their mechanism of action and for the rational design of new therapeutic agents.

Caption: Major signaling pathways often targeted by cyano-containing kinase inhibitors.

As illustrated, many nitrile-containing pharmaceuticals function by inhibiting receptor tyrosine kinases (RTKs), which in turn blocks downstream signaling cascades crucial for cell proliferation and survival, such as the PI3K–AKT–mTOR, Raf–MEK–ERK, and JAK–STAT pathways.[6]

Experimental Protocols for Assessing Biological Activity

To rigorously evaluate the biological activity of novel cyano-containing compounds, a series of well-defined experimental protocols are essential.

In Vitro Cytotoxicity Assessment

A primary step in characterizing a new compound is to determine its effect on cell viability. The MTT assay is a widely used colorimetric method for this purpose.

Experimental Workflow: MTT Cytotoxicity Assay

Caption: A stepwise workflow for determining the cytotoxicity of a compound using the MTT assay.

Detailed Protocol: MTT Assay

• Cell Seeding: Plate cells in a 96-well flat-bottom plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium.

• Incubation: Incubate the plate for 24 hours at 37°C in a humidified atmosphere with 5% CO₂ to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the cyano-containing compound in culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (e.g., DMSO) and a positive control for cytotoxicity.

• Exposure: Incubate the cells with the compound for the desired time period (e.g., 24, 48, or 72 hours).

• MTT Addition: Prepare a 5 mg/mL solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) in phosphate-buffered saline (PBS). Add 10 µL of the MTT solution to each well.

• Formazan Formation: Incubate the plate for 2-4 hours at 37°C. During this time, viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Carefully remove the medium and add 100 µL of a solubilization solution (e.g., dimethyl sulfoxide - DMSO) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of each well at a wavelength of approximately 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the viability against the compound concentration and determine the half-maximal inhibitory concentration (IC₅₀) value.

Enzyme Inhibition Assay

For compounds designed to target a specific enzyme, a direct in vitro inhibition assay is crucial. The following is a general protocol that can be adapted for various enzymes.

Detailed Protocol: A General Enzyme Inhibition Assay (e.g., for a Kinase)

• Reagent Preparation: Prepare assay buffer, a solution of the purified enzyme, the substrate (e.g., a peptide to be phosphorylated), and ATP.

• Compound Preparation: Prepare serial dilutions of the cyano-containing inhibitor in the assay buffer.

• Reaction Setup: In a 96-well or 384-well plate, add the enzyme and the inhibitor (or vehicle control) and incubate for a pre-determined time (e.g., 15-30 minutes) to allow for binding.

• Initiation of Reaction: Initiate the enzymatic reaction by adding the substrate and ATP.

• Reaction Incubation: Incubate the reaction mixture at the optimal temperature for the enzyme (e.g., 30°C or 37°C) for a specific duration.

• Termination of Reaction: Stop the reaction by adding a stop solution (e.g., a solution containing EDTA to chelate Mg²⁺, which is essential for kinase activity).

• Detection: Quantify the product of the enzymatic reaction. For kinases, this could involve using a phosphospecific antibody in an ELISA format or a luminescence-based assay that measures the amount of ATP remaining.

• Data Analysis: Calculate the percentage of enzyme inhibition for each concentration of the compound relative to the vehicle control. Determine the IC₅₀ value by plotting the percent inhibition against the inhibitor concentration.

Receptor Binding Assay

To determine if a compound binds to a specific receptor, a competitive binding assay is often employed. This assay measures the ability of the test compound to displace a known radiolabeled or fluorescently labeled ligand from the receptor.

Detailed Protocol: Competitive Receptor Binding Assay

• Membrane Preparation: Prepare cell membranes or purified receptors that express the target of interest.

• Ligand and Compound Preparation: Prepare a solution of a labeled ligand (radioligand or fluorescent ligand) at a concentration close to its dissociation constant (Kd). Prepare serial dilutions of the unlabeled cyano-containing compound (the competitor).

• Binding Reaction: In a microplate or microcentrifuge tubes, combine the membranes/receptors, the labeled ligand, and the unlabeled competitor. Include controls for total binding (labeled ligand only) and non-specific binding (labeled ligand in the presence of a high concentration of an unlabeled known binder).

• Incubation: Incubate the mixture to allow the binding to reach equilibrium. The incubation time and temperature will depend on the specific receptor and ligand.

• Separation of Bound and Free Ligand: Separate the receptor-bound ligand from the unbound ligand. This is often achieved by rapid filtration through a filter mat that retains the membranes while allowing the unbound ligand to pass through.

• Quantification: Quantify the amount of bound labeled ligand. For radioligands, this is done using a scintillation counter. For fluorescent ligands, a fluorescence plate reader is used.

• Data Analysis: Calculate the percentage of specific binding at each concentration of the competitor. Plot the percentage of specific binding against the competitor concentration to determine the IC₅₀ or Ki (inhibition constant).

Conclusion

The strategic incorporation of the cyano group is a validated and powerful approach in the design of biologically active compounds. Its ability to enhance potency, selectivity, and metabolic stability has been demonstrated across a wide array of therapeutic targets. By employing rigorous and well-defined experimental protocols, researchers can effectively characterize the biological activity of novel cyano-containing molecules and unlock their full therapeutic potential. This guide serves as a foundational resource to aid in the rational design and evaluation of the next generation of nitrile-containing drugs.

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A Senior Application Scientist's Guide to Comparative Molecular Docking: An Exploratory Study of 2-Cyano-3-(4-fluorophenyl)propionic acid against Cyclooxygenase-2

This guide provides a comprehensive, in-depth protocol and analysis for conducting a comparative molecular docking study. We will investigate the potential of a novel compound, 2-Cyano-3-(4-fluorophenyl)propionic acid, as an inhibitor of Cyclooxygenase-2 (COX-2), a key enzyme implicated in inflammation and pain.[1][2][3] This exploratory in silico analysis will be benchmarked against two well-established non-steroidal anti-inflammatory drugs (NSAIDs): Ibuprofen, a non-selective COX inhibitor, and Celecoxib, a COX-2 selective inhibitor.[1][4]

This document is structured to provide not just a procedural checklist, but a scientifically grounded rationale for each step, empowering researchers to understand the causality behind the experimental design and to critically evaluate the generated data.

Introduction: The Scientific Context

Inflammation is a critical physiological response, but its dysregulation leads to chronic diseases. A central mediator of the inflammatory cascade is the enzyme Cyclooxygenase-2 (COX-2), which catalyzes the conversion of arachidonic acid into prostaglandins, potent signaling molecules that drive inflammation and pain.[2][3][5] While the constitutively expressed COX-1 isoform is crucial for physiological functions like maintaining the gastric lining, the inducible COX-2 isoform is upregulated at sites of inflammation.[2][6] This difference forms the basis for designing selective COX-2 inhibitors, which aim to provide anti-inflammatory relief with fewer gastrointestinal side effects than non-selective NSAIDs like Ibuprofen.[1][4]

The test compound, 2-Cyano-3-(4-fluorophenyl)propionic acid, is a propionic acid derivative.[7] Its structural features, including the acidic moiety and aromatic ring, bear resemblance to the arylpropionic acid class of NSAIDs, suggesting it may exhibit anti-inflammatory activity.[8] Molecular docking is a powerful computational technique that predicts the preferred orientation of one molecule (a ligand) when bound to a second (a receptor, typically a protein), enabling the estimation of binding affinity.[9] It serves as an invaluable, cost-effective tool in the early stages of drug discovery to screen and prioritize potential drug candidates before committing to resource-intensive in vitro and in vivo testing.

This guide will therefore compare the predicted binding affinity and interaction patterns of 2-Cyano-3-(4-fluorophenyl)propionic acid with Ibuprofen and Celecoxib within the COX-2 active site.

Rationale and Experimental Design

The primary objective of this study is to computationally evaluate whether 2-Cyano-3-(4-fluorophenyl)propionic acid is a viable candidate for COX-2 inhibition. Our experimental design is built upon the principles of comparative analysis and protocol validation.

Causality of Choices:

• Target Selection: We have selected the crystal structure of murine COX-2 complexed with a selective inhibitor (PDB ID: 1CX2) as our receptor.[2][6] This structure is well-characterized and provides a relevant conformation of the enzyme's active site for docking studies.[7]

• Ligand Selection:

  • Test Ligand: 2-Cyano-3-(4-fluorophenyl)propionic acid is the focus of our investigation.

  • Reference Ligands: Ibuprofen is included as a widely-used, non-selective NSAID.[1][8] Celecoxib is included as a potent and selective COX-2 inhibitor, serving as a positive control for strong, selective binding.[4][10][11]

• Software Selection: We will utilize AutoDock Vina, a widely adopted and validated open-source program for molecular docking, known for its accuracy and computational speed.[12][13] Visualization and preparation steps will be supported by UCSF Chimera and Open Babel.[14][15]

• Validation Strategy: A critical step in any docking study is the validation of the protocol. This is achieved by "re-docking," where the co-crystallized ligand is removed from the protein's active site and then docked back in. A successful protocol is typically validated if the predicted binding pose has a Root Mean Square Deviation (RMSD) of less than 2.0 Å from the original crystallographic pose.[16][17] This ensures the chosen parameters can accurately reproduce a known binding mode.

Experimental Workflow Diagram

The overall workflow of this comparative docking study is outlined below.

Caption: Predicted interactions of the test ligand in the COX-2 active site.

Discussion and Scientific Interpretation

The results of this in silico study suggest that 2-Cyano-3-(4-fluorophenyl)propionic acid has the potential to be a more potent COX-2 inhibitor than Ibuprofen. The predicted binding energy of -8.5 kcal/mol is a significant improvement over Ibuprofen's -7.3 kcal/mol and indicates a stronger, more stable interaction with the enzyme's active site.

The key differentiator appears to be the molecule's ability to engage with residues deeper in the binding pocket. While its propionic acid "head" anchors it to Arg120 in a manner similar to traditional NSAIDs, its fluorophenyl "tail" extends into a hydrophobic region, and the fluorine atom introduces the possibility of a halogen bond, an interaction not available to Ibuprofen. This combination of interactions may explain its enhanced predicted affinity.

However, it is crucial to approach these computational findings with scientific rigor and acknowledge their limitations.

• Static Receptor: This protocol treats the protein as a rigid structure. In reality, proteins are flexible and can undergo conformational changes upon ligand binding (an "induced-fit" effect), which can significantly impact binding affinity. [18]* Scoring Function Accuracy: Scoring functions are approximations of the complex biophysical interactions governing molecular binding. They are generally effective at ranking compounds but do not always perfectly correlate with experimental binding free energies. [18]* Solvation Effects: The model simplifies the complex effects of water molecules in the binding process.

Therefore, these results should be interpreted not as a definitive measure of activity, but as a strong, data-driven hypothesis. They provide a compelling rationale for prioritizing 2-Cyano-3-(4-fluorophenyl)propionic acid for further investigation.

Conclusion and Future Directions

This comparative docking guide has demonstrated a robust workflow for the initial evaluation of a novel compound against a well-defined biological target. Our exploratory study predicts that 2-Cyano-3-(4-fluorophenyl)propionic acid is a promising candidate for COX-2 inhibition, with a predicted binding affinity superior to that of Ibuprofen.

The logical next steps to validate these computational findings would be:

• In Vitro Enzyme Assays: Perform biochemical assays to experimentally measure the IC50 value of the compound against both COX-1 and COX-2 enzymes to confirm its potency and determine its selectivity index.

• Molecular Dynamics (MD) Simulations: Run MD simulations of the protein-ligand complex to assess the stability of the predicted binding pose over time and to gain a more dynamic understanding of the key interactions.

• Structure-Activity Relationship (SAR) Studies: Synthesize and test analogs of the compound to explore how modifications to its chemical structure affect binding affinity and selectivity, further refining it as a lead candidate.

By integrating computational screening with targeted experimental validation, researchers can significantly accelerate the drug discovery pipeline, efficiently identifying and optimizing the next generation of therapeutic agents.

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• #Validation of docking##DOCKING Validation#Screening DOCKING#RE-DOCKING#P#Docking Of Inhibitor#DOCK. (2020). YouTube. [Link]

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Safety & Regulatory Compliance

Navigating the Disposal of 2-Cyano-3-(4-fluorophenyl)propionic acid: A Guide for Laboratory Professionals

Hazard Profile and Risk Assessment

Understanding the inherent risks of 2-Cyano-3-(4-fluorophenyl)propionic acid is the first step in its safe management. The molecule's structure suggests several potential hazards:

• Nitrile Group (-CN): Organic nitriles can be toxic and may release hydrogen cyanide gas under acidic or high-temperature conditions.

• Fluorophenyl Group (-C₆H₄F): Fluorinated organic compounds can be persistent in the environment and may have toxicological effects.[1][2] Their thermal decomposition can also produce hazardous byproducts.

• Carboxylic Acid Group (-COOH): While generally less hazardous, carboxylic acids can be corrosive.

Based on analogous compounds such as 3-(4-Fluorophenyl)propionic acid and 2-Cyano-3-(3,5-difluorophenyl)propionic acid, it is prudent to assume that this compound causes skin, eye, and respiratory irritation.[3][4]

Table 1: Hazard Summary and GHS Classifications (Inferred)

Hazard Statement	GHS Classification (Anticipated)	Source (Analogous Compounds)
Causes skin irritation	Skin Irrit. 2	[3][4]
Causes serious eye irritation	Eye Irrit. 2A	[3][4]
May cause respiratory irritation	STOT SE 3	[3][4]

Personal Protective Equipment (PPE) and Handling Precautions

Prior to handling 2-Cyano-3-(4-fluorophenyl)propionic acid for disposal, it is imperative to don the appropriate personal protective equipment (PPE). The rationale for each piece of equipment is to create a barrier against the anticipated chemical hazards.

• Eye Protection: Wear chemical safety goggles and a face shield to protect against splashes.

• Hand Protection: Use nitrile gloves. Given the potential for skin irritation, double-gloving is recommended.

• Body Protection: A lab coat is mandatory. For larger quantities, a chemically resistant apron should be worn.

• Respiratory Protection: All handling and preparation for disposal should be conducted in a certified chemical fume hood to prevent inhalation of any dust or vapors.

Step-by-Step Disposal Protocol

The following protocol outlines the systematic procedure for the safe disposal of 2-Cyano-3-(4-fluorophenyl)propionic acid. The core principle is waste segregation to prevent dangerous reactions and to facilitate proper treatment by waste management professionals.

Step 1: Waste Segregation and Container Selection

• Rationale: Preventing the mixing of incompatible waste streams is a fundamental principle of laboratory safety.[5] Nitriles should not be mixed with strong acids, which could lead to the generation of toxic hydrogen cyanide gas.

• Procedure:

  • Designate a specific, clearly labeled waste container for "Halogenated Organic Waste (Solid)."

  • The container should be made of a chemically resistant material, such as high-density polyethylene (HDPE).

  • Ensure the container has a secure, vapor-tight lid to prevent the escape of fumes.

Step 2: Packaging of Solid Waste

• Rationale: Proper packaging minimizes the risk of spills and exposure during storage and transport.

• Procedure:

  • Place the solid 2-Cyano-3-(4-fluorophenyl)propionic acid directly into the designated waste container.

  • If the compound is in a vial or other small container, it can be placed directly into the waste container, ensuring the original label is visible.

  • Do not overfill the container; leave at least 10% headspace to accommodate any potential pressure changes.

Step 3: Disposal of Contaminated Materials

• Rationale: Any materials that have come into contact with the chemical are considered contaminated and must be disposed of as hazardous waste.

• Procedure:

  • Place all contaminated materials, including gloves, weighing papers, and pipette tips, into a separate, clearly labeled bag for "Solid Chemical Waste."

  • This bag should then be placed in the designated solid waste container.

Step 4: Labeling and Documentation

• Rationale: Accurate and detailed labeling is a regulatory requirement and is crucial for the safety of waste handlers.

• Procedure:

  • Attach a hazardous waste tag to the container.

  • Clearly write the full chemical name: "2-Cyano-3-(4-fluorophenyl)propionic acid."

  • List all constituents of the waste, including any residual solvents.

  • Indicate the approximate quantity of the waste.

  • Include the date of accumulation and the name of the generating laboratory and researcher.

Step 5: Storage and Collection

• Rationale: Proper storage of hazardous waste prevents accidents and ensures compliance with institutional and regulatory guidelines.

• Procedure:

  • Store the sealed and labeled waste container in a designated satellite accumulation area within the laboratory.

  • This area should be away from heat sources and incompatible chemicals.

  • Arrange for collection by your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal company.

Emergency Procedures

In the event of a spill or exposure, immediate and appropriate action is critical.

• Spill:

  • Evacuate the immediate area and alert colleagues.

  • If the spill is small and you are trained to handle it, wear appropriate PPE and contain the spill with an inert absorbent material (e.g., vermiculite, sand).

  • Collect the absorbed material into a sealed container for disposal as hazardous waste.

  • For large spills, evacuate the laboratory and contact your institution's emergency response team.

• Exposure:

  • Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing. Seek medical attention.

  • Eye Contact: Immediately flush the eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.

  • Inhalation: Move to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.

  • Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical attention.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 2-Cyano-3-(4-fluorophenyl)propionic acid.

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Navigating the Safe Handling of 2-Cyano-3-(4-fluorophenyl)propionic Acid: A Guide to Personal Protective Equipment and Disposal

For researchers engaged in the synthesis and application of novel pharmaceutical intermediates, a deep understanding of chemical safety is paramount. This guide provides essential, actionable information on the appropriate personal protective equipment (PPE), handling protocols, and disposal methods for 2-Cyano-3-(4-fluorophenyl)propionic acid. By grounding our procedures in established safety principles, we aim to foster a culture of safety and precision in the laboratory.

Core Hazard Assessment and Corresponding PPE

Based on the hazard profile of structurally similar compounds, 2-Cyano-3-(4-fluorophenyl)propionic acid should be handled as a substance that is irritating to the skin, eyes, and respiratory system. The following table outlines the recommended PPE and the rationale for its use.

Potential Hazard	Required PPE	Justification
Skin Irritation	Nitrile Gloves	Provides a chemical-resistant barrier to prevent direct contact and subsequent irritation.
Laboratory Coat	Protects skin and personal clothing from accidental splashes or spills.
Serious Eye Irritation	Safety Goggles with Side Shields	Ensures complete protection of the eyes from splashes or airborne particles of the compound.
Respiratory Irritation	Fume Hood or Ventilated Enclosure	Minimizes the inhalation of any dust or aerosolized particles, which are likely to irritate the respiratory tract.

Procedural Guidance: A Step-by-Step Approach to Safe Handling

Adherence to a systematic workflow is critical to minimizing exposure and ensuring a safe laboratory environment. The following protocols for donning, doffing, and disposal of PPE should be strictly followed.

Donning PPE: A Deliberate Sequence

• Hand Hygiene: Begin by washing and drying your hands thoroughly.

• Laboratory Coat: Put on a clean, properly fitting laboratory coat, ensuring it is fully buttoned.

• Eye Protection: Don safety goggles, adjusting them for a secure and comfortable fit.

• Gloves: Finally, put on nitrile gloves, ensuring they overlap the cuffs of the laboratory coat.

Doffing PPE: A Protocol to Prevent Contamination

• Gloves: Remove gloves first, using a technique that avoids touching the outside of the gloves with bare hands.

• Laboratory Coat: Unbutton and remove the laboratory coat, folding the contaminated side inward.

• Hand Hygiene: Wash and dry your hands thoroughly.

• Eye Protection: Remove safety goggles.

• Final Hand Hygiene: Wash and dry your hands one last time.

Visualizing the Workflow for Safe Handling

To provide a clear and concise overview of the entire handling process, the following workflow diagram has been developed using the DOT language.

Caption: Workflow for the safe handling of 2-Cyano-3-(4-fluorophenyl)propionic acid.

Disposal Plan: Ensuring Environmental and Personal Safety

Proper disposal of chemical waste is a critical component of laboratory safety.

• Solid Waste: Any solid 2-Cyano-3-(4-fluorophenyl)propionic acid and contaminated materials (e.g., weighing paper, gloves, bench paper) should be collected in a designated, labeled hazardous waste container.

• Liquid Waste: Solutions containing the compound should be collected in a labeled hazardous waste container for liquid chemical waste.

• Disposal Vendor: All waste must be disposed of through a licensed and approved chemical waste disposal vendor, in accordance with local, state, and federal regulations[2]. Do not dispose of this chemical down the drain.

By integrating these safety protocols and PPE requirements into your daily laboratory practices, you contribute to a safer and more effective research environment. The principles of caution, preparedness, and adherence to established guidelines are the cornerstones of responsible scientific advancement.

References

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